hexaaquanickel(II)

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Hexaaquanickel(II) Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexaaquanickel(II) sulfate (B86663), with the chemical formula [Ni(H₂O)₆]SO₄, is an inorganic compound of significant interest in various scientific and industrial fields. Commonly encountered as a turquoise crystalline solid, it serves as a primary source of Ni²⁺ ions for applications ranging from electroplating and catalysis to its use in biochemistry for protein crystallography and as a calibrant for magnetic susceptibility measurements.[1] This guide provides a comprehensive overview of the synthesis, purification, and detailed characterization of hexaaquanickel(II) sulfate, tailored for professionals in research and development.

Physicochemical Properties

A summary of the key quantitative data for hexaaquanickel(II) sulfate is presented below. These properties are crucial for its handling, application, and the interpretation of experimental results.

Property	Value
Chemical Formula	NiSO₄·6H₂O
Molar Mass	262.85 g/mol [1]
Appearance	Turquoise-blue crystals[1]
Crystal System	Tetragonal (α-form, crystallizes between 30.7 and 53.8 °C)[1] or Monoclinic (β-form)
Density	2.07 g/cm³ (hexahydrate)[1]
Melting Point	53 °C (decomposes)[1]
Solubility in Water	65 g/100 mL (20 °C)[1]
Magnetic Properties	Paramagnetic[1]

Synthesis of Hexaaquanickel(II) Sulfate

The synthesis of hexaaquanickel(II) sulfate can be achieved through several routes, most commonly by the reaction of a nickel(II) source with sulfuric acid.

Synthesis Workflow

Caption: A flowchart illustrating the general experimental workflow for the synthesis of hexaaquanickel(II) sulfate.

Experimental Protocol: Synthesis from Nickel(II) Carbonate

This protocol details the synthesis of hexaaquanickel(II) sulfate from nickel(II) carbonate.

Materials:

• Nickel(II) carbonate (NiCO₃)

• Dilute sulfuric acid (H₂SO₄, approx. 2 M)

• Distilled water

• Ethanol (B145695)

Equipment:

• Beaker (250 mL)

• Stirring rod

• Hot plate

• Buchner funnel and flask

• Filter paper

• Watch glass

• Desiccator

Procedure:

• Reaction: In a 250 mL beaker, add approximately 5 g of nickel(II) carbonate. Slowly and with constant stirring, add dilute sulfuric acid until the effervescence of CO₂ ceases and a clear green solution is formed. A slight excess of nickel(II) carbonate should be maintained to ensure all the acid has reacted. The reaction is: NiCO₃(s) + H₂SO₄(aq) + 5H₂O(l) → [Ni(H₂O)₆]SO₄(aq) + CO₂(g)

• Heating and Filtration: Gently heat the solution on a hot plate for about 10-15 minutes to ensure the reaction is complete and to dissolve the product. If any unreacted nickel(II) carbonate remains, perform a hot filtration to obtain a clear solution.

• Crystallization: Allow the filtrate to cool to room temperature, and then place it in an ice bath to induce crystallization. The formation of turquoise-blue crystals of hexaaquanickel(II) sulfate will be observed.

• Isolation and Washing: Isolate the crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold distilled water to remove any soluble impurities, followed by a wash with a small amount of cold ethanol to aid in drying.

• Drying: Carefully transfer the crystals to a watch glass and allow them to air dry or place them in a desiccator over a suitable drying agent.

Characterization Techniques

A suite of analytical techniques is employed to confirm the identity, purity, and structure of the synthesized hexaaquanickel(II) sulfate.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the compound, particularly the sulfate ions and the coordinated water molecules.

Experimental Protocol:

• Sample Preparation: Prepare a KBr pellet by grinding a small amount of the dried hexaaquanickel(II) sulfate crystals with dry potassium bromide (KBr).

• Data Acquisition: Place the pellet in the sample holder of an FTIR spectrometer and record the spectrum, typically in the range of 4000-400 cm⁻¹.

Expected Spectral Features:

Wavenumber (cm⁻¹)	Assignment
~3400-3000	O-H stretching vibrations of coordinated H₂O
~1640	H-O-H bending vibration of coordinated H₂O
~1100	ν₃ (asymmetric stretch) of the sulfate ion (SO₄²⁻)
~615	ν₄ (bending) of the sulfate ion (SO₄²⁻)

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the d-orbitals of the Ni²⁺ ion in its octahedral [Ni(H₂O)₆]²⁺ complex.

Experimental Protocol:

• Solution Preparation: Prepare a dilute aqueous solution of the synthesized hexaaquanickel(II) sulfate of a known concentration.

• Data Acquisition: Record the UV-Vis spectrum of the solution in a quartz cuvette over a range of approximately 300-800 nm, using distilled water as a reference.

Expected Spectral Features: Aqueous solutions of hexaaquanickel(II) sulfate typically exhibit absorption peaks corresponding to the d-d electronic transitions of the [Ni(H₂O)₆]²⁺ complex. A characteristic peak is observed around 396-400 nm.[2][3] The intensity of this peak is proportional to the concentration of the nickel(II) complex.

Thermal Analysis (Thermogravimetric Analysis - TGA)

TGA is employed to study the thermal stability of the hydrated salt and to determine the number of water molecules of crystallization. The dehydration of hexaaquanickel(II) sulfate occurs in multiple steps.[4][5]

Experimental Protocol:

• Sample Preparation: Place a small, accurately weighed amount of the crystalline sample into an alumina (B75360) crucible.

• Data Acquisition: Heat the sample in a TGA instrument under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min).[5] Record the mass loss as a function of temperature.

Logical Relationship: Dehydration Pathway

Caption: The stepwise thermal decomposition of hexaaquanickel(II) sulfate as observed by thermogravimetric analysis.

X-ray Crystallography

Single-crystal or powder X-ray diffraction (XRD) is the definitive method for determining the crystal structure. X-ray crystallography studies have confirmed that NiSO₄·6H₂O consists of octahedral [Ni(H₂O)₆]²⁺ ions, which are hydrogen-bonded to the sulfate anions.[1]

Experimental Protocol (Powder XRD):

• Sample Preparation: Finely grind the crystalline sample to a homogenous powder.

• Data Acquisition: Mount the powder on a sample holder and analyze it using an X-ray diffractometer. The diffraction pattern is recorded as a function of the diffraction angle (2θ).

• Data Analysis: The resulting diffractogram can be compared with standard patterns from crystallographic databases (e.g., ICDD) to confirm the phase and crystal structure of the synthesized compound.

Applications in Research and Development

Hexaaquanickel(II) sulfate is a versatile compound with numerous applications in scientific research and drug development, including:

• Catalysis: As a precursor for nickel-based catalysts.[1]

• Biochemistry: In polyhistidine-tagging for protein purification.[1]

• Materials Science: For the synthesis of novel coordination polymers and metal-organic frameworks (MOFs).

• Electrochemistry: As the primary source of nickel ions in electroplating baths.[1]

Safety Considerations

Nickel(II) sulfate is classified as a hazardous substance. It is a skin and respiratory sensitizer (B1316253) and is carcinogenic. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

This technical guide provides a foundational understanding of the synthesis and characterization of hexaaquanickel(II) sulfate. The detailed protocols and data presented herein are intended to support researchers and scientists in their work with this important inorganic compound.

References

• 1. Nickel(II) sulfate - Wikipedia [en.wikipedia.org]
• 2. harricksci.com [harricksci.com]
• 3. cetjournal.it [cetjournal.it]
• 4. akjournals.com [akjournals.com]
• 5. cellulosechemtechnol.ro [cellulosechemtechnol.ro]

An In-depth Technical Guide on the Crystal Structure Determination of Nickel(II) Chloride Hexahydrate

An important clarification regarding the chemical structure of Nickel(II) Chloride Hexahydrate: Initial investigations into the crystal structure of what is commonly known as hexaaquanickel(II) chloride, with the formula [Ni(H₂O)₆]Cl₂, have revealed a different coordination environment for the nickel(II) ion. Seminal X-ray and neutron diffraction studies have conclusively shown that the solid-state structure is not comprised of a hexaaquanickel(II) cation and two chloride anions. Instead, the nickel(II) ion is coordinated by four water molecules and two chloride ions, with two additional water molecules present in the crystal lattice as water of crystallization. Therefore, the correct chemical formula for this compound is trans-[Ni(H₂O)₄Cl₂]·2H₂O. This guide will focus on the determination of this established crystal structure.

Crystallographic Data

The crystal structure of Nickel(II) Chloride Hexahydrate has been determined by single-crystal X-ray diffraction and further refined using neutron diffraction. The key crystallographic parameters are summarized in the table below.

Parameter	Value (X-ray Diffraction) [1][2]	Value (Neutron Diffraction, 4.2 K) [3][4]
Chemical Formula	[Ni(H₂O)₄Cl₂]·2H₂O	[Ni(H₂O)₄Cl₂]·2H₂O
Crystal System	Monoclinic	Monoclinic
Space Group	C2/m	C2/m
a (Å)	10.23	10.20
b (Å)	7.05	7.05
c (Å)	6.57	6.50
α (°)	90	90
β (°)	122.17	122.53
γ (°)	90	90
Unit Cell Volume (ų)	401.09	395.74
Z	2	2
Density (calculated) (g/cm³)	1.96	2.00

Experimental Protocols

The determination of the crystal structure of trans-[Ni(H₂O)₄Cl₂]·2H₂O involves three main stages: synthesis and crystallization, data collection, and structure solution and refinement.

1. Synthesis and Single Crystal Growth

High-quality single crystals are essential for accurate structure determination. A common method for growing single crystals of trans-[Ni(H₂O)₄Cl₂]·2H₂O is through the isothermal evaporation of a saturated aqueous solution.[5][6][7]

• Procedure:

  • A saturated solution of nickel(II) chloride is prepared by dissolving NiCl₂ in deionized water at a slightly elevated temperature to ensure saturation.

  • The solution is filtered to remove any insoluble impurities.

  • The clear, saturated solution is placed in a crystallizing dish and left undisturbed in a constant temperature environment.

  • Slow evaporation of the solvent leads to the formation of well-defined, green, prismatic single crystals over a period of several days.

2. Data Collection: Single-Crystal X-ray Diffraction

The initial determination of the crystal structure was performed using single-crystal X-ray diffraction.[1][2]

• Methodology:

  • A suitable single crystal is selected and mounted on a goniometer head.

  • The crystal is placed in an X-ray diffractometer.

  • The crystal is irradiated with a monochromatic X-ray beam (e.g., Mo Kα radiation).

  • As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice, producing a unique diffraction pattern.

  • The intensities and positions of the diffracted beams are recorded by a detector.

3. Data Collection: Neutron Diffraction

To precisely determine the positions of the hydrogen atoms, which are not easily located with X-ray diffraction, single-crystal neutron diffraction was employed.[3][4]

• Methodology:

  • A single crystal is mounted in a neutron diffractometer.

  • The crystal is cooled to a low temperature (e.g., 4.2 K) to reduce thermal vibrations.

  • A beam of neutrons is directed at the crystal.

  • Neutrons are scattered by the atomic nuclei, and the resulting diffraction pattern is recorded.

  • Since neutrons are scattered effectively by hydrogen nuclei, this technique allows for the accurate determination of the positions of the hydrogen atoms in the water molecules.

4. Structure Solution and Refinement

The collected diffraction data is used to solve and refine the crystal structure.

• Procedure:

  • Structure Solution: The initial positions of the heavier atoms (Ni, Cl, O) are determined from the X-ray diffraction data using methods such as the Patterson or direct methods.

  • Structure Refinement: The atomic positions and other parameters (e.g., thermal displacement parameters) are refined using a least-squares method to obtain the best fit between the observed and calculated diffraction intensities.

  • Hydrogen Atom Location: The positions of the hydrogen atoms are determined from the neutron diffraction data and are included in the final stages of the refinement.

Visualizations

Experimental Workflow for Crystal Structure Determination

Caption: Workflow for the determination of the crystal structure of trans-[Ni(H₂O)₄Cl₂]·2H₂O.

Logical Relationship from Raw Data to Final Structure

Caption: Logical relationship showing the progression from raw diffraction data to the final crystal structure.

References

• 1. journals.jps.jp [journals.jps.jp]
• 2. journals.jps.jp [journals.jps.jp]
• 3. Crystal Structure of NiCl2·6H2O at Room Temperature and 4.2°K by Neutron Diffraction | Semantic Scholar [semanticscholar.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Some Properties of NiCl2 · 6H2O Single Crystals | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

magnetic susceptibility of hexaaquanickel(II) complexes

An In-depth Technical Guide to the Magnetic Susceptibility of Hexaaquanickel(II) Complexes

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

The hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, serves as a quintessential example of a paramagnetic octahedral complex. Its magnetic properties, readily explained by crystal field theory, provide a foundational understanding of the behavior of d⁸ transition metal ions. This guide offers a comprehensive exploration of the theoretical underpinnings of the magnetic susceptibility of [Ni(H₂O)₆]²⁺, presents a compilation of experimentally determined magnetic data, and provides detailed protocols for the primary techniques used in its measurement. The content is structured to be a practical resource for researchers in coordination chemistry, materials science, and related fields.

Theoretical Framework

The magnetic properties of the [Ni(H₂O)₆]²⁺ complex are a direct consequence of its electronic structure. Nickel in its +2 oxidation state (Ni²⁺) has an electron configuration of [Ar] 3d⁸.

Crystal Field Theory and Electronic Configuration

In the presence of six water ligands arranged octahedrally, the degeneracy of the five d-orbitals is lifted. They split into a lower-energy triplet (t₂g: dxy, dyz, dxz) and a higher-energy doublet (eg: dx²-y², dz²). As water is a relatively weak-field ligand, the complex is high-spin. The eight d-electrons fill these orbitals according to Hund's rule, resulting in the configuration t₂g⁶ eg². This leaves two unpaired electrons in the higher-energy eg orbitals.

The ground state term for a d⁸ ion in an octahedral field is ³A₂g. This state is orbitally non-degenerate, meaning there should be no direct orbital contribution to the magnetic moment.[1]

The Spin-Only Magnetic Moment

The magnetic moment arising solely from the spin of the unpaired electrons is known as the spin-only magnetic moment (µ_so). It can be calculated using the following formula:

µ_so = √[n(n+2)]

where n is the number of unpaired electrons. For [Ni(H₂O)₆]²⁺, with n=2, the theoretical spin-only magnetic moment is:

µ_so = √[2(2+2)] = √8 ≈ 2.83 Bohr Magnetons (BM)[2][3][4]

Orbital Contribution

While the ³A₂g ground state is orbitally non-degenerate, a small orbital contribution to the magnetic moment can arise from the mixing of the ground state with the first orbitally degenerate excited state (³T₂g) via spin-orbit coupling.[1][5] This phenomenon results in experimentally observed effective magnetic moments (µ_eff) that are typically slightly higher than the spin-only value, often falling within the range of 2.9 to 3.4 BM for octahedral Ni(II) complexes.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. calculate the spin only magnetic and total angular moment for1-Na2(Ni - askIITians [askiitians.com]
• 3. What are the spin only magnetic moments (in BM) for Ni (II) ion in a squa.. [askfilo.com]
• 4. The spin only magnetic moment of Ni2 + in aqueous solution class 12 chemistry CBSE [vedantu.com]
• 5. scielo.br [scielo.br]

The Electronic Absorption Spectrum of the Hexaaquanickel(II) Ion: A Technical Guide

Abstract

This technical guide provides a comprehensive examination of the electronic absorption spectrum of the hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺. It is intended for researchers, scientists, and professionals in the field of drug development who utilize spectroscopic techniques for the characterization of transition metal complexes. This document details the theoretical underpinnings of the observed electronic transitions based on ligand field theory, presents quantitative spectral data, and offers a detailed experimental protocol for obtaining the absorption spectrum. Visualizations of the underlying electronic principles and experimental workflow are provided to facilitate a deeper understanding.

Introduction

The hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, is a classic example of a first-row transition metal complex exhibiting a characteristic electronic absorption spectrum. The pale green color of aqueous solutions containing this ion is a direct consequence of the absorption of light in the visible region, which promotes electrons between d-orbitals that have been split by the octahedral ligand field of the six water molecules. An understanding of this spectrum is fundamental to the study of coordination chemistry and has applications in various fields, including analytical chemistry, biochemistry, and materials science.

Theoretical Background: Ligand Field Theory and Electronic Transitions

The electronic spectrum of [Ni(H₂O)₆]²⁺ can be rationalized using ligand field theory. In the free Ni²⁺ ion, the five d-orbitals are degenerate. However, in an octahedral complex, the ligands cause a splitting of these orbitals into two sets of different energies: the lower energy t₂g orbitals (dxy, dxz, dyz) and the higher energy eg orbitals (dx²-y², dz²).[1] The energy difference between these sets is denoted as Δo or 10Dq.

Nickel(II) is a d⁸ ion. In the ground state of an octahedral [Ni(H₂O)₆]²⁺ complex, the eight d-electrons occupy the orbitals in the configuration t₂g⁶eg². According to Hund's rule, this results in two unpaired electrons, giving rise to a ³A₂g ground state term.[2]

The absorption of light can promote an electron from a t₂g orbital to an eg orbital. For a d⁸ configuration in an octahedral field, there are three spin-allowed electronic transitions predicted by the Tanabe-Sugano diagram.[2] These transitions are from the ³A₂g ground state to the excited states: ³T₂g, ³T₁g(F), and ³T₁g(P).[3] These transitions are Laporte-forbidden (g → g), resulting in weak absorptions with low molar absorptivity values.[4]

Quantitative Spectral Data

The electronic absorption spectrum of the hexaaquanickel(II) ion is characterized by three weak, broad absorption bands in the visible and near-infrared regions. The positions and intensities of these bands are summarized in the table below.

Electronic Transition	Wavelength (λmax) (nm)	Wavenumber (ṽ) (cm⁻¹)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)
³A₂g → ³T₂g	~1150	~8700	~2.0
³A₂g → ³T₁g(F)	~720	~13900	~5.0
³A₂g → ¹Eg (spin-forbidden) shoulder	~656	~15200	~1.0
³A₂g → ³T₁g(P)	~395	~25300	~5.2

Note: The exact values of λmax and ε can vary slightly depending on the counter-ion and the concentration of the nickel(II) salt solution.[5][6][7]

Experimental Protocol: Determination of the UV-Vis Absorption Spectrum

This section provides a detailed methodology for obtaining the electronic absorption spectrum of the hexaaquanickel(II) ion and determining its molar absorptivity.

4.1. Materials and Instrumentation

• Nickel(II) sulfate (B86663) hexahydrate (NiSO₄·6H₂O) or Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Deionized water

• Volumetric flasks (various sizes, e.g., 10 mL, 25 mL, 50 mL, 100 mL)

• Pipettes (various sizes)

• Analytical balance

• UV-Vis spectrophotometer (double-beam preferred)

• Quartz cuvettes (1 cm path length)

4.2. Preparation of Standard Solutions

• Stock Solution (e.g., 0.4 M): Accurately weigh a calculated amount of a nickel(II) salt (e.g., for NiSO₄·6H₂O, MW = 262.85 g/mol , weigh approximately 10.514 g for 100 mL of 0.4 M solution). Dissolve the salt in a 100 mL volumetric flask with deionized water, ensuring the solute is fully dissolved before filling to the calibration mark.

• Serial Dilutions: Prepare a series of standard solutions of lower concentrations (e.g., 0.2 M, 0.1 M, 0.05 M, 0.025 M) by performing serial dilutions of the stock solution using volumetric flasks and pipettes.

4.3. Spectrophotometric Measurement

• Instrument Warm-up: Turn on the spectrophotometer and allow it to warm up for at least 15-20 minutes to ensure a stable light source.

• Wavelength Scan:

  • Fill a clean cuvette with deionized water to serve as the blank.

  • Fill a second cuvette with one of the standard nickel(II) solutions (e.g., the 0.2 M solution).

  • Set the spectrophotometer to scan a wavelength range from approximately 300 nm to 1200 nm.

  • First, record the baseline with the blank cuvette.

  • Then, record the absorption spectrum of the nickel(II) solution.

  • Identify the wavelengths of maximum absorbance (λmax) for the three main peaks.

• Absorbance Measurements for Beer's Law Plot:

  • Set the spectrophotometer to the first identified λmax.

  • Zero the instrument with the blank (deionized water).

  • Measure and record the absorbance of each of the standard solutions, starting from the least concentrated. Rinse the cuvette with the next solution to be measured before filling.

  • Repeat this process for the other identified λmax values.

4.4. Data Analysis

• Beer's Law Plot: For each λmax, create a plot of absorbance (y-axis) versus concentration (x-axis).

• Linear Regression: Perform a linear regression on the data. The plot should be linear and pass through the origin, as described by the Beer-Lambert Law (A = εbc), where A is absorbance, ε is the molar absorptivity, b is the path length (1 cm), and c is the concentration.

• Molar Absorptivity Calculation: The slope of the best-fit line is equal to the molar absorptivity (ε) for that specific wavelength.

Visualizations

d-Orbital Splitting and Electronic Transitions

The following diagram illustrates the splitting of the d-orbitals in an octahedral ligand field and the three spin-allowed electronic transitions for the d⁸ [Ni(H₂O)₆]²⁺ ion.

Caption: d-Orbital splitting in an octahedral field for [Ni(H₂O)₆]²⁺.

Experimental Workflow for UV-Vis Spectroscopy

The diagram below outlines the key steps in the experimental determination of the electronic absorption spectrum.

Caption: Workflow for UV-Vis spectroscopic analysis.

Conclusion

The electronic absorption spectrum of the hexaaquanickel(II) ion is a well-characterized and illustrative example of the application of ligand field theory to understand the properties of transition metal complexes. The three spin-allowed d-d transitions give rise to a spectrum with distinct, albeit weak, absorption bands. The experimental determination of this spectrum and the calculation of molar absorptivity provide valuable hands-on experience with fundamental spectroscopic techniques and data analysis. This guide serves as a comprehensive resource for researchers and professionals requiring a detailed understanding of the electronic structure and spectroscopic properties of this important coordination complex.

References

• 1. Quantification of nickel, cobalt, and manganese concentration using ultraviolet-visible spectroscopy - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03962H [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. sysrevpharm.org [sysrevpharm.org]
• 5. Thermodynamic Modeling of Poorly Complexing Metals in Concentrated Electrolyte Solutions: An X-Ray Absorption and UV-Vis Spectroscopic Study of Ni(II) in the NiCl2-MgCl2-H2O System - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

The Enduring Stability of the Hexaaquanickel(II) Cation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The hexaaquanickel(II) cation, [Ni(H₂O)₆]²⁺, is a cornerstone of nickel(II) chemistry in aqueous environments. Its thermodynamic stability is a critical parameter influencing a vast array of chemical and biological processes, from industrial catalysis to the intricate mechanisms of nickel-containing enzymes. This technical guide provides a comprehensive overview of the thermodynamic landscape of this fundamental coordination complex, detailing its stability constants, thermodynamic parameters, and the experimental methodologies used for their determination.

Thermodynamic Profile of Hexaaquanickel(II)

The thermodynamic stability of a metal complex in solution is a measure of the strength of the interaction between the metal ion and its ligands. For the hexaaquanickel(II) cation, this refers to the equilibrium of its formation from the nickel(II) ion in aqueous solution. In practice, the stability of [Ni(H₂O)₆]²⁺ is most meaningfully discussed in the context of ligand substitution reactions, where water molecules are displaced by other ligands. The stability of the hexaaquanickel(II) ion provides a crucial baseline for understanding these reactions.

The thermodynamic parameters for the aqueous nickel(II) ion, which exists as the hexaaqua complex, are summarized below. These values represent the formation of the hydrated ion from its constituent elements in their standard states.

Thermodynamic Parameter	Value	Units
Standard Enthalpy of Formation (ΔfH°)	-54.04[1]	kJ/mol
Standard Gibbs Free Energy of Formation (ΔfG°)	-45.6[2]	kJ/mol
Standard Molar Entropy (S°)	-128.9[1]	J/(mol·K)

Note: These values are for the aqueous Ni²⁺ ion at standard conditions (298.15 K and 1 bar).

The stability of the hexaaquanickel(II) cation is also understood in the context of the Irving-Williams series , which describes the relative stabilities of high-spin octahedral complexes of divalent first-row transition metal ions.[3][4][5] This empirical series follows the order: Mn²⁺ < Fe²⁺ < Co²⁺ < Ni²⁺ < Cu²⁺ > Zn²⁺.[4][5] The position of nickel(II) in this series, indicating high stability, is attributed to a combination of decreasing ionic radius across the period and the significant crystal field stabilization energy (CFSE) for a d⁸ metal ion in an octahedral field.[5]

Factors Influencing Stability

The thermodynamic stability of the hexaaquanickel(II) cation, and nickel(II) complexes in general, is influenced by several key factors:

• Nature of the Ligand: The basicity, size, and charge of a substituting ligand play a crucial role. More basic ligands generally form more stable complexes.[6]

• The Chelate Effect: Polydentate ligands (chelators) form significantly more stable complexes than an equivalent number of monodentate ligands.[6] This is primarily due to a favorable entropy change upon chelation, as more molecules are released into the solution. For example, the complex [Ni(en)₃]²⁺ (en = ethylenediamine) is vastly more stable than [Ni(NH₃)₆]²⁺.[7]

• pH of the Solution: The pH can affect the protonation state of both the aqua ligands and any competing ligands in solution, thereby influencing complex stability.

• Temperature: Temperature changes can shift the equilibrium of complex formation reactions, with the effect being dependent on the enthalpy change of the reaction.

Experimental Determination of Thermodynamic Stability

Several experimental techniques are employed to determine the thermodynamic parameters of metal complexes like hexaaquanickel(II). These methods typically involve studying ligand substitution reactions where water is replaced by another ligand.

Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for determining stability constants.[8][9] It relies on monitoring the change in the concentration of a specific ion, typically H⁺, as a ligand is titrated into a solution containing the metal ion.

Detailed Methodology:

• Solution Preparation: Prepare solutions of the nickel(II) salt (e.g., Ni(NO₃)₂), the ligand of interest, a strong acid (e.g., HNO₃), and a strong base (e.g., NaOH) of known concentrations. A background electrolyte (e.g., NaNO₃) is used to maintain a constant ionic strength.[8]

• Calibration: Calibrate a pH electrode using standard buffer solutions.

• Titration: A solution containing the nickel(II) ion and the protonated ligand is titrated with the standard base solution. The pH of the solution is measured after each addition of the titrant.

• Data Analysis: The titration data (volume of base added vs. pH) is used to calculate the formation function (n̄), which is the average number of ligands bound per metal ion, and the free ligand concentration ([L]). The stability constants are then determined by analyzing the formation curve (a plot of n̄ vs. -log[L]).[10][11]

Isothermal Titration Calorimetry (ITC)

Isothermal Titration Calorimetry directly measures the heat change associated with a binding interaction, providing a complete thermodynamic profile of the complex formation in a single experiment.[12]

Detailed Methodology:

• Sample Preparation: Prepare degassed solutions of the nickel(II) salt and the ligand in the same buffer to minimize heats of dilution.

• Instrument Setup: The nickel(II) solution is placed in the sample cell of the calorimeter, and the ligand solution is loaded into the injection syringe. The system is allowed to thermally equilibrate.

• Titration: Small aliquots of the ligand solution are injected into the sample cell. The heat released or absorbed upon each injection is measured.

• Data Analysis: The raw data (heat change per injection) is integrated to generate a titration curve of heat change versus the molar ratio of ligand to metal. This curve is then fitted to a binding model to determine the stoichiometry (n), binding constant (K), and enthalpy of binding (ΔH). The Gibbs free energy (ΔG) and entropy of binding (ΔS) can then be calculated using the equations ΔG = -RTlnK and ΔG = ΔH - TΔS.

UV-Visible Spectrophotometry

UV-Visible spectrophotometry can be used to determine stability constants when the formation of a complex results in a change in the solution's absorbance spectrum.[13][14][15]

Detailed Methodology:

• Spectral Analysis: Obtain the absorption spectra of the free nickel(II) ion (as [Ni(H₂O)₆]²⁺), the free ligand, and a series of solutions containing varying ratios of the metal ion and ligand. Identify a wavelength where the complex absorbs significantly differently from the reactants.

• Job's Method of Continuous Variation: Prepare a series of solutions where the mole fraction of the metal and ligand is varied while keeping the total molar concentration constant. The absorbance of each solution is measured at the chosen wavelength. A plot of absorbance versus mole fraction will show a maximum at the mole fraction corresponding to the stoichiometry of the complex.[16]

• Molar Ratio Method: Prepare a series of solutions where the concentration of the metal ion is held constant while the concentration of the ligand is varied. A plot of absorbance versus the molar ratio of ligand to metal can be used to determine the stoichiometry and the formation constant.[16]

Logical Relationships and Pathways

The thermodynamic stability of the hexaaquanickel(II) cation is intrinsically linked to its kinetic lability, which describes the rate at which its ligands are exchanged. A more stable complex is not necessarily an inert one (slow to react).[17] The relationship between thermodynamics and kinetics for ligand substitution in an octahedral complex like [Ni(H₂O)₆]²⁺ can be visualized as a multi-step process.

Figure 1. Relationship between thermodynamic stability and kinetic lability in a ligand substitution reaction.

This diagram illustrates that the overall thermodynamic stability (the difference in Gibbs free energy between reactants and products) governs the position of the equilibrium. The kinetics of the reaction, however, are determined by the activation energy of the rate-determining step, which is often the interchange of the ligand from the outer sphere to the inner coordination sphere of the metal ion.

The Role of [Ni(H₂O)₆]²⁺ in Drug Development and Biological Systems

Nickel is an essential trace element for several organisms, playing a crucial role in the active sites of various enzymes.[3] The thermodynamic stability of the hexaaquanickel(II) ion is a key factor in the bioavailability and transport of nickel in biological systems. Understanding the principles of nickel coordination chemistry is vital for the development of new therapeutic agents, for instance, in designing chelating agents for the treatment of nickel toxicity or in the development of nickel-based drugs with antimicrobial or anticancer properties.[3] The interaction of potential drug molecules with the [Ni(H₂O)₆]²⁺ cation can be a primary indicator of their potential to interact with nickel-containing enzymes in the body.

The following workflow outlines the initial stages of assessing the interaction of a potential drug candidate (ligand) with nickel.

Figure 2. Workflow for evaluating the interaction of a drug candidate with nickel(II).

Conclusion

The hexaaquanickel(II) cation is a thermodynamically stable species that serves as a fundamental reference point in the aqueous chemistry of nickel. Its stability, governed by factors such as ligand properties and the chelate effect, can be precisely determined using techniques like potentiometry, isothermal titration calorimetry, and UV-Visible spectrophotometry. A thorough understanding of the thermodynamic landscape of [Ni(H₂O)₆]²⁺ and its ligand substitution reactions is indispensable for researchers and professionals in fields ranging from inorganic chemistry to drug development, providing the foundational knowledge required to predict and control the behavior of nickel in complex chemical and biological systems.

References

• 1. srd.nist.gov [srd.nist.gov]
• 2. srd.nist.gov [srd.nist.gov]
• 3. Thermodynamic aspects: the Irving–Williams series [almerja.com]
• 4. grokipedia.com [grokipedia.com]
• 5. Irving–Williams series - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. xylemanalytics.com [xylemanalytics.com]
• 8. makhillpublications.co [makhillpublications.co]
• 9. dalalinstitute.com [dalalinstitute.com]
• 10. ijnc.ir [ijnc.ir]
• 11. Determination of Thermodynamic Stability of a Ni (II) Glycine Complexes in aqueous solution: Potentiometric and Spectroscopic Studies [ijnc.ir]
• 12. Stability constants of complexes - Wikipedia [en.wikipedia.org]
• 13. scielo.br [scielo.br]
• 14. chemijournal.com [chemijournal.com]
• 15. researchgate.net [researchgate.net]
• 16. scispace.com [scispace.com]
• 17. vpscience.org [vpscience.org]

Spectroscopic Profile of Hexaaquanickel(II) Nitrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of hexaaquanickel(II) nitrate (B79036), --INVALID-LINK--₂. The document details the synthesis, and the ultraviolet-visible (UV-Vis), Fourier-transform infrared (FTIR), and Raman spectroscopic characteristics of this inorganic compound. Experimental protocols for these analytical techniques are also provided to facilitate replication and further research.

Introduction

Hexaaquanickel(II) nitrate is a green crystalline solid that is highly soluble in water. It consists of a central nickel(II) ion octahedrally coordinated by six water molecules, with two nitrate ions as counter-ions.[1] This compound serves as a common source of the hexaaquanickel(II) cation in aqueous solutions and is a precursor in the synthesis of various nickel-containing materials. A thorough understanding of its spectroscopic properties is essential for its characterization and for monitoring its role in chemical reactions.

Synthesis of Hexaaquanickel(II) Nitrate

Hexaaquanickel(II) nitrate can be synthesized by the reaction of nickel(II) oxide, hydroxide, or carbonate with nitric acid.[2][3]

Experimental Protocol: Synthesis from Nickel(II) Carbonate

• Reaction Setup: In a well-ventilated fume hood, carefully add a stoichiometric amount of nickel(II) carbonate to a beaker containing dilute nitric acid with gentle stirring. The reaction will produce carbon dioxide gas, so the addition should be done slowly to control the effervescence.

• Dissolution: Continue stirring until all the nickel carbonate has reacted and a clear green solution is obtained.

• Filtration: If any solid impurities remain, filter the solution.

• Crystallization: Gently heat the solution to concentrate it, then allow it to cool slowly to room temperature. Green crystals of hexaaquanickel(II) nitrate will form.

• Isolation and Drying: Isolate the crystals by filtration, wash them with a small amount of cold distilled water, and dry them in a desiccator over a suitable drying agent.

Logical Relationship of Synthesis

Caption: Synthesis of Hexaaquanickel(II) Nitrate.

Spectroscopic Properties

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of an aqueous solution of hexaaquanickel(II) nitrate is characteristic of the [Ni(H₂O)₆]²⁺ ion and exhibits two main absorption bands in the visible region. These bands are due to d-d electronic transitions of the nickel(II) ion in an octahedral ligand field.

Quantitative Data

Wavelength (λmax)	Molar Absorptivity (ε)	Assignment	Reference
~396 nm	-	³A₂g → ³T₁g(P)	[4]
~720 nm	-	³A₂g → ³T₁g(F)	[5]

Note: Molar absorptivity values can vary depending on the specific experimental conditions.

Experimental Protocol: UV-Vis Spectroscopy

• Instrument: A dual-beam UV-Vis spectrophotometer.

• Sample Preparation: Prepare a dilute aqueous solution of hexaaquanickel(II) nitrate of a known concentration.

• Reference: Use deionized water as the reference solution.

• Measurement: Record the absorption spectrum over a wavelength range of 300-800 nm in a 1 cm path length quartz cuvette.

• Analysis: Identify the wavelengths of maximum absorbance (λmax).

Experimental Workflow for UV-Vis Spectroscopy

Caption: UV-Vis Spectroscopy Experimental Workflow.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of solid hexaaquanickel(II) nitrate provides information about the vibrational modes of the coordinated water molecules and the nitrate counter-ions.

Quantitative Data

Wavenumber (cm⁻¹)	Assignment	Reference
~3400 (broad)	O-H stretching of coordinated H₂O	[5]
~1630	H-O-H bending of coordinated H₂O	[5]
~1384	ν₃ (asymmetric stretching) of NO₃⁻	[5]
~830	ν₂ (out-of-plane bend) of NO₃⁻	[5]

Experimental Protocol: FTIR Spectroscopy (KBr Pellet Method)

• Sample Preparation: Grind a small amount of crystalline hexaaquanickel(II) nitrate to a fine powder. Mix approximately 1-2 mg of the sample with 100-200 mg of dry potassium bromide (KBr) powder.

• Pellet Formation: Place the mixture in a pellet die and apply pressure using a hydraulic press to form a thin, transparent pellet.[6][7]

• Measurement: Place the KBr pellet in the sample holder of an FTIR spectrometer.

• Data Acquisition: Record the spectrum in the range of 4000-400 cm⁻¹.

• Analysis: Identify and assign the characteristic absorption bands.

KBr Pellet Preparation for FTIR

Caption: KBr Pellet Preparation Workflow.

Raman Spectroscopy

Raman spectroscopy provides complementary vibrational information to FTIR. For hexaaquanickel(II) nitrate, the Raman spectrum is expected to show characteristic bands for the nitrate ion and the metal-oxygen vibrations of the aqua complex. Due to the limited availability of specific experimental data for this compound, the following table includes expected and observed frequencies for related species.

Quantitative Data

Wavenumber (cm⁻¹)	Assignment	Reference (related compounds)
~1050	ν₁ (symmetric stretching) of NO₃⁻	[5]
~720	ν₄ (in-plane bending) of NO₃⁻	[5]
~400-500	Ni-O stretching of [Ni(H₂O)₆]²⁺	[8]

Experimental Protocol: Raman Spectroscopy

• Instrument: A Raman spectrometer equipped with a suitable laser excitation source (e.g., 532 nm or 785 nm).

• Sample Preparation: A small amount of the crystalline solid is placed on a microscope slide or in a capillary tube.

• Measurement: The laser is focused on the sample, and the scattered light is collected and analyzed.

• Data Acquisition: The Raman spectrum is recorded over a suitable spectral range (e.g., 100-4000 cm⁻¹).

• Analysis: The Raman shifts of the observed bands are determined and assigned to their corresponding vibrational modes.

Conclusion

This technical guide has summarized the key spectroscopic features of hexaaquanickel(II) nitrate, providing quantitative data and detailed experimental protocols for its synthesis and analysis using UV-Vis, FTIR, and Raman spectroscopy. The information presented herein is intended to be a valuable resource for researchers and professionals in the fields of chemistry and drug development, enabling accurate characterization and utilization of this important nickel compound. Further research to obtain a high-resolution solid-state Raman spectrum with complete assignments would be beneficial to the scientific community.

References

• 1. Nickel(II) nitrate - Wikipedia [en.wikipedia.org]
• 2. Nickel nitrate - Crystal growing [en.crystalls.info]
• 3. Nickel(II) nitrate hexahydrate Six Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. cetjournal.it [cetjournal.it]
• 5. Synthesis and spectroscopic identification of nickel and cobalt layered hydroxides and hydroxynitrates - Dalton Transactions (RSC Publishing) DOI:10.1039/D2DT03166C [pubs.rsc.org]
• 6. shimadzu.com [shimadzu.com]
• 7. scienceijsar.com [scienceijsar.com]
• 8. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Molecular Orbital Diagram of Hexaaquanickel(II)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the molecular orbital (MO) diagram of the hexaaquanickel(II) complex, [Ni(H₂O)₆]²⁺. It integrates theoretical principles with experimental data, offering a comprehensive resource for understanding the electronic structure and spectroscopic properties of this important coordination complex.

Introduction to the Electronic Structure of Hexaaquanickel(II)

The hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, is an octahedral complex with a central nickel(II) ion coordinated by six water molecules. The nickel(II) ion has a d⁸ electron configuration.[1][2] In the presence of the weak-field ligand H₂O, the complex is high-spin, with two unpaired electrons, making it paramagnetic. The characteristic green color of aqueous solutions of nickel(II) salts is due to electronic transitions within the d-orbitals of this complex, which can be rationalized using molecular orbital theory.[1][3]

Molecular Orbital Theory of Octahedral Complexes

In an octahedral complex, the atomic orbitals of the central metal ion and the ligand group orbitals (LGOs) of the six surrounding ligands combine to form molecular orbitals. The metal's valence orbitals involved are the 3d, 4s, and 4p orbitals. The six water ligands each provide a σ-donor orbital. The symmetry of the metal orbitals in an octahedral environment are as follows:

• s orbital: a₁g

• p orbitals: t₁u

• d orbitals: e₉ and t₂g

The six ligand σ orbitals combine to form LGOs with a₁g, t₁u, and e₉ symmetries. The overlap of these metal and ligand orbitals leads to the formation of bonding, non-bonding, and anti-bonding molecular orbitals.

The resulting simplified molecular orbital energy level diagram for a generic octahedral complex shows the following key features:

• Bonding MOs: Six bonding molecular orbitals (a₁g, t₁u, and e₉) are formed from the constructive overlap of metal and ligand orbitals. These are primarily ligand in character and are filled with the 12 electrons from the six ligand lone pairs.

• Non-bonding MOs: The metal's t₂g orbitals (dxy, dxz, dyz) do not have the correct symmetry to interact with the ligand σ orbitals and therefore remain non-bonding.

• Anti-bonding MOs: The metal's e₉ orbitals (dx²-y², dz²) overlap with the e₉ LGOs to form a pair of anti-bonding molecular orbitals, denoted as e₉. Similarly, the s and p orbitals of the metal form a₁g and t₁u* anti-bonding orbitals.

The energy difference between the non-bonding t₂g orbitals and the anti-bonding e₉* orbitals is known as the ligand field splitting energy (Δo or 10Dq).

Quantitative Data for Hexaaquanickel(II)

The electronic transitions observed in the UV-Vis spectrum of [Ni(H₂O)₆]²⁺ correspond to the promotion of electrons from the filled t₂g orbitals to the partially filled e₉* orbitals. For a d⁸ ion like Ni(II), the ground state electronic configuration is (t₂g)⁶(e₉*)². The observed absorption bands are assigned to spin-allowed d-d transitions.

Transition	Observed Wavenumber (cm⁻¹)	Observed Wavelength (nm)	Assignment	Energy (kJ/mol)
ν₁	~8,500	~1176	³A₂g → ³T₂g	101.7
ν₂	~16,000	~625	³A₂g → ³T₁g(F)	191.4
ν₃	~25,000	~400	³A₂g → ³T₁g(P)	299.1

Note: The exact peak positions can vary slightly depending on the experimental conditions.

The energy of the lowest transition, ν₁, directly corresponds to the ligand field splitting energy, 10Dq.[4]

Parameter	Value (cm⁻¹)	Value (kJ/mol)	Value (eV)
10Dq (Δo)	~8,500	101.7	1.05

Experimental Protocol: UV-Visible Spectroscopy

The quantitative data presented above is typically obtained through UV-Visible (UV-Vis) absorption spectroscopy.

Objective: To determine the absorption spectrum of an aqueous solution of a nickel(II) salt and identify the wavelengths of maximum absorbance (λ_max) corresponding to the d-d electronic transitions of the [Ni(H₂O)₆]²⁺ complex.

Materials:

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Nickel(II) sulfate (B86663) hexahydrate (NiSO₄·6H₂O) or other suitable nickel(II) salt

• Distilled or deionized water

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Preparation of a Stock Solution: Accurately weigh a known mass of the nickel(II) salt and dissolve it in a known volume of distilled water in a volumetric flask to prepare a stock solution of a specific concentration (e.g., 0.1 M).

• Preparation of Dilutions: Prepare a series of dilutions from the stock solution to find an optimal concentration that gives absorbance values within the linear range of the instrument (typically 0.1 to 1.0).

• Instrument Setup: Turn on the spectrophotometer and allow it to warm up. Set the wavelength range to scan from approximately 350 nm to 800 nm.

• Blank Measurement: Fill a cuvette with distilled water (the solvent) to serve as the blank. Place it in the spectrophotometer and record a baseline spectrum. This corrects for any absorbance from the solvent and the cuvette itself.

• Sample Measurement: Rinse a cuvette with a small amount of the nickel(II) solution, then fill it with the solution. Place the cuvette in the spectrophotometer and record the absorption spectrum.

• Data Analysis: Identify the wavelengths of maximum absorbance (λ_max) from the spectrum. These correspond to the electronic transitions. Convert the wavelengths to wavenumbers (cm⁻¹) for comparison with literature values.

Molecular Orbital Diagram of Hexaaquanickel(II)

The following diagram illustrates the interaction between the nickel(II) atomic orbitals and the ligand group orbitals of the six water molecules, leading to the formation of the molecular orbitals in [Ni(H₂O)₆]²⁺.

Caption: Molecular orbital diagram for [Ni(H₂O)₆]²⁺.

Interpretation of the Molecular Orbital Diagram and Electronic Transitions

The molecular orbital diagram visually represents the electronic structure of the [Ni(H₂O)₆]²⁺ complex. The eight d-electrons of the Ni(II) ion occupy the highest energy molecular orbitals. Following Hund's rule and the Aufbau principle, six electrons fill the non-bonding t₂g orbitals, and the remaining two electrons occupy the anti-bonding e₉* orbitals with parallel spins.

The electronic transitions observed in the UV-Vis spectrum correspond to the promotion of an electron from the t₂g orbitals to the e₉* orbitals. The energy required for this transition is equal to 10Dq. The three observed absorption bands arise from the fact that electron-electron repulsions in the d⁸ configuration cause the single d⁸ ground state to split into multiple excited states (³T₂g, ³T₁g(F), and ³T₁g(P)). While the transition of a single electron is from a t₂g to an e₉* orbital, the overall energy of the transition is influenced by the resulting electronic state of the entire ion.

Conclusion

The molecular orbital theory provides a detailed framework for understanding the bonding and electronic properties of the hexaaquanickel(II) complex. The MO diagram, in conjunction with experimental data from UV-Visible spectroscopy, allows for the quantification of the ligand field splitting energy and a thorough explanation of the origin of its characteristic color. This comprehensive understanding is crucial for researchers in various fields, including inorganic chemistry, materials science, and drug development, where the behavior of transition metal complexes is of paramount importance.

References

• 1. The electronic spectrum of an aqueous solution of [Ni(H2O)6]2+ shows three distinct bands: A (~400 nm), B (~690 nm) and C (~1070 nm). The transitions assigned to A, B and C, respectively, are [prepp.in]
• 2. Solved (a) The Molecular Orbital Diagram for [Ni(H2O)6]2+ is | Chegg.com [chegg.com]
• 3. uv visible light absorption spectrum of nickel complexes spectra of hexaaquanickel(II) hexaamminenickel(II) complex ions Doc Brown's chemistry revision notes [docbrown.info]
• 4. Question Assign the absorption bands in the electronic spectra of (a) [Ni.. [askfilo.com]

An In-depth Technical Guide to the Ligand Field Theory of Hexaaquanickel(II) Complexes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the ligand field theory as it applies to the hexaaquanickel(II) complex, [Ni(H₂O)₆]²⁺. It delves into the electronic structure, spectroscopic properties, and magnetic behavior of this archetypal coordination compound, offering detailed experimental protocols for its characterization.

Introduction to Ligand Field Theory and the Hexaaquanickel(II) Ion

Ligand field theory (LFT) is a sophisticated model that describes the electronic structure of transition metal complexes. It is an extension of crystal field theory, incorporating principles of molecular orbital theory to account for the covalent character of metal-ligand bonds. The hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, serves as an excellent model system for understanding the principles of LFT in an octahedral environment. In this complex, the central nickel(II) ion is coordinated by six water molecules, which act as weak-field ligands.

The nickel(II) ion possesses a d⁸ electron configuration. In the gaseous state, the five d-orbitals are degenerate. However, in an octahedral ligand field, this degeneracy is lifted. The d-orbitals split into two sets with different energy levels: the lower-energy t₂g set (dxy, dxz, dyz) and the higher-energy eg set (dx²-y², dz²). This splitting is a consequence of the electrostatic interactions between the electrons in the metal d-orbitals and the lone pairs of the ligand donor atoms.

Electronic Spectrum and Spectroscopic Parameters

The electronic spectrum of an aqueous solution of [Ni(H₂O)₆]²⁺ is characterized by three distinct, spin-allowed absorption bands in the visible and near-infrared regions. These bands arise from the promotion of electrons from the t₂g orbitals to the eg orbitals. The analysis of this spectrum allows for the determination of key ligand field parameters: the crystal field splitting energy (Δo or 10Dq) and the Racah interelectronic repulsion parameter (B).

The ground state of the d⁸ Ni(II) ion in an octahedral field is ³A₂g. The three spin-allowed electronic transitions are assigned as follows:

• ν₁: ³A₂g → ³T₂g

• ν₂: ³A₂g → ³T₁g(F)

• ν₃: ³A₂g → ³T₁g(P)

The energies of these transitions can be used to calculate the values of Δo and B. A Tanabe-Sugano diagram for a d⁸ octahedral complex is instrumental in assigning these transitions and deriving the ligand field parameters.

Quantitative Data

The following table summarizes the experimentally determined spectroscopic parameters for the hexaaquanickel(II) complex.

Parameter	Symbol	Value (cm⁻¹)	Value (eV)	Reference(s)
Crystal Field Splitting Energy	Δo (10Dq)	~8500 - 8700	~1.05 - 1.08	[1][2]
Racah Parameter	B	~900 - 950	~0.11 - 0.12	[1][2]
Nephelauxetic Ratio	β	~0.87 - 0.92	-	[3][4]
Electronic Transitions
³A₂g → ³T₂g	ν₁	~8500	~1.05	[5]
³A₂g → ³T₁g(F)	ν₂	~13,800 - 15,400	~1.71 - 1.91	[5]
³A₂g → ³T₁g(P)	ν₃	~25,300 - 26,000	~3.14 - 3.22	[5]

Note: The exact values can vary slightly depending on the experimental conditions and the counter-ion present in the nickel salt.

The Nephelauxetic Effect

The Racah parameter, B, is a measure of the interelectronic repulsion within the d-orbitals. For a complexed metal ion, the value of B is typically lower than that of the free gaseous ion (B₀ for Ni²⁺ is approximately 1040 cm⁻¹). This reduction, known as the nephelauxetic effect (from the Greek for "cloud-expanding"), is indicative of the covalent character in the metal-ligand bond. The delocalization of the metal d-electrons onto the ligand orbitals effectively increases the average distance between them, thereby reducing their mutual repulsion. The nephelauxetic ratio, β = B/B₀, provides a quantitative measure of this effect. For [Ni(H₂O)₆]²⁺, the β value of around 0.87-0.92 suggests a moderate degree of covalent character in the Ni-O bonds.[3][4]

Experimental Protocols

Synthesis of a Hexaaquanickel(II) Salt Solution

A solution of hexaaquanickel(II) can be readily prepared for spectroscopic analysis.

Materials:

• Nickel(II) sulfate (B86663) hexahydrate (NiSO₄·6H₂O) or Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Distilled or deionized water

• Volumetric flasks

• Analytical balance

Procedure:

• Accurately weigh a known mass of the nickel(II) salt using an analytical balance.

• Quantitatively transfer the weighed salt to a volumetric flask of a desired volume (e.g., 50 mL or 100 mL).

• Add a small amount of distilled or deionized water to dissolve the salt completely.

• Once dissolved, dilute the solution to the calibration mark with distilled or deionized water.

• Stopper the flask and invert it several times to ensure a homogeneous solution.

• Calculate the molar concentration of the [Ni(H₂O)₆]²⁺ solution.

UV-Visible Spectroscopy

Objective: To record the electronic absorption spectrum of [Ni(H₂O)₆]²⁺ and determine the wavelengths of maximum absorbance (λ_max) for the d-d transitions.

Instrumentation:

• A double-beam UV-Vis spectrophotometer

Materials:

• A standard solution of [Ni(H₂O)₆]²⁺ (prepared as described in 3.1)

• Distilled or deionized water (as the blank)

• Quartz or glass cuvettes (with a 1 cm path length)

Procedure:

• Turn on the spectrophotometer and allow it to warm up for the recommended time.

• Set the desired wavelength range for the scan (e.g., 300 nm to 1100 nm).

• Fill a clean cuvette with distilled or deionized water to serve as the blank.

• Place the blank cuvette in the reference beam holder of the spectrophotometer.

• Fill another clean cuvette with the [Ni(H₂O)₆]²⁺ solution.

• Place the sample cuvette in the sample beam holder.

• Run a baseline correction with the blank.

• Acquire the absorption spectrum of the [Ni(H₂O)₆]²⁺ solution.

• Identify the wavelengths of maximum absorbance (λ_max) for the three observed bands.

• Convert the λ_max values (in nm) to wavenumbers (ν in cm⁻¹) using the formula: ν (cm⁻¹) = 10⁷ / λ (nm).

Data Analysis:

The wavenumbers of the absorption maxima correspond to the energies of the electronic transitions (ν₁, ν₂, and ν₃). These values can be used in conjunction with a d⁸ Tanabe-Sugano diagram to determine Δo and B.[6]

Magnetic Susceptibility Measurement (Gouy Method)

Objective: To determine the magnetic moment of the [Ni(H₂O)₆]²⁺ complex and confirm its paramagnetic nature due to the presence of unpaired electrons.

Instrumentation:

• Gouy balance, consisting of an analytical balance and an electromagnet

Materials:

• A solid sample of a nickel(II) salt (e.g., NiSO₄·6H₂O)

• A Gouy tube (a long, cylindrical sample tube)

• A standard calibrant with a known magnetic susceptibility (e.g., HgCo(SCN)₄)

Procedure:

• Calibration:

  • Measure the mass of the empty Gouy tube with the magnetic field off (m_tube).

  • Fill the Gouy tube to a specific mark with the calibrant.

  • Measure the mass of the filled tube with the magnetic field off (m_cal_off).

  • Turn on the electromagnet to a constant current and measure the mass of the filled tube with the magnetic field on (m_cal_on).

• Sample Measurement:

  • Empty and clean the Gouy tube.

  • Fill the Gouy tube with the powdered nickel(II) salt to the same mark as the calibrant.

  • Measure the mass of the sample-filled tube with the magnetic field off (m_sample_off).

  • With the same magnetic field strength as used for the calibrant, measure the mass of the sample-filled tube with the magnetic field on (m_sample_on).[7][8][9]

Data Analysis:

• Calculate the change in mass for the calibrant (Δm_cal = m_cal_on - m_cal_off) and the sample (Δm_sample = m_sample_on - m_sample_off).

• The mass susceptibility (χ_g) of the sample can be calculated using the known susceptibility of the calibrant and the measured mass changes.

• The molar susceptibility (χ_m) is then determined by multiplying the mass susceptibility by the molar mass of the sample.

• Correct the molar susceptibility for the diamagnetic contributions of the atoms in the complex to obtain the paramagnetic susceptibility (χ_p).

• The effective magnetic moment (μ_eff) is calculated using the following equation: μ_eff = 2.828 * √(χ_p * T) where T is the absolute temperature in Kelvin.

For a d⁸ ion like Ni(II) with two unpaired electrons, the spin-only magnetic moment is expected to be approximately 2.83 Bohr Magnetons (μ_B). The experimentally determined value for [Ni(H₂O)₆]²⁺ is typically in the range of 2.9 - 3.4 μ_B, with the orbital contribution accounting for the value being slightly higher than the spin-only value.

Visualizations

d-Orbital Splitting and Electronic Transitions

The following diagram illustrates the splitting of the d-orbitals in an octahedral ligand field and the three spin-allowed electronic transitions for the [Ni(H₂O)₆]²⁺ ion.

Caption: d-Orbital Splitting in an Octahedral Field.

Experimental Workflow for Spectroscopic Analysis

This diagram outlines the logical flow of the experimental procedures for characterizing the [Ni(H₂O)₆]²⁺ complex.

Caption: Workflow for Spectroscopic Characterization.

References

• 1. pure.mpg.de [pure.mpg.de]
• 2. researchgate.net [researchgate.net]
• 3. chemistry.bnmu.ac.in [chemistry.bnmu.ac.in]
• 4. Nephelauxetic effect - Wikipedia [en.wikipedia.org]
• 5. uv visible light absorption spectrum of nickel complexes spectra of hexaaquanickel(II) hexaamminenickel(II) complex ions Doc Brown's chemistry revision notes [docbrown.info]
• 6. dalalinstitute.com [dalalinstitute.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Virtual Labs [ep2-iitb.vlabs.ac.in]
• 9. myphysicsclassroom.in [myphysicsclassroom.in]

An In-depth Technical Guide on the Jahn-Teller Effect in Hexaaquanickel(II) Compounds

Abstract: This technical guide provides a comprehensive analysis of the Jahn-Teller effect with a specific focus on the hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺. It delves into the theoretical principles governing this phenomenon, rooted in ligand field theory, and presents robust experimental evidence from crystallographic and spectroscopic studies. Contrary to systems that exhibit strong Jahn-Teller distortions, the d⁸ electronic configuration of Ni(II) in a weak-field octahedral environment results in a non-degenerate electronic ground state, precluding a first-order Jahn-Teller distortion. This guide will detail the electronic structure of [Ni(H₂O)₆]²⁺, contrast it with classical Jahn-Teller distorted systems like [Cu(H₂O)₆]²⁺, summarize key quantitative structural data, and outline the experimental protocols used for its characterization. This document is intended for researchers and professionals in chemistry and drug development who require a deep, evidence-based understanding of coordination complex stability and structure.

The Jahn-Teller Theorem: Core Principles

The Jahn-Teller theorem is a fundamental concept in coordination chemistry that describes the inherent instability of non-linear molecules in spatially degenerate electronic states.[1][2] The theorem states that any such molecule will undergo a geometric distortion to remove this degeneracy, thereby lowering its overall energy.[1][3] This distortion is most significant in octahedral complexes where the degeneracy arises from the asymmetric occupation of the higher energy e_g orbitals (d_z² and d_x²-y²), as these orbitals point directly towards the ligands, leading to substantial energetic stabilization upon distortion.[1][4]

Common electronic configurations that lead to a strong Jahn-Teller effect in octahedral complexes include high-spin d⁴, low-spin d⁷, and d⁹, all of which feature an odd number of electrons in the degenerate e_g orbitals.[1] The resulting distortion is typically a tetragonal elongation or compression along one axis (usually the z-axis), which removes the degeneracy and lowers the symmetry of the complex from octahedral (O_h) to tetragonal (D₄h).[5]

Electronic Structure of Hexaaquanickel(II)

To understand why the Jahn-Teller effect is not prominently observed in the ground state of [Ni(H₂O)₆]²⁺, an analysis of its electronic configuration is essential.

• Nickel(II) Ion: The Ni²⁺ ion has a d⁸ electronic configuration ([Ar] 3d⁸).[6][7]

• Octahedral Field Splitting: In the [Ni(H₂O)₆]²⁺ complex, the central Ni²⁺ ion is surrounded by six water molecules, which act as weak-field ligands. This octahedral ligand field splits the five degenerate d-orbitals into a lower-energy, triply degenerate t₂g set (d_xy, d_xz, d_yz) and a higher-energy, doubly degenerate e_g set (d_z², d_x²-y²).[8]

• Electron Occupancy: The eight d-electrons of Ni²⁺ fill these orbitals according to Hund's rule. The first six electrons occupy the t₂g orbitals, pairing up to give a (t₂g)⁶ configuration. The remaining two electrons then singly occupy each of the two degenerate e_g orbitals with parallel spins, resulting in an electronic configuration of (t₂g)⁶(e_g)² .[9]

Because the two degenerate e_g orbitals are symmetrically occupied by one electron each, the ground state of the [Ni(H₂O)₆]²⁺ ion is electronically non-degenerate (specifically, a ³A₂g state). According to the Jahn-Teller theorem, this lack of ground-state degeneracy means that the complex is not expected to undergo a spontaneous geometric distortion.[4][9] This results in a regular, stable octahedral geometry.

Caption: d-orbital splitting in an octahedral field and the resulting electron configurations for Ni(II) and Cu(II).

Experimental Evidence and Data

The theoretical prediction of a regular octahedral geometry for [Ni(H₂O)₆]²⁺ is strongly supported by extensive experimental data. Techniques such as X-ray crystallography and Extended X-ray Absorption Fine Structure (EXAFS) spectroscopy are powerful tools for determining the precise bond lengths and coordination geometry of metal complexes.

Studies on various hexaaquanickel(II) salts consistently reveal a highly symmetric coordination sphere where all six Ni-O bond distances are equivalent, or nearly so, confirming the absence of a static Jahn-Teller distortion.

Table 1: Quantitative Structural Data for the [Ni(H₂O)₆]²⁺ Ion

Compound/System	Experimental Technique	Ni-O Bond Distance (Å)	Geometry Description	Reference(s)
--INVALID-LINK--₂ (crystal)	X-ray Diffraction	2.054 (1)	Almost regular octahedral	[10]
Aqueous NiSO₄/Ni(NO₃)₂ solution	EXAFS	2.04	First shell of 6 H₂O	[11]
Aqueous Ni²⁺ solution	DFT Calculations	2.076 - 2.088	Preferred coordination of 6	[12]
Aqueous Ni²⁺ solution	EXAFS	3.2 (Ni to 2nd shell H₂O)	Second coordination sphere	[13]

Experimental Protocols

Single-Crystal X-ray Diffraction

This technique provides precise atomic coordinates within a crystalline solid, allowing for the accurate determination of bond lengths and angles.

Methodology:

• Crystal Growth: High-quality single crystals of a hexaaquanickel(II) salt (e.g., --INVALID-LINK--₂) are grown from an aqueous solution by slow evaporation.[14]

• Mounting: A suitable crystal is mounted on a goniometer head.

• Data Collection: The crystal is cooled (e.g., to 296 K) and irradiated with a monochromatic X-ray beam (e.g., Mo Kα, λ = 0.71069 Å).[10] A detector collects the diffraction pattern as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data are processed to determine the unit cell dimensions and space group. The structure is solved using direct methods or Patterson maps and refined using least-squares methods to minimize the difference between observed and calculated structure factors, yielding final atomic positions and bond distances.[10][14]

Extended X-ray Absorption Fine Structure (EXAFS)

EXAFS is a powerful technique for probing the local atomic environment around a specific element in both crystalline and non-crystalline (e.g., solution) samples.

Methodology:

• Sample Preparation: An aqueous solution of a nickel(II) salt (e.g., 0.1 M Ni(NO₃)₂) is prepared.[13] A solid sample can also be measured.

• Data Acquisition: The sample is exposed to a tunable, high-intensity X-ray beam from a synchrotron source. The X-ray absorption is measured as the energy is scanned across the Ni K-edge.

• Data Analysis: The oscillatory part of the absorption spectrum (the EXAFS signal) is extracted and Fourier transformed.[13]

• Structural Fitting: The resulting radial distribution function is fitted to a theoretical model. This multiparameter fitting procedure yields key structural information, such as the coordination number (number of neighboring atoms) and the precise interatomic distances (e.g., Ni-O bond length).[11]

Caption: A generalized workflow for the structural determination of coordination complexes.

Spectroscopic Signatures and the Absence of Distortion

UV-Visible absorption spectroscopy is sensitive to the electronic transitions within a complex and can be a clear indicator of Jahn-Teller distortion. A perfectly octahedral complex with a single type of electronic transition would be expected to show a single, symmetric absorption band. However, a complex undergoing Jahn-Teller distortion experiences a reduction in symmetry, which splits the previously degenerate orbitals. This splitting allows for multiple electronic transitions of slightly different energies, often resulting in a broadened or shouldered absorption band, or the appearance of multiple distinct bands.[2][4]

The electronic spectrum of aqueous [Ni(H₂O)₆]²⁺ does not display the characteristic band splitting associated with a strong, static Jahn-Teller distortion, further corroborating the evidence for a regular octahedral structure in its ground state.

Caption: Logical flow illustrating the conditions for and consequences of the Jahn-Teller effect.

Conclusion

References

• 1. Jahn–Teller effect - Wikipedia [en.wikipedia.org]
• 2. dalalinstitute.com [dalalinstitute.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. fiveable.me [fiveable.me]
• 6. Nickel transition metal Chemistry nickel(II) Ni2+ complex ions ligand substitution redox chemical reactions principal oxidation states +2 +3 Palladium Plutonium Darmstadtium balanced equations GCE AS A2 IB A level inorganic chemistry revision notes [docbrown.info]
• 7. quora.com [quora.com]
• 8. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. The structure of hexaaquanickel(II) chlorate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Characterizing Ni(II) hydration in aqueous solution using DFT and EXAFS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Laboratory EXAFS determined structure of the stable complexes in the ternary Ni( ii )–EDTA–CN − system - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C9CP00982E [pubs.rsc.org]
• 13. scilit.com [scilit.com]
• 14. chem.gla.ac.uk [chem.gla.ac.uk]

An In-depth Technical Guide to the Hydrolysis of Hexaaquanickel(II) in Aqueous Solution

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrolysis of the hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, in aqueous solution. Understanding the hydrolytic behavior of this complex is crucial in fields ranging from environmental chemistry to the development of nickel-based pharmaceuticals and catalysts. This document details the thermodynamics of the hydrolysis process, outlines key experimental protocols for its characterization, and presents the underlying chemical transformations through signaling pathway diagrams.

Core Principles of Hexaaquanickel(II) Hydrolysis

In aqueous solution, the hexaaquanickel(II) ion acts as a weak acid, undergoing stepwise hydrolysis to form a series of mononuclear and polynuclear hydroxo and oxo-hydroxo species. This process involves the deprotonation of coordinated water molecules, leading to a decrease in the pH of the solution. The positive charge of the nickel(II) ion polarizes the O-H bonds of the coordinated water molecules, making them more acidic than bulk water.

The primary hydrolysis reaction is the formation of the monohydroxo complex, [Ni(OH)(H₂O)₅]⁺. Further deprotonation and condensation reactions can lead to the formation of polynuclear species, most notably the tetranuclear complex, [Ni₄(OH)₄]⁴⁺, and ultimately the precipitation of nickel(II) hydroxide, Ni(OH)₂.[1][2] The extent of hydrolysis is highly dependent on factors such as pH, temperature, nickel concentration, and the ionic strength of the solution.

Quantitative Data on Hydrolysis Equilibria

The stepwise hydrolysis of [Ni(H₂O)₆]²⁺ can be represented by a series of equilibrium reactions. The equilibrium constants for these reactions provide a quantitative measure of the stability of the various hydrolysis products. The following tables summarize the key thermodynamic data for the hydrolysis of hexaaquanickel(II) at 298 K (25 °C) and infinite dilution, unless otherwise specified.

Table 1: Equilibrium Constants for the Hydrolysis of Hexaaquanickel(II)

Equilibrium Reaction	log K (298 K)	pKa	Reference
Ni²⁺ + H₂O ⇌ NiOH⁺ + H⁺	-9.86	9.86	[3]
4Ni²⁺ + 4H₂O ⇌ Ni₄(OH)₄⁴⁺ + 4H⁺	-27.7	-	[1]

Note: The pKa value is provided for the first hydrolysis step, as it is the most commonly reported value representing the acidity of the aqua ion.[4]

Table 2: Thermodynamic Parameters for the Formation of Ni₄(OH)₄⁴⁺

Thermodynamic Parameter	Value	Conditions	Reference
ΔH°	183.9 ± 4.5 kJ/mol	21.2 wt % ethanol-in-water	[1]
ΔH°	167.2 ± 9.6 kJ/mol	44.4 wt % ethanol-in-water	[1]

Experimental Protocols for Characterization

The study of hexaaquanickel(II) hydrolysis relies on a variety of experimental techniques to determine the stoichiometry and stability of the hydrolysis products. The most common and powerful of these methods is potentiometric titration.

Potentiometric Titration

Potentiometric titration is the most widely used technique for studying the hydrolysis of metal ions.[5][6] It involves the precise measurement of the hydrogen ion concentration (or pH) of a solution of the metal ion as a strong base is added incrementally.

Methodology:

• Solution Preparation: A solution of a known concentration of a nickel(II) salt (e.g., Ni(ClO₄)₂ or Ni(NO₃)₂) is prepared in a constant ionic medium (e.g., NaClO₄ or KNO₃) to maintain a constant activity coefficient for the reacting species.

• Cell Assembly: The solution is placed in a thermostatted vessel equipped with a glass electrode and a reference electrode (e.g., Ag/AgCl). The electrodes are connected to a high-precision pH meter or potentiometer.

• Titration: A standard solution of a strong base (e.g., NaOH) is added in small, precise increments using a calibrated burette.

• Data Acquisition: After each addition of the titrant, the potential (or pH) of the solution is allowed to equilibrate and is then recorded.

• Data Analysis: The collected data (volume of titrant vs. pH) is analyzed using specialized computer programs (e.g., MINIQUAD or HYPERQUAD) that employ non-linear least-squares methods to determine the best-fit model for the hydrolysis equilibria. This analysis yields the stoichiometry (p and q values in [Niₚ(OH)q]⁽²ᵖ⁻q⁾⁺) and the formation constants of the various hydrolysis species.

Spectrophotometric Methods

UV-Visible spectrophotometry can be used to study the hydrolysis of [Ni(H₂O)₆]²⁺, as the formation of hydroxo complexes can lead to changes in the absorption spectrum of the nickel(II) ion.

Methodology:

• Spectral Acquisition: The UV-Vis absorption spectra of a series of nickel(II) solutions are recorded over a range of pH values.

• Data Analysis: Changes in the absorbance at specific wavelengths are monitored as a function of pH. This data can be used to determine the pKa of the aqua ion by fitting the absorbance vs. pH data to a sigmoidal curve. For more complex systems with multiple species, factor analysis and multivariate curve resolution techniques can be applied to deconvolve the spectra of the individual species and determine their concentrations.

Kinetic Studies using Stopped-Flow Techniques

The kinetics of the hydrolysis reactions, particularly the fast initial deprotonation step, can be investigated using stopped-flow spectrophotometry. This technique allows for the rapid mixing of reactants and the monitoring of the reaction on a millisecond timescale.

Methodology:

• Reactant Preparation: Two solutions are prepared: one containing the hexaaquanickel(II) complex at a specific pH and another containing a pH-jumping agent (e.g., a buffer or a solution of a strong acid or base).

• Rapid Mixing: The two solutions are rapidly and efficiently mixed in the stopped-flow instrument.

• Real-Time Monitoring: The change in absorbance at a wavelength sensitive to the concentration of one of the reacting species is monitored as a function of time.

• Kinetic Analysis: The resulting kinetic trace is fitted to an appropriate rate law to extract the rate constants for the hydrolysis reaction.

Visualization of Hydrolysis Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key processes involved in the hydrolysis of hexaaquanickel(II) and the experimental workflow for its characterization.

Caption: Stepwise hydrolysis pathway of the hexaaquanickel(II) ion.

Caption: Experimental workflow for potentiometric titration.

Conclusion

The hydrolysis of hexaaquanickel(II) is a fundamental process with significant implications across various scientific disciplines. A thorough understanding of the thermodynamics and kinetics of these reactions is essential for predicting the speciation and bioavailability of nickel in aqueous environments and for the rational design of nickel-containing compounds. The experimental protocols and data presented in this guide provide a solid foundation for researchers and professionals working in this area. The combination of potentiometric, spectrophotometric, and kinetic methods allows for a comprehensive characterization of the complex hydrolytic behavior of the hexaaquanickel(II) ion.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. cost-nectar.eu [cost-nectar.eu]
• 4. chem.tamu.edu [chem.tamu.edu]
• 5. scispace.com [scispace.com]
• 6. The hydrolysis of metal ions [inis.iaea.org]

preparation of hexaaquanickel(II) chloride from nickel salts

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the laboratory-scale preparation of hexaaquanickel(II) chloride, [Ni(H₂O)₆]Cl₂, a vibrant green crystalline solid. The document details several synthetic pathways starting from common nickel salts, offering a comparative analysis of the methodologies. Experimental protocols are provided, along with visualizations of the chemical transformations and general workflow.

Introduction

Hexaaquanickel(II) chloride, with the chemical formula [Ni(H₂O)₆]Cl₂, is a coordination compound consisting of a central nickel(II) ion octahedrally coordinated to six water molecules, with two chloride ions satisfying the charge. This compound is a common source of the nickel(II) ion in aqueous solutions and serves as a precursor for the synthesis of other nickel complexes. Its preparation in the laboratory is a fundamental inorganic synthesis procedure, often starting from readily available nickel salts. The choice of precursor can be dictated by factors such as availability, cost, and the desired purity of the final product.

This guide explores the synthesis of hexaaquanickel(II) chloride from four different precursors: nickel(II) carbonate, nickel(II) hydroxide (B78521), nickel(II) sulfate (B86663), and elemental nickel. Each method is based on the reaction of the precursor with hydrochloric acid or a chloride source, followed by crystallization of the hydrated nickel chloride salt.

Comparative Data of Synthetic Routes

The selection of a synthetic route for hexaaquanickel(II) chloride can be guided by various factors, including the nature of the starting material, reaction conditions, and the scale of the preparation. The following table summarizes the key aspects of the synthetic methods detailed in this guide.

Precursor Salt	Reaction Principle	Key Reagents	Reaction Conditions	Noteworthy Aspects
Nickel(II) Carbonate (NiCO₃)	Acid-base reaction	Hydrochloric Acid (HCl)	Room temperature, with gentle heating to ensure complete reaction.	Reaction is accompanied by effervescence (CO₂ evolution). Stoichiometry is straightforward.
Nickel(II) Hydroxide (Ni(OH)₂)	Acid-base neutralization	Hydrochloric Acid (HCl)	Room temperature, exothermic.	A clean reaction with water as the only byproduct.
Nickel(II) Sulfate (NiSO₄)	Metathesis (precipitation)	Barium Chloride (BaCl₂)	Aqueous solution at room temperature.	Relies on the insolubility of barium sulfate (BaSO₄) to drive the reaction. Requires careful filtration.
Nickel Metal (Ni)	Redox reaction	Hydrochloric Acid (HCl), Hydrogen Peroxide (H₂O₂) (optional)	Elevated temperature.	A slow reaction due to the low reactivity of nickel. H₂O₂ can be used as an oxidizing agent to accelerate the process.

Experimental Protocols

The following sections provide detailed experimental procedures for the synthesis of hexaaquanickel(II) chloride from the aforementioned nickel salts.

Synthesis from Nickel(II) Carbonate

This method involves the reaction of nickel(II) carbonate with hydrochloric acid, which produces hexaaquanickel(II) chloride, carbon dioxide, and water.

Reaction: NiCO₃(s) + 2HCl(aq) + 5H₂O(l) → [Ni(H₂O)₆]Cl₂(aq) + CO₂(g)

Procedure:

• In a fume hood, carefully add a stoichiometric amount of dilute hydrochloric acid to a beaker containing a known quantity of nickel(II) carbonate powder. The addition should be done slowly to control the effervescence.

• Once the addition is complete, gently heat the mixture on a hot plate with stirring to ensure all the nickel carbonate has reacted and to expel dissolved carbon dioxide. The solution should turn a clear green.

• Filter the hot solution to remove any unreacted starting material or insoluble impurities.

• Transfer the filtrate to an evaporating dish and reduce the volume by gentle heating.

• Allow the concentrated solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Collect the green crystals of hexaaquanickel(II) chloride by vacuum filtration.

• Wash the crystals with a small amount of ice-cold distilled water and then with a small amount of cold ethanol (B145695) to facilitate drying.

• Dry the crystals in a desiccator.

Synthesis from Nickel(II) Hydroxide

This protocol utilizes the neutralization reaction between nickel(II) hydroxide and hydrochloric acid.

Reaction: Ni(OH)₂(s) + 2HCl(aq) + 4H₂O(l) → [Ni(H₂O)₆]Cl₂(aq)

Procedure:

• To a beaker containing a weighed amount of nickel(II) hydroxide, slowly add a stoichiometric amount of dilute hydrochloric acid with constant stirring. The reaction is exothermic.

• After the nickel(II) hydroxide has completely dissolved to form a clear green solution, gently heat the solution to ensure the reaction is complete.

• Filter the solution if any solid impurities are present.

• Concentrate the solution by gentle heating and then allow it to crystallize as described in section 3.1.

• Collect, wash, and dry the resulting crystals.

Synthesis from Nickel(II) Sulfate

This method is based on a double displacement reaction where insoluble barium sulfate is precipitated, leaving the desired nickel(II) chloride in solution.

Reaction: NiSO₄(aq) + BaCl₂(aq) → NiCl₂(aq) + BaSO₄(s)

Procedure:

• Prepare aqueous solutions of nickel(II) sulfate and a stoichiometric amount of barium chloride.

• Slowly add the barium chloride solution to the nickel(II) sulfate solution with continuous stirring. A white precipitate of barium sulfate will form immediately.

• Stir the mixture for a period to ensure complete precipitation.

• Carefully separate the barium sulfate precipitate from the supernatant solution containing nickel(II) chloride by vacuum filtration. Ensure the filtrate is clear.

• Wash the precipitate with a small amount of distilled water and combine the washings with the filtrate.

• Concentrate the filtrate by gentle heating and crystallize, collect, wash, and dry the hexaaquanickel(II) chloride crystals as previously described.

Recrystallization for Purification

For obtaining high-purity hexaaquanickel(II) chloride, recrystallization is a crucial step.

Procedure:

• Dissolve the synthesized hexaaquanickel(II) chloride crystals in a minimum amount of hot distilled water.

• If the solution is not perfectly clear, perform a hot filtration to remove any insoluble impurities.

• Allow the clear green solution to cool slowly to room temperature.

• Further cool the solution in an ice bath to maximize the yield of crystals.

• Collect the purified crystals by vacuum filtration, wash with a minimal amount of ice-cold distilled water, and dry thoroughly.

Visualizations

The following diagrams illustrate the chemical pathways and the general experimental workflow for the synthesis of hexaaquanickel(II) chloride.

Caption: Chemical pathways from various nickel salts to hexaaquanickel(II) chloride.

Caption: General experimental workflow for the synthesis of hexaaquanickel(II) chloride.

Characterization

The identity and purity of the synthesized hexaaquanickel(II) chloride can be confirmed through various analytical techniques.

• Appearance: The final product should be a green crystalline solid.

• UV-Visible Spectroscopy: An aqueous solution of hexaaquanickel(II) chloride exhibits a characteristic absorption spectrum. The green color of the solution containing the [Ni(H₂O)₆]²⁺ ion is due to its absorption of light in the red region of the visible spectrum.[1] It typically shows two main absorption peaks, one around 400 nm and another in the 650-720 nm range.[2][3]

• Gravimetric Analysis: The nickel content can be determined gravimetrically by precipitation with an appropriate chelating agent, such as dimethylglyoxime.

Safety Considerations

• Nickel compounds are classified as carcinogens and sensitizers. Always handle nickel salts with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Work in a well-ventilated fume hood, especially when handling hydrochloric acid and during heating steps.

• Hydrochloric acid is corrosive and can cause severe burns. Handle with care.

• Dispose of all chemical waste according to institutional safety guidelines.

References

• 1. quora.com [quora.com]
• 2. researchgate.net [researchgate.net]
• 3. uv visible light absorption spectrum of nickel complexes spectra of hexaaquanickel(II) hexaamminenickel(II) complex ions Doc Brown's chemistry revision notes [docbrown.info]

coordination chemistry of nickel(II) in aqueous media

An In-depth Technical Guide to the Coordination Chemistry of Nickel(II) in Aqueous Media

For: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the coordination chemistry of nickel(II) in aqueous solutions. It covers the fundamental principles of Ni(II) hydration, hydrolysis, and complexation with various ligands. Detailed experimental protocols for the characterization of these complexes are provided, along with quantitative data to support researchers in the fields of chemistry, biology, and pharmacology.

The Hexaaquanickel(II) Ion: The Starting Point

In aqueous media, the nickel(II) ion does not exist as a simple Ni²⁺ ion. Instead, it is coordinated by six water molecules to form the hexaaquanickel(II) complex, [Ni(H₂O)₆]²⁺. This complex has a well-defined octahedral geometry and is responsible for the characteristic green color of most aqueous Ni(II) solutions. The coordination of water molecules is a dynamic process, with a constant exchange between the coordinated and bulk water molecules.

Hydrolysis of Nickel(II) in Aqueous Solution

As the pH of an aqueous solution containing [Ni(H₂O)₆]²⁺ is increased, the aqua ligands can undergo deprotonation, a process known as hydrolysis. This leads to the formation of various hydroxo and oxo-bridged species. The initial hydrolysis step involves the formation of the monohydroxo complex, [Ni(OH)(H₂O)₅]⁺. Further increases in pH can lead to the formation of polynuclear species, with the tetranuclear complex, [Ni₄(OH)₄]⁴⁺, being a prominent example. The specific species formed are dependent on both the pH and the total nickel(II) concentration.[1]

Complex Formation: Ligand Substitution Reactions

The coordinated water molecules in the [Ni(H₂O)₆]²⁺ complex can be replaced by other ligands that are present in the solution. This process is known as ligand substitution. The stability of the resulting complexes is a critical factor in determining the speciation of nickel(II) in a given aqueous environment.

Thermodynamics of Complexation

The stability of a metal-ligand complex is quantified by its stability constant (also known as the formation constant). For a simple 1:1 complex formation between a metal ion (M) and a ligand (L), the stepwise formation constant (K₁) is defined as:

M + L ⇌ ML; K₁ = [ML] / ([M][L])

For the formation of complexes with higher stoichiometries (e.g., ML₂, ML₃), there are corresponding stepwise (K₂, K₃) and overall (β₂, β₃) stability constants. A higher stability constant indicates a greater tendency for the complex to form.

Table 1: Selected Stepwise Stability Constants (log K) for Ni(II) Complexes in Aqueous Solution at 25 °C

Ligand (L)	Stepwise Constant	log K	Ionic Strength (M)
Ammonia (NH₃)	log K₁	2.72	1.0 (NH₄NO₃)
log K₂	2.17	1.0 (NH₄NO₃)
log K₃	1.66	1.0 (NH₄NO₃)
log K₄	1.12	1.0 (NH₄NO₃)
log K₅	0.67	1.0 (NH₄NO₃)
log K₆	-0.01	1.0 (NH₄NO₃)
Ethylenediamine (en)	log K₁	7.33	1.0 (KCl)
log K₂	6.13	1.0 (KCl)
log K₃	4.23	1.0 (KCl)
Acetate (CH₃COO⁻)	log K₁	1.43	0
Glycinate (gly⁻)	log K₁	5.77	0.1 (KNO₃)
log K₂	4.72	0.1 (KNO₃)
log K₃	3.20	0.1 (KNO₃)
Chloride (Cl⁻)	log K₁	-0.56	1.0 (NaClO₄)

Data sourced from the NIST Standard Reference Database 46.[2][3][4][5]

Kinetics of Ligand Substitution

The substitution of water ligands on the [Ni(H₂O)₆]²⁺ ion generally proceeds through a dissociative interchange (Id) mechanism. This mechanism involves the formation of an outer-sphere complex between the aqua-ion and the incoming ligand, followed by the dissociation of a coordinated water molecule from the inner sphere, which is the rate-determining step. The incoming ligand then rapidly coordinates to the resulting five-coordinate intermediate.

The rate of water exchange on [Ni(H₂O)₆]²⁺ is a key parameter that influences the rate of ligand substitution.

Table 2: Ligand Exchange Rate Constants for Ni(II) in Aqueous Solution at 25 °C

Reaction	Rate Constant (k)	Units
Water Exchange on [Ni(H₂O)₆]²⁺	3.2 x 10⁴	s⁻¹
Substitution by Ammonia	~3.5 x 10³	M⁻¹s⁻¹
Substitution by Ethylenediamine	~1.1 x 10⁵	M⁻¹s⁻¹

Note: The rate constants for ligand substitution are often similar in magnitude to the water exchange rate constant, consistent with a dissociative mechanism.[6][7]

Experimental Protocols

Potentiometric Titration for Stability Constant Determination (Irving-Rossotti Method)

This method allows for the determination of proton-ligand and metal-ligand stability constants by monitoring pH changes during titration.

Materials and Reagents:

• Calibrated pH meter and combination glass electrode

• Constant temperature water bath (25.0 ± 0.1 °C)

• Microburette

• Standardized solutions of a strong acid (e.g., 0.1 M HClO₄) and a strong base (e.g., 0.1 M NaOH, carbonate-free)

• A solution of the ligand of known concentration

• A solution of Ni(II) salt (e.g., Ni(ClO₄)₂) of known concentration

• An inert salt solution to maintain constant ionic strength (e.g., 1.0 M NaClO₄)

Procedure:

• Prepare the following three solutions for titration:

  • Solution A (Acid Blank): A known volume of standard strong acid and inert salt solution.

  • Solution B (Ligand Blank): The same as Solution A, but with the addition of a known concentration of the ligand.

  • Solution C (Metal-Ligand): The same as Solution B, but with the addition of a known concentration of the Ni(II) salt.

• Titrate each solution against the standardized strong base, recording the pH after each addition of titrant.

• Data Analysis:

  • Calculate the average number of protons bound per ligand molecule (n̅A) at each pH value using the titration curves of Solutions A and B.

  • Calculate the average number of ligands bound per metal ion (n̅) at each pH value using the titration curves of Solutions B and C.

  • Calculate the free ligand concentration ([L]) at each pH value.

  • Plot n̅ versus pL (-log[L]) to generate the formation curve.

  • From the formation curve, the stepwise stability constants can be determined. For example, log K₁ is the value of pL at n̅ = 0.5.

UV-Vis Spectrophotometry for Stoichiometry Determination (Job's Method)

Job's method, or the method of continuous variations, is used to determine the stoichiometry of a metal-ligand complex in solution.

Materials and Reagents:

• UV-Vis Spectrophotometer

• Matched cuvettes (e.g., 1 cm path length)

• Stock solutions of the Ni(II) salt and the ligand of the same molar concentration.

Procedure:

• Prepare a series of solutions with a constant total molar concentration of Ni(II) and the ligand, but with varying mole fractions of each. For example, prepare solutions where the mole fraction of the ligand ranges from 0 to 1.0 in increments of 0.1.

• Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) of the complex. This wavelength is determined by scanning a solution known to contain the complex.

• Calculate the corrected absorbance (Y) by subtracting the absorbance that would be expected if no complex formation occurred.

• Plot the corrected absorbance (Y) versus the mole fraction of the ligand. The maximum of this plot corresponds to the stoichiometry of the complex. For example, a maximum at a mole fraction of 0.67 indicates a 1:2 (metal:ligand) complex.[1][8][9]

Stopped-Flow Kinetics for Ligand Substitution

This technique is used to study the rates of rapid reactions, such as ligand substitution on Ni(II).

Materials and Reagents:

• Stopped-flow spectrophotometer

• Syringes for reactant solutions

• Solution of [Ni(H₂O)₆]²⁺

• Solution of the incoming ligand

• A buffer to maintain constant pH

Procedure:

• Load the reactant solutions (Ni(II) and ligand) into separate syringes of the stopped-flow instrument.

• Rapidly mix the solutions by actuating the drive pistons.

• Monitor the change in absorbance at a wavelength where the reactant and product have different molar absorptivities as a function of time.

• Analyze the kinetic trace (absorbance vs. time) to determine the observed rate constant (kobs).

• Repeat the experiment with varying concentrations of the ligand (under pseudo-first-order conditions where the ligand is in large excess) to determine the second-order rate constant for the reaction.[10][11]

Visualizing Key Processes

Experimental Workflow for Stability Constant Determination

The process of determining the stability constant of a Ni(II) complex can be visualized as a systematic workflow.

Caption: Workflow for potentiometric determination of stability constants.

Nickel-Dependent Catalysis: The Urease Active Site

Nickel(II) plays a crucial role as a cofactor in numerous enzymes. A prominent example is urease, which catalyzes the hydrolysis of urea. The active site of urease contains a dinuclear nickel center, where the coordination environment of the nickel ions is critical for catalytic activity.

Caption: Simplified schematic of the urease active site and catalytic cycle.

Relevance in Drug Development

The coordination chemistry of nickel(II) is of significant interest in drug development. The ability of Ni(II) to form stable complexes with a variety of organic ligands allows for the design of metal-based drugs with tailored properties. For example, the complexation of a drug molecule with Ni(II) can enhance its therapeutic efficacy, alter its pharmacokinetic profile, or enable its use as a diagnostic agent. Furthermore, understanding the coordination of Ni(II) in biological systems is crucial for elucidating the mechanisms of nickel toxicity and for developing effective chelation therapies for nickel poisoning. The principles and experimental techniques outlined in this guide provide a solid foundation for the rational design and evaluation of nickel-based therapeutics.

References

• 1. chem.latech.edu [chem.latech.edu]
• 2. catalog.data.gov [catalog.data.gov]
• 3. nist.gov [nist.gov]
• 4. PDR: NIST SRD 46. Critically Selected Stability Constants of Metal Complexes: Version 8.0 for Windows [data.nist.gov]
• 5. Stability Constant Explorer - Database of Stability Constants of Metal Complexes - Stability Constant Explorer [n-hatada.github.io]
• 6. chem.ualberta.ca [chem.ualberta.ca]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Complex Ion composition determination by Job’s method | Synaptic | Central College [central.edu]
• 9. scribd.com [scribd.com]
• 10. Synthesis, Biophysical Interaction of DNA/BSA, Equilibrium and Stopped-Flow Kinetic Studies, and Biological Evaluation of bis(2-Picolyl)amine-Based Nickel(II) Complex | MDPI [mdpi.com]
• 11. researchgate.net [researchgate.net]

A Technical Guide to the Thermal Decomposition of Hexaaquanickel(II) Sulfate Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the thermal decomposition of hexaaquanickel(II) sulfate (B86663) hexahydrate, NiSO₄·6H₂O. This compound is a common source of the Ni²⁺ ion and its thermal behavior is of significant interest in various fields, including catalysis, materials science, and chemical synthesis. Understanding its decomposition pathway is crucial for applications where it is used as a precursor for nickel-based materials or in processes involving elevated temperatures.

Decomposition Pathway

The thermal decomposition of hexaaquanickel(II) sulfate hexahydrate is a multi-step process that begins with the loss of its water of hydration, followed by the decomposition of the anhydrous nickel sulfate at higher temperatures. The final solid product of this decomposition is nickel(II) oxide (NiO).[1][2][3]

The dehydration process occurs in several stages, with the formation of lower hydrates as intermediates. The exact temperature ranges for these dehydration steps can vary depending on experimental conditions such as heating rate and atmosphere.[4][5] The general pathway involves the sequential loss of water molecules to form dihydrate and monohydrate intermediates before becoming fully anhydrous.

Upon further heating, the anhydrous nickel(II) sulfate decomposes into nickel(II) oxide, releasing sulfur trioxide gas.[3] The sulfur trioxide can further decompose into sulfur dioxide and oxygen, particularly at higher temperatures.[6]

Quantitative Data

The following tables summarize the quantitative data obtained from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) studies on the thermal decomposition of hexaaquanickel(II) sulfate hexahydrate.

Table 1: Dehydration Stages of Hexaaquanickel(II) Sulfate Hexahydrate

Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Intermediate Product
Initial Dehydration	100 - 150	~13.7	NiSO₄·4H₂O
Intermediate Dehydration	150 - 250	~27.4 (cumulative)	NiSO₄·2H₂O
Final Dehydration	250 - 350	~41.1 (cumulative)	NiSO₄

Note: The theoretical mass loss for the complete dehydration of NiSO₄·6H₂O to NiSO₄ is approximately 41.13%.[7] The temperature ranges are approximate and can be influenced by experimental parameters.

Table 2: Decomposition of Anhydrous Nickel(II) Sulfate

Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Gaseous Products	Solid Product
Decomposition of NiSO₄	> 800	~30.6	SO₃ (SO₂ + ½O₂)	NiO

Note: The decomposition temperature of anhydrous NiSO₄ has been reported to be around 810°C in flowing air.[1] The mass loss is calculated based on the decomposition of anhydrous NiSO₄.

Experimental Protocols

The primary techniques used to study the thermal decomposition of hexaaquanickel(II) sulfate hexahydrate are thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Thermogravimetric Analysis (TGA)

Objective: To measure the change in mass of a sample as a function of temperature or time in a controlled atmosphere.

Methodology:

• Sample Preparation:

  • Ensure the hexaaquanickel(II) sulfate hexahydrate sample is in a fine powder form to ensure uniform heat distribution.

  • Accurately weigh a small amount of the sample (typically 5-10 mg) into a TGA crucible (e.g., alumina (B75360) or platinum).

• Instrument Setup:

  • Place the crucible in the TGA instrument.

  • Set the desired atmosphere (e.g., inert nitrogen or argon, or reactive air or oxygen) and flow rate (e.g., 20-50 mL/min).

  • Program the temperature profile. A typical heating rate for this analysis is 10 °C/min. The temperature range should span from ambient to at least 1000 °C to ensure complete decomposition.

• Data Acquisition and Analysis:

  • Initiate the TGA run. The instrument will record the sample mass as a function of temperature.

  • The resulting TGA curve will show distinct steps corresponding to mass loss events (dehydration and decomposition).

  • Calculate the percentage mass loss for each step and correlate it with the theoretical mass loss for the proposed reactions.

  • The derivative of the TGA curve (DTG) can be used to identify the temperatures at which the rate of mass loss is at its maximum.

Differential Scanning Calorimetry (DSC)

Objective: To measure the difference in heat flow between a sample and a reference as a function of temperature.

Methodology:

• Sample Preparation:

  • Accurately weigh a small amount of the powdered sample (typically 2-5 mg) into a DSC pan (e.g., aluminum or alumina).

  • Seal the pan, or use a pan with a pinhole lid to allow for the escape of evolved gases.

• Instrument Setup:

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Set the desired atmosphere and flow rate.

  • Program the same temperature profile as used in the TGA analysis for direct comparison of thermal events.

• Data Acquisition and Analysis:

  • Start the DSC run. The instrument will record the heat flow to or from the sample relative to the reference.

  • The resulting DSC curve will show endothermic peaks corresponding to the energy absorbed during dehydration and decomposition, and potentially exothermic peaks if phase transitions occur.

  • The peak temperatures and the area under the peaks (enthalpy change) provide valuable information about the thermodynamics of the decomposition process.

Visualizations

The following diagrams illustrate the thermal decomposition pathway and a typical experimental workflow for its analysis.

Caption: Thermal decomposition pathway of hexaaquanickel(II) sulfate hexahydrate.

Caption: Experimental workflow for TGA/DSC analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. cellulosechemtechnol.ro [cellulosechemtechnol.ro]
• 4. researchgate.net [researchgate.net]
• 5. On the thermal decomposition of NiSO4.nH2O (n=7,6,4,1) and of their deuterated analogs | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. brainly.com [brainly.com]

Vibrational Modes of Coordinated Water in Hexaaquanickel(II): An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, is a ubiquitous and fundamental coordination complex in aqueous chemistry and serves as a model system for understanding metal-ligand interactions. The water molecules directly coordinated to the nickel(II) center are not passive bystanders; their vibrational dynamics are intricately linked to the nature of the Ni-O bond and the overall structure of the complex. A thorough understanding of these vibrational modes is crucial for fields ranging from inorganic chemistry and materials science to drug development, where the behavior of metal ions in biological systems is of paramount importance.

This technical guide provides a comprehensive overview of the vibrational modes of coordinated water in the hexaaquanickel(II) complex. It consolidates quantitative data from spectroscopic studies, details the experimental protocols for key analytical techniques, and presents logical workflows and relationships through clear visualizations.

Vibrational Modes of Coordinated Water

The [Ni(H₂O)₆]²⁺ cation possesses an octahedral geometry, with the nickel ion at the center and six water molecules at the vertices. The vibrational spectrum of this complex is rich with information, arising from both the internal vibrations of the water ligands and the vibrations of the NiO₆ framework.

The internal modes of the coordinated water molecules are:

• Symmetric and Asymmetric O-H Stretching (ν₁ and ν₃): These high-frequency modes are sensitive to the strength of the hydrogen bonds within the crystal lattice and the polarization of the O-H bonds by the nickel ion.

• H-O-H Bending (ν₂): This mode is also influenced by the coordination to the metal center.

In addition to the internal modes, the coordination of water to the nickel ion gives rise to new vibrational modes, often referred to as librational modes:

• Rocking (ρr): The in-plane rocking motion of the water molecule.

• Wagging (ρw): The out-of-plane wagging motion of the water molecule.

• Twisting (ρt): The twisting motion of the water molecule around its C₂ axis.

Finally, the vibrations of the [NiO₆] octahedron itself are observed at lower frequencies:

• Ni-O Stretching (ν(Ni-O)): This mode directly probes the strength of the metal-ligand bond.

• O-Ni-O Bending (δ(O-Ni-O)): These modes correspond to the deformation of the octahedral coordination sphere.

Quantitative Data: Vibrational Frequencies

The following tables summarize the experimentally observed vibrational frequencies for the coordinated water and the NiO₆ framework in hexaaquanickel(II) salts from Infrared (IR) and Raman spectroscopy. The use of isotopic substitution, particularly with deuterium (B1214612) oxide (D₂O), is a powerful tool for assigning these vibrational modes, as the heavier deuterium atoms lead to predictable shifts in the vibrational frequencies.

Table 1: Vibrational Frequencies of Coordinated Water in NiCl₂·6H₂O [1]

Vibrational Mode	NiCl₂·6H₂O (cm⁻¹)	NiCl₂·6D₂O (cm⁻¹)	Assignment
O-H Stretching	~3400	-	ν(O-H)
O-D Stretching	-	~2500	ν(O-D)
H-O-H Bending	1620	-	δ(H₂O)
D-O-D Bending	-	1190	δ(D₂O)
Water Librations	690, 595, 490	510, 440, 365	ρ(H₂O) / ρ(D₂O)
Ni-O Stretching	405	380	ν(Ni-O)

Table 2: Vibrational Frequencies of Coordinated Water in NiI₂·6H₂O [2]

Vibrational Mode	NiI₂·6H₂O (cm⁻¹)	NiI₂·6D₂O (cm⁻¹)	Assignment
O-H Stretching	3420, 3360	-	ν(O-H)
O-D Stretching	-	2520, 2480	ν(O-D)
H-O-H Bending	1630	-	δ(H₂O)
D-O-D Bending	-	1200	δ(D₂O)
Water Librations	700-400	500-300	ρ(H₂O) / ρ(D₂O)
Ni-O Stretching	390	370	ν(Ni-O)

Experimental Protocols

Accurate determination of the vibrational modes of coordinated water in hexaaquanickel(II) relies on precise experimental techniques. The following sections detail the methodologies for the key experiments cited.

Synthesis of Hexaaquanickel(II) Chloride (NiCl₂·6H₂O)

A straightforward method for obtaining crystals of hexaaquanickel(II) chloride is through the slow evaporation of an aqueous solution of nickel(II) chloride.

Materials:

• Nickel(II) chloride anhydrous (NiCl₂) or hydrated (NiCl₂·xH₂O)

• Deionized water

• Beaker

• Crystallizing dish

• Hot plate (optional)

Procedure:

• Dissolve a known amount of nickel(II) chloride in a minimal amount of deionized water in a beaker. Gentle heating can be applied to facilitate dissolution.

• Transfer the saturated solution to a clean crystallizing dish.

• Cover the dish loosely to allow for slow evaporation of the water at room temperature.

• Green, monoclinic crystals of NiCl₂·6H₂O will form over a period of several days.

• The crystals can be harvested by filtration and gently dried with filter paper.

Infrared (IR) Spectroscopy

Attenuated Total Reflectance (ATR) is a convenient and widely used technique for obtaining the infrared spectrum of solid and aqueous samples.

Instrumentation:

• Fourier Transform Infrared (FTIR) spectrometer

• ATR accessory with a suitable crystal (e.g., diamond or zinc selenide)

Procedure for Solid Samples (e.g., NiCl₂·6H₂O crystals):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the empty ATR crystal.

• Place a small amount of the finely ground NiCl₂·6H₂O crystals onto the ATR crystal, ensuring good contact.

• Apply pressure using the ATR's pressure clamp to ensure intimate contact between the sample and the crystal.

• Record the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the absorbance spectrum.

Procedure for Aqueous Solutions:

• Record a background spectrum of the clean, dry ATR crystal.

• Place a drop of the aqueous solution of the nickel salt onto the ATR crystal.

• Record the sample spectrum.

• A spectrum of pure water should also be recorded under the same conditions to aid in subtracting the contribution of bulk water from the solution spectrum.

Raman Spectroscopy

Raman spectroscopy is particularly well-suited for studying hydrated metal salts as the Raman scattering from water is generally weak, allowing for clearer observation of the vibrational modes of the complex.

Instrumentation:

• Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm)

• Microscope for sample focusing

• Suitable sample holder (e.g., microscope slide)

Procedure for Solid Samples (e.g., NiCl₂·6H₂O crystals):

• Place a single crystal or a small amount of the crystalline powder on a microscope slide.

• Position the slide on the microscope stage of the Raman spectrometer.

• Focus the laser onto the sample using the microscope.

• Set the appropriate data acquisition parameters, including laser power, exposure time, and number of accumulations. Laser power should be kept low initially to avoid sample degradation.

• Acquire the Raman spectrum.

Isotopic Labeling

The synthesis of isotopically labeled hexaaquanickel(II) complexes is achieved by using isotopically enriched water (D₂O or H₂¹⁸O) as the solvent during the crystallization process.

Procedure for Deuterated Samples (e.g., NiCl₂·6D₂O):

• Gently heat a sample of NiCl₂·6H₂O under vacuum to remove the water of hydration, yielding anhydrous NiCl₂.

• Dissolve the anhydrous NiCl₂ in a minimal amount of deuterium oxide (D₂O, 99 atom % D or higher).

• Follow the same crystallization procedure as for the non-deuterated salt, ensuring the process is carried out in a dry atmosphere (e.g., a desiccator or glove box) to minimize contamination from atmospheric H₂O.

• The resulting crystals will be NiCl₂·6D₂O. The spectroscopic measurements are then performed as described above.

Visualizations

Vibrational Modes of a Coordinated Water Molecule

Caption: Classification of vibrational modes for a water molecule coordinated to a metal center.

Experimental Workflow for Vibrational Spectroscopy

Caption: A generalized workflow for the spectroscopic analysis of [Ni(H₂O)₆]²⁺.

Logical Relationship for Isotopic Substitution Analysis

Caption: Decision process for assigning vibrational modes using deuterium labeling.

Conclusion

The vibrational spectroscopy of the hexaaquanickel(II) complex provides a detailed picture of the interactions between the central metal ion and its coordinated water ligands. Through a combination of infrared and Raman spectroscopy, coupled with isotopic labeling, it is possible to unambiguously assign the various internal, librational, and metal-oxygen framework modes. The quantitative data and experimental protocols presented in this guide offer a solid foundation for researchers and professionals working with metal aqua ions, enabling a deeper understanding of their fundamental properties and behavior in various chemical and biological environments.

References

• 1. Raman and infrared spectra of transition metal halide hexahydrates | Semantic Scholar [semanticscholar.org]
• 2. Raman and infrared spectra of NiI2 · 6H2O | Semantic Scholar [semanticscholar.org]

A Technical Guide to the Computational Modeling of Hexaaquanickel(II) Electronic Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

The hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, serves as a fundamental model system for understanding the electronic structure, spectroscopy, and reactivity of first-row transition metal complexes. Its seemingly simple octahedral structure belies a complex electronic manifold arising from its d⁸ electron configuration, which presents both a challenge and an opportunity for modern computational chemistry. Accurate theoretical modeling of this ion is crucial for benchmarking methods that can be extended to more complex Ni(II)-containing systems, including metalloenzymes and catalytic materials. This guide provides an in-depth overview of the theoretical background and computational methodologies employed to elucidate the electronic structure of [Ni(H₂O)₆]²⁺, presenting key quantitative data and detailed computational protocols for researchers in chemistry and drug development.

Theoretical Foundation: Electronic Configuration and Ligand Field Theory

The Nickel(II) cation possesses a [Ar]3d⁸ electronic configuration. In the gas phase, the five 3d orbitals are degenerate. However, when coordinated by six water ligands in an octahedral geometry, this degeneracy is lifted by the electrostatic field of the ligands, a phenomenon described by Ligand Field Theory (LFT).[1][2][3] The d-orbitals split into two distinct energy levels: a lower-energy, triply degenerate t₂g set (dxy, dxz, dyz) and a higher-energy, doubly degenerate eg set (dx²-y², dz²).[1]

For a d⁸ metal ion in an octahedral field, the ground electronic state is a triplet, denoted by the term symbol ³A₂g. The eight d-electrons occupy the orbitals as (t₂g)⁶(eg)². According to Hund's rule, the two electrons in the eg orbitals have parallel spins, resulting in a paramagnetic complex with a total spin S=1.[4] The electronic absorption spectrum of [Ni(H₂O)₆]²⁺ is characterized by spin-allowed transitions from the ³A₂g ground state to higher-energy triplet states, primarily ³T₂g, ³T₁g(F), and ³T₁g(P).[5][6]

Caption: Ligand field splitting of d-orbitals for Ni(II) in an octahedral environment.

Computational Methodologies and Protocols

A multi-tiered approach is typically required to accurately model the geometry, ground state, and excited electronic states of [Ni(H₂O)₆]²⁺.

Geometry Optimization: Density Functional Theory (DFT)

DFT is a robust and computationally efficient method for determining the equilibrium geometry of transition metal complexes.

• Protocol:

  • Functional Selection: Hybrid functionals, such as B3LYP or UX3LYP, and gradient-corrected functionals like BPW91 or BP86 are commonly employed.[7][8][9]

  • Basis Set Selection: For the nickel atom, basis sets incorporating effective core potentials (ECPs) like LANL2DZ are often used, though all-electron basis sets such as the Ahlrichs-type TZVP or GGA-optimized DZVP-GGA provide higher accuracy.[10][11] For oxygen and hydrogen, Pople-style basis sets like 6-311++G(d,p) are standard.[8][9]

  • Solvation Model: To simulate the aqueous environment, an implicit solvation model like the Polarizable Continuum Model (PCM) or the Conductor-like Screening Model (COSMO) is recommended.[12]

  • Spin State: The calculation must be set for a triplet (S=1) ground state.

  • Verification: A frequency calculation should be performed following optimization to confirm the structure is a true minimum (i.e., has no imaginary frequencies).

Excited States and Spectroscopy: Multiconfigurational and Time-Dependent Methods

Calculating the electronic absorption spectrum requires methods that can accurately describe electronic excitations.

• Complete Active Space Self-Consistent Field (CASSCF) and N-Electron Valence State Perturbation Theory (NEVPT2/CASPT2): These are high-accuracy, multireference wavefunction methods essential for describing the multiconfigurational nature of the excited states of transition metal complexes.[5][7][13]

  • Protocol:

    • Active Space Selection: The active space typically consists of the five 3d orbitals of Nickel and the eight d-electrons (an "8-in-5" active space).[14][15]

    • State Averaging: A state-averaged CASSCF (SA-CASSCF) calculation is performed over the ground and several triplet excited states to obtain a balanced description of all states of interest.[14]

    • Dynamic Correlation: Second-order perturbation theory (CASPT2 or the similar NEVPT2) is applied to the CASSCF wavefunction to account for dynamic electron correlation, which is crucial for obtaining quantitatively accurate transition energies.[5][7][14]

    • Software: Software packages like MOLCAS or ORCA are well-suited for these types of calculations.[14][15]

• Time-Dependent DFT (TD-DFT): While more computationally efficient than CASPT2, TD-DFT can be less reliable for transition metal complexes, but it often provides a good qualitative picture of the electronic spectrum. The choice of functional is critical to its accuracy.

Caption: A typical workflow for the computational modeling of [Ni(H₂O)₆]²⁺.

Quantitative Data Summary

Computational studies provide key quantitative data that can be directly compared with experimental measurements.

Table 1: Geometric Parameters for [Ni(H₂O)₆]²⁺

Method	Ni-O Bond Length (Å)	Symmetry	Reference
Experimental (X-ray Crystallography)	2.056 (mean)	Octahedral	[8][9]
DFT (UX3LYP/6-311++G(d,p))	2.093 (mean)	Octahedral	[8][9]
CASPT2/ANO-RCC-VTZP	2.080	D₂h (near Octahedral)	[14]
DFT (BPW91/6-311+G(d,p))	2.093 (mean)	Octahedral	[8]

Table 2: Experimental and Calculated Electronic Transitions (cm⁻¹)

The electronic spectrum of hexaaquanickel(II) shows three main spin-allowed d-d transitions.

Transition	Experimental (Aqueous Solution)	Calculated (CASPT2)
³A₂g → ³T₂g	~8,500	Agreement generally good[5]
³A₂g → ³T₁g(F)	~15,400	Strong configuration mixing observed[5]
³A₂g → ³T₁g(P)	~26,000	Agreement generally good[5]

Note: The experimental spectrum is often presented with two peaks for the second transition due to spin-orbit coupling effects.[16]

Advanced Concepts: Zero-Field Splitting (ZFS)

For a system with S=1, the three spin sublevels (Ms = -1, 0, +1) can be split in energy even in the absence of an external magnetic field. This is known as zero-field splitting (ZFS) and is described by the parameters D (axial) and E (rhombic).[7] In a perfectly octahedral geometry, ZFS is zero by symmetry.[7] However, even minor distortions from perfect symmetry, which are common in solution or the solid state, will induce a non-zero ZFS.[7]

Calculating ZFS is computationally demanding and requires high-level wavefunction methods that include spin-orbit coupling, such as CASSCF/NEVPT2 combined with quasi-degenerate perturbation theory (QDPT).[7][15] While DFT approaches exist, their results are often highly dependent on the chosen functional and can be less reliable than ab initio methods for this property.[7]

Caption: A guide for selecting computational methods for specific properties of Ni(II) complexes.

Conclusion

The computational modeling of the [Ni(H₂O)₆]²⁺ electronic structure is a mature field that provides deep insights into the principles of coordination chemistry. A combination of DFT for structural prediction and multireference methods like CASSCF/CASPT2 for spectroscopic properties offers a powerful and accurate predictive framework. The protocols and data presented herein serve as a guide for researchers, demonstrating the capability of modern computational tools to unravel the electronic intricacies of transition metal complexes, a vital step in the rational design of new catalysts and therapeutic agents.

References

• 1. Ligand field theory - Wikipedia [en.wikipedia.org]
• 2. Nickel(II) complexes with the formula NiX2L2, where X− is - McMurry 8th Edition Ch 21 Problem 21.131a [pearson.com]
• 3. Ligand field theory | Chemistry Basics & Applications | Britannica [britannica.com]
• 4. quora.com [quora.com]
• 5. Triplet electronic states in d(2) and d(8) complexes probed by absorption spectroscopy: a CASSCF/CASPT2 analysis of [V(H2O)6]3+ and [Ni(H2O)6]2+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.aip.org [pubs.aip.org]
• 8. researchgate.net [researchgate.net]
• 9. DFT-UX3LYP studies on the coordination chemistry of Ni2+. Part 1: Six coordinate [Ni(NH3)n(H2O)(6-n)]2+ complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.aip.org [pubs.aip.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. pure.mpg.de [pure.mpg.de]
• 15. diva-portal.org [diva-portal.org]
• 16. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

Protocols & Analytical Methods

Application Notes and Protocols for Hexaaquanickel(II) in Homogeneous Catalysis

This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals on the use of hexaaquanickel(II) and its derivatives in homogeneous catalysis. The applications covered include aromatic C-H hydroxylation, CO₂ fixation into cyclic carbonates, and the hydration of nitriles to amides.

Application Note 1: Aromatic C-H Hydroxylation

The direct, single-step oxidation of aromatic C-H bonds to phenols is a highly valuable transformation, offering a more efficient alternative to traditional multi-step methods like the cumene (B47948) process. Nickel(II) complexes, derived from hexaaquanickel(II) precursors, have emerged as effective catalysts for this reaction using hydrogen peroxide as a green oxidant.

Data Presentation: Catalytic Benzene (B151609) Hydroxylation

The following table summarizes the performance of a monoanionic pentadentate N5 ligand-supported nickel(II) complex in the oxidation of benzene to phenol (B47542).[1][2]

Parameter	Value	Reference
Catalyst	[Ni(L)(H₂O)]ClO₄	[1][2]
Substrate	Benzene	[1][2]
Oxidant	30% H₂O₂ (aq)	[1][2]
Temperature	60 °C	[2]
Reaction Time	5 hours	[2]
Phenol Yield	24.6%	[1][2]
Selectivity	98%	[1][2]
Turnover Number (TON)	492	[1][2]

Experimental Protocol: Benzene Hydroxylation

This protocol describes the one-step selective oxidation of benzene to phenol using a nickel(II) complex catalyst and aqueous hydrogen peroxide.[2]

Materials:

• Nickel(II) catalyst: [Ni(L)(H₂O)]ClO₄ (where L is a monoamidate pentadentate N5 ligand)

• Benzene

• Acetonitrile (CH₃CN)

• Aqueous Hydrogen Peroxide (30% w/w)

• Triethylamine (B128534) (TEA)

• Nitrobenzene (B124822) (internal standard)

• Round-bottom flask with stir bar

• Thermostatically controlled oil bath

Procedure:

• In a round-bottom flask, dissolve the nickel(II) catalyst (2.5 µmol) in 1 mL of acetonitrile.

• To this solution, add triethylamine (2.5 µmol) followed by benzene (0.5 mmol).

• Add aqueous H₂O₂ (0.5 mL, 5 mmol) to the reaction mixture.

• Place the flask in a pre-heated oil bath and stir the mixture at 60 °C for 5 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Add a known amount of nitrobenzene as an internal standard for analysis.

• The products are then identified and quantified using Gas Chromatography (GC) and/or Gas Chromatography-Mass Spectrometry (GC-MS).

Visualization: Proposed Catalytic Cycle

The mechanism is believed to proceed via an electrophilic aromatic substitution pathway mediated by a highly reactive nickel-oxyl species.[1][2][3]

Proposed catalytic cycle for Ni(II)-catalyzed benzene hydroxylation.

Application Note 2: Fixation of CO₂ into Cyclic Carbonates

The chemical fixation of carbon dioxide (CO₂) is a critical area of green chemistry. Nickel(II) complexes, formed in situ from simple precursors like hexaaquanickel(II), serve as efficient catalysts for the cycloaddition of CO₂ to epoxides, yielding valuable cyclic carbonates under mild conditions.[4]

Data Presentation: Cycloaddition of CO₂ to Various Epoxides

The following table shows the catalytic performance of a Ni(II) complex for producing cyclic carbonates from different epoxides. The reaction is performed under 1 atm of CO₂ pressure at 60 °C with tert-butylammonium (B1230491) bromide (TBAB) as a co-catalyst.[4]

Epoxide Substrate	Product	Time (h)	Conversion (%)	Yield (%)
Propylene oxide	Propylene carbonate	12	99	99
1,2-Butylene oxide	1,2-Butylene carbonate	12	99	99
Styrene oxide	Styrene carbonate	24	99	99
Epichlorohydrin	Chloromethyl ethylene (B1197577) carbonate	12	99	99
Cyclohexene oxide	Cyclohexene carbonate	24	99	99

Experimental Protocol: Synthesis of Cyclic Carbonates

This protocol details the general procedure for the synthesis of cyclic carbonates from epoxides and CO₂ using a Ni(II) catalyst.[4]

Materials:

• Nickel(II) catalyst complex

• Tetrabutylammonium bromide (TBAB) co-catalyst

• Epoxide substrate

• High-pressure stainless-steel autoclave reactor equipped with a magnetic stirrer

• CO₂ gas cylinder

Procedure:

• Place the nickel(II) catalyst (e.g., 0.05 mmol) and TBAB (e.g., 2.0 mmol) into the autoclave reactor.

• Add the epoxide substrate (e.g., 50 mmol) to the reactor.

• Seal the autoclave and purge it with low-pressure CO₂ gas two to three times to remove air.

• Pressurize the reactor with CO₂ to the desired pressure (e.g., 1 atm).

• Heat the reactor to the specified temperature (e.g., 60 °C) and stir the reaction mixture for the required time (12-24 hours).

• After the reaction, cool the reactor to room temperature in an ice bath.

• Slowly vent the excess CO₂ in a fume hood.

• The product can be analyzed and purified using standard techniques such as NMR spectroscopy and distillation.

Visualization: Experimental Workflow

The diagram below illustrates the general workflow for the catalytic synthesis of cyclic carbonates from epoxides and CO₂.

Workflow for Ni(II)-catalyzed cycloaddition of CO₂ to epoxides.

Application Note 3: Hydration of Nitriles to Amides

The hydration of nitriles to amides is a fundamental, atom-economical reaction in organic synthesis.[5] Homogeneous nickel(II) catalysts, particularly those supported by pincer-type ligands, are effective precursors for this transformation under relatively mild, base-free conditions.[6]

Data Presentation: Selective Hydration of Various Nitriles

The data below showcases the versatility of a (PCP)Ni-OH pincer complex in hydrating a range of nitriles. The reactions are typically run at 80 °C.[6]

Substrate	Catalyst Loading (mol%)	Time (h)	Conversion (%)
Benzonitrile	0.05	24	>95
Acetonitrile	0.5	48	>95
Acrylonitrile	0.5	24	>95
Adiponitrile	0.5	48	>95

Experimental Protocol: General Procedure for Nitrile Hydration

This protocol provides a general method for the selective hydration of nitriles using a (PCP)Ni-OH catalyst precursor.[6]

Materials:

• (PCP)Ni-OH catalyst (R = ⁱPr, ᵗBu, Cy)

• Nitrile substrate

• Water (degassed)

• Toluene (or other suitable solvent)

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and heating block

Procedure:

• In a glovebox, add the (PCP)Ni-OH catalyst (0.05-0.5 mol%) to a Schlenk tube equipped with a stir bar.

• Add the nitrile substrate (1.0 equiv) and the solvent (e.g., toluene).

• Add degassed water (typically 2.0-5.0 equiv relative to the nitrile).

• Seal the Schlenk tube and remove it from the glovebox.

• Place the tube in a pre-heated heating block at 80 °C and stir vigorously for the required duration (24-48 hours).

• Monitor the reaction progress using GC or TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The solvent can be removed under reduced pressure, and the resulting amide can be purified by crystallization or column chromatography.

Visualization: Role of Hexaaquanickel(II) as a Precatalyst

Simple, air-stable Ni(II) salts like hexaaquanickel(II) chloride ([Ni(H₂O)₆]Cl₂) or bromide are crucial starting materials for synthesizing more complex and highly active Ni(II) precatalysts.[7][8][9] This strategy avoids the need to handle pyrophoric and unstable Ni(0) sources like Ni(cod)₂.

Hexaaquanickel(II) as a starting material for active catalysts.

References

• 1. Aromatic C–H hydroxylation reactions catalysed by nickel(ii) complexes of monoanionic ligands - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Aromatic C–H hydroxylation reactions catalysed by nickel(ii) complexes of monoanionic ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Nickel(ii)-mediated in situ complex formation with unexpected ligand transformations: crystal structures, DFT calculations, and catalytic activity in CO2 fixation reactions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Selective hydration of nitriles to amides catalysed by PCP pincer supported nickel(ii) complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. The Quest for the Ideal Base: Rational Design of a Nickel Precatalyst Enables Mild, Homogeneous C–N Cross-Coupling [dspace.mit.edu]

Application Notes and Protocols: Hexaaquanickel(II) as a Precursor for Nickel Oxide Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nickel oxide (NiO) nanoparticles are attracting significant attention across various scientific disciplines due to their unique electronic, magnetic, and catalytic properties. In the realm of biomedical science and drug development, NiO nanoparticles serve as promising candidates for a range of applications, including as carriers for targeted drug delivery, agents for cancer therapy, and components of biosensors.[1][2][3] Their utility stems from their high stability, large surface area-to-volume ratio, and the ability to be functionalized for specific biological interactions.[4]

The synthesis of NiO nanoparticles can be achieved through various methods, with the use of hexaaquanickel(II), [Ni(H₂O)₆]²⁺, salts such as nickel nitrate (B79036) hexahydrate (--INVALID-LINK--₂) and nickel chloride hexahydrate ([Ni(H₂O)₆]Cl₂) offering a reliable and straightforward precursor route. This document provides detailed application notes and experimental protocols for the synthesis of NiO nanoparticles using hexaaquanickel(II) as the precursor via co-precipitation, hydrothermal, and sol-gel methods.

Applications in Research and Drug Development

NiO nanoparticles synthesized from hexaaquanickel(II) precursors have demonstrated considerable potential in several areas relevant to drug development:

• Drug Delivery Systems: The large surface area of NiO nanoparticles allows for the efficient loading of therapeutic agents. Surface functionalization can further enable targeted delivery to specific cells or tissues, minimizing systemic toxicity and enhancing therapeutic efficacy.[1][4]

• Cancer Therapy: NiO nanoparticles have been investigated for their intrinsic anticancer properties, which are linked to the generation of reactive oxygen species (ROS) that can induce apoptosis in cancer cells.[2][3] They are also being explored in combination with other therapies, such as photothermal therapy.[5]

• Biomedical Imaging: The magnetic properties of nickel-based nanoparticles make them potential contrast agents for magnetic resonance imaging (MRI), offering a platform for theranostics—combining therapeutic and diagnostic capabilities.[1]

• Antimicrobial Agents: NiO nanoparticles have shown antimicrobial activity against various pathogens, presenting a potential avenue for the development of new antimicrobial treatments.[6]

Data Presentation: Properties of Synthesized NiO Nanoparticles

The properties of NiO nanoparticles are highly dependent on the synthesis method and conditions. The following tables summarize typical quantitative data obtained for NiO nanoparticles synthesized from hexaaquanickel(II) precursors.

Table 1: Particle Size of NiO Nanoparticles Synthesized by Various Methods

Synthesis Method	Precursor	Average Particle Size (nm)	Reference
Co-precipitation	Nickel(II) Chloride Hexahydrate	26
Co-precipitation	Nickel(II) Nitrate Hexahydrate	50	[6]
Hydrothermal	Nickel(II) Chloride Hexahydrate	297.65 - 1082.15	[7]
Hydrothermal	Nickel Nitrate Hexahydrate	43.26	[8]
Sol-Gel	Nickel Nitrate Hexahydrate	32.84 - 72.16	[9]
Sol-Gel	Nickel Nitrate Hexahydrate	40	[10]

Table 2: Optical Properties of NiO Nanoparticles

Synthesis Method	Precursor	Band Gap (eV)	Reference
Co-precipitation	Nickel Nitrate Hexahydrate	2.1	[6]
Sol-Gel	-	>3.65	[11]

Experimental Protocols

Detailed methodologies for the synthesis of NiO nanoparticles using hexaaquanickel(II) precursors are provided below.

Protocol 1: Co-precipitation Method

This method is valued for its simplicity and cost-effectiveness.[12]

Materials:

• Hexaaquanickel(II) nitrate (--INVALID-LINK--₂) or Hexaaquanickel(II) chloride ([Ni(H₂O)₆]Cl₂)

• Sodium hydroxide (B78521) (NaOH) or Ammonium hydroxide (NH₄OH)

• Deionized water

• Ethanol (B145695)

Equipment:

• Beakers

• Magnetic stirrer with hot plate

• Centrifuge

• Drying oven

• Muffle furnace

Procedure:

• Precursor Solution Preparation: Dissolve a calculated amount of the hexaaquanickel(II) salt in deionized water to achieve the desired molar concentration (e.g., 1M).[13] Stir the solution until the salt is completely dissolved.

• Precipitation: While vigorously stirring the precursor solution, slowly add a solution of NaOH or NH₄OH dropwise. A light green precipitate of nickel hydroxide (Ni(OH)₂) will form.[13]

• Aging: Continue stirring the mixture for a set period (e.g., 2 hours) to allow for the aging of the precipitate.

• Washing: Separate the precipitate from the solution by centrifugation. Wash the precipitate multiple times with deionized water and then with ethanol to remove any unreacted reagents and byproducts.[12]

• Drying: Dry the washed precipitate in an oven at a low temperature (e.g., 60-80 °C) overnight.[13]

• Calcination: Calcine the dried nickel hydroxide powder in a muffle furnace at a specific temperature (e.g., 300-600 °C) for a defined duration (e.g., 2-4 hours) to convert it into NiO nanoparticles.[12][13] The resulting powder will be black.

Protocol 2: Hydrothermal Method

The hydrothermal method allows for the synthesis of well-crystallized nanoparticles.[8]

Materials:

• Hexaaquanickel(II) nitrate (--INVALID-LINK--₂) or Hexaaquanickel(II) chloride ([Ni(H₂O)₆]Cl₂)

• A reducing agent/surfactant (e.g., triethanolamine, borane-ammonia complex) (optional)[7][14]

• Deionized water

Equipment:

• Beaker

• Magnetic stirrer

• Teflon-lined stainless-steel autoclave

• Oven

• Centrifuge

• Drying oven

Procedure:

• Solution Preparation: Prepare an aqueous solution of the hexaaquanickel(II) salt. If a surfactant or reducing agent is used, it should be added to the solution at this stage.[7][14]

• Hydrothermal Reaction: Transfer the solution into a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it in an oven at a specific temperature (e.g., 120-200 °C) for a set duration (e.g., 1-12 hours).[14][15]

• Cooling and Collection: Allow the autoclave to cool down to room temperature naturally. Collect the resulting precipitate.

• Washing: Wash the product several times with deionized water and ethanol to remove any impurities.

• Drying: Dry the final product in an oven at a low temperature (e.g., 60 °C) for several hours.[7]

Protocol 3: Sol-Gel Method

The sol-gel method offers good control over the particle size and morphology.[16]

Materials:

• Hexaaquanickel(II) nitrate (--INVALID-LINK--₂) or Hexaaquanickel(II) acetate (B1210297) (--INVALID-LINK--₂)

• A solvent (e.g., methanol, ethanol)[9]

• A precipitation agent (e.g., NaOH)[9]

• Deionized water

Equipment:

• Beakers

• Magnetic stirrer

• Drying oven

• Muffle furnace

Procedure:

• Sol Formation: Dissolve the hexaaquanickel(II) salt in the chosen solvent and stir for a period (e.g., 60 minutes) at room temperature.[9]

• Gelation: Add a solution of the precipitation agent (e.g., 5.0 M NaOH in methanol) dropwise to the sol while stirring vigorously. Continue stirring for a couple of hours until a gel is formed.[9]

• Drying: Dry the gel in an oven at a temperature around 100-110 °C for approximately 1 hour to obtain a light green powder.[9]

• Calcination: Calcine the dried powder in a furnace at a higher temperature (e.g., 450 °C) for 1 hour.[9] This will result in the formation of black NiO nanoparticles.

Mandatory Visualizations

References

• 1. Frontiers | Nickel nanoparticles: a novel platform for cancer-targeted delivery and multimodal therapy [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. dovepress.com [dovepress.com]
• 4. jddtonline.info [jddtonline.info]
• 5. Nickel nanoparticles: a novel platform for cancer-targeted delivery and multimodal therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iosrjournals.org [iosrjournals.org]
• 7. Facile One-Pot Synthesis of Nickel Nanoparticles by Hydrothermal Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. kthmcollege.ac.in [kthmcollege.ac.in]
• 9. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. ijeam.com [ijeam.com]
• 13. ijnrd.org [ijnrd.org]
• 14. mdpi.com [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pisrt.org [pisrt.org]

Application Notes and Protocols for the Growth of Hexaaquanickel(II) Bromide Single Crystals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexaaquanickel(II) bromide, [Ni(H₂O)₆]Br₂, is an inorganic complex that crystallizes into well-defined single crystals. These crystals are of interest for various applications, including in the study of coordination chemistry, magnetic properties of transition metal complexes, and as starting materials for the synthesis of other nickel compounds. The ability to grow high-quality single crystals is essential for accurate structural analysis, typically via X-ray crystallography, and for the investigation of their physical properties. When anhydrous nickel(II) bromide is dissolved in water, it forms the blue-green hexahydrate complex.[1]

This document provides a detailed protocol for the growth of single crystals of hexaaquanickel(II) bromide from an aqueous solution using the slow evaporation method. Safety precautions, necessary equipment and reagents, and methods for crystal characterization are also outlined.

Materials and Reagents

Personal Protective Equipment (PPE)

• Safety goggles

• Lab coat

• Gloves (nitrile or neoprene)

• Respiratory protection (in case of dust formation)[2][3]

Equipment

• Analytical balance

• Beakers (various sizes)

• Graduated cylinders

• Magnetic stirrer and stir bars

• Hot plate

• Crystallization dishes or small beakers

• Parafilm or aluminum foil

• Microscope (for crystal inspection)

• Spatula

• Filter paper and funnel

Chemicals

• Nickel(II) bromide, anhydrous (NiBr₂) or hydrated forms[1]

• Deionized water

Safety Precautions

Nickel(II) bromide is a hazardous substance and must be handled with appropriate safety measures.[2][3][4][5][6]

• Health Hazards: May cause an allergic skin reaction, allergy or asthma symptoms, or breathing difficulties if inhaled.[2][3][5] It is suspected of causing genetic defects and may cause cancer by inhalation.[2][3][5] It may also damage fertility or the unborn child and causes damage to organs through prolonged or repeated exposure.[2][3][5]

• Handling: Avoid creating dust.[4][5] Use in a well-ventilated area or under a fume hood.[4] Do not breathe dust.[4][5] Avoid contact with skin and eyes.[5] Wash hands thoroughly after handling.[5]

• Storage: Keep the container tightly closed in a dry and well-ventilated place.[4][5] It is hygroscopic and should be protected from moisture.[2][6]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.[3]

Data Presentation

The solubility of nickel(II) bromide in water is a critical parameter for determining the optimal concentration for crystal growth. The following table summarizes the solubility at various temperatures.

Temperature (°C)	Solubility ( g/100 g of water)
0	113[1][7]
10	122[1][7]
20	131[1][7]
25	134[7]
30	138[7]
40	144[1][7]
50	150[7]
60	152[7]
80	154[7]
100	155[1][7]

Experimental Protocol: Slow Evaporation Method

The slow evaporation technique is a straightforward and effective method for growing single crystals of water-soluble compounds like hexaaquanickel(II) bromide. The principle relies on the gradual increase in solute concentration as the solvent evaporates, leading to the formation of a supersaturated solution from which crystals can nucleate and grow.

Preparation of a Saturated Solution

a. Based on the solubility data, decide on the temperature at which you will prepare the solution. Room temperature (around 20-25 °C) is often a convenient starting point.

b. Accurately weigh an amount of nickel(II) bromide. For example, to prepare a solution close to saturation at 20 °C, you would dissolve approximately 131 g of NiBr₂ in 100 mL of deionized water. It is recommended to start with a slightly undersaturated solution to ensure all the solid dissolves completely.

c. Add the weighed nickel(II) bromide to a beaker containing the calculated volume of deionized water.

d. Place the beaker on a magnetic stirrer and add a stir bar. Stir the solution until all the nickel(II) bromide has dissolved. Gentle heating can be applied to facilitate dissolution, but ensure the solution is cooled back to the desired starting temperature.

e. Once dissolved, filter the solution through a filter paper to remove any insoluble impurities that could act as unwanted nucleation sites.

Crystallization

a. Transfer the filtered solution into a clean crystallization dish or a small, wide-mouthed beaker. The vessel should be clean to avoid premature crystallization.

b. Cover the opening of the vessel with parafilm or aluminum foil. Pierce a few small holes in the cover to allow for slow evaporation of the solvent. The rate of evaporation can be controlled by the number and size of the holes. A slower evaporation rate generally leads to larger and higher-quality crystals.

c. Place the crystallization vessel in a location with a stable temperature and minimal vibrations, as mechanical disturbances can hinder the growth of large single crystals.

Crystal Growth and Harvesting

a. Allow the solvent to evaporate slowly over several days to weeks. Monitor the vessel periodically for the formation of crystals.

b. Once crystals of a suitable size have formed, they can be carefully removed from the solution using tweezers.

c. Gently wash the harvested crystals with a small amount of cold deionized water or ethanol (B145695) to remove any residual mother liquor and then dry them on a filter paper.

Visualization of the Experimental Workflow

Caption: Workflow for growing single crystals of hexaaquanickel(II) bromide via slow evaporation.

Troubleshooting

• No crystals form: The solution may be too dilute. Allow more solvent to evaporate or start with a more concentrated solution.

• Formation of many small crystals: The evaporation rate might be too fast, or the solution was disturbed. Use fewer or smaller holes in the cover and ensure the setup is in a vibration-free environment. A less concentrated initial solution can also promote the growth of fewer, larger crystals.[8]

• Oily precipitate forms: The compound may be too soluble in the chosen solvent. Try a different solvent system or a lower crystallization temperature.[9]

By following this detailed protocol, researchers can reliably grow high-quality single crystals of hexaaquanickel(II) bromide suitable for a range of scientific investigations.

References

• 1. Nickel(II) bromide - Wikipedia [en.wikipedia.org]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. fishersci.fr [fishersci.fr]
• 7. nickel(II) bromide [chemister.ru]
• 8. How To Grow Crystals » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]
• 9. unifr.ch [unifr.ch]

experimental setup for cyclic voltammetry of hexaaquanickel(II) solutions

An Application Note and Protocol for the Cyclic Voltammetry of Hexaaquanickel(II) Solutions

Introduction

Cyclic Voltammetry (CV) is a versatile and widely used electroanalytical technique for the investigation of redox-active species.[1][2] It provides valuable insights into the thermodynamics and kinetics of electron transfer reactions, making it a crucial tool in fields ranging from inorganic chemistry to materials science and drug development.[1] This application note provides a detailed protocol for conducting cyclic voltammetry experiments on aqueous solutions of hexaaquanickel(II), [Ni(H₂O)₆]²⁺. The electrochemical behavior of the Ni(II)/Ni(0) and Ni(II)/Ni(III) redox couples is of significant interest in catalysis, electroplating, and battery technology.[3][4][5] This document outlines the necessary experimental setup, a step-by-step protocol, and expected results for researchers and scientists.

Principle of Cyclic Voltammetry

Cyclic voltammetry involves applying a linearly varying potential ramp to a working electrode immersed in a solution containing an electroactive species. The potential is swept from an initial value to a switching potential and then back to the initial potential, forming a triangular waveform. The current response of the working electrode is measured as a function of the applied potential. The resulting plot of current versus potential is known as a cyclic voltammogram.

The key features of a voltammogram include the anodic and cathodic peak potentials (Epa, Epc) and peak currents (ipa, ipc). These parameters provide information about the reduction potential, the reversibility of the redox reaction, and the diffusion coefficient of the analyte.[1] For the hexaaquanickel(II) ion, the primary reaction of interest in many contexts is the reduction of Ni(II) to metallic Nickel (Ni(0)). The standard reduction potential for the Ni²⁺(aq) + 2e⁻ → Ni(s) reaction is approximately -0.257 V versus the Standard Hydrogen Electrode (SHE).[6]

Experimental Setup

A standard three-electrode electrochemical cell is required for this experiment.

• Working Electrode (WE): A Glassy Carbon Electrode (GCE) is commonly used.[7][8] Other options include platinum or gold electrodes.[1] The electrode should be polished to a mirror finish with alumina (B75360) slurry and cleaned before each experiment.

• Reference Electrode (RE): A Saturated Calomel Electrode (SCE) or a Silver/Silver Chloride (Ag/AgCl) electrode is suitable.[7][8][9] The potential of the reference electrode should be stable and known.

• Counter (or Auxiliary) Electrode (CE): A platinum wire or foil with a surface area significantly larger than the working electrode is typically used to ensure the current does not limit the processes at the WE.[8][9]

• Potentiostat: A potentiostat capable of performing cyclic voltammetry is essential for controlling the potential and measuring the resulting current.[2]

• Electrochemical Cell: A glass cell of appropriate volume to contain the sample solution and the three electrodes.

• Inert Gas: High-purity nitrogen or argon gas is required to deoxygenate the solution, as dissolved oxygen can interfere with the measurement.

Protocol

Solution Preparation

• Primary Solution: Prepare a stock solution of a nickel(II) salt, such as nickel(II) sulfate (B86663) hexahydrate (NiSO₄·6H₂O) or nickel(II) chloride (NiCl₂·6H₂O), in ultrapure water. A typical concentration is 0.1 M to 0.5 M.[3] For example, to prepare a 10 mM NiSO₄ solution, dissolve the appropriate amount in water.[10]

• Supporting Electrolyte: Prepare a solution of a supporting electrolyte to increase the conductivity of the solution and minimize iR drop. A common choice is 0.1 M potassium chloride (KCl).[2][11] Other electrolytes like sodium sulfate or boric acid can also be used depending on the specific experimental goals.[3]

• Test Solution: Prepare the final test solution by mixing the nickel(II) stock solution and the supporting electrolyte. For example, create a solution that is 10 mM in Ni(II) and 0.1 M in KCl.

• pH Adjustment (Optional): The pH of the solution can significantly affect the voltammogram.[10] If required, adjust the pH using dilute acid (e.g., H₂SO₄, HCl) or base (e.g., NaOH). Studies have shown that the best conditions for detecting Ni(II) ions can be at an acidic pH of 3.[10]

Electrochemical Measurement

• Electrode Preparation: Polish the working electrode (e.g., GCE) with 0.05 µm alumina powder on a polishing pad, rinse thoroughly with ultrapure water, and sonicate in water and ethanol (B145695) to remove any residual alumina particles.

• Cell Assembly: Assemble the three-electrode cell with the polished working electrode, the reference electrode, and the counter electrode.

• Deoxygenation: Transfer the test solution to the cell and purge with high-purity nitrogen or argon gas for at least 15-20 minutes to remove dissolved oxygen. Maintain a blanket of the inert gas over the solution during the experiment.[8]

• CV Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the parameters on the potentiostat software. A typical potential window for studying the Ni(II)/Ni(0) couple might range from approximately +0.5 V to -1.0 V vs. Ag/AgCl.[10]

  • Set the initial scan rate. A common starting scan rate is 100 mV/s.[8][10] The effect of scan rate can be investigated by varying it (e.g., 25, 50, 100, 200, 250 mV/s).[10]

  • Run the cyclic voltammetry scan for several cycles until a stable voltammogram is obtained. The first scan is often discarded as it can be influenced by the initial condition of the electrode surface.[2]

• Data Recording: Save the resulting cyclic voltammogram data for analysis.

Data Presentation and Expected Results

The electrochemical behavior of hexaaquanickel(II) is complex and highly dependent on experimental conditions such as pH, scan rate, and the presence of complexing agents. In acidic aqueous solutions, a reduction peak corresponding to the deposition of metallic nickel on the electrode surface is typically observed. Anodic stripping peaks corresponding to the dissolution of the deposited nickel are seen on the reverse scan.

Table 1: Influence of Scan Rate on the Cyclic Voltammogram of 10 mM NiSO₄

Scan Rate (mV/s)	Oxidation Peak Potential (Epa) vs. Ag/AgCl (V)	Cathodic Peak Potential (Epc) vs. Ag/AgCl (V)
25	-0.198	-0.485
50	-0.186	-0.512
100	-0.174	-0.543
200	-0.161	-0.578
250	-0.156	-0.602

Data derived from a study on NiSO₄ solution at pH 3.[10] An increasing scan rate shifts the oxidation peak to a more positive potential, indicating that a higher potential is needed for the oxidation to occur, which suggests slow electron transfer.[10]

Table 2: Influence of pH on the Cyclic Voltammogram of 10 mM NiSO₄

pH	Oxidation Peak Potential (Epa) vs. Ag/AgCl (V)	Peak Current (Ipa) (µA)
3	-0.156	3.55
4	-0.149	2.89
5	-0.142	2.21
6	-0.130	1.87
7	-0.125	1.65
8	-0.115	1.23

Data derived from a study on NiSO₄ solution at a scan rate of 250 mV/s.[10] The highest peak current, indicating the most significant electrochemical response under these conditions, was observed at pH 3.[10]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the cyclic voltammetry experiment.

References

• 1. onlineacademicpress.com [onlineacademicpress.com]
• 2. static.igem.org [static.igem.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effect of Na+ vs. K+ Cations and Carbonate Presence on Urea Oxidation Reaction Coupled with Green Hydrogen Production in Alkaline Media: A Voltammetric and Electrochemical Impedance Spectroscopy Study | MDPI [mdpi.com]
• 6. Standard Reduction Potentials Table [chm.uri.edu]
• 7. Nickel(II) Complex of N4 Schiff Base Ligand as a Building Block for a Conducting Metallopolymer with Multiple Redox States - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. journal.piscience.org [journal.piscience.org]
• 11. rsc.org [rsc.org]

Application Note: Quantitative Analysis of Aqueous Nickel(II) Ions using UV-Vis Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the quantitative determination of aqueous nickel(II) ions (Ni²⁺) using UV-Visible (UV-Vis) spectroscopy. UV-Vis spectroscopy is a rapid, non-destructive, and cost-effective analytical technique suitable for quantifying colored species in solution.[1] This application note covers the fundamental principles of the Beer-Lambert law, instrumentation, and two distinct protocols: the direct analysis of nickel sulfate (B86663) and a more sensitive method involving a complexing agent. Detailed experimental procedures, data presentation, and troubleshooting are included to guide researchers in various fields, including quality control in drug development and environmental monitoring.

Principle: The Beer-Lambert Law

The quantitative application of UV-Vis spectroscopy is based on the Beer-Lambert Law, which establishes a linear relationship between the absorbance of a solution and the concentration of the absorbing species.[2][3] The law is expressed as:

A = εbc

Where:

• A is the absorbance (unitless), which is measured by the spectrophotometer.

• ε (epsilon) is the molar absorptivity or molar extinction coefficient (in L mol⁻¹ cm⁻¹), a constant that is specific to the substance at a particular wavelength.

• b is the path length of the cuvette (typically 1 cm).

• c is the concentration of the absorbing species (in mol L⁻¹).

For the law to be valid, several conditions must be met, including the use of monochromatic radiation and a homogeneous sample medium.[3] Deviations can occur at very high concentrations.[3]

Caption: Logical relationship of variables in the Beer-Lambert Law.

Instrumentation and Reagents

• Instrumentation:

  • UV-Vis Spectrophotometer (double-beam preferred for stability).

  • Matched quartz or glass cuvettes (1 cm path length).[1]

  • Calibrated volumetric flasks and pipettes.

  • Analytical balance.

• Reagents:

  • Nickel(II) salt (e.g., NiSO₄·6H₂O or NiCl₂·6H₂O).

  • Deionized (DI) water.

  • Complexing agent (e.g., Dimethylglyoxime (DMG) or Dopa-semiquinone) for Protocol 2.[4][5]

  • Buffer solutions (as required by the specific complexation reaction).

Experimental Protocols

Two primary methods are presented. Protocol 1 is a straightforward approach for simpler solutions, while Protocol 2 offers enhanced sensitivity and selectivity, which is crucial for complex matrices or trace analysis.

Protocol 1: Direct Quantification of Nickel(II) Sulfate

This method is suitable for determining the concentration of an unknown NiSO₄ solution when other absorbing species are absent. Nickel(II) sulfate solutions are typically green or blue and absorb light in the red region of the spectrum.[2][6]

Methodology:

• Preparation of Stock Solution (e.g., 0.40 M NiSO₄):

  • Accurately weigh the required mass of NiSO₄·6H₂O.

  • Dissolve the salt in a beaker with a small amount of DI water.

  • Quantitatively transfer the solution to a volumetric flask (e.g., 100 mL).

  • Dilute to the mark with DI water and mix thoroughly.

• Preparation of Standard Solutions:

  • Perform serial dilutions of the stock solution to prepare a series of standards with known concentrations (e.g., 0.08 M, 0.16 M, 0.24 M, 0.32 M).[7]

  • Use calibrated volumetric pipettes and flasks for accuracy. For example, to make 10 mL of 0.32 M solution from a 0.40 M stock, pipette 8.0 mL of stock into a 10 mL volumetric flask and dilute to the mark.

• Spectrophotometer Setup and Measurement:

  • Turn on the spectrophotometer and allow it to warm up.

  • Set the wavelength to the maximum absorbance (λmax) for Ni²⁺(aq). If unknown, perform a scan from ~350 nm to 800 nm using one of the standards to find the peak absorbance. For NiSO₄, this is often found at two peaks, around 395 nm and a broader peak around 720 nm.

  • Use DI water as a blank to zero the spectrophotometer.

  • Measure the absorbance of each standard solution, starting from the least concentrated. Rinse the cuvette with the next standard before filling.

  • Measure the absorbance of the unknown Ni²⁺ solution.

• Data Analysis:

  • Plot a calibration curve of Absorbance vs. Concentration (M) for the standard solutions.

  • Perform a linear regression on the data points. The resulting equation will be in the form y = mx + b, where y is absorbance and x is concentration.[2]

  • Use the absorbance of the unknown sample and the linear regression equation to calculate its concentration.

Protocol 2: Quantification using a Complexing Agent (Dopa-semiquinone Method)

This method increases sensitivity and shifts the analysis to a different wavelength to avoid interferences. The complexation of Ni(II) with dopa-semiquinone forms a colored compound with a high molar absorptivity.[5][8]

Methodology:

• Preparation of Reagents:

  • Ni(II) Stock Solution (e.g., 1.11 x 10⁻³ M): Prepare by dissolving a precise mass of NiCl₂·6H₂O in DI water and standardize with EDTA if high accuracy is needed.[8]

  • Chromogenic Reagent (Dopa-semiquinone): Prepare by dissolving dopamine (B1211576) and Na₂S₂O₃ in water and bubbling O₂ through the solution. The reagent develops a dark green color.[5][8]

  • Buffer Solution (pH 7.5): Prepare a KH₂PO₄/NaOH buffer to maintain the optimal pH for the complexation reaction.[8]

• Preparation of Standards and Sample:

  • Prepare a series of Ni(II) standard solutions by diluting the stock solution. The concentration range should obey Beer's Law, for example, from 3.33 x 10⁻⁵ M to 1.78 x 10⁻⁴ M.[5]

  • For each standard and the unknown sample, mix an aliquot of the Ni(II) solution with the buffer and the chromogenic reagent in a volumetric flask.[8]

  • Allow the reaction to proceed for the optimal time (e.g., 45 minutes) at a controlled temperature (e.g., 25 °C).[5][8]

• Spectrophotometer Measurement:

  • Set the spectrophotometer to the λmax of the Ni(II)-dopa-semiquinone complex, which is 590 nm.[5][9]

  • Use a blank solution containing the buffer and chromogenic reagent (without Ni(II)) to zero the instrument.

  • Measure the absorbance of each prepared standard and the unknown sample.

• Data Analysis:

  • Construct a calibration curve by plotting Absorbance vs. Ni(II) Concentration.

  • Determine the concentration of the unknown sample using the linear regression equation derived from the standards.

Data Presentation

Quantitative data for different analytical methods are summarized below for easy comparison.

Table 1: Comparison of Spectrophotometric Methods for Ni²⁺ Quantification

Method	Complexing Agent	λmax (nm)	Linear Range (mol L⁻¹)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)	Potential Interferences
Direct Measurement	None	~395, ~720	Higher concentrations	Low	Co, Cu
DMG Method	Dimethylglyoxime	445	0.2 - 1.2 ppm	~14,000	Co, Cr(III), Cu(II), Fe, Zn

| Dopa-semiquinone | Dopa-semiquinone | 590 | 3.33 x 10⁻⁵ - 1.78 x 10⁻⁴ | 9,300 | Mn(II), Cu(II), Fe(III), Co(II) |

Data compiled from multiple sources.[4][5][8]

Table 2: Example Calibration Data for Direct NiSO₄ Analysis

Concentration (M)	Absorbance (a.u.)
0.00	0.000
0.08	0.161
0.16	0.339
0.24	0.547
0.32	0.767
0.40	0.944

Hypothetical data based on typical results.[7]

Experimental Workflow and Visualization

The general workflow for quantitative analysis using a calibration curve method is outlined below.

Caption: General workflow for UV-Vis quantitative analysis.

Interferences and Troubleshooting

• Spectral Overlap: Other transition metal ions such as Co²⁺ and Cu²⁺ have absorbances in the visible region and can interfere with direct measurements.[10]

• Interference in Complexometric Methods: The presence of other metal ions can interfere by competing for the complexing agent. For the dopa-semiquinone method, Mn(II) is a major interferent.[5][8] Masking agents or prior separation steps may be necessary for complex samples.

• Deviations from Beer's Law: A non-linear calibration curve can result from high analyte concentrations, instrumental limitations, or chemical changes in the sample (e.g., changes in pH affecting complexation).[3] Ensure absorbance readings are ideally within the 0.1 to 1.0 range for best linearity.

• Cuvette Mismatch: Use matched cuvettes for the blank and samples to ensure a consistent path length. Scratches or fingerprints on the cuvette can scatter light and cause erroneous readings.

References

• 1. Quantification of nickel, cobalt, and manganese concentration using ultraviolet-visible spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. soinc.org [soinc.org]
• 3. Beer–Lambert law - Wikipedia [en.wikipedia.org]
• 4. scribd.com [scribd.com]
• 5. scielo.br [scielo.br]
• 6. sciencegeek.net [sciencegeek.net]
• 7. m.youtube.com [m.youtube.com]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. titrations.info [titrations.info]

Application Notes and Protocols: Hexaaquanickel(II) as a Starting Material for Metal-Organic Frameworks

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of nickel-based Metal-Organic Frameworks (MOFs) using hexaaquanickel(II) salts as the primary starting material. These protocols are intended to be a valuable resource for researchers in materials science, chemistry, and drug development, offering a foundation for the synthesis and exploration of these versatile materials.

Introduction to Hexaaquanickel(II) in MOF Synthesis

Hexaaquanickel(II) salts, such as --INVALID-LINK--₂ and --INVALID-LINK--₂, are excellent precursors for the synthesis of nickel-based MOFs. The hydrated nickel(II) ion provides a readily available source of Ni²⁺ centers that can coordinate with a variety of organic linkers to form crystalline, porous frameworks. The choice of the counter-ion (e.g., nitrate (B79036) or acetate) can influence the reaction conditions and the final properties of the MOF. The solvothermal and hydrothermal synthesis methods are commonly employed, where the reaction is carried out in a sealed vessel at elevated temperatures.

Data Presentation: Properties of Nickel-Based MOFs

The following table summarizes key quantitative data for two common nickel-based MOFs synthesized from hexaaquanickel(II) precursors.

MOF Name	Formula	Starting Nickel Salt	Organic Linker	Synthesis Method	BET Surface Area (m²/g)	Yield (%)	Ref.
Ni-BTC	Ni₃(C₉H₃O₆)₂	--INVALID-LINK--₂	1,3,5-Benzenetricarboxylic acid (H₃BTC)	Ultrasonic Irradiation	960-1000	88	[1]
Ni-MOF-74	Ni₂(C₈H₂O₆)	--INVALID-LINK--₂	2,5-Dihydroxyterephthalic acid (DHTA)	Reflux	Not Reported	Not Reported	[2]
Ni(BDC)-MOF	Not Specified	Not Specified	Benzene-1,4-dicarboxylic acid (BDC)	Hydrothermal	Not Reported	Not Reported	[3]

Experimental Protocols

Synthesis of Ni-BTC MOF via Ultrasonic Irradiation

This protocol describes the synthesis of a nickel-based MOF using 1,3,5-benzenetricarboxylic acid (H₃BTC) as the organic linker and hexaaquanickel(II) nitrate as the metal source, employing ultrasonic irradiation.[1]

Materials:

• Hexaaquanickel(II) nitrate (--INVALID-LINK--₂)

• 1,3,5-Benzenetricarboxylic acid (H₃BTC)

• N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve hexaaquanickel(II) nitrate and 1,3,5-benzenetricarboxylic acid in DMF in a reaction vessel.

• Subject the solution to ultrasonic irradiation at 20 kHz.

• Control the ultrasonic power (e.g., 80% of 750 W) and reaction temperature (e.g., 60 °C) to optimize the yield.

• After the reaction is complete, collect the resulting solid product by filtration.

• Wash the product with fresh DMF and then with a suitable solvent like ethanol (B145695) to remove any unreacted starting materials and solvent.

• Dry the final product under vacuum.

Synthesis of Bulk Ni-MOF-74 via Reflux

This protocol details the synthesis of bulk Ni-MOF-74 using 2,5-dihydroxyterephthalic acid (DHTA) and a nickel acetate (B1210297) precursor, which is typically derived from a hexaaquanickel(II) salt.[2]

Materials:

• Nickel acetate (can be prepared from hexaaquanickel(II) acetate)

• 2,5-Dihydroxyterephthalic acid (DHTA)

• Deionized water

• Ethanol

Procedure:

• Dissolve 0.52 g of DHTA in a 40 mL mixed solvent of deionized water and ethanol (1:1 v/v).

• Add 20 mL of a nickel acetate solution (containing 1.30 g of nickel acetate) to the DHTA solution.

• Reflux the resulting mixture for 6 hours.

• Allow the solution to cool to room temperature.

• Collect the green powder product by filtration.

• Wash the product with the solvent mixture (water/ethanol) to remove impurities.

• Dry the product under vacuum.

Applications in Drug Delivery

Nickel-based MOFs have shown promise as carriers for anticancer drugs. Their high surface area and tunable pore size allow for the loading and controlled release of therapeutic agents.

Cisplatin (B142131) Delivery using a Ni(BDC)-MOF

A study on a nickel-based MOF synthesized with benzene-1,4-dicarboxylic acid (BDC) as the linker demonstrated its potential for delivering the anticancer drug cisplatin.[3] The cisplatin-loaded Ni-based MOF exhibited significant cytotoxicity against the human breast cancer cell line MDA-MB-231, reducing cell viability by 35.26%.[3] The half-maximal inhibitory concentration (IC50) of the nano-carriers was determined to be 46.84 μg/ml.[3]

Drug Loading and Release: The loading of cisplatin into the Ni-based MOF is typically achieved by soaking the activated MOF in a solution of the drug. The release is often pH-responsive, with faster release in the slightly acidic tumor microenvironment compared to the physiological pH of healthy tissues.[2]

Mandatory Visualizations

Experimental Workflow for MOF Synthesis

Caption: General workflow for synthesizing MOFs from hexaaquanickel(II).

Signaling Pathway for Cisplatin-Induced Apoptosis

Cisplatin, a common anticancer drug, induces apoptosis in cancer cells primarily through its interaction with nuclear DNA. When delivered by a nanocarrier like a nickel-based MOF, it can accumulate in tumor cells and exert its cytotoxic effects.

Caption: Cisplatin-induced apoptosis pathway initiated by MOF delivery.

References

• 1. Mitigating Metal-Organic Framework (MOF) Toxicity for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metal–Organic Frameworks for Cisplatin Delivery to Cancer Cells: A Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nanoscale Metal–Organic Frameworks for the Co-Delivery of Cisplatin and Pooled siRNAs to Enhance Therapeutic Efficacy in Drug-Resistant Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ligand Substitution on Hexaaquanickel(II)

For Researchers, Scientists, and Drug Development Professionals

Application Notes

The hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, is the primary species of Nickel(II) in aqueous solutions and serves as a fundamental starting material for the synthesis of a vast array of nickel complexes.[1] Understanding the kinetics and mechanisms of its ligand substitution reactions is crucial in various fields. In drug development, the rate at which a potential metallodrug binds to its biological target can determine its efficacy and toxicity. In catalysis, the substitution of labile aqua ligands is often the initial step in the formation of an active catalyst. The characteristic green color of the [Ni(H₂O)₆]²⁺ complex often changes upon substitution, providing a convenient spectroscopic handle to monitor reaction progress.[1]

The substitution of water ligands on the [Ni(H₂O)₆]²⁺ complex predominantly follows a dissociative interchange (Id) mechanism, which is well-described by the Eigen-Wilkins model.[2] This mechanism is characterized by the initial formation of an outer-sphere encounter complex between the hexaaquanickel(II) ion and the incoming ligand, followed by the rate-determining dissociation of a coordinated water molecule.[3] The rate of these reactions is therefore largely independent of the nature of the entering ligand and is primarily governed by the rate of water exchange on the nickel(II) center itself.[3]

Mechanism of Ligand Substitution: The Eigen-Wilkins Model

Ligand substitution on hexaaquanickel(II) proceeds via a multi-step process. The Eigen-Wilkins mechanism provides a robust framework for understanding the kinetics of these reactions.[2]

• Encounter Complex Formation : The solvated metal complex and the incoming ligand (L) diffuse together to form an outer-sphere complex, also known as an encounter complex. This is a rapid pre-equilibrium step.[3]

• Dissociative Interchange : The rate-determining step involves the dissociation of a water molecule from the inner coordination sphere of the nickel ion. This is immediately followed by the coordination of the new ligand, L.[3]

The overall reaction can be depicted as: [Ni(H₂O)₆]²⁺ + L ⇌ {[Ni(H₂O)₆]²⁺, L} → [Ni(H₂O)₅L]²⁺ + H₂O

References

• 1. Nickel transition metal Chemistry nickel(II) Ni2+ complex ions ligand substitution redox chemical reactions principal oxidation states +2 +3 Palladium Plutonium Darmstadtium balanced equations GCE AS A2 IB A level inorganic chemistry revision notes [docbrown.info]
• 2. yorku.ca [yorku.ca]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Electrochemical Deposition of Nickel from Hexaaquanickel(II) Solutions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the electrochemical deposition of nickel from aqueous solutions containing the hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺. The information compiled herein is intended to guide researchers in obtaining high-quality, adherent nickel coatings for a variety of applications, including catalysis, protective coatings, and microfabrication.

Introduction

Electrochemical deposition, or electroplating, of nickel is a widely utilized process for modifying the surface properties of conductive substrates. By applying an external electrical current, nickel ions in an electrolyte solution are reduced and deposited onto a cathode, forming a thin metallic film. The properties of the resulting nickel coating, such as its thickness, morphology, hardness, and corrosion resistance, are highly dependent on the deposition parameters. This document outlines the key parameters and provides standardized protocols for achieving reproducible nickel coatings from simple aqueous solutions.

The most common electrolyte for nickel electrodeposition is the Watts bath, which primarily consists of nickel sulfate (B86663) (NiSO₄), nickel chloride (NiCl₂), and boric acid (H₃BO₃).[1] In this solution, nickel exists as the hexaaquanickel(II) complex ion, [Ni(H₂O)₆]²⁺. The sulfate provides the main source of nickel ions, the chloride improves anode dissolution and conductivity, and boric acid acts as a pH buffer at the cathode surface.[1]

Key Deposition Parameters and Their Effects

The successful electrodeposition of nickel is a multifactorial process. The following sections detail the influence of critical experimental parameters.

Electrolyte pH

The pH of the electrolyte solution significantly impacts the quality of the nickel deposit and the efficiency of the deposition process.[2][3] An optimal pH range is crucial to prevent the formation of undesirable byproducts and to ensure a smooth, adherent coating.

• Low pH (typically < 3.0): At low pH, the high concentration of H⁺ ions competes with the reduction of Ni²⁺ ions, leading to a decrease in cathode efficiency and a slower deposition rate.[4] This can also result in high internal stress within the deposit, causing cracking or peeling.[4]

• High pH (typically > 6.0): In solutions with high pH, nickel hydroxide, Ni(OH)₂, may precipitate, leading to rough, brittle, or powdery deposits.[4] Increased hydrogen gas evolution at the cathode can also cause pitting and porosity in the coating.[4]

• Optimal pH Range: For most standard nickel electroplating baths, such as the Watts bath, the ideal pH range is between 3.5 and 4.8.[3][4][5]

Current Density

Current density, the amount of current per unit area of the cathode, is a primary factor controlling the rate of deposition and the morphology of the nickel coating.[5][6]

• Low Current Density: Lower current densities generally result in smoother, more uniform coatings with smaller grain sizes. However, the deposition rate is slow.

• High Current Density: Increasing the current density increases the deposition rate.[5][7][8] However, excessively high current densities can lead to the formation of nodular or dendritic growths and may decrease current efficiency due to the increased rate of hydrogen evolution.[6][7] It can also lead to a coarser surface morphology.[7]

• Optimal Current Density: The optimal current density depends on the specific application and electrolyte composition but for bright nickel coatings, a range of 2 to 3 A/dm² is often effective.[5][9]

Deposition Time

The thickness of the electrodeposited nickel coating is directly proportional to the deposition time, assuming a constant current density and stable current efficiency.[5][9] Longer deposition times result in thicker coatings.

Temperature

The temperature of the electrolyte bath affects the conductivity of the solution, the solubility of the nickel salts, and the kinetics of the electrode reactions. Generally, operating at elevated temperatures (e.g., 48-55°C) can improve the quality of the deposit by reducing internal stress and increasing the limiting current density.[5][9]

Additives

Organic and inorganic additives are often introduced to the plating bath to modify the properties of the nickel deposit.[10] These can act as:

• Brighteners: To produce a shiny, reflective surface.

• Levelers: To create a smoother deposit.

• Stress Reducers: To minimize internal stress and prevent cracking.[11]

• Wetting Agents: To reduce the surface tension of the electrolyte and prevent pitting from hydrogen bubbles.

Common additives include saccharin, coumarin, and various organic sulfur compounds.[11][12]

Quantitative Data Summary

The following tables summarize the quantitative effects of key deposition parameters on the properties of the nickel coating, based on data from the cited literature.

Table 1: Effect of Current Density on Nickel Deposition

Current Density (A/dm²)	Deposition Time (min)	Weight of Deposited Nickel (g)	Coating Thickness (µm)	Cathode Current Efficiency (%)	Reference
1	10	0.0216	4.0	-	[5]
2	10	0.0463	8.6	94.2	[5][8]
3	10	0.0688	12.8	-	[5]
4	10	0.0899	16.7	96.8	[5][8]
5	10	0.1098	20.4	97.1	[5][8]

Note: Data is compiled from different sources and experimental conditions may vary.

Table 2: Effect of pH on Nickel Deposit Composition (Ni-Fe Alloy)

Electrolyte pH	Nickel Content in Deposit (wt%)
2.1	65
2.9	58
3.7	48
4.3	42

Source: Adapted from Su and Qiang (2011).[13]

Experimental Protocols

The following protocols provide a general framework for the electrochemical deposition of nickel. Researchers should optimize these protocols based on their specific substrate, equipment, and desired coating properties.

Protocol 1: Standard Nickel Plating from a Watts Bath

This protocol describes the deposition of a standard nickel coating using a Watts-type electrolyte.

Materials:

• Nickel Sulfate (NiSO₄·6H₂O): 240-300 g/L

• Nickel Chloride (NiCl₂·6H₂O): 45-60 g/L

• Boric Acid (H₃BO₃): 30-45 g/L

• Deionized Water

• Substrate to be plated (e.g., copper, brass)

• Nickel anode (99.7% purity)[3]

• DC Power Supply

• Beaker or plating cell

• Hot plate with magnetic stirrer

• pH meter

• Hydrochloric acid (HCl) or Nickel Carbonate (NiCO₃) for pH adjustment[4]

Procedure:

• Electrolyte Preparation:

  • Dissolve the nickel sulfate, nickel chloride, and boric acid in deionized water to the desired concentrations.

  • Stir the solution until all salts are completely dissolved. Heating the solution can aid dissolution.

  • Allow the solution to cool to room temperature.

• Substrate Preparation:

  • Mechanically polish the substrate to the desired surface finish.

  • Degrease the substrate by sonicating in an alkaline cleaning solution or a suitable solvent (e.g., acetone, ethanol).

  • Rinse the substrate thoroughly with deionized water.

  • Activate the surface by dipping it in a dilute acid solution (e.g., 10% H₂SO₄ or HCl) for 30-60 seconds.

  • Rinse again with deionized water and immediately transfer to the plating bath to prevent re-oxidation.

• Electrodeposition Setup:

  • Pour the prepared Watts bath solution into the plating cell.

  • Place the nickel anode and the prepared substrate (cathode) into the electrolyte, ensuring they are parallel and do not touch. The recommended anode-to-cathode surface area ratio is 2:1.[4]

  • Connect the anode to the positive terminal and the cathode to the negative terminal of the DC power supply.

• Plating Process:

  • Heat the electrolyte to the desired temperature (e.g., 45-55°C) and maintain it throughout the deposition.[9][14]

  • Adjust the pH of the bath to the optimal range (e.g., 3.5-4.5) using dilute HCl to lower the pH or NiCO₃ to raise it.[4][14]

  • Turn on the DC power supply and set the desired current density (e.g., 2-4 A/dm²).[5][9][14]

  • Continue the deposition for the calculated time required to achieve the desired coating thickness. Gentle agitation of the electrolyte is recommended to ensure a uniform coating.

• Post-Treatment:

  • Turn off the power supply.

  • Remove the plated substrate from the bath.

  • Rinse it thoroughly with deionized water.

  • Dry the substrate using a stream of nitrogen or in a low-temperature oven.

Protocol 2: Potentiostatic Deposition for Morphological Studies

This protocol is suitable for studying the nucleation and growth of nickel under a constant potential, often used in fundamental electrochemical research.

Materials:

• Same as Protocol 4.1, but a three-electrode setup is required.

• Reference Electrode (e.g., Saturated Calomel Electrode - SCE, or Ag/AgCl)

• Potentiostat

Procedure:

• Electrolyte and Substrate Preparation: Follow steps 1 and 2 from Protocol 4.1.

• Electrochemical Cell Setup:

  • Assemble a three-electrode cell with the substrate as the working electrode, a nickel or platinum wire as the counter electrode, and a reference electrode placed close to the working electrode via a Luggin capillary.

• Deposition Process:

  • Set the desired deposition potential on the potentiostat. The potential should be chosen based on cyclic voltammetry studies to be in the nickel reduction region (e.g., -0.8 V to -1.5 V vs. SCE, depending on pH).[2][15]

  • Initiate the deposition for a specific duration. The current will be monitored by the potentiostat.

• Post-Treatment: Follow step 5 from Protocol 4.1.

Visualizations

The following diagrams illustrate the key processes and workflows in the electrochemical deposition of nickel.

Caption: Fundamental process of nickel electrodeposition from a Watts bath.

Caption: General experimental workflow for nickel electrodeposition.

Caption: Relationship between deposition parameters and coating properties.

References

• 1. researchgate.net [researchgate.net]
• 2. ikm.org.my [ikm.org.my]
• 3. gup.ugal.ro [gup.ugal.ro]
• 4. electroplatingmachines.com [electroplatingmachines.com]
• 5. chemistryjournal.net [chemistryjournal.net]
• 6. Effect of current density on the microstructure and morphology of the electrodeposited nickel coatings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. turcomat.org [turcomat.org]
• 8. pubs.aip.org [pubs.aip.org]
• 9. researchgate.net [researchgate.net]
• 10. semanticscholar.org [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. piche.org.pk [piche.org.pk]
• 13. ias.ac.in [ias.ac.in]
• 14. mdpi.com [mdpi.com]
• 15. iarjset.com [iarjset.com]

Application Notes and Protocols for the Determination of Formation Constants of Hexaaquanickel(II) with Ligands

Audience: Researchers, scientists, and drug development professionals.

Introduction: The hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, is the predominant species of nickel(II) in aqueous solutions and serves as a fundamental starting material for the synthesis of various nickel complexes. The determination of formation constants (also known as stability constants) for the reaction of [Ni(H₂O)₆]²⁺ with different ligands is crucial for understanding the thermodynamics of complexation, predicting species distribution in solution, and designing new molecules with specific metal-binding properties. This document provides detailed application notes and protocols for common experimental techniques used to determine these constants.

Theoretical Background

The formation of a metal-ligand complex in solution is a stepwise process. For a generic divalent metal ion M²⁺ (in this case, Ni²⁺) and a ligand L, the equilibria can be represented as follows:

• M²⁺ + L ⇌ ML²⁺ ; K₁ = [ML²⁺] / ([M²⁺][L])

• ML²⁺ + L ⇌ ML₂²⁺ ; K₂ = [ML₂²⁺] / ([ML²⁺][L])

• ...

• MLₙ₋₁²⁺ + L ⇌ MLₙ²⁺ ; Kₙ = [MLₙ²⁺] / ([MLₙ₋₁²⁺][L])

Where K₁, K₂, ..., Kₙ are the stepwise formation constants. The overall formation constant, βₙ, is the product of the stepwise constants:

βₙ = K₁ × K₂ × ... × Kₙ = [MLₙ²⁺] / ([M²⁺][L]ⁿ)

Several experimental techniques can be employed to determine these constants by measuring a physical property that changes upon complex formation.

Experimental Methodologies

Spectrophotometry is a widely used technique based on the difference in the absorption spectra of the free metal ion, the free ligand, and the resulting complex(es).

Job's method is used to determine the stoichiometry of a metal-ligand complex.[1][2][3] In this method, a series of solutions are prepared where the total molar concentration of the metal and ligand is held constant, but their mole fractions are varied.[2] The absorbance of each solution is measured at a wavelength where the complex absorbs maximally, while the individual reactants have minimal absorbance. A plot of absorbance versus the mole fraction of the ligand will show a maximum (or minimum) at the mole fraction corresponding to the stoichiometry of the complex.[1][3]

Experimental Protocol for Job's Method:

• Preparation of Stock Solutions:

  • Prepare equimolar stock solutions of hexaaquanickel(II) salt (e.g., NiSO₄·6H₂O) and the ligand in a suitable solvent (e.g., deionized water). A typical concentration is 0.1 M.[1]

  • Maintain a constant ionic strength using a non-coordinating salt like KCl or NaClO₄.[4][5]

• Preparation of Sample Series:

  • Prepare a series of solutions by mixing the metal and ligand stock solutions in varying ratios, keeping the total volume constant. For example, prepare ten solutions in 10 mL volumetric flasks, with the volume of the metal solution ranging from 1 mL to 9 mL and the corresponding volume of the ligand solution ranging from 9 mL to 1 mL.

  • Ensure the pH of each solution is constant, using a suitable buffer if necessary, as the formation of many complexes is pH-dependent.[6][7]

• Spectrophotometric Measurement:

  • Record the UV-Vis spectrum for each solution over a relevant wavelength range to identify the wavelength of maximum absorbance (λ_max) for the complex.

  • Measure the absorbance of each solution at this λ_max.

• Data Analysis:

  • Plot the measured absorbance against the mole fraction of the ligand (X_L).

  • The mole fraction at which the maximum absorbance occurs indicates the stoichiometry of the complex. For a complex MLₙ, the maximum will be at X_L = n / (n+1).

Caption: Logical flow from raw titration data to formation constants.

ITC is a powerful technique that directly measures the heat change associated with a binding event. It can provide a complete thermodynamic profile of the metal-ligand interaction, including the binding constant (K), enthalpy change (ΔH), and stoichiometry (n), in a single experiment.

Experimental Protocol for ITC:

• Sample Preparation:

  • Prepare a solution of hexaaquanickel(II) in the sample cell and a solution of the ligand in the injection syringe. Both solutions must be in the same buffer to minimize heats of dilution.

  • Degas the solutions to prevent air bubbles during the experiment.

• ITC Experiment:

  • Set the experimental temperature.

  • Perform a series of injections of the ligand solution into the Ni(II) solution. The heat change after each injection is measured.

• Data Analysis:

  • The raw data is a series of heat-flow peaks corresponding to each injection.

  • Integration of these peaks yields the heat change per injection.

  • Plotting the heat change per mole of injectant against the molar ratio of ligand to metal generates a binding isotherm.

  • Fit the binding isotherm to a suitable binding model to determine K, ΔH, and n. It is crucial to account for the heat of dilution and any buffer-metal interactions.

[8]---

Data Presentation: Formation Constants of Hexaaquanickel(II) Complexes

The following table summarizes representative formation constants for various ligands with Ni(II) as reported in the literature. Note that values can vary depending on experimental conditions such as temperature, ionic strength, and solvent.

Ligand	Stoichiometry (Ni:L)	log K₁	log K₂	log K₃	Conditions	Reference(s)
Ethylenediamine (en)	1:1, 1:2, 1:3	~7.5	~6.3	~4.4	30°C, 1 M KCl
Glycine (Gly)	1:1, 1:2, 1:3	~5.7	~4.6	~3.1	25°C
Cefaclor	1:1	-	-	-	pH 8.7, μ=0.01
Isatin 4-amino antipyrine	1:1	log K_f = 5.90	-	-	Room temp.
2-Aminoacetophenone isonicotinoylhydrazone	1:1	log K_f = 9.76	-	-	pH 9.0
Adenine	1:1	2.59	-	-	25°C, 0.1 M KNO₃
L-Aspartic Acid	1:1	6.83	-	-	25°C, 0.1 M KNO₃
L-Glutamic Acid	1:1	5.48	-	-	25°C, 0.1 M KNO₃

Note: K_f represents the overall formation constant.

Summary and Concluding Remarks

The choice of method for determining the formation constants of hexaaquanickel(II) complexes depends on the properties of the ligand and the desired information.

• Spectrophotometric methods are excellent for colored complexes and for determining stoichiometry.

• Potentiometric titrations are highly accurate for determining stepwise stability constants, especially for ligands with acid-base properties.

• Isothermal Titration Calorimetry provides a complete thermodynamic characterization of the binding process.

For accurate and reproducible results, it is essential to control experimental variables such as temperature, pH, and ionic strength. Computational methods, such as Density Functional Theory (DFT), are also emerging as powerful tools to predict and complement experimental stability constant data.

References

• 1. Complex Ion composition determination by Job’s method | Synaptic | Central College [central.edu]
• 2. asdlib.org [asdlib.org]
• 3. Job plot - Wikipedia [en.wikipedia.org]
• 4. cost-nectar.eu [cost-nectar.eu]
• 5. Potentiometric Determination of Stability Constants of Sulphathiazole and Glycine-Metal Complexes [scirp.org]
• 6. curresweb.com [curresweb.com]
• 7. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 8. Isothermal titration calorimetry measurements of Ni(II) and Cu(II) binding to His, GlyGlyHis, HisGlyHis, and bovine serum albumin: a critical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Single-Crystal X-ray Diffraction of Hexaaquanickel(II) Salts

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview and detailed protocols for the synthesis, crystallization, and single-crystal X-ray diffraction (SCXRD) analysis of hexaaquanickel(II) salts. This technique is crucial for elucidating the precise three-dimensional atomic arrangement of these compounds, which is vital for understanding their chemical and physical properties.[1][2] In the pharmaceutical industry, SCXRD is an indispensable tool for determining the absolute structure of active pharmaceutical ingredients (APIs), characterizing polymorphs, and guiding drug design and development.[3][4][5]

Introduction to Hexaaquanickel(II) Salts and SCXRD

The hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, is a common coordination complex of nickel(II) in aqueous solutions and crystalline hydrates.[6][7][8] The central nickel ion is octahedrally coordinated by six water molecules.[9] The counter-anions (e.g., sulfate (B86663), chloride, nitrate (B79036), bromide) influence the crystal packing and overall structure.

Single-crystal X-ray diffraction is a powerful analytical technique that provides detailed information about the molecular structure, including bond lengths, bond angles, and the arrangement of molecules in the crystal lattice.[1][2] When an X-ray beam is directed at a single crystal, the electrons in the atoms diffract the X-rays, creating a unique diffraction pattern. By analyzing this pattern, the electron density distribution within the crystal can be determined, and from that, the precise positions of the atoms can be mapped out.[5]

Applications in Drug Development

While hexaaquanickel(II) salts themselves are not typically active pharmaceutical ingredients, the principles and protocols for their structural analysis are directly applicable to drug development for several reasons:

• Model Systems: Simple coordination complexes like hexaaquanickel(II) salts serve as excellent model systems for understanding metal-ligand interactions and the influence of counter-ions on crystal packing, which are fundamental concepts in the design of metal-based drugs and the study of metalloenzymes.

• API Characterization: SCXRD is essential for determining the absolute stereochemistry of chiral drug molecules, identifying different polymorphic forms, and understanding intermolecular interactions that affect the stability and bioavailability of an API.[2][4]

• Structure-Based Drug Design (SBDD): High-resolution crystal structures of drug targets (e.g., proteins) in complex with potential drug candidates are crucial for SBDD.[5] The techniques used to crystallize and analyze small molecules are foundational to these more complex studies.

• Salt and Cocrystal Screening: SCXRD is used to confirm the formation of salts or cocrystals, which can be used to improve the physicochemical properties of an API.[2]

Experimental Protocols

Protocol 1: Synthesis and Crystallization of Hexaaquanickel(II) Salts

This protocol describes the general method for preparing single crystals of hexaaquanickel(II) salts suitable for SCXRD.

Materials:

• Nickel(II) salt (e.g., nickel(II) sulfate hexahydrate, nickel(II) chloride hexahydrate, nickel(II) nitrate hexahydrate[10][11], nickel(II) bromide)

• Deionized water

• Ethanol (B145695) (optional, for washing)

• Beakers and Erlenmeyer flasks

• Stirring hot plate

• Crystallization dishes (e.g., Petri dishes, small beakers)

• Microscope

Procedure:

• Preparation of a Saturated Solution:

  • Gently heat a small amount of deionized water (e.g., 20 mL) in a beaker on a stirring hot plate.

  • Gradually add the chosen nickel(II) salt to the warm water while stirring until no more salt dissolves. This creates a saturated solution. For example, to synthesize hexaaquanickel(II) chloride, dissolve nickel(II) chloride hexahydrate in deionized water.[6][7]

  • Ensure the solution is clear. If any impurities are present, filter the hot solution through a pre-warmed funnel with filter paper.

• Crystal Growth by Slow Evaporation:

  • Transfer the warm, saturated solution to a clean crystallization dish.

  • Cover the dish partially with a watch glass or parafilm with a few small holes poked in it. This allows for slow evaporation of the solvent.

  • Place the dish in a location with minimal vibrations and a stable temperature.

  • Monitor the dish over several days to weeks. As the solvent slowly evaporates, single crystals will begin to form.

• Crystal Growth by Slow Cooling:

  • Prepare a saturated solution at an elevated temperature as described in step 1.

  • Transfer the solution to an insulated container (e.g., a beaker placed inside a larger beaker with insulating material like cotton wool) to slow down the cooling process.

  • Allow the solution to cool slowly to room temperature. Crystals should form as the solubility of the salt decreases with temperature.

• Crystal Harvesting:

  • Once crystals of suitable size (typically 0.1-0.5 mm in each dimension) have formed, carefully decant the supernatant solution.

  • Gently wash the crystals with a small amount of ice-cold deionized water or ethanol to remove any remaining mother liquor.

  • Carefully remove the crystals using a spatula or forceps and place them on a filter paper to dry.

Protocol 2: Single-Crystal X-ray Diffraction Data Collection and Structure Refinement

This protocol outlines the steps for analyzing the grown crystals using a single-crystal X-ray diffractometer.

Materials and Equipment:

• Single-crystal X-ray diffractometer (e.g., Rigaku, Bruker) with a suitable X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å)[12]

• Goniometer head

• Cryo-cooling system (e.g., liquid nitrogen stream)

• Microscope with a polarizing filter

• Crystal mounting tools (e.g., cryo-loops, microneedles)

• Paratone-N oil or other cryoprotectant

• Computer with data collection and structure solution software (e.g., SHELX, OLEX2)[12]

Procedure:

• Crystal Selection and Mounting:

  • Under a microscope, select a well-formed single crystal with sharp edges and no visible cracks or defects.

  • Place a small drop of cryoprotectant oil on a glass slide.

  • Using a microneedle, transfer the selected crystal into the oil.

  • Carefully pick up the crystal using a cryo-loop and mount it on the goniometer head of the diffractometer. The oil will hold the crystal in place and also act as a cryoprotectant.

• Data Collection:

  • Center the crystal in the X-ray beam.

  • Cool the crystal to a low temperature (typically 100 K) using the cryo-cooling system. This minimizes thermal vibrations of the atoms and reduces radiation damage.[13]

  • Perform an initial unit cell determination to assess the crystal quality and determine the lattice parameters.

  • Set up a data collection strategy to measure the intensities of a large number of unique reflections over a wide range of diffraction angles. This typically involves rotating the crystal through a series of angles while exposing it to the X-ray beam.

• Data Reduction and Structure Solution:

  • Integrate the raw diffraction images to obtain the intensities of the individual reflections.

  • Apply corrections for various experimental factors (e.g., Lorentz-polarization effects, absorption).

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.

• Structure Refinement:

  • Refine the initial structural model against the experimental data using least-squares minimization. This process adjusts the atomic coordinates, and thermal displacement parameters to improve the agreement between the calculated and observed diffraction patterns.[12]

  • Locate and refine the positions of hydrogen atoms, often from the difference Fourier map.[12]

  • The final refined structure should have low R-factors (a measure of the agreement between the model and the data) and chemically reasonable bond lengths and angles.

Data Presentation: Crystallographic Data of Hexaaquanickel(II) Salts

The following table summarizes the crystallographic data for several hexaaquanickel(II) salts, allowing for easy comparison.

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	V (ų)	Z	Reference
Hexaaquanickel(II) Chloride	[Ni(H₂O)₆]Cl₂	Monoclinic	C2/m	10.23	7.05	6.57	90	122.17	90	402.7	2	[14]
Hexaaquanickel(II) Bromide	[Ni(H₂O)₆]Br₂	-	-	-	-	-	-	-	-	-	-	[15]
Hexaaquanickel(II) Sulfate	[Ni(H₂O)₆]SO₄	Tetragonal	P4₁2₁2	6.80	6.80	18.3	90	90	90	845.3	4	[16]
Hexaaquanickel(II) Sulfate	[Ni(H₂O)₆]SO₄	Monoclinic	C2/c	9.878	7.214	24.065	90	98.37	90	1696.6	8	[17]
Hexaaquanickel(II) Nitrate	--INVALID-LINK--₂	Monoclinic	-	-	-	-	-	-	-	-	-	[18]
Hexaaquanickel(II) Bromate (B103136)	--INVALID-LINK--₂	Cubic	Pa3	10.2987	10.2987	10.2987	90	90	90	1092.3	4	[19]

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the single-crystal X-ray diffraction of hexaaquanickel(II) salts.

References

• 1. Exploring the advantages of single-crystal x-ray diffraction in pharma | Article | Chemistry World [chemistryworld.com]
• 2. veranova.com [veranova.com]
• 3. Using X-ray Diffraction Techniques for Biomimetic Drug Development, Formulation, and Polymorphic Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. XRD in Drug Discovery & Development | blue-scientific.com [blue-scientific.com]
• 5. resources.rigaku.com [resources.rigaku.com]
• 6. researchgate.net [researchgate.net]
• 7. drcarman.info [drcarman.info]
• 8. scribd.com [scribd.com]
• 9. Nickel(II) sulfate - Wikipedia [en.wikipedia.org]
• 10. americanelements.com [americanelements.com]
• 11. Page loading... [guidechem.com]
• 12. 2.6. Single-crystal X-ray diffraction (SC-XRD) measurements [bio-protocol.org]
• 13. researchgate.net [researchgate.net]
• 14. journals.jps.jp [journals.jps.jp]
• 15. Nickel(II) bromide - Wikipedia [en.wikipedia.org]
• 16. rruff.net [rruff.net]
• 17. journals.iucr.org [journals.iucr.org]
• 18. Nickel(II) nitrate - Wikipedia [en.wikipedia.org]
• 19. Structure of hexaaquanickel(II) bromate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring the Magnetic Moment of Hexaaquanickel(II) Complexes

Introduction

The hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, serves as a classic example of a paramagnetic octahedral complex. Its magnetic properties are of significant interest in coordination chemistry for understanding electronic structure and bonding. The nickel(II) ion has a d⁸ electron configuration. In an octahedral ligand field, such as that provided by six water molecules, the d-orbitals split into t₂g and eg sets. For a d⁸ configuration, the electronic arrangement is t₂g⁶eg², resulting in two unpaired electrons. This inherent paramagnetism gives rise to a magnetic moment, the measurement of which can confirm the electronic ground state and coordination geometry of the complex.

These application notes provide detailed protocols for determining the magnetic moment of hexaaquanickel(II) complexes using three common techniques: the Gouy method, the Evans (NMR) method, and Superconducting Quantum Interference Device (SQUID) magnetometry. The intended audience includes researchers, scientists, and professionals in drug development who may utilize magnetic characterization in their work.

Theoretical Background

Substances with unpaired electrons are paramagnetic and are attracted to a magnetic field.[1] The extent of this attraction is quantified by the magnetic susceptibility (χ). The effective magnetic moment (µ_eff) can be calculated from the molar magnetic susceptibility (χ_M) using the following equation:

µ_eff = 2.828 * √(χ'_M * T)

where χ'_M is the molar magnetic susceptibility corrected for diamagnetism and T is the absolute temperature in Kelvin.

For a system with unpaired electrons, the theoretical spin-only magnetic moment (µ_so) can be estimated using the formula:

µ_so = √[n(n+2)]

where 'n' is the number of unpaired electrons. For the hexaaquanickel(II) ion with two unpaired electrons (n=2), the theoretical spin-only magnetic moment is √[2(2+2)] = √8 ≈ 2.83 Bohr Magnetons (BM).[2][3] Experimentally observed magnetic moments for octahedral Ni(II) complexes typically fall in the range of 2.8 to 3.3 BM.[4]

Quantitative Data Summary

The following table summarizes the theoretical and experimental magnetic properties of the hexaaquanickel(II) ion.

Parameter	Value	Method/Source
Theoretical Spin-Only Magnetic Moment (µ_so)	~2.83 BM	Calculation (n=2)[2][3]
Experimentally Observed Magnetic Moment (µ_eff)	2.8 - 3.3 BM	Typical range for octahedral Ni(II) complexes[4]
Experimentally Observed Magnetic Moment (µ_eff)	2.83 BM	For [Ni(H₂O)₆]²⁺ in aqueous solution[5]
Molar Magnetic Susceptibility (χ_M) of NiCl₂·6H₂O	+4240 x 10⁻⁶ cm³/mol	Literature value[6]

Experimental Protocols

Gouy Method

The Gouy method is a classical technique that measures the change in mass of a sample when it is placed in a magnetic field.[7][8][9] A paramagnetic sample will be drawn into the magnetic field, resulting in an apparent increase in mass.[10]

Gouy Method Experimental Workflow.

• Sample Preparation:

  • Prepare a concentrated aqueous solution of a hexaaquanickel(II) salt, such as NiCl₂·6H₂O or NiSO₄·6H₂O.

  • Carefully transfer the solution into a cylindrical Gouy tube, ensuring a consistent packing density and filling it to a predetermined mark.

• Instrumentation and Measurement:

  • Suspend the Gouy tube from a sensitive balance, with the bottom of the sample positioned in the center of the poles of an electromagnet.

  • Measure the mass of the sample with the magnetic field turned off (m_off).

  • Turn on the electromagnet to a calibrated field strength and record the mass of the sample again (m_on).[11]

  • The apparent change in mass (Δm = m_on - m_off) is directly proportional to the magnetic susceptibility of the sample.

  • Perform a calibration using a standard substance with a known magnetic susceptibility, such as HgCo(NCS)₄.

• Data Analysis:

  • Calculate the gram magnetic susceptibility (χ_g) using the mass change of the sample and the calibrant.

  • Convert the gram susceptibility to molar susceptibility (χ_M) by multiplying by the molar mass of the hexaaquanickel(II) salt.

  • Apply a diamagnetic correction to the molar susceptibility to account for the diamagnetism of the constituent atoms and the counter-ion. Pascal's constants can be used for this correction.[12][13] The corrected molar susceptibility is denoted as χ'_M.

  • Calculate the effective magnetic moment (µ_eff) using the formula: µ_eff = 2.828 * √(χ'_M * T).

Evans Method (NMR Spectroscopy)

The Evans method is a widely used technique that determines magnetic susceptibility by measuring the change in the chemical shift of a reference signal in an NMR spectrum due to the presence of a paramagnetic species.[14][15]

Evans Method Experimental Workflow.

• Sample Preparation:

  • Prepare a solution of the hexaaquanickel(II) complex (e.g., NiSO₄·6H₂O) of a precisely known concentration in a suitable deuterated solvent (e.g., D₂O).

  • Add a small amount of an inert reference compound, such as tert-butanol, to this solution.

  • Prepare a reference solution containing only the deuterated solvent and the same concentration of the reference compound.

• NMR Measurement:

  • Use a coaxial NMR tube, which consists of an inner capillary tube and an outer tube.

  • Place the reference solution in the inner capillary tube.

  • Place the solution containing the paramagnetic hexaaquanickel(II) complex in the outer NMR tube.

  • Acquire a high-resolution ¹H NMR spectrum of the sample.

• Data Analysis:

  • Observe the two separate signals for the reference compound (one from the inner tube and one from the outer tube). The signal from the solution containing the paramagnetic complex will be shifted.

  • Measure the difference in frequency (Δν in Hz) between the two reference signals.

  • Calculate the mass susceptibility (χ_g) using the Evans equation: χ_g = (3 * Δν) / (4 * π * ν₀ * m), where ν₀ is the spectrometer frequency and m is the concentration of the paramagnetic substance in g/cm³.

  • Convert the mass susceptibility to molar susceptibility (χ_M) and apply the diamagnetic correction as described for the Gouy method.

  • Calculate the effective magnetic moment (µ_eff).

SQUID Magnetometry

A Superconducting Quantum Interference Device (SQUID) magnetometer is an extremely sensitive instrument for measuring magnetic properties.[10] It can measure very small magnetic moments and is suitable for temperature-dependent studies.

SQUID Magnetometry Experimental Workflow.

• Sample Preparation:

  • Finely grind a solid sample of the hexaaquanickel(II) complex (e.g., --INVALID-LINK--₂) to ensure homogeneity.

  • Accurately weigh a small amount of the powdered sample.

  • Enclose the sample in a gelatin capsule or a calibrated sample holder.

• Instrumentation and Measurement:

  • Mount the sample in the SQUID magnetometer.

  • Perform magnetic susceptibility measurements over a desired temperature range (e.g., 2-300 K) at a constant applied magnetic field.

[16]3. Data Analysis:

• The raw data of magnetic moment versus temperature is obtained.
• Correct the data for the diamagnetic contribution of the sample holder and the sample itself using Pascal's constants.
• Calculate the molar magnetic susceptibility (χ_M) at each temperature.
• Plot χ_M versus T and χ_MT versus T. For a simple paramagnetic material, χ_MT should be constant over a wide temperature range.
• Fit the high-temperature data to the Curie-Weiss law, χ_M = C / (T - θ), to determine the Curie constant (C) and the Weiss constant (θ).
• Calculate the effective magnetic moment from the Curie constant: µ_eff = √(8C).

Conclusion

The measurement of the magnetic moment of hexaaquanickel(II) complexes provides valuable insight into their electronic structure. The Gouy method, Evans method, and SQUID magnetometry are all powerful techniques for this purpose, each with its own advantages in terms of sensitivity, sample requirements, and experimental complexity. The protocols outlined in these application notes provide a comprehensive guide for researchers to accurately determine the magnetic properties of these and similar paramagnetic coordination compounds. The experimentally determined magnetic moment, which is expected to be in the range of 2.8 to 3.3 BM, confirms the presence of two unpaired electrons in the high-spin d⁸ octahedral Ni(II) center.

References

• 1. researchgate.net [researchgate.net]
• 2. dalalinstitute.com [dalalinstitute.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Research – Chemistry SQUID Magnetic Property Measurement System – UW–Madison [squid.chem.wisc.edu]
• 6. pubs.aip.org [pubs.aip.org]
• 7. researchgate.net [researchgate.net]
• 8. scielo.br [scielo.br]
• 9. Evans Method with NMReady-60 for understanding 1H NMR of Paramagnetic Compounds — Nanalysis [nanalysis.com]
• 10. sthcphy.wordpress.com [sthcphy.wordpress.com]
• 11. researchgate.net [researchgate.net]
• 12. Diamagnetic Corrections [wwwchem.uwimona.edu.jm]
• 13. fizika.si [fizika.si]
• 14. Magnetic Susceptibility by the Evans Method | Chem Lab [chemlab.truman.edu]
• 15. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Nickel-Based Catalysts from Hexaaquanickel(II) Salts

Introduction

Nickel-based catalysts are pivotal in a myriad of industrial chemical processes, including hydrogenation, steam reforming, and carbon-carbon cross-coupling reactions.[1] Their widespread use is attributed to their high catalytic activity, cost-effectiveness compared to noble metals, and versatility.[1] A common and convenient starting material for the synthesis of these catalysts is hexaaquanickel(II), available as salts like nickel(II) nitrate (B79036) hexahydrate [Ni(NO₃)₂·6H₂O] or nickel(II) chloride hexahydrate [NiCl₂·6H₂O].[2][3] In aqueous solutions, the nickel ion exists as the hexaquanickel(II) complex, [Ni(H₂O)₆]²⁺, which serves as the precursor for the active nickel species.[3][4]

This document provides detailed application notes and experimental protocols for the synthesis of supported nickel-based catalysts from hexaaquanickel(II) precursors using common heterogeneous catalyst preparation methods: impregnation, co-precipitation, sol-gel, and hydrothermal synthesis.

Wet Impregnation Method

The impregnation method is a widely used, simple, and effective technique for preparing supported catalysts.[5][6] It involves depositing the active metal precursor onto a pre-formed support material. The process begins with dissolving a nickel salt, such as nickel(II) nitrate hexahydrate, in a solvent to form an impregnation solution.[6] The support material, which provides a high surface area and mechanical stability (e.g., Al₂O₃, SiO₂, ZrO₂), is then immersed in this solution.[6][7] After impregnation, the solvent is removed by drying, and the catalyst is typically calcined and reduced to convert the nickel salt into its active metallic form (Ni⁰).[6][8]

Key Parameters:

• Nickel Precursor: Nickel nitrate hexahydrate is commonly used due to its high solubility in water and ease of decomposition during calcination.[2]

• Support Material: The choice of support (e.g., Al₂O₃, SiO₂) affects the dispersion of nickel particles and the overall stability of the catalyst.[9]

• Solvent: Deionized water is the most common solvent, but alcohols can also be used.[6]

• Post-Impregnation Treatment: Drying and calcination temperatures are critical. Calcination converts the nickel nitrate to nickel oxide (NiO), while subsequent reduction in a hydrogen atmosphere forms the active metallic nickel (Ni⁰) sites.[6][8]

Quantitative Data for Impregnation Synthesis

Parameter	Ni/Al₂O₃-Y₂O₃[8]	Ni-Co/Al₂O₃[7][10]	Ni/SiO₂-Urea[11]
Ni Precursor	Ni(NO₃)₂·6H₂O	Ni(NO₃)₂·6H₂O	Ni(NO₃)₂·6H₂O
Support	Y₂O₃-Al₂O₃	Al₂O₃	SiO₂
Ni Loading (wt%)	10%	10%	Not specified
Solvent	Aqueous solution	Distilled water	Deionized water
Stirring/Aging	Stirred until evaporation	Stirred for 3h at 70°C, aged for 24h	Stood for 10h at room temp.
Drying Temp.	90°C for 24h	105°C overnight	80°C for 10h
Calcination Temp.	975°C for 5h	550°C for 3h	600°C for 4h
Reduction Temp.	Not specified	Not specified	Typically 300-500°C[6]

Experimental Protocol: Synthesis of 10 wt% Ni/Al₂O₃ via Incipient Wetness Impregnation

This protocol is based on the wet impregnation method described for preparing Ni/Al₂O₃ catalysts.[8]

Materials:

• Nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

• γ-Alumina (γ-Al₂O₃), calcined

• Deionized water

• Drying oven

• Tube furnace

Procedure:

• Support Pre-treatment: Calcine the γ-Al₂O₃ support at 500°C for 4 hours to remove any adsorbed moisture and impurities.

• Determine Pore Volume: Measure the pore volume of the calcined γ-Al₂O₃ support (e.g., by water titration). This volume will be the target volume for the impregnation solution.

• Prepare Impregnation Solution:

  • Calculate the mass of Ni(NO₃)₂·6H₂O needed for a 10 wt% Ni loading on the desired mass of Al₂O₃.

  • Dissolve the calculated amount of Ni(NO₃)₂·6H₂O in a volume of deionized water equal to the pre-determined pore volume of the support.

• Impregnation: Add the nickel nitrate solution dropwise to the γ-Al₂O₃ support while continuously mixing to ensure uniform distribution. The support should appear uniformly damp with no excess liquid.

• Drying: Dry the impregnated material in an oven at 90-110°C for 12-24 hours.[8]

• Calcination: Place the dried powder in a ceramic crucible and calcine in a furnace under a static air atmosphere. Ramp the temperature to 500°C at a rate of 10°C/min and hold for 5 hours. This step decomposes the nitrate precursor to form NiO/Al₂O₃.[8]

• Reduction (Activation): Before catalytic testing, the calcined catalyst must be reduced. Place the catalyst in a tube furnace and heat under a flow of H₂ gas (e.g., 5% H₂ in Ar) to 500°C for 4 hours to reduce NiO to metallic Ni⁰.

Visualization: Impregnation Workflow

Workflow for Catalyst Synthesis via Impregnation

Co-precipitation Method

The co-precipitation method involves the simultaneous precipitation of the active metal precursor and the support precursor from a homogeneous solution.[12][13] For Ni/Al₂O₃ catalysts, aqueous solutions of nickel nitrate and aluminum nitrate are mixed.[13] A precipitating agent, such as sodium carbonate or sodium hydroxide, is then added to cause the simultaneous precipitation of nickel and aluminum hydroxides or carbonates.[12][13] The resulting precipitate is filtered, washed, dried, and calcined to yield a mixed oxide. This method often leads to a high dispersion of the active species and a strong interaction between the nickel and the support.[12]

Key Parameters:

• Precipitating Agent: The choice of precipitant (e.g., NaOH, Na₂CO₃, urea) significantly affects the catalyst's physicochemical properties, such as surface area and pore volume.[13]

• pH Control: Maintaining a constant pH during precipitation is crucial for achieving a homogeneous composition and structure.[14]

• Aging Time: Allowing the precipitate to age can influence its crystalline structure and textural properties.

• Washing: Thorough washing is necessary to remove residual ions (e.g., Na⁺, NO₃⁻) from the precipitating agent and precursors, which can act as poisons to the catalyst.[14]

Quantitative Data for Co-precipitation Synthesis

Parameter	Ni-Al₂O₃[13]	Ni/CeO₂[14]	NiFe₂O₄[15][16]
Ni Precursor	Ni(NO₃)₂·6H₂O	Ni(NO₃)₂·6H₂O	Ni(NO₃)₂·6H₂O
Support Precursor	Al(NO₃)₃·9H₂O	(NH₄)₂Ce(NO₃)₆	Fe(NO₃)₃·9H₂O
Precipitating Agent	Urea, Na₂CO₃, NaOH, etc.	1M Na₂CO₃ + 1M NaOH	2M NaOH
Solvent	Water	Water, Methanol, Ethanol (B145695)	Deionized water
Precipitation Temp.	80-100°C (for Urea)	Room Temperature	80°C
Final pH	Not specified	10	7[16]
Drying Temp.	Not specified	75°C for 12h	Not specified
Calcination Temp.	650°C for 6h	750°C for 2h	600°C for 4h[16]

Experimental Protocol: Synthesis of Ni-Al₂O₃ Catalyst via Co-precipitation

This protocol is based on the co-precipitation method using sodium carbonate as the precipitant.[13]

Materials:

• Nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

• Aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O)

• Sodium carbonate (Na₂CO₃)

• Deionized water

• pH meter

• Drying oven, Tube furnace

Procedure:

• Prepare Precursor Solution: Prepare an aqueous solution containing the desired molar ratio of Ni(NO₃)₂·6H₂O and Al(NO₃)₃·9H₂O.

• Prepare Precipitant Solution: Prepare a separate aqueous solution of sodium carbonate (e.g., 1 M).

• Co-precipitation:

  • Heat the precursor solution to 70-80°C with vigorous stirring.

  • Slowly add the sodium carbonate solution dropwise to the heated precursor solution.

  • Monitor the pH continuously and maintain it at a constant value (e.g., pH 8-10) during the addition.

  • A precipitate will form. Continue stirring for 1-2 hours at this temperature to age the precipitate.

• Filtration and Washing:

  • Cool the slurry to room temperature and collect the precipitate by filtration.

  • Wash the filter cake repeatedly with deionized water until the filtrate is free of sodium and nitrate ions (test with an ion-selective electrode or until the pH of the wash water is neutral).

• Drying: Dry the washed precipitate in an oven at 110°C overnight.

• Calcination: Calcine the dried powder in a furnace under a static air atmosphere. Ramp the temperature to 650°C and hold for 6 hours to obtain the NiO-Al₂O₃ mixed oxide.[13]

• Reduction (Activation): Reduce the calcined catalyst under H₂ flow as described in the impregnation protocol to obtain the active Ni/Al₂O₃ catalyst.

Visualization: Co-precipitation Workflow

Workflow for Catalyst Synthesis via Co-precipitation

Sol-Gel Method

The sol-gel method is a versatile wet-chemical technique used to produce solid materials from small molecules.[17][18] For nickel catalysts, this process typically involves the hydrolysis and polycondensation of molecular precursors (e.g., metal alkoxides or salts) in a liquid medium.[19] A complexing agent, such as citric acid, is often used to form a homogeneous sol, which upon heating turns into a viscous gel.[20] Further drying and calcination of the gel remove the organic matter and form a nanostructured catalyst with a high surface area and uniform composition.[17][20]

Key Parameters:

• Precursors: Nickel nitrate hexahydrate is a common nickel precursor, while tetraethyl orthosilicate (B98303) (TEOS) or aluminum isopropoxide can be used for silica (B1680970) or alumina (B75360) supports, respectively.[18][19]

• Complexing Agent: Citric acid or ethylene (B1197577) glycol is often used to chelate the metal ions, preventing premature precipitation and ensuring homogeneity.[20]

• pH: The pH of the solution affects the rates of hydrolysis and condensation, influencing the final structure of the gel.[17]

• Calcination Conditions: The heating rate and final calcination temperature are critical for burning off the organic matrix and forming the desired crystalline phases.[17]

Quantitative Data for Sol-Gel Synthesis

Parameter	NiO Nanoparticles[17][18]	Ni/SiO₂-Al₂O₃[19]	Ni/CeO₂[20]
Ni Precursor	Ni(NO₃)₂·6H₂O	Nickel bis(acetylacetonate)	Nickel Precursor
Support Precursor	None (Unsupported)	Al(OCH(CH₃)₂)₃ / Si(OEt)₄	Ceria Precursor
Complexing Agent	None mentioned	None mentioned	Citric Acid
Solvent	Deionized water	Ethanol / Dichloromethane	Deionized water
Gelation Temp.	Not specified	110°C for 4 days	Not specified
Drying Temp.	Not specified	120°C for 4h	Not specified
Calcination Temp.	550°C	500°C for 5h	Not specified

Experimental Protocol: Synthesis of Ni/SiO₂ Catalyst via Sol-Gel Method

This protocol is a representative example based on the principles of sol-gel synthesis.[21]

Materials:

• Nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

• Tetraethyl orthosilicate (TEOS, Si(OC₂H₅)₄)

• Ethanol

• Deionized water

• Nitric acid (as catalyst)

• Drying oven, Tube furnace

Procedure:

• Prepare Sol:

  • In a beaker, mix TEOS and ethanol.

  • In a separate beaker, dissolve the calculated amount of Ni(NO₃)₂·6H₂O in a solution of deionized water, ethanol, and a few drops of nitric acid.

• Hydrolysis: Slowly add the nickel nitrate solution to the TEOS solution under vigorous stirring.

• Gelation: Continue stirring the mixture at room temperature. The solution will gradually become more viscous, forming a homogeneous sol and eventually a rigid gel. This process may take several hours.

• Aging: Cover the gel and let it age at room temperature for 24-48 hours. During aging, polycondensation continues, strengthening the gel network.

• Drying: Dry the gel in an oven at a low temperature (e.g., 80-100°C) for 24 hours to remove the solvent, forming a xerogel.

• Calcination: Calcine the xerogel in air by slowly ramping the temperature to 500-600°C and holding for 4-6 hours to remove organic residues and form the NiO/SiO₂ catalyst.[22]

• Reduction (Activation): Reduce the calcined catalyst under H₂ flow as previously described.

Visualization: Sol-Gel Workflow

Workflow for Catalyst Synthesis via Sol-Gel Method

Hydrothermal Synthesis Method

Hydrothermal synthesis is a method of synthesizing materials from aqueous solutions under high temperature and pressure in a sealed vessel called an autoclave.[23] This technique can produce crystalline materials with controlled size and morphology. For nickel catalysts, a solution containing the nickel precursor (e.g., nickel chloride hexahydrate) and a reducing agent is heated in an autoclave.[23][24] The high temperature and pressure facilitate the reduction of Ni²⁺ ions to metallic Ni nanoparticles.[23]

Key Parameters:

• Temperature and Pressure: These are the primary variables that control the reaction kinetics and the crystallinity of the final product.[23]

• Reducing Agent: A reducing agent, such as a borane-ammonia complex or hydrazine, is often required to reduce the Ni(II) precursor to metallic nickel.[23]

• Reaction Time: The duration of the hydrothermal treatment affects particle growth and final particle size.[23]

• Additives: Salts like NaCl or KCl can be added to influence the crystal growth rate and control the size distribution of the resulting particles.[23]

Quantitative Data for Hydrothermal Synthesis

Parameter	Ni Nanoparticles[23][24]
Ni Precursor	Nickel(II) chloride hexahydrate
Precursor Conc.	0.35 M
Reducing Agent	Borane-ammonia complex (AB)
Ni:AB Molar Ratio	1:0.1 to 1:4
Solvent	Deionized water
Temperature	80 - 140°C
Reaction Time	12 hours
Additives	NaCl, KCl

Experimental Protocol: Synthesis of Ni Nanoparticles via Hydrothermal Method

This protocol is adapted from the one-pot hydrothermal synthesis of Ni nanoparticles.[23]

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Borane-ammonia complex (NH₃BH₃)

• Deionized water

• Teflon-lined stainless-steel autoclave

Procedure:

• Prepare Solution:

  • In a beaker, dissolve 0.35 M of nickel(II) chloride hexahydrate in deionized water.

  • In a separate container, dissolve the borane-ammonia complex to achieve the desired molar ratio relative to the nickel precursor (e.g., a Ni:AB ratio of 1:1).

  • Add the reducing agent solution to the nickel solution and stir for 30 minutes.

• Hydrothermal Reaction:

  • Transfer the final solution into a Teflon-lined autoclave.

  • Seal the autoclave and place it in an oven preheated to the desired reaction temperature (e.g., 120°C).

  • Maintain the temperature for 12 hours.

• Product Recovery:

  • After the reaction, allow the autoclave to cool down to room temperature naturally.

  • Collect the resulting black precipitate (Ni nanoparticles) by filtration or centrifugation.

  • Wash the product several times with deionized water and then with ethanol to remove any unreacted precursors and byproducts.

• Drying: Dry the final product in a vacuum oven at 60°C for 12 hours.

Visualization: Hydrothermal Synthesis Workflow

Workflow for Catalyst Synthesis via Hydrothermal Method

References

• 1. mdpi.com [mdpi.com]
• 2. Nickel-based Catalysts [sigmaaldrich.com]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. oaepublish.com [oaepublish.com]
• 6. energy-cie.ro [energy-cie.ro]
• 7. ijmmm.org [ijmmm.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. The effect of precipitants on Ni-Al2O3 catalysts prepared by a co-precipitation method for internal reforming in molten carbonate fuel cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. amp.iaamonline.org [amp.iaamonline.org]
• 16. iosrjen.org [iosrjen.org]
• 17. pisrt.org [pisrt.org]
• 18. pisrt.org [pisrt.org]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Frontiers | Impact of preparation method on nickel speciation and methane dry reforming performance of Ni/SiO2 catalysts [frontiersin.org]
• 23. Facile One-Pot Synthesis of Nickel Nanoparticles by Hydrothermal Method - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

Application Notes and Protocols: Employing Hexaaquanickel(II) in Studies of Ion Exchange Resins

Introduction

Hexaaquanickel(II), [Ni(H₂O)₆]²⁺, serves as a valuable probe ion for characterizing the performance of cation exchange resins. Its distinct green color in aqueous solution allows for easy visual tracking, and its concentration can be accurately determined using spectrophotometric methods. This document provides detailed application notes and standardized protocols for utilizing hexaaquanickel(II) to evaluate key parameters of ion exchange resins, such as exchange capacity, kinetics, and equilibrium behavior. These protocols are intended for researchers, scientists, and professionals in fields ranging from environmental remediation to drug development, where ion exchange chromatography is a critical technique.[1][2][3]

Key Applications

• Determination of Ion Exchange Capacity: Quantifying the maximum amount of Ni(II) ions a resin can bind is a primary measure of its effectiveness.[4][5]

• Kinetic Studies: Understanding the rate at which the ion exchange process occurs is crucial for optimizing process times.[4][6]

• Equilibrium and Isotherm Modeling: Investigating the equilibrium state of the ion exchange process provides insights into the interaction between the Ni(II) ions and the resin.[4][5]

• Influence of Physicochemical Parameters: Assessing the impact of factors like pH and temperature on the resin's performance.[4][7][8]

• Resin Regeneration Efficiency: Evaluating the effectiveness of eluting agents in stripping the bound Ni(II) ions and regenerating the resin for reuse.[4][6]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the use of hexaaquanickel(II) with different cation exchange resins.

Table 1: Maximum Adsorption Capacities and Isotherm Model Parameters

Resin Type	Maximum Adsorption Capacity (Qo/qm) (mg/g)	Langmuir Model Suitable?	Freundlich Model Suitable?	Reference
D151 (macroporous weak acid)	152	No (Correlation less satisfactory)	Yes	[4]
Dueolite C 20	45.98	Yes	Yes	[5]
Indion 225	Lower than Dueolite C 20	Yes	Yes	[5]
Dowex PSR2	19.16 (predicted), 16.93 (experimental)	Yes (Higher R²)	Yes	[8]
Dowex PSR3	31.72 (predicted), 29.40 (experimental)	Yes (Higher R²)	Yes	[8]
001x14.5 (strong acidic cation)	Not specified, but conforms to Langmuir	Yes	Not specified	[6]

Table 2: Kinetic and Thermodynamic Parameters for Ni(II) Exchange

Resin Type	Kinetic Model	Activation Energy (Ea) (kJ/mol)	ΔH (kJ/mol)	ΔG (kJ/mol)	ΔS (J/(mol·K))	Reference
D151	Pseudo-first-order and second-order	Not specified	13.2	-17.6	103	[4]
001x14.5	Pseudo-second-order	30.9	Not specified	Not specified	Not specified	[6]
Dowex PSR2	Elovich (describes chemisorption)	Not specified	Not specified	Not specified	Not specified	[8]
Dowex PSR3	Elovich (describes chemisorption)	Not specified	Not specified	Not specified	Not specified	[8]

Experimental Protocols

Protocol 1: Determination of Static Ion Exchange Capacity (Batch Method)

This protocol outlines the procedure for determining the maximum amount of Ni(II) ions that can be adsorbed by an ion exchange resin under static conditions.

Materials:

• Cation exchange resin (e.g., D151, Dowex, Purolite)

• Standard solution of Ni(II) (e.g., prepared by dissolving nickel sulfate, NiSO₄·6H₂O, in deionized water)

• Buffer solutions (e.g., HAc-NaAc for pH control)[4]

• Spectrophotometer

• Chromogenic reagent (e.g., 0.5% xylenol orange solution)[4]

• Shaker or orbital incubator

• Standard laboratory glassware

Procedure:

• Resin Preparation: Activate the resin according to the manufacturer's instructions. This typically involves washing with an acid, followed by a base, and then rinsing with deionized water until the effluent is neutral.

• Preparation of Ni(II) Solutions: Prepare a series of Ni(II) solutions of varying initial concentrations (e.g., 0.133 mg/mL to 0.200 mg/mL) from a standard stock solution.[4]

• Batch Adsorption: a. Accurately weigh a specific amount of the activated resin (e.g., 15.0 mg) into a series of flasks.[4] b. Add a fixed volume (e.g., 25-30 mL) of the different concentration Ni(II) solutions to each flask.[4] c. Adjust the pH of the solutions to the desired value (e.g., pH 6.90, as this is often optimal to prevent hydrolysis of Ni(II)).[4] d. Place the flasks on a shaker and agitate at a constant speed (e.g., 100 rpm) and temperature (e.g., 298 K) for a sufficient time to reach equilibrium (e.g., 33 hours, determined from kinetic studies).[4]

• Analysis: a. After equilibration, filter the resin from the solution. b. Determine the final concentration of Ni(II) in the filtrate using a spectrophotometer after adding the chromogenic reagent.

• Calculation: The amount of Ni(II) adsorbed per unit mass of resin at equilibrium (qe, in mg/g) is calculated using the following equation: qe = (C₀ - Ce) * V / W Where:

  • C₀ = Initial concentration of Ni(II) (mg/L)

  • Ce = Equilibrium concentration of Ni(II) (mg/L)[5]

  • V = Volume of the solution (L)[5]

  • W = Mass of the resin (g)[5]

Protocol 2: Kinetic Study of Ni(II) Ion Exchange

This protocol is designed to determine the rate of Ni(II) adsorption by the resin.

Procedure:

• Prepare a known volume of Ni(II) solution at a specific concentration and optimal pH (e.g., 30 mL of 5.0 mg Ni(II) at pH 6.90).[4]

• Add a known mass of activated resin (e.g., 20.0 mg) to the solution and immediately start a timer.[4]

• Maintain constant shaking (e.g., 100 rpm) and temperature.

• At regular time intervals (e.g., every hour for the first 14 hours, then at longer intervals), withdraw a small aliquot of the supernatant (e.g., 0.1 mL).[4]

• Determine the concentration of Ni(II) in each aliquot as described in Protocol 1.

• Plot the amount of Ni(II) adsorbed per gram of resin (qt) versus time.

• Analyze the data using kinetic models such as pseudo-first-order and pseudo-second-order to determine the rate constants.

Protocol 3: Resin Regeneration

This protocol details the process of eluting the bound Ni(II) from the resin.

Procedure:

• After the adsorption experiment, separate the Ni(II)-saturated resin.

• Wash the resin with deionized water to remove any non-adsorbed Ni(II).

• Place the saturated resin in a column or flask.

• Pass a stripping agent, such as 0.5 M HCl, through the resin.[4] Other agents like H₂SO₄ or HNO₃ can also be tested.[9]

• Collect the eluate and measure the concentration of Ni(II) to determine the desorption efficiency. A desorption of nearly 100% can be achieved with HCl.[4]

• Wash the regenerated resin with deionized water until the pH is neutral. The resin is now ready for reuse.

Visualizations

// Node Definitions prep_resin [label="Resin Activation\n(Acid/Base Wash, DI Water Rinse)", fillcolor="#F1F3F4", fontcolor="#202124"]; prep_sol [label="Prepare Ni(II) Solutions\n(Varying Concentrations)", fillcolor="#F1F3F4", fontcolor="#202124"]; batch_setup [label="Batch Setup\n(Resin + Ni(II) Solution)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; equilibration [label="Equilibration\n(Constant Shaking, Temp, pH)", fillcolor="#34A853", fontcolor="#FFFFFF"]; separation [label="Separation\n(Filtration)", fillcolor="#FBBC05", fontcolor="#202124"]; analysis [label="Analysis of Filtrate\n(Spectrophotometry)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; calculation [label="Calculate Capacity (qe)\n((C₀-Ce)*V)/W", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges prep_resin -> batch_setup; prep_sol -> batch_setup; batch_setup -> equilibration; equilibration -> separation; separation -> analysis; analysis -> calculation; }

Caption: Workflow for determining the ion exchange capacity of a resin using the batch method.

// Node Definitions resin [label="Cation Exchange Resin\n(e.g., R-SO₃⁻Na⁺)", fillcolor="#F1F3F4", fontcolor="#202124"]; ni_solution [label="Aqueous Hexaaquanickel(II)\n[Ni(H₂O)₆]²⁺", fillcolor="#4285F4", fontcolor="#FFFFFF"]; adsorption [label="Adsorption\n(Ion Exchange)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; loaded_resin [label="Ni(II) Loaded Resin\n(e.g., (R-SO₃⁻)₂Ni²⁺)", fillcolor="#FBBC05", fontcolor="#202124"]; effluent [label="Effluent\n(Na⁺ ions)", fillcolor="#5F6368", fontcolor="#FFFFFF"]; eluent [label="Eluent\n(e.g., H⁺ from HCl)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; regeneration [label="Regeneration\n(Desorption)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; regenerated_resin [label="Regenerated Resin\n(e.g., R-SO₃⁻H⁺)", fillcolor="#F1F3F4", fontcolor="#202124"]; ni_eluate [label="Ni(II) Eluate\n(for recovery)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges resin -> adsorption; ni_solution -> adsorption; adsorption -> loaded_resin [label="Binding"]; adsorption -> effluent [label="Release"]; loaded_resin -> regeneration; eluent -> regeneration; regeneration -> regenerated_resin [label="Restoration"]; regeneration -> ni_eluate [label="Recovery"]; }

Caption: Logical flow of the ion exchange and resin regeneration cycle.

References

• 1. iajps.com [iajps.com]
• 2. conductscience.com [conductscience.com]
• 3. microbenotes.com [microbenotes.com]
• 4. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 5. krc.cecri.res.in [krc.cecri.res.in]
• 6. researchgate.net [researchgate.net]
• 7. Ion exchange recovery of Ni(II) from simulated electroplating waste solutions containing anionic ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Crystallization of Hexaaquanickel(II) Salts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the crystallization of hexaaquanickel(II) salts, including nickel(II) sulfate (B86663), nickel(II) nitrate (B79036), and nickel(II) chloride.

Troubleshooting Guides & FAQs

This section addresses common problems encountered during the crystallization of hexaaquanickel(II) salts.

Issue 1: No Crystal Formation

• Question: I have prepared a saturated solution of a hexaaquanickel(II) salt, but no crystals have formed upon cooling. What should I do?

• Answer: The absence of crystal formation is typically due to the solution not being sufficiently supersaturated or the presence of inhibitors. Here are several troubleshooting steps:

  • Induce Nucleation:

    • Scratching: Gently scratch the inside surface of the glass container below the liquid level with a glass rod. The microscopic scratches can provide nucleation sites for crystal growth.

    • Seeding: Introduce a small, well-formed crystal of the desired hexaaquanickel(II) salt (a "seed crystal") into the solution. This provides a template for further crystal growth.[1]

  • Increase Supersaturation:

    • Slow Evaporation: Partially uncover the container to allow for slow evaporation of the solvent. This will gradually increase the concentration of the salt. This method is particularly useful for highly soluble salts like nickel nitrate.

    • Further Cooling: If using a cooling crystallization method, try lowering the temperature further. Be aware that for nickel sulfate, different hydrates form at different temperatures.[1]

  • Check for Impurities: Certain impurities can inhibit crystallization. Consider purifying your starting material.

Issue 2: Formation of a Fine Powder Instead of Crystals

• Question: My crystallization attempt resulted in a fine powder, not the larger crystals I need. How can I resolve this?

• Answer: The formation of a fine powder is often a result of rapid precipitation due to excessively high supersaturation. To obtain larger crystals, the rate of crystallization needs to be slowed down.

  • Reduce Cooling Rate: If using a cooling crystallization method, decrease the rate of cooling. A slower temperature drop allows for more ordered crystal growth.[2]

  • Use a Co-solvent: For antisolvent crystallization, the slow addition of the antisolvent is crucial. Adding it too quickly will cause the salt to crash out as a powder.

  • Control pH: The pH of the solution can influence crystal morphology. While specific optimal pH ranges for each salt can vary, extreme pH values should generally be avoided as they can lead to the precipitation of nickel hydroxide (B78521) or other undesired phases.

Issue 3: "Oiling Out" - Formation of an Oily Layer

• Question: Instead of crystals, an oily, viscous layer has formed in my crystallization vessel. What is happening and how can I fix it?

• Answer: "Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase. This is common when the boiling point of the solvent is close to or exceeds the melting point of the solute, or when there are significant impurities present.

  • Increase Solvent Volume: Add a small amount of additional solvent to the mixture and gently warm it until the oil redissolves. Then, allow the solution to cool more slowly.

  • Change Solvent System: Consider using a different solvent or a co-solvent system to alter the solubility characteristics of the hexaaquanickel(II) salt.

Issue 4: Discolored Crystals

• Question: The crystals I have obtained are not the expected green color. What could be the cause?

• Answer: The characteristic green color of hexaaquanickel(II) salts is due to the [Ni(H₂O)₆]²⁺ complex. A color change can indicate a change in the coordination environment of the nickel ion or the presence of impurities.

  • Dehydration: Heating the hydrated salts can lead to the loss of water molecules, which can cause a color change. For example, anhydrous nickel(II) chloride is yellow-brown.[3]

  • Impurity Incorporation: The presence of other transition metal ions as impurities can affect the color of the crystals. For instance, cobalt impurities are a common issue in nickel salts.

  • Ligand Exchange: If other potential ligands are present in the solution (e.g., ammonia (B1221849) from a pH adjustment), they may displace the water molecules in the coordination sphere, leading to a color change. The formation of the deep blue-violet hexaamminenickel(II) complex is a classic example.

Quantitative Data Summary

The following tables provide key quantitative data for the crystallization of hexaaquanickel(II) salts.

Table 1: Solubility of Hexaaquanickel(II) Salts in Water at Various Temperatures

Temperature (°C)	Nickel(II) Sulfate ( g/100 g H₂O)	Nickel(II) Nitrate ( g/100 g H₂O)	Nickel(II) Chloride ( g/100 g H₂O)
0	-	79.2[4]	-
10	-	-	51.7
20	65 (heptahydrate)[5]	94.2[4][6]	55.3
25	40.8[7]	-	-
30	77.5 (heptahydrate)[5]	105[4]	-
40	-	119[4]	-
60	-	158[4]	-
80	-	187[4]	-
100	-	225[6]	-

Table 2: Hydrate Stability of Nickel(II) Sulfate

Temperature Range (°C)	Stable Hydrate Form
Below 30.7	Heptahydrate (NiSO₄·7H₂O)[8]
30.7 - 53.8	Tetragonal Hexahydrate (α-NiSO₄·6H₂O)[8]
Above 53.8	Orthorhombic Hexahydrate (β-NiSO₄·6H₂O)[8]
Above 330	Anhydrous (NiSO₄)[5]

Experimental Protocols

This section provides detailed methodologies for common crystallization techniques.

Protocol 1: Cooling Crystallization of Hexaaquanickel(II) Chloride

• Preparation of Saturated Solution: In a beaker, add solid nickel(II) chloride hexahydrate to deionized water while stirring and gently heating (around 50-55 °C) until no more salt dissolves.[9]

• Cooling and Seeding: Transfer the warm, saturated solution to a clean crystallizing dish. As the solution cools to around 50 °C, add a few small seed crystals of nickel(II) chloride.[9]

• Controlled Cooling: Cover the dish and allow it to cool slowly to room temperature. For even slower cooling, the dish can be placed in an insulated container.

• Crystal Growth: Allow the crystals to grow undisturbed for several hours to days.

• Isolation and Drying: Once the desired crystal size is achieved, carefully decant the mother liquor. Wash the crystals with a small amount of ice-cold deionized water and then a volatile solvent like acetone (B3395972) to aid in drying.[10] Dry the crystals on a filter paper.

Protocol 2: Slow Evaporation for Hexaaquanickel(II) Nitrate

• Prepare a Nearly Saturated Solution: Dissolve nickel(II) nitrate hexahydrate in deionized water at room temperature to create a solution that is just below saturation.

• Set up for Evaporation: Transfer the solution to a clean, wide-mouthed container like a beaker or a crystallizing dish. Cover the container with a piece of filter paper or perforated paraffin (B1166041) film to allow for slow evaporation while preventing dust contamination.

• Incubation: Place the container in a location with stable temperature and minimal vibrations.

• Monitoring: Observe the container over several days to a week. As the solvent evaporates, the concentration of the salt will increase, leading to the formation of crystals.

• Harvesting: Once crystals of a suitable size have formed, they can be carefully removed from the solution with forceps or the remaining solution can be decanted.

Protocol 3: Antisolvent Crystallization of Hexaaquanickel(II) Sulfate

• Prepare a Concentrated Solution: Prepare a concentrated aqueous solution of nickel(II) sulfate. The temperature can be slightly elevated (e.g., 35-40 °C) to increase solubility.[11]

• Slow Addition of Antisolvent: While stirring the nickel sulfate solution, slowly add a miscible organic solvent in which the nickel salt is insoluble (the antisolvent). Glacial acetic acid or isopropanol (B130326) are suitable choices.[11][12] The volume of the antisolvent can be 50-60% of the aqueous solution volume.[11]

• Induce Crystallization: The addition of the antisolvent will reduce the solubility of the nickel sulfate, causing it to crystallize out of the solution.

• Crystal Digestion: Continue stirring the mixture at a constant temperature (e.g., 34 °C) for several hours (12-16 hours has been reported to be effective) to allow the crystals to grow and mature.[11]

• Isolation: Collect the crystals by filtration, wash with a small amount of the antisolvent, and then dry.

Visualizations

Troubleshooting Workflow for Crystallization Failure

Caption: A flowchart for troubleshooting when no crystals form.

Relationship between Crystallization Parameters and Crystal Quality

Caption: Factors influencing the quality of resulting crystals.

References

• 1. mdpi.com [mdpi.com]
• 2. research.aalto.fi [research.aalto.fi]
• 3. Nickel(II) nitrate - Sciencemadness Wiki [sciencemadness.org]
• 4. Nickel(II)_nitrate [chemeurope.com]
• 5. Nickel(II) sulfate - Sciencemadness Wiki [sciencemadness.org]
• 6. nickel(II) nitrate hexahydrate [chemister.ru]
• 7. Registration Dossier - ECHA [echa.europa.eu]
• 8. NICKEL SULFATE - Ataman Kimya [atamanchemicals.com]
• 9. CN101126126A - Crystallization method for nickel chloride solution - Google Patents [patents.google.com]
• 10. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 11. CN104310496A - Crystalizing method for nickel sulfate water solution - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Nickel(II) Complex Formation

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting and frequently asked questions (FAQs) for optimizing the synthesis of nickel(II) complexes.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of nickel(II) complexes, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low or No Yield of the Desired Nickel(II) Complex

Question: My reaction resulted in a very low yield, or no product was formed at all. What are the possible causes and how can I fix this?

Answer: Low or no yield is a common issue that can stem from several factors related to reactants, reaction conditions, and workup procedures.

Potential Causes and Solutions:

• Inert Atmosphere: Many nickel-catalyzed reactions, especially those involving Ni(0) species, are sensitive to air and moisture. Ensure the reaction is conducted under an inert atmosphere (e.g., argon or nitrogen) and use anhydrous solvents.[1]

• Ligand Issues: The chosen ligand may not be optimal, or the ligand-to-metal ratio could be incorrect. Consider screening a variety of ligands (e.g., different phosphines or N-heterocyclic carbenes) and optimizing the ligand-to-nickel ratio, often starting with 1:1 or 2:1.[1]

• Incorrect pH: The pH of the reaction mixture is often critical. For instance, in the synthesis of some Schiff base complexes, the pH is adjusted to be alkaline (pH 8-12) to facilitate condensation and complexation.[2][3][4] Conversely, for other complexes, a slightly acidic pH may be required to prevent the precipitation of nickel(II) hydroxide (B78521).[5]

• Temperature: The reaction temperature may be too low for the reaction to proceed at a reasonable rate, or too high, leading to decomposition of the reactants or the product. It is advisable to conduct the reaction at a controlled temperature and consider optimizing it incrementally.

• Incomplete Reaction: Some reactions are slow and may require longer reaction times to reach completion. Monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC) to determine the optimal reaction time.[6]

Issue 2: The Final Product Has an Unexpected Color

Question: The nickel(II) complex I isolated has a different color than what is reported in the literature. What does this indicate?

Answer: The color of a nickel(II) complex is highly dependent on its coordination geometry and the nature of the ligands. An unexpected color often points to a different coordination environment than anticipated.

Potential Causes and Solutions:

• Coordination Geometry: Nickel(II) complexes can adopt various geometries, such as octahedral (typically green), square planar (often red, yellow, or brown), and tetrahedral (often blue or green), each with a distinct color.[7][8] The final geometry can be influenced by the steric bulk of the ligands and the solvent used.

• Solvent Coordination: The solvent can sometimes coordinate with the nickel center, altering the coordination sphere and thus the color.[8][9][10] For example, dissolving a complex in a coordinating solvent like THF can lead to a color change, indicating the formation of a new five- or six-coordinate species.[8]

• Ligand Field Strength: The electronic properties of the ligands influence the d-d electronic transitions of the nickel ion, which determine the color of the complex. A change in ligand or the presence of impurities can lead to a different color. For example, replacing water ligands with ethylenediamine, a stronger field ligand, causes a color change from green to blue/purple.[6][7][11]

Issue 3: Difficulty in Crystallizing the Nickel(II) Complex

Question: I am struggling to obtain single crystals of my nickel(II) complex for X-ray diffraction analysis. What techniques can I try?

Answer: Crystallization can be challenging, especially for sensitive or poorly soluble compounds. Several methods can be employed to induce crystallization.

Potential Causes and Solutions:

• Solvent System: The choice of solvent is crucial. Slow evaporation of a solution of the complex is a common method. If the complex is highly soluble, vapor diffusion of a less polar solvent (an "anti-solvent") into the solution of the complex can induce crystallization.

• Counter-ion Effects: For ionic complexes, the nature of the counter-ion can significantly impact crystallinity. If you have a complex with a small counter-ion like K+, exchanging it for a larger organic cation such as [NnBu4]+ or [PPh4]+ can sometimes lead to better-packing crystals.[12]

• Moisture and Oxygen Sensitivity: If the complex is air- or moisture-sensitive, all crystallization attempts must be performed in a controlled environment, such as a glovebox.[12]

• Stabilizing Cations: For anionic complexes with alkali metal cations like K+, adding a crown ether (e.g., 18-crown-6) can help to stabilize the cation and facilitate crystallization.[12]

Issue 4: The Product is an Insoluble Precipitate

Question: My reaction produced an insoluble powder that I cannot purify or characterize. What could be the issue?

Answer: The formation of an insoluble product can be due to the nature of the complex itself or the formation of polymeric species or insoluble byproducts.

Potential Causes and Solutions:

• Polymeric Species: Under certain conditions, bridging ligands can lead to the formation of insoluble coordination polymers. Adjusting the stoichiometry or reaction conditions might favor the formation of a soluble, discrete complex.

• Formation of Nickel Hydroxide: If the reaction is run in an aqueous solution at a high pH, insoluble nickel(II) hydroxide may precipitate. Careful control of the pH is necessary to avoid this.[13]

• Purification of Insoluble Complexes: If the desired product is indeed insoluble, it can be purified by washing it with various solvents to remove any soluble impurities. Soxhlet extraction can also be a useful technique for this purpose.

Frequently Asked Questions (FAQs)

Q1: What are the most common oxidation states for nickel in coordination complexes?

A1: The most common oxidation state for nickel in coordination complexes is +2.[12] However, nickel complexes with oxidation states ranging from -1 to +4 are also known.[3]

Q2: How does the choice of solvent affect the synthesis of nickel(II) complexes?

A2: The solvent can play multiple roles. It can influence the solubility of reactants, the reaction rate, and even the final structure of the complex by coordinating to the nickel center.[8][9][10] In some cases, the solvent can react with the ligands, leading to the formation of an entirely different complex.[14] The use of anhydrous solvents is often critical for reactions sensitive to moisture.[1][2]

Q3: What is the "template effect" in the synthesis of macrocyclic nickel(II) complexes?

A3: The template effect refers to a reaction in which the nickel(II) ion acts as a template, organizing the reacting ligands into a specific orientation that favors the formation of a macrocyclic ligand around the metal ion. Often, these macrocyclic ligands cannot be synthesized in the absence of the metal ion.[5]

Q4: How can I purify my nickel(II) complex?

A4: The purification method depends on the properties of the complex. Common methods include:

• Recrystallization: For crystalline solids, dissolving the complex in a minimal amount of a hot solvent and allowing it to cool slowly can yield pure crystals.

• Column Chromatography: For soluble, stable complexes, silica (B1680970) gel or alumina (B75360) column chromatography can be effective.

• Precipitation: The complex can sometimes be purified by precipitating it from solution by adding a non-solvent.

• Washing/Filtration: Insoluble complexes can be purified by washing them thoroughly with solvents that dissolve the impurities but not the product.[15]

Data Presentation

Table 1: Influence of Reaction Parameters on Nickel(II) Complex Formation

Parameter	Typical Range/Conditions	Effect on Reaction/Product	Reference(s)
pH	4.0 - 12.0	Affects ligand deprotonation and prevents Ni(OH)₂ precipitation. Optimal pH is highly system-dependent.	[2][3][4][16][17]
Temperature	Room Temperature to Reflux	Influences reaction rate and can affect product stability and final coordination geometry.	[18][19][20]
Solvent	Alcohols, Water, DMF, Acetonitrile, Chlorinated Solvents	Affects solubility, reaction rate, and can coordinate to the Ni(II) center, influencing geometry and color.	[9][10][14][21]
Ligand:Metal Ratio	1:1, 2:1, 3:1	Determines the stoichiometry and coordination number of the final complex.	[1][3]

Table 2: Common Geometries of Ni(II) Complexes and Their Typical Colors

Coordination Geometry	Typical Ligand Environment	Common Color(s)	Reference(s)
Octahedral	Weak-field ligands (e.g., H₂O) or three bidentate ligands (e.g., ethylenediamine)	Green, Blue, Purple	[6][7][22]
Square Planar	Strong-field ligands, often with π-accepting properties	Red, Yellow, Orange, Brown	[8][23]
Tetrahedral	Bulky ligands or weak-field ligands	Blue, Green	[8][21]

Experimental Protocols

Example Protocol: Synthesis of a Nickel(II) Schiff Base Complex

This protocol is a general guideline for the synthesis of a Ni(II) complex with a Schiff base ligand derived from an aldehyde/ketone and a primary amine.

Materials:

• Nickel(II) salt (e.g., Nickel(II) chloride hexahydrate, Nickel(II) acetate (B1210297) tetrahydrate)

• Aldehyde or Ketone (e.g., salicylaldehyde, benzophenone)

• Primary Amine (e.g., 2-aminophenol, ethylenediamine)

• Solvent (e.g., Ethanol (B145695), Methanol)

• Base (optional, e.g., NaOH, triethylamine)

Procedure:

• Ligand Formation: In a round-bottom flask, dissolve the aldehyde/ketone (1 mmol) in ethanol (20 mL). To this solution, add a solution of the primary amine (1 mmol) in ethanol (20 mL).

• Reaction: Reflux the mixture for 2-3 hours. The formation of the Schiff base ligand can often be observed by a color change.[24]

• Complexation: To the hot solution of the Schiff base ligand, add a solution of the Nickel(II) salt (0.5 mmol) in ethanol (20 mL) dropwise with constant stirring.

• pH Adjustment (if necessary): For some systems, the pH may need to be adjusted to the alkaline range (pH 8-12) by adding a few drops of a base solution to facilitate complexation.[3]

• Reflux: Reflux the resulting reaction mixture for an additional 3-4 hours. The progress of the reaction can be monitored by TLC.[6]

• Isolation: After cooling the reaction mixture to room temperature, the solid complex may precipitate. If not, the volume of the solvent can be reduced under vacuum to induce precipitation.

• Purification: Collect the solid product by suction filtration. Wash the product with cold ethanol and then with diethyl ether to remove any unreacted starting materials and impurities.

• Drying: Dry the purified complex in a desiccator or under vacuum.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. Synthesis and Crystal Structure Determination of a Nickel(II) Complex of an Acyclic Pentadentate (N5) Mono Schiff Base Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 5. www1.lasalle.edu [www1.lasalle.edu]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. quora.com [quora.com]
• 8. ecommons.luc.edu [ecommons.luc.edu]
• 9. Co-ordination of solvent molecules to square-planar mixed-ligand nickel(II) complexes: a thermodynamic and quantum-mechanical study - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. Solvent effect in the chemical design of coordination polymers of various topologies with Co2+ and Ni2+ ions and 2-furoate anions - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 11. coordination compounds - Colour properties of nickel complexes - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 12. researchgate.net [researchgate.net]
• 13. mokslozurnalai.lmaleidykla.lt [mokslozurnalai.lmaleidykla.lt]
• 14. mdpi.com [mdpi.com]
• 15. US3518171A - Purification of nickel electroplating solutions - Google Patents [patents.google.com]
• 16. [Removal of nickel from aqueous solutions using complexation-ultrafiltration process] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. benchchem.com [benchchem.com]
• 20. mdpi.com [mdpi.com]
• 21. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 22. Transition Metals- Precipitates and Complexes of Nickel (II) – UW-Madison Demonstration Lab – UW–Madison [demolab.chem.wisc.edu]
• 23. researchgate.net [researchgate.net]
• 24. jchemlett.com [jchemlett.com]

Technical Support Center: Synthesis of Hexaaquanickel(II) Salts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of hexaaquanickel(II) salts, including hexaaquanickel(II) chloride ([Ni(H₂O)₆]Cl₂), hexaaquanickel(II) sulfate (B86663) ([Ni(H₂O)₆]SO₄), and hexaaquanickel(II) nitrate (B79036) (--INVALID-LINK--₂).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of hexaaquanickel(II) salts.

Issue 1: The color of the synthesized hexaaquanickel(II) salt is off-spec (e.g., brownish, yellowish, or blueish instead of the expected green).

• Possible Cause: Contamination with other metal ions. Iron(III) impurities can impart a yellowish or brownish tint, while copper(II) impurities can give a blueish hue. Cobalt, a very common impurity in nickel salts, can also affect the color.

• Troubleshooting Steps:

  • Identify the Contaminant: Utilize analytical techniques such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) to identify and quantify metallic impurities.

  • Purification:

    • For Iron Impurities: Adjust the pH of the aqueous solution to a value between 4.0 and 5.0. Iron(III) will precipitate as ferric hydroxide (B78521) (Fe(OH)₃) and can be removed by filtration. Be cautious not to raise the pH too high, as this will cause the precipitation of nickel(II) hydroxide.

    • For Cobalt and Other Divalent Metals: Purification can be achieved by recrystallization or by more advanced techniques like solvent extraction or ion exchange, particularly for high-purity requirements. A specific method for removing cobalt from nickel chloride involves precipitation of nickel chloride dihydrate from a saturated aqueous solution by adding acetone (B3395972) and bubbling hydrogen chloride gas through the mixture.

Issue 2: The yield of the crystallized hexaaquanickel(II) salt is lower than expected.

• Possible Cause: Incomplete precipitation due to factors like insufficient cooling, incorrect solvent ratios in mixed-solvent systems, or the solution not being sufficiently saturated. For hygroscopic salts like nickel nitrate, absorption of atmospheric moisture can prevent crystallization.

• Troubleshooting Steps:

  • Optimize Crystallization Conditions: Ensure the solution is cooled to a sufficiently low temperature for an adequate duration. If using a mixed-solvent system for precipitation, ensure the optimal ratio of the solvent and anti-solvent is used.

  • Increase Concentration: Carefully evaporate the solvent to increase the concentration of the nickel salt, thereby inducing crystallization upon cooling.

  • For Hygroscopic Salts: Perform crystallization in a desiccator or under a dry atmosphere to prevent moisture absorption.

Issue 3: The crystals are very fine or form an oily precipitate instead of well-defined crystals.

• Possible Cause: The solution is supersaturated, leading to rapid nucleation rather than crystal growth. The presence of certain impurities can also inhibit proper crystal formation.

• Troubleshooting Steps:

  • Control Cooling Rate: Allow the solution to cool slowly to promote the growth of larger, more well-defined crystals.

  • Seeding: Introduce a small seed crystal of the pure compound to encourage controlled crystal growth.

  • Redissolve and Recrystallize: If an oil has formed, try to redissolve it by gentle heating and then allow it to cool more slowly. It may also be beneficial to add a small amount of a solvent in which the compound is less soluble to encourage crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the most common metallic impurities in commercially available nickel salts used as starting materials?

A1: The most common metallic impurities found in technical-grade nickel(II) salts include cobalt (Co), iron (Fe), copper (Cu), zinc (Zn), manganese (Mn), and magnesium (Mg). The presence and concentration of these impurities can vary depending on the source of the nickel ore and the refining process used. For instance, magnesium is a particularly challenging impurity in nickel sulfate due to the similar ionic radii of Mg²⁺ and Ni²⁺, which allows for isomorphous substitution within the crystal lattice.[1][2]

Q2: How does pH affect the purity of the synthesized hexaaquanickel(II) salt?

A2: The pH of the reaction and crystallization solution is a critical parameter. A pH that is too high can lead to the co-precipitation of nickel hydroxide (Ni(OH)₂) alongside the desired salt. Furthermore, if metallic impurities like iron are present, a higher pH will promote their precipitation as hydroxides, which can be a useful purification step if controlled carefully. Conversely, a very low pH might be necessary to keep certain impurities in solution during the crystallization of the nickel salt.

Q3: Can I use recrystallization to purify all types of hexaaquanickel(II) salts?

A3: Yes, recrystallization is a versatile and widely used technique for purifying all three common hexaaquanickel(II) salts. The success of recrystallization depends on the solubility differences between the nickel salt and the impurities in a given solvent. For instance, water is a common solvent for the recrystallization of these salts. The general principle is to dissolve the impure salt in a minimum amount of hot solvent and then allow the solution to cool slowly. The desired nickel salt will crystallize out, leaving the more soluble impurities in the mother liquor.

Q4: What is the significance of the water of hydration in hexaaquanickel(II) salts?

A4: The six water molecules ([H₂O]₆) are not just passively present in the crystal lattice; they are directly coordinated to the central nickel(II) ion, forming the complex cation [Ni(H₂O)₆]²⁺. This coordination is responsible for the characteristic green color of these salts. The number of water molecules of hydration can vary depending on the temperature and humidity, which can affect the physical properties and stability of the salt.

Data Presentation

Table 1: Solubility of Hexaaquanickel(II) Salts and Common Impurities in Water

Compound	Formula	Solubility in Water ( g/100 mL)
Nickel(II) Chloride Hexahydrate	NiCl₂·6H₂O	254 g/100 mL at 20 °C
Nickel(II) Sulfate Hexahydrate	NiSO₄·6H₂O	62.5 g/100 mL at 20 °C
Nickel(II) Nitrate Hexahydrate	Ni(NO₃)₂·6H₂O	238.5 g/100 mL at 20 °C
Cobalt(II) Chloride Hexahydrate	CoCl₂·6H₂O	52.9 g/100 mL at 20 °C
Iron(II) Sulfate Heptahydrate	FeSO₄·7H₂O	29.5 g/100 mL at 20 °C
Copper(II) Sulfate Pentahydrate	CuSO₄·5H₂O	31.6 g/100 mL at 20 °C
Zinc Sulfate Heptahydrate	ZnSO₄·7H₂O	96.5 g/100 mL at 20 °C
Magnesium Sulfate Heptahydrate	MgSO₄·7H₂O	71 g/100 mL at 20 °C

Note: Solubility values can vary slightly with temperature and the presence of other solutes.

Experimental Protocols

Protocol 1: General Recrystallization Procedure for Hexaaquanickel(II) Salts from Aqueous Solution

• Dissolution: In a fume hood, weigh the impure hexaaquanickel(II) salt and transfer it to an Erlenmeyer flask. Add a minimal amount of deionized water and heat the mixture gently on a hot plate while stirring continuously until the salt is completely dissolved. If there are any insoluble impurities, proceed to the hot filtration step.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration. To do this, preheat a funnel and a new receiving flask. Place a fluted filter paper in the funnel and pour the hot solution through it. This will remove any solid impurities.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. To promote further crystallization, you can then place the flask in an ice bath.

• Isolation of Crystals: Collect the formed crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any remaining mother liquor.

• Drying: Dry the purified crystals by drawing air through the filter for an extended period. For salts that are not efflorescent (do not readily lose water of hydration), a desiccator can be used for final drying.

Mandatory Visualization

Caption: Troubleshooting workflow for hexaaquanickel(II) synthesis.

References

• 1. nmfrc.org [nmfrc.org]
• 2. Sciencemadness Discussion Board - crystallising nickel nitrate - Powered by XMB 1.9.11 [sciencemadness.org]

preventing the formation of nickel hydroxide precipitate from [Ni(H2O)6]2+

Technical Support Center: Nickel(II) Solutions

Welcome to the technical support center for handling aqueous nickel(II) solutions. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals prevent the unwanted precipitation of nickel(II) hydroxide (B78521), Ni(OH)₂, from solutions containing the hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺.

Troubleshooting Guide

Issue: A green precipitate has formed in my nickel salt solution.

This is the most common issue encountered and is almost certainly due to the formation of nickel(II) hydroxide, Ni(OH)₂. The characteristic green color of Ni(II) aqueous solutions comes from the [Ni(H₂O)₆]²⁺ complex, and the precipitate is also typically green.

Immediate Diagnostic Steps:

• Measure the pH: Use a calibrated pH meter. If the pH is above 6.0, you have identified the likely cause.

• Review Solution Preparation: Were any basic reagents added? Was the solution prepared with unbuffered deionized water, which can absorb atmospheric CO₂ and become slightly acidic, but may not be sufficient to counteract trace basic impurities?

Corrective Actions:

• Re-dissolution (for immediate use): Cautiously add a dilute acid (e.g., 0.1 M HCl or HNO₃) dropwise while stirring until the precipitate dissolves completely. Monitor the pH to ensure it is below 6.0.

• For Future Prevention: Prepare all future nickel solutions using a pre-acidified or buffered solvent system. Refer to the protocols below.

Frequently Asked Questions (FAQs)

Q1: Why does nickel hydroxide precipitate from my solution?

The hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, is a weak acid. It undergoes hydrolysis, releasing a proton (H⁺) and forming hydroxide-coordinated species. As the pH of the solution increases (i.e., the concentration of OH⁻ increases), this equilibrium shifts, ultimately leading to the formation of the insoluble solid, Ni(OH)₂. The key equilibrium reactions are:

• [Ni(H₂O)₆]²⁺(aq) ⇌ [Ni(H₂O)₅(OH)]⁺(aq) + H⁺(aq)

• [Ni(H₂O)₅(OH)]⁺(aq) ⇌ Ni(OH)₂(s) + H⁺(aq) + 4H₂O(l)

Precipitation begins when the ion product of [Ni²⁺] and [OH⁻]² exceeds the solubility product constant (Ksp) of Ni(OH)₂.[1][2]

Q2: At what pH will Ni(OH)₂ start to precipitate?

The precipitation pH is dependent on the concentration of Ni²⁺ in the solution. Precipitation starts when the ion product, Qsp = [Ni²⁺][OH⁻]², equals the solubility product, Ksp. Using a typical Ksp value, we can calculate the threshold pH for various concentrations. Studies show that precipitation typically begins in a pH range of 5.5 to 6.5.[3][4][5]

Q3: What are the primary methods to prevent this precipitation?

There are two main strategies:

• pH Control: Maintain the solution pH at a level where the concentration of hydroxide ions [OH⁻] is too low to cause precipitation. An acidic pH (typically < 6.0) is effective.[6][7]

• Chelation (Complexation): Add a ligand that forms a stable, soluble complex with Ni²⁺. This reduces the concentration of free [Ni(H₂O)₆]²⁺ available to react with hydroxide ions.[4]

Q4: Which chelating agents are effective for stabilizing Ni²⁺ in solution?

Effective chelating agents form highly stable complexes with nickel(II). The choice of agent may depend on the specific requirements of your experiment (e.g., pH range, potential interference). Common examples include:

• Ammonia (NH₃): Forms the deep blue hexaamminenickel(II) complex, [Ni(NH₃)₆]²⁺.[4]

• Citrate: Forms stable complexes like [Ni(Cit)]⁻.[8][9]

• Ethylenediaminetetraacetic acid (EDTA): Forms an extremely stable complex, [Ni(EDTA)]²⁻.

The effectiveness is related to the complex's formation constant (Kf) or stability constant (log β). A higher value indicates a more stable complex.

Data Presentation: Key Chemical Constants

The following tables summarize important quantitative data for understanding and controlling Ni²⁺ solution stability.

Table 1: Physicochemical Constants for Nickel(II) Hydroxide System

Parameter	Symbol	Value	Reference(s)
Solubility Product	Ksp of Ni(OH)₂	2.0 x 10⁻¹⁵ to 5.48 x 10⁻¹⁶	[1][10][11]
Acid Dissociation Constant	pKa of [Ni(H₂O)₆]²⁺	~9.0 - 9.9	[12]

Table 2: Calculated Precipitation pH for Ni(OH)₂ at 25°C (Calculations based on Ksp = 2.0 x 10⁻¹⁵)

Ni²⁺ Concentration (M)	[OH⁻] at Saturation (M)	pOH	Precipitation pH
1.0	4.47 x 10⁻⁸	7.35	6.65
0.1	1.41 x 10⁻⁷	6.85	7.15
0.01	4.47 x 10⁻⁷	6.35	7.65
0.001	1.41 x 10⁻⁶	5.85	8.15

Table 3: Stability Constants of Selected Nickel(II) Complexes

Complex Ion	Ligand	Log of Formation Constant (log β)	Reference(s)
[Ni(NH₃)₆]²⁺	Ammonia	8.31	[8]
[Ni(Cit)]⁻	Citrate	~4.5 - 6.5 (pH dependent)	[8][9]
[Ni(EDTA)]²⁻	EDTA	18.6	[8]

Visualizations: Workflows and Equilibria

Caption: The pH-dependent equilibrium leading to Ni(OH)₂ precipitation.

Caption: A troubleshooting workflow for unexpected Ni(OH)₂ precipitation.

Caption: The two primary strategies for preventing Ni(OH)₂ formation.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Acidic Nickel(II) Stock Solution

This protocol describes the preparation of a 1.0 M NiCl₂ stock solution stabilized by acidification.

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O, FW: 237.69 g/mol )

• Concentrated Hydrochloric Acid (HCl)

• High-purity deionized (DI) water

• Calibrated pH meter

• Volumetric flask (100 mL)

• Stir plate and stir bar

Procedure:

• Add approximately 80 mL of DI water to the 100 mL volumetric flask.

• Carefully add 200 µL of concentrated HCl to the water and stir to mix. This creates a mildly acidic solvent.

• Weigh out 23.77 g of NiCl₂·6H₂O and add it to the flask.

• Stir the solution until the nickel salt is completely dissolved. The solution should be a clear green.

• Once dissolved, add DI water to the 100 mL mark.

• Cap the flask and invert several times to ensure homogeneity.

• Verify the final pH is in the range of 4.0 - 5.0.

• Store in a well-sealed container. This stock solution will remain free of precipitate.

Protocol 2: Preventing Precipitation with a Chelating Agent (EDTA)

This protocol demonstrates how to prevent Ni(OH)₂ precipitation in a neutral or slightly basic solution by using EDTA.

Materials:

• 0.1 M NiSO₄ solution

• 0.1 M Disodium EDTA (Na₂EDTA) solution

• 0.1 M NaOH solution

• Beakers, magnetic stir plate, stir bar

• Calibrated pH meter

Procedure:

• Place 50 mL of the 0.1 M NiSO₄ solution into a beaker with a stir bar. Note the clear green color.

• Slowly add 55 mL of the 0.1 M Na₂EDTA solution while stirring. A slight excess of EDTA ensures all Ni²⁺ is complexed. The color of the solution will change as the [Ni(EDTA)]²⁻ complex forms.

• Place the pH probe into the solution. The initial pH should be acidic.

• Slowly add the 0.1 M NaOH solution dropwise while monitoring the pH.

• Continue adding NaOH until the pH reaches 9.0 - 10.0.

• Observation: No green Ni(OH)₂ precipitate will form. The extreme stability of the [Ni(EDTA)]²⁻ complex prevents the nickel ion from reacting with the hydroxide ions, even at a high pH. For comparison, adding NaOH to the NiSO₄ solution without EDTA would cause rapid precipitation.[7]

References

• 1. sarthaks.com [sarthaks.com]
• 2. The values of Ksp of two sparingly soluble salts `Ni(OH)_(2)" and " AgCN " are " 2.0 xx 10^(-15) " and " 6.0 xx 10^(-17) ` respectively. Which salt is more soluble. Explain [allen.in]
• 3. mdpi.com [mdpi.com]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. ijoer.com [ijoer.com]
• 10. Nickel(II) hydroxide - Wikipedia [en.wikipedia.org]
• 11. brainly.com [brainly.com]
• 12. chem.tamu.edu [chem.tamu.edu]

Technical Support Center: Hexaaquanickel(II) Chloride Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of hexaaquanickel(II) chloride.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and purification of hexaaquanickel(II) chloride.

Problem ID	Question	Possible Causes	Suggested Solutions
YLD-001	My yield of hexaaquanickel(II) chloride is significantly lower than expected.	- Incomplete reaction. - Loss of product during filtration and washing. - Use of insufficient starting material.	- Ensure the reaction goes to completion by allowing adequate reaction time. - Minimize product loss by using a Büchner funnel for efficient filtration and washing with ice-cold, saturated solutions. - Accurately weigh starting materials and recalculate theoretical yield.[1]
PUR-001	The final product is not the expected bright green color.	- Presence of impurities, such as cobalt(II) chloride, which can impart a reddish or brownish tint. - Formation of anhydrous nickel(II) chloride (yellow) or other hydrates.[2][3][4] - Presence of nickel oxides or oxychlorides.[5]	- Utilize purification methods like recrystallization or precipitation with hydrogen chloride in the presence of acetone (B3395972) to remove cobalt and other impurities.[6] - Control the temperature during drying to avoid the formation of lower hydrates or the anhydrous form; do not exceed 100°C.[4][7] - If nickel oxides/oxychlorides are suspected, redissolve the product in hydrochloric acid and re-precipitate.[5]
PUR-002	The product appears wet or deliquescent.	- Insufficient drying. - Hexaaquanickel(II) chloride is naturally deliquescent and absorbs moisture from the air.[2][3][4][8]	- Dry the product thoroughly under vacuum.[1] - Store the final product in a tightly sealed container in a desiccator.
CRYS-001	Difficulty in inducing crystallization.	- Solution is not sufficiently saturated. - Cooling rate is too fast, leading to the formation of an oil or very small crystals.	- Concentrate the solution by gentle heating to increase saturation. - Allow the solution to cool slowly at room temperature, followed by cooling in an ice bath to promote the formation of larger crystals.[9][10][11]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for the synthesis of hexaaquanickel(II) chloride?

A1: Hexaaquanickel(II) chloride, [Ni(H₂O)₆]Cl₂, is typically formed when nickel(II) chloride is dissolved in water. The nickel ion (Ni²⁺) in the aqueous solution coordinates with six water molecules to form the hexaaquanickel(II) complex ion, [Ni(H₂O)₆]²⁺.[7][10] When this solution is crystallized, the complex ion, along with two chloride counter-ions, forms the solid hydrated salt. The synthesis can also be viewed as the reaction of nickel metal, nickel oxide, or nickel carbonate with hydrochloric acid.

Q2: How can I remove cobalt impurities from my nickel(II) chloride sample?

A2: A highly effective method for removing cobalt impurities is to precipitate nickel(II) chloride as its dihydrate from a saturated aqueous solution mixed with acetone by introducing hydrogen chloride gas.[6] Anhydrous cobalt chloride is more soluble in organic solvents like acetone, allowing for its separation from the nickel salt precipitate.[6]

Q3: What is the expected color of pure hexaaquanickel(II) chloride?

A3: Pure hexaaquanickel(II) chloride crystals are a characteristic bright green or grass-green color.[2][4] Any deviation from this color, such as a yellowish or brownish tint, may indicate the presence of impurities or a different hydration state.

Q4: What are the best practices for washing the synthesized crystals?

A4: To minimize loss of product, it is recommended to wash the crystals with a small amount of ice-cold distilled water or an ice-cold saturated solution of the product. Some procedures for related nickel complexes also use organic solvents like acetone or ethanol (B145695) for washing, which can help in removing water and drying the product.[1][7][9][10]

Q5: How should I properly dry and store the final product?

A5: The product should be dried to a constant weight. This can be achieved by air-drying followed by placing the sample in a desiccator or by using a vacuum oven at a controlled temperature (not exceeding 100°C).[7] Due to its deliquescent nature, hexaaquanickel(II) chloride should be stored in a tightly sealed container in a dry environment, such as a desiccator.[2][8]

Experimental Protocols

Protocol 1: Synthesis from Nickel(II) Chloride Hexahydrate Recrystallization

This protocol focuses on the purification of commercially available nickel(II) chloride hexahydrate.

• Dissolution: Dissolve a known quantity of nickel(II) chloride hexahydrate in a minimal amount of distilled water with gentle heating to create a saturated solution.

• Hot Filtration (Optional): If any insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. To further promote crystallization, place the solution in an ice bath.[9][10][11]

• Isolation: Collect the green crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold distilled water to remove any soluble impurities.

• Drying: Dry the crystals on the filter paper by drawing air through them for a period, then transfer them to a watch glass and dry in a desiccator to a constant weight.

Protocol 2: Purification by Precipitation with HCl and Acetone

This method is particularly useful for removing cobalt impurities.[6]

• Preparation of Saturated Solution: Prepare a nearly saturated solution of the impure nickel(II) chloride in distilled water.

• Addition of Acetone: Add an equal volume of acetone to the nickel chloride solution.

• Precipitation: Bubble hydrogen chloride gas through the solution. Alternatively, add concentrated hydrochloric acid dropwise. The nickel(II) chloride will precipitate, likely as a dihydrate.

• Isolation: Collect the precipitate by suction filtration.

• Washing: Wash the collected solid with acetone to remove the cobalt-containing supernatant.[6]

• Drying: Dry the purified product under vacuum. The resulting dihydrate can be converted to the hexahydrate by dissolving it in water and recrystallizing.

Quantitative Data Summary

Parameter	Value	Conditions/Notes	Reference
Reported Yield	37.081%	Synthesis of hexamminenickel(II) chloride from hexaaquanickel(II) chloride. This indicates potential for significant product loss during multi-step syntheses.	[1]
Purification Yield	~85%	Overall yield after four successive precipitations to remove cobalt.	[6]
Molar Mass	237.69 g/mol	For the hexahydrate form, NiCl₂·6H₂O.	[4]
Solubility in Water	282.5 g/100 mL (25 °C)	For the hexahydrate form.	[4]

Visualizations

Experimental Workflow for Synthesis and Purification

References

• 1. packetforger.wordpress.com [packetforger.wordpress.com]
• 2. Page loading... [guidechem.com]
• 3. Nickel(II) chloride hexahydrate, 99.0+%, 7791-20-0 [chemkits.eu]
• 4. Nickel(II) chloride - Wikipedia [en.wikipedia.org]
• 5. Sciencemadness Discussion Board - Nickel chloride? - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 7. Solved EXPERIMENT 7: SYNTHESIS OF HEXAAMMINENICKEL(II) | Chegg.com [chegg.com]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. drcarman.info [drcarman.info]
• 10. researchgate.net [researchgate.net]
• 11. m.youtube.com [m.youtube.com]

Technical Support Center: Hexaaquanickel(II) Solution Stability

Welcome to the technical support center for hexaaquanickel(II) solutions. This resource is designed for researchers, scientists, and drug development professionals to address common stability issues encountered during experiments. Here you will find troubleshooting guides and frequently asked questions to ensure the reliability and consistency of your hexaaquanickel(II) solutions.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter with your hexaaquanickel(II) solutions.

Issue 1: Color of the solution has changed from green to yellowish-green or has faded.

Question: My hexaaquanickel(II) solution, which is typically vibrant green, has developed a yellowish tint or has become paler over time. What could be the cause, and how can I fix it?

Answer:

The characteristic green color of a hexaaquanickel(II) solution is due to the [Ni(H₂O)₆]²⁺ complex ion, which absorbs light in the red region of the visible spectrum.[1] A change in color indicates a change in the coordination sphere of the nickel(II) ion.

Potential Causes and Solutions:

Potential Cause	Description	Recommended Action
Hydrolysis and pH Change	The hexaaquanickel(II) ion can undergo hydrolysis, a reaction with water, to form species like [Ni(H₂O)₅(OH)]⁺.[2][3] This process is accelerated by an increase in pH. As the pH rises, the solution can become more yellow-green before any precipitation occurs.	Measure the pH of your solution. If it has increased significantly from its initial value upon preparation, carefully add a dilute, non-coordinating acid (e.g., perchloric acid or nitric acid) dropwise to lower the pH back to the acidic range (typically pH 4-6) where the hexaaquanickel(II) ion is the predominant species.[4]
Contamination	Contamination with other metal ions or organic ligands can lead to the formation of new nickel(II) complexes with different colors. For instance, the presence of chloride ions can lead to the formation of chloro-aqua nickel(II) complexes, which have a more yellowish-green appearance.[5]	Review your experimental procedure to identify potential sources of contamination. If contamination is suspected, it is best to prepare a fresh solution using high-purity water and nickel salts. Store the solution in a well-sealed, clean container.
Photodegradation	While less common for simple inorganic salts, prolonged exposure to high-intensity light, especially UV radiation, can potentially induce photochemical reactions that may alter the complex.	Store your hexaaquanickel(II) solutions in amber glass bottles or in a dark place to protect them from light.[1]

Issue 2: A precipitate has formed in the solution.

Question: I have observed a solid, gelatinous precipitate in my hexaaquanickel(II) solution. What is it and how can I prevent this?

Answer:

The formation of a precipitate in a hexaaquanickel(II) solution is a common issue, typically indicating the formation of insoluble nickel(II) hydroxide (B78521), Ni(OH)₂.

Potential Causes and Solutions:

Potential Cause	Description	Recommended Action
Increased pH	The most common cause of precipitation is an increase in the solution's pH. The hexaaquanickel(II) ion is stable in acidic to neutral solutions. As the pH rises above ~6.5-7, the equilibrium shifts towards the formation of insoluble nickel(II) hydroxide.[6] This can happen due to the absorption of atmospheric CO₂, which can make the solution slightly more acidic over time, or more significantly if a basic solution is added.	Prevention: Prepare and store hexaaquanickel(II) solutions in a slightly acidic buffer (e.g., acetate (B1210297) buffer, pH 4-5) if your experiment allows. Alternatively, acidify the stock solution with a few drops of a non-complexing acid like nitric acid.[7] Remediation: If a precipitate has already formed, it can often be redissolved by carefully adding a dilute acid. However, for quantitative applications, it is highly recommended to discard the solution and prepare a fresh one to ensure accurate concentration.
High Temperature	Elevated temperatures can increase the rate of hydrolysis and decrease the solubility of dissolved gases like CO₂, which can indirectly affect the pH and promote the formation of nickel hydroxide or basic nickel salts.[2]	Store stock solutions of hexaaquanickel(II) at room temperature or, for long-term storage, in a refrigerator. Avoid heating the solution unless specified in a protocol.
Reaction with Buffer Components	Certain buffer components, such as phosphates, can form insoluble nickel(II) salts.	When preparing buffered solutions of nickel(II), ensure that the chosen buffer system does not form insoluble precipitates with nickel ions at the desired pH. A preliminary small-scale test is advisable.

Frequently Asked Questions (FAQs)

Q1: What is the expected shelf life of a standard hexaaquanickel(II) solution?

A1: The shelf life of a hexaaquanickel(II) solution depends on several factors including its concentration, the purity of the water and nickel salt used, storage conditions, and the container material. Commercially prepared nickel standard solutions often come with a recommended shelf life of 1 to 2 years when stored properly in a sealed container at room temperature.[8] For laboratory-prepared solutions, it is good practice to visually inspect for any changes in color or for the presence of precipitate before each use. For quantitative applications, it is recommended to prepare fresh solutions more frequently or to periodically verify the concentration using a suitable analytical method like UV-Vis spectrophotometry or atomic absorption spectroscopy.

Q2: How does temperature affect the stability of hexaaquanickel(II) solutions?

A2: Temperature can influence the stability in several ways. Increased temperature accelerates the rate of hydrolysis, which can lead to a decrease in pH and the potential formation of nickel hydroxide precipitates over time.[2] Additionally, the solubility of nickel salts is temperature-dependent. While higher temperatures generally increase solubility, they can also promote the degradation of the hexaaqua complex. For optimal stability, it is recommended to store stock solutions at a consistent room temperature (e.g., 15-25°C).[7]

Q3: Can I use UV-Vis spectroscopy to monitor the stability of my hexaaquanickel(II) solution?

A3: Yes, UV-Vis spectroscopy is an excellent tool for monitoring the stability of hexaaquanickel(II) solutions. The [Ni(H₂O)₆]²⁺ ion has characteristic absorption peaks in the visible and near-UV regions (around 395 nm, 656 nm, and 722 nm).[9][10] A decrease in the absorbance at these wavelengths over time can indicate a reduction in the concentration of the hexaaquanickel(II) ion. You can create a calibration curve to correlate absorbance with concentration for quantitative analysis.[11][12][13][14] Any shift in the peak wavelengths would suggest a change in the coordination environment of the nickel(II) ion.

Q4: What are the best practices for preparing and storing hexaaquanickel(II) solutions to ensure long-term stability?

A4: To maximize the stability of your hexaaquanickel(II) solutions, follow these best practices:

• Use high-purity reagents: Start with high-purity nickel salts (e.g., nickel(II) sulfate (B86663) hexahydrate or nickel(II) nitrate (B79036) hexahydrate) and deionized or distilled water.

• Maintain a slightly acidic pH: Prepare the solution in slightly acidic conditions (pH 4-6) to suppress hydrolysis. You can achieve this by adding a small amount of a non-coordinating acid like nitric acid.

• Use appropriate containers: Store the solution in clean, well-sealed glass or polyethylene (B3416737) bottles. For light-sensitive applications, use amber-colored bottles.

• Control storage temperature: Store the solution at a constant and cool room temperature. Avoid exposure to extreme temperatures or temperature fluctuations.

• Label properly: Clearly label the container with the compound name, concentration, date of preparation, and any added acid or buffer.

• Regular inspection: Visually inspect the solution for any signs of precipitation or color change before each use.

Q5: My experiment involves a biological assay, and I'm seeing unexpected results. Could the nickel(II) solution be interfering?

A5: Yes, it's possible. Metal ions, including nickel(II), can interfere with various biological assays.[15] Nickel ions can inhibit or activate enzymes, interact with proteins and nucleic acids, or interfere with the detection method itself (e.g., fluorescence quenching).[16][17] If you suspect interference, consider the following troubleshooting steps:

• Run a control experiment: Perform the assay without your compound of interest but with the nickel(II) solution at the final concentration used in your experiment to see if it has a baseline effect.

• Investigate chelation effects: If your assay contains chelating agents like EDTA, they can interact with the nickel(II) ions, affecting their availability.

• Consult the literature: Check for known interferences of nickel ions with the specific assay you are using.

• Consider alternative assays: If interference is confirmed and cannot be mitigated, you may need to use an alternative assay that is less susceptible to metal ion interference.

Experimental Protocols

Protocol for Preparation of a Standard 0.1 M Hexaaquanickel(II) Sulfate Solution

• Materials:

  • Nickel(II) sulfate hexahydrate (NiSO₄·6H₂O), analytical grade

  • Deionized or distilled water

  • Concentrated nitric acid (HNO₃), optional

  • 100 mL volumetric flask

  • Analytical balance

  • Beaker and stirring rod

• Procedure:

  • Calculate the required mass of NiSO₄·6H₂O. For 100 mL of a 0.1 M solution, you will need: 0.1 L × 0.1 mol/L × 262.85 g/mol = 2.6285 g.

  • Accurately weigh approximately 2.6285 g of NiSO₄·6H₂O and transfer it to a 50 mL beaker.

  • Add approximately 40 mL of deionized water to the beaker and stir with a clean glass rod until the salt is completely dissolved.

  • (Optional) To ensure stability against hydrolysis, add one to two drops of concentrated nitric acid to the solution and stir.

  • Carefully transfer the solution to a 100 mL volumetric flask.

  • Rinse the beaker with small portions of deionized water and add the rinsings to the volumetric flask.

  • Add deionized water to the flask until the bottom of the meniscus reaches the calibration mark.

  • Stopper the flask and invert it several times to ensure the solution is homogeneous.

  • Transfer the solution to a clean, labeled storage bottle.

Protocol for Monitoring the Stability of Hexaaquanickel(II) Solutions using UV-Vis Spectroscopy

• Objective: To monitor the concentration of the [Ni(H₂O)₆]²⁺ ion over time.

• Instrumentation: UV-Vis Spectrophotometer

• Procedure:

  • Prepare a fresh 0.1 M hexaaquanickel(II) solution as described above.

  • Immediately after preparation (Time = 0), record the UV-Vis spectrum of the solution from 300 nm to 800 nm using a 1 cm cuvette. Use deionized water as the blank.

  • Identify the absorbance maximum (λₘₐₓ) of the peak around 395 nm.

  • Store the stock solution under the desired conditions (e.g., room temperature in an amber bottle).

  • At regular intervals (e.g., weekly for the first month, then monthly), withdraw an aliquot of the solution and record its UV-Vis spectrum under the same conditions as the initial measurement.

  • Record the absorbance at the previously determined λₘₐₓ.

  • A significant decrease in absorbance (e.g., > 5%) from the initial value indicates a potential degradation of the hexaaquanickel(II) complex.

  • Also, monitor for any shifts in the λₘₐₓ, which would suggest a change in the coordination sphere of the nickel ion.

Visualizations

Caption: Workflow for assessing the stability of hexaaquanickel(II) solutions.

Caption: Decision tree for troubleshooting unstable hexaaquanickel(II) solutions.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. mdpi.com [mdpi.com]
• 3. cost-nectar.eu [cost-nectar.eu]
• 4. Troubleshooting Modern Bright Nickel Plating Solutions [sterc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. biopharminternational.com [biopharminternational.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. romil.com [romil.com]
• 9. Common Interferences in Drug Testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. e3s-conferences.org [e3s-conferences.org]
• 11. scielo.br [scielo.br]
• 12. researchgate.net [researchgate.net]
• 13. dergipark.org.tr [dergipark.org.tr]
• 14. cetjournal.it [cetjournal.it]
• 15. Metal Impurities Cause False Positives in High-Throughput Screening Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Nickel compounds induce histone ubiquitination by inhibiting histone deubiquitinating enzyme activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. scielo.br [scielo.br]

Technical Support Center: Electrochemical Measurements of Hexaaquanickel(II)

Welcome to the technical support center for the electrochemical analysis of hexaaquanickel(II) ([Ni(H₂O)₆]²⁺). This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental electrochemical behavior of hexaaquanickel(II)?

The electrochemical behavior of [Ni(H₂O)₆]²⁺ in aqueous solutions primarily involves the reversible reduction to metallic nickel (Ni⁰) at the electrode surface and its subsequent oxidation. The standard electrode potential for the Ni²⁺/Ni couple is approximately -0.23 V versus the Standard Hydrogen Electrode (SHE)[1]. The exact potential can be influenced by factors such as pH, supporting electrolyte, and the presence of complexing agents. The reaction at the cathode is a reduction: Ni²⁺(aq) + 2e⁻ → Ni(s)[2][3].

Q2: Why is the choice of supporting electrolyte crucial for these measurements?

A supporting electrolyte is essential in electrochemistry to increase the conductivity of the solution and minimize the potential drop due to solution resistance (iR drop)[4][5]. It ensures that the electroactive species, [Ni(H₂O)₆]²⁺, migrates to the electrode surface primarily through diffusion rather than electrostatic migration[4]. For aqueous nickel solutions, common supporting electrolytes include salts like sodium sulfate (B86663) (Na₂SO₄), potassium sulfate (K₂SO₄), and potassium chloride (KCl)[6][7][8][9]. The electrolyte should be chemically inert and not react with the analyte or the electrode within the chosen potential window[4].

Q3: How does pH affect the electrochemical measurement of [Ni(H₂O)₆]²⁺?

The pH of the electrolyte solution significantly impacts the electrochemical behavior of nickel ions[8][10][11].

• Acidic pH (e.g., pH 2-6): In acidic solutions, the reduction of Ni²⁺ occurs, but the process can be complicated by the simultaneous hydrogen evolution reaction (HER) at negative potentials[12]. Studies have shown that optimal conditions for Ni²⁺ detection can be achieved at a pH of 3[8][13].

• Neutral to Alkaline pH (e.g., pH > 6): As the pH increases, the formation of nickel hydroxide (B78521) (Ni(OH)₂) can occur, which may passivate the electrode surface[12][14]. This can block the electron transfer process and inhibit the desired electrochemical reaction. The structure and properties of the deposited nickel film are strongly dependent on the pH of the electrolyte[11][14].

Q4: What are common interfering ions in the electrochemical detection of nickel?

Several metal ions can interfere with the electrochemical detection of Ni²⁺, especially if their redox potentials are close to that of nickel. Cobalt (Co²⁺) and Zinc (Zn²⁺) are common interferents[15]. The presence of copper (Cu²⁺) can also be detrimental, potentially causing an immersion deposit on the electrode that interferes with adhesion and subsequent measurements[16]. The use of complexing agents like dimethylglyoxime (B607122) (DMG) can significantly enhance selectivity for Ni²⁺ by forming a stable complex that adsorbs onto the electrode surface, allowing for more sensitive detection even in the presence of interfering ions[15][17].

Troubleshooting Guide

Problem 1: Distorted, noisy, or unusual cyclic voltammogram (CV) shape.

• Possible Cause: Issues with the electrochemical cell setup, including poor electrode connections, blocked reference electrode frit, or high solution resistance.

• Troubleshooting Steps:

  • Check Connections: Ensure all electrode cables are securely connected to the potentiostat and the electrodes. Check for any corrosion on the connectors.

  • Inspect Reference Electrode: A common issue is a blocked salt-bridge or frit on the reference electrode, or an air bubble trapped inside[18]. This prevents proper electrical contact with the solution. Try replacing the filling solution or gently tapping the electrode to dislodge bubbles.

  • Verify Electrode Placement: Make sure the reference electrode tip is placed close to the working electrode to minimize uncompensated resistance. Ensure the electrodes are not touching each other[18].

  • Increase Electrolyte Concentration: If the solution resistance is too high, the CV can appear distorted[18]. Increasing the concentration of the supporting electrolyte can improve conductivity.

  • Deoxygenate Solution: Dissolved oxygen can be electrochemically reduced and interfere with measurements, especially at negative potentials[19]. Purge the solution with an inert gas like nitrogen or argon for 10-15 minutes before the experiment[19].

Problem 2: The peak current is smaller than expected or decreases with subsequent scans.

• Possible Cause: Passivation of the working electrode surface.

• Troubleshooting Steps:

  • What is Passivation? Passivation is the formation of a non-conductive layer on the electrode surface that inhibits further electrochemical reactions[20][21]. For nickel, this can be due to the formation of nickel oxides or hydroxides, especially at higher pH or anodic potentials[22][23].

  • Electrode Polishing: Before each experiment, polish the solid working electrode (e.g., glassy carbon, platinum) with alumina (B75360) slurry to remove any passivating layers from previous scans.

  • Adjust pH: If working in neutral or alkaline solutions, consider lowering the pH to prevent the precipitation of Ni(OH)₂[12].

  • Modify Potential Window: Avoid scanning to excessively positive potentials where oxidation and passivation of the nickel deposit or the electrode itself can occur.

  • Add Chloride Ions: In some cases, the addition of chloride ions to the electrolyte can help reduce passivation of nickel anodes by improving their solubility[24].

Problem 3: Irreproducible results between experiments.

• Possible Cause: Contamination of the electrolyte solution or inconsistent electrode surface preparation.

• Troubleshooting Steps:

  • Use High-Purity Reagents: Ensure that the nickel salt, supporting electrolyte, and solvent are of high purity. Trace impurities can act as catalysts or inhibitors for the electrochemical reaction[16].

  • Standardize Electrode Preparation: Follow a consistent and rigorous procedure for cleaning and polishing the working electrode before every measurement. This is critical for achieving a reproducible surface area and activity.

  • Control Temperature: Electrochemical reaction rates are temperature-dependent. Use a thermostated cell to maintain a constant temperature throughout your experiments[16].

  • Check for Contamination: Metallic contaminants like lead, copper, or cadmium can severely impact the process[16]. Ensure all glassware is thoroughly cleaned and that plating racks or holders have not been used with other metals.

Quantitative Data Summary

Table 1: Typical Experimental Parameters for Cyclic Voltammetry of Ni(II) in Aqueous Solution.

Parameter	Typical Value/Range	Notes	Reference
Analyte Concentration	1 mM - 10 mM	Higher concentrations can be used to simulate industrial conditions.	[8][25]
Supporting Electrolyte	0.1 M - 1.0 M	Common choices: Na₂SO₄, KCl, KOH.	[7][8]
Working Electrode	Glassy Carbon, Pt, Au	Choice depends on the specific application and potential window.	[17][25]
Reference Electrode	Ag/AgCl, SCE	Standard choices for aqueous electrochemistry.	[12]
Potential Window	-1.2 V to 0.0 V (vs. Ag/AgCl)	Must be wide enough to observe the Ni²⁺/Ni redox couple but avoid solvent breakdown or excessive hydrogen evolution.	[8][12][13]
Scan Rate (ν)	50 mV/s - 250 mV/s	Higher scan rates increase peak currents but can also increase capacitive background and shift peak potentials.	[8][13]

| Optimal pH | 3 - 6 | Balances the need to avoid hydroxide precipitation with minimizing the hydrogen evolution reaction. |[8][12][13] |

Table 2: Effect of pH on Ni(II) Reduction Potential.

Electrolyte pH	Approximate Reduction Onset Potential (vs. Ag/AgCl)	Key Observation	Reference
2	-0.6 V	Reduction occurs at a less negative potential, but hydrogen evolution is more prominent.	[12]
6	-0.9 V	A good compromise, yielding a compact and adherent nickel coating.	[12]

| 10 | -1.2 V | Potential shifts to more negative values; risk of surface blocking by hydroxide formation. |[12] |

Experimental Protocols

Protocol 1: Cyclic Voltammetry of [Ni(H₂O)₆]²⁺

This protocol outlines the steps for obtaining a cyclic voltammogram of an aqueous solution of hexaaquanickel(II) sulfate.

• Solution Preparation:

  • Prepare a 0.1 M solution of a suitable supporting electrolyte (e.g., Na₂SO₄) in deionized water.

  • Create a 10 mM stock solution of NiSO₄·6H₂O.

  • In the electrochemical cell, combine the supporting electrolyte solution and the nickel stock solution to achieve the desired final concentration (e.g., 1 mM Ni²⁺ in 0.1 M Na₂SO₄).

  • Adjust the pH to the desired value (e.g., pH 4) using dilute H₂SO₄ or NaOH.

• Electrode Preparation:

  • Working Electrode (Glassy Carbon): Polish the electrode surface with progressively finer alumina powder (e.g., 1.0 µm, then 0.3 µm, then 0.05 µm) on a polishing pad. Rinse thoroughly with deionized water and sonicate in water and then ethanol (B145695) to remove any residual alumina particles. Dry the electrode with a stream of nitrogen.

  • Reference Electrode (Ag/AgCl): Ensure the filling solution is topped up and there are no air bubbles.

  • Counter Electrode (Platinum Wire): Clean the wire by rinsing with deionized water and gently flaming or immersing in acid if necessary.

• Electrochemical Measurement:

  • Assemble the three electrodes in the electrochemical cell. The reference electrode tip should be close to the working electrode.

  • Purge the solution with nitrogen or argon gas for at least 10-15 minutes to remove dissolved oxygen. Maintain a gentle inert gas blanket over the solution during the experiment.

  • Connect the electrodes to the potentiostat.

  • Set the experimental parameters in the software:

    • Initial Potential: 0.0 V

    • Vertex Potential 1: -1.2 V

    • Vertex Potential 2: 0.0 V

    • Scan Rate: 100 mV/s

  • Run the cyclic voltammetry experiment for at least 3-5 cycles to obtain a stable voltammogram.

Visualizations

References

• 1. Table of Standard Electrode Potentials [hyperphysics.phy-astr.gsu.edu]
• 2. An aqueous solution of nickel (II) sulphate was electrolysed using nickel.. [askfilo.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Supporting electrolyte - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. proplate.com [proplate.com]
• 7. researchgate.net [researchgate.net]
• 8. journal.piscience.org [journal.piscience.org]
• 9. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 10. diverdi.colostate.edu [diverdi.colostate.edu]
• 11. researchgate.net [researchgate.net]
• 12. ikm.org.my [ikm.org.my]
• 13. journal.piscience.org [journal.piscience.org]
• 14. iosrjournals.org [iosrjournals.org]
• 15. Complexation-Based Detection of Nickel(II) at a Graphene-Chelate Probe in the Presence of Cobalt and Zinc by Adsorptive Stripping Voltammetry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. casf.ca [casf.ca]
• 17. mdpi.com [mdpi.com]
• 18. ossila.com [ossila.com]
• 19. researchgate.net [researchgate.net]
• 20. tandfonline.com [tandfonline.com]
• 21. tandfonline.com [tandfonline.com]
• 22. cityu.edu.hk [cityu.edu.hk]
• 23. researchgate.net [researchgate.net]
• 24. Basics of electroplating [drgalva.net]
• 25. researchgate.net [researchgate.net]

Technical Support Center: Refining the Synthesis of High-Purity Hexaaquanickel(II) Sulfate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining the synthesis of high-purity hexaaquanickel(II) sulfate (B86663) (NiSO₄·6H₂O).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and purification of hexaaquanickel(II) sulfate.

Issue 1: The final product is contaminated with unintended metal impurities (e.g., Mg, Co, Cu, Fe, Zn).

• Question: My hexaaquanickel(II) sulfate crystals contain significant levels of magnesium and cobalt. How can I minimize this contamination?

• Answer: Magnesium and cobalt are common impurities that can co-crystallize with nickel sulfate due to their similar ionic radii, leading to isomorphous substitution within the crystal lattice.[1][2][3][4] To mitigate this, a multi-step purification strategy is recommended.

  • Repulping: This technique involves washing the crystals in a saturated solution of pure nickel sulfate.[2][3] This process helps to remove surface-adsorbed impurities and can facilitate the recrystallization of the desired product, leading to higher purity.[2] A single repulping stage can remove up to 77% of magnesium impurities.[2][3]

  • Solvent Displacement Crystallization: The addition of a water-miscible organic solvent, such as isopropanol, to the aqueous nickel sulfate solution can induce the crystallization of high-purity nickel sulfate hexahydrate.[5] This method can yield crystals with a significantly higher purity compared to conventional evaporative crystallization.[5]

  • Ion Exchange: For trace-level impurities, using a nickel pre-loaded ion exchange resin can selectively adsorb non-nickel metal impurities from the nickel sulfate solution.[6]

Issue 2: The crystalline product has a low yield.

• Question: I am experiencing a low yield of hexaaquanickel(II) sulfate crystals. What factors could be contributing to this, and how can I improve the yield?

• Answer: Low yield can result from several factors, including incomplete reaction, losses during filtration and washing, or suboptimal crystallization conditions.

  • Reaction Stoichiometry: Ensure a stoichiometric excess of the nickel source (e.g., nickel carbonate, nickel oxide) is not used, as this can lead to unreacted starting material in the final product. Conversely, ensure enough sulfuric acid is present for complete reaction.

  • Crystallization Conditions: The solubility of nickel sulfate is temperature-dependent.[7] Controlled cooling of a saturated solution is crucial for maximizing crystal precipitation. Seeding the solution with a small crystal of pure nickel sulfate can promote crystallization.[7]

  • Washing Procedure: When washing the crystals, use a minimal amount of cold deionized water or a saturated pure nickel sulfate solution to avoid significant dissolution of the product.[2]

Issue 3: The final product is an amorphous solid or has poor crystallinity.

• Question: The nickel sulfate I synthesized is a powder rather than well-defined crystals. How can I obtain a more crystalline product?

• Answer: The formation of amorphous or poorly crystalline product is often related to the rate of precipitation and the pH of the solution.

  • Controlled Crystallization: Rapid precipitation, often caused by sudden changes in temperature or solvent concentration, can lead to the formation of small, irregular crystals or an amorphous solid.[5] Employing a slow cooling profile or a gradual addition of an anti-solvent (like isopropanol) can promote the growth of larger, well-defined crystals.[5][7]

  • pH Adjustment: The pH of the crystallization medium can influence crystal habit. While the provided search results do not specify an optimal pH for hexaaquanickel(II) sulfate crystallization, it is a critical parameter in crystallization processes and should be monitored and controlled.

Frequently Asked Questions (FAQs)

Q1: What is the most common crystal form of hexaaquanickel(II) sulfate, and how is its formation influenced by temperature?

A1: The common tetragonal hexahydrate (α-NiSO₄·6H₂O) crystallizes from an aqueous solution between 30.7 and 53.8 °C.[8] Below 30.7 °C, a heptahydrate form crystallizes, and above 53.8 °C, an orthorhombic hexahydrate forms.[8]

Q2: What are the typical starting materials for synthesizing hexaaquanickel(II) sulfate in a laboratory setting?

A2: Common starting materials include nickel metal, nickel(II) oxide, or nickel(II) carbonate, which are reacted with sulfuric acid.[8][9] The dissolution of these materials in sulfuric acid, followed by crystallization, yields the hydrated nickel sulfate salt.[8][9]

Q3: How can I remove sodium contamination from my nickel sulfate product?

A3: Sodium impurities can be introduced if sodium hydroxide (B78521) is used for pH adjustment.[6] To avoid this, consider using nickel carbonate or a dilute solution of a non-contaminating base. If sodium is already present, recrystallization is the primary method for its removal. The repulping process has also been shown to be effective in reducing sodium levels.[1]

Q4: What analytical techniques are suitable for determining the purity of hexaaquanickel(II) sulfate?

A4: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS) are highly sensitive methods for quantifying trace metal impurities.[10] X-ray Diffraction (XRD) can be used to confirm the crystal structure and phase purity of the hexahydrate form.

Data Presentation

Table 1: Effect of Repulping on Magnesium Impurity Removal

Purification Stage	Magnesium Concentration (g/kg)	Percent Removal
Initial Crystals	1.52	-
After 1st Repulping	0.35	77%
After 2nd Repulping	0.26	26% (from 1st repulping)

Data synthesized from studies on repulping of NiSO₄·6H₂O crystals.[2][3]

Table 2: Common Impurity Limits for Battery-Grade Nickel Sulfate Hexahydrate

Impurity	Maximum Concentration (ppm)
Cobalt (Co)	250
Copper (Cu)	5
Calcium (Ca)	15
Iron (Fe)	10
Magnesium (Mg)	25
Manganese (Mn)	10
Lead (Pb)	10
Zinc (Zn)	10

Data based on requirements for battery manufacturing applications.[11]

Experimental Protocols

Protocol 1: Synthesis of Hexaaquanickel(II) Sulfate from Nickel(II) Carbonate

• Reaction Setup: In a fume hood, slowly add a stoichiometric amount of nickel(II) carbonate to a continuously stirred solution of dilute sulfuric acid (e.g., 2 M) in a beaker. The addition should be gradual to control the effervescence (release of CO₂ gas).

• Reaction Completion: Continue stirring and gently heat the solution (e.g., to 50-60 °C) until the nickel carbonate has completely dissolved and the effervescence has ceased. The solution should be a clear green color.

• Filtration: Filter the hot solution through a heated funnel with filter paper to remove any unreacted solids or insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature. To promote the formation of larger crystals, the beaker can be partially covered to slow down evaporation. For further crystallization, the beaker can be placed in an ice bath.

• Isolation and Washing: Collect the formed crystals by vacuum filtration. Wash the crystals with a small amount of ice-cold deionized water, followed by a wash with a small amount of cold ethanol (B145695) to facilitate drying.

• Drying: Dry the crystals on a watch glass at room temperature or in a desiccator. Avoid excessive heating, as this can lead to the loss of water of hydration.

Protocol 2: Purification of Hexaaquanickel(II) Sulfate by Recrystallization

• Dissolution: Dissolve the impure nickel sulfate crystals in a minimum amount of hot deionized water (e.g., heated to ~60-70 °C).

• Hot Filtration: If any insoluble impurities are present, perform a hot filtration to remove them.

• Cooling and Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Seeding with a pure crystal can be beneficial. Further cooling in an ice bath can increase the yield.

• Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a minimal amount of ice-cold deionized water, and dry as described in Protocol 1.

Mandatory Visualization

Caption: Workflow for the synthesis and purification of high-purity hexaaquanickel(II) sulfate.

Caption: Decision-making flowchart for selecting a purification method based on impurity levels.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Crystallization of nickel sulfate and its purification process: towards efficient production of nickel-rich cathode materials for lithium-ion batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crystallization of nickel sulfate and its purification process: towards efficient production of nickel-rich cathode materials for lithium-ion batteries - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. WO2019090389A1 - Production of high purity nickel sulfate - Google Patents [patents.google.com]
• 7. scispace.com [scispace.com]
• 8. Nickel(II) sulfate - Wikipedia [en.wikipedia.org]
• 9. Nickel Sulfate: Properties, Manufacturing & Uses Explained [vedantu.com]
• 10. Nickel Sulfate: Uses, Safety & Production Explained [accio.ai]
• 11. WO2020061639A1 - Method for preparing a high-purity hydrated nickel sulphate - Google Patents [patents.google.com]

Technical Support Center: Crystallization of Hexaaquanickel(II) Complexes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges associated with the slow crystal growth of hexaaquanickel(II) complexes, such as hexaaquanickel(II) sulfate (B86663) ([Ni(H₂O)₆]SO₄) and hexaaquanickel(II) chloride ([Ni(H₂O)₆]Cl₂). This resource is intended for researchers, scientists, and professionals in drug development and materials science.

Frequently Asked Questions (FAQs)

Q1: What are the common hexaaquanickel(II) complexes I am likely working with?

A1: The most common complexes are hexaaquanickel(II) sulfate and hexaaquanickel(II) chloride. Nickel sulfate can exist in different hydrated forms, which is a critical factor in crystallization.

Q2: Why is the color of my nickel sulfate solution changing during crystallization?

A2: The color of nickel sulfate solutions and crystals can vary depending on the specific hydrate (B1144303) form present. For instance, α-NiSO₄·6H₂O is typically blue-green, while the heptahydrate form can be a paler green.[1] Temperature plays a significant role in which hydrate is stable.

Q3: What is supersaturation and why is it important for crystal growth?

A3: Supersaturation is a state where a solution contains more dissolved solute than it would under normal equilibrium conditions. It is the fundamental driving force for both the initial formation of crystal nuclei (nucleation) and their subsequent growth.[2] Controlling the level of supersaturation is key to achieving desired crystal sizes.

Q4: Can impurities affect my crystal growth?

A4: Yes, impurities can significantly hinder crystal growth by adsorbing onto the crystal surface and blocking active growth sites.[3] It is crucial to use high-purity starting materials and solvents.

Troubleshooting Guide

Issue 1: No Crystals Are Forming

Possible Cause: Insufficient Supersaturation Solution:

• Increase Solute Concentration: Carefully evaporate the solvent to increase the concentration of the hexaaquanickel(II) complex. For nickel sulfate, a concentration of 55-65 Baume degrees is suggested for initiating crystallization.

• Cooling Crystallization: If the complex has a higher solubility at elevated temperatures, prepare a saturated solution at a higher temperature and then slowly cool it. For α-NiSO₄·6H₂O, crystallization is favorable above 31.5°C.[1]

• Solvent Displacement: Introduce a miscible "anti-solvent" in which the complex is less soluble. For example, isopropanol (B130326) can be used to induce the crystallization of nickel sulfate.[4]

Possible Cause: Nucleation Inhibition Solution:

• Seeding: Introduce a small, well-formed crystal of the desired complex (a seed crystal) into the supersaturated solution. This provides a template for further growth and bypasses the initial nucleation barrier.

• Induce Nucleation: Gently scratching the inside of the crystallization vessel with a glass rod can sometimes create microscopic imperfections that serve as nucleation sites.

Issue 2: Crystal Growth is Very Slow

Possible Cause: Low Supersaturation Solution:

• Controlled Evaporation: Allow the solvent to evaporate slowly and continuously to maintain a slight, constant level of supersaturation.

• Programmed Cooling: Employ a gradual cooling ramp rather than rapid cooling. A two-stage cooling process, with an initial linear cooling followed by a slower, curved cooling rate, has been shown to be effective for growing large nickel sulfate crystals.

Possible Cause: Suboptimal Temperature Solution:

• Maintain Optimal Temperature Range: For α-nickel sulfate hexahydrate, the optimal temperature range for growth is between 31.5°C and 53.8°C.[1] Operating within this window can enhance growth kinetics.

Issue 3: Formation of Many Small Crystals Instead of Large Single Crystals

Possible Cause: High Supersaturation Solution:

• Reduce Supersaturation Level: At high supersaturation, the rate of nucleation can exceed the rate of crystal growth, leading to a large number of small crystals.[2] Reduce the concentration of the solute or slow down the cooling/evaporation rate.

• Stirring: Gentle and consistent stirring of the solution can help to homogenize the concentration and prevent localized areas of high supersaturation, which can lead to excessive nucleation. A stirring frequency of around 5 Hz has been used in some protocols.

Possible Cause: Presence of Impurities Solution:

• Purify Starting Materials: Recrystallize the nickel salt before the final crystal growth experiment to remove impurities.

• Use High-Purity Solvents: Ensure that the solvents used are of high purity and are filtered to remove any particulate matter that could act as unwanted nucleation sites.

Data Presentation

Table 1: Stability of Nickel Sulfate Hydrates at Different Temperatures

Hydrate Form	Chemical Formula	Stable Temperature Range	Crystal System
Heptahydrate	NiSO₄·7H₂O	Below 31.5°C	Orthorhombic
α-Hexahydrate	α-NiSO₄·6H₂O	31.5°C to 53.8°C	Tetragonal
β-Hexahydrate	β-NiSO₄·6H₂O	Above 53.8°C	Monoclinic

Source:[1]

Experimental Protocols

Protocol 1: Controlled Cooling Crystallization for Large α-Nickel Sulfate Hexahydrate Crystals

This protocol is adapted from methods designed to produce large, uniform crystals.

Materials:

• High-purity nickel sulfate hexahydrate

• Deionized water

• Concentration kettle (or a suitable beaker with heating and stirring)

• Crystallization vessel

• Heating and stirring plate

• Seed crystals of α-NiSO₄·6H₂O (approx. 0.2 mm in diameter)

Procedure:

• Prepare the Solution: Create a nickel sulfate solution with a nickel content of at least 80 g/L.

• Concentrate the Solution: Heat the solution in the concentration kettle at a rate of 0.5-2°C/min while continuously stirring (approx. 5 Hz). Continue heating until the solution reaches a concentration of 55-65 Baume degrees.

• Transfer to Crystallizer: Transfer the hot, concentrated solution to the crystallization vessel.

• First Stage Cooling: Cool the solution with stirring. A linear cooling rate from 65°C down to 49-54°C over approximately 30 minutes is recommended.

• Seeding: Once the solution reaches the 49-54°C range, introduce a small amount of seed crystals.

• Second Stage Cooling: Continue cooling from the seeding temperature down to approximately 32°C. This stage should follow a slower, non-linear cooling curve.

• Aging: Allow the crystals to age in the solution for a period to allow for further growth and perfection.

• Isolation and Drying: Separate the crystals from the mother liquor by filtration and dry them at a temperature below 55°C.

Visualizations

Caption: Workflow for controlled cooling crystallization.

Caption: Troubleshooting logic for slow crystal growth.

References

• 1. Nickel sulfate - Crystal growing [en.crystalls.info]
• 2. mt.com [mt.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

minimizing solvent effects in the spectroscopy of hexaaquanickel(II)

Technical Support Center: Spectroscopy of Hexaaquanickel(II)

Welcome to the technical support center for the spectroscopic analysis of the hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺. This resource is designed for researchers, scientists, and professionals in drug development to address common challenges and questions related to minimizing solvent effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the characteristic UV-Vis absorption bands for aqueous [Ni(H₂O)₆]²⁺?

A1: The aqueous solution of [Ni(H₂O)₆]²⁺ is green and typically displays three main absorption bands in the UV-Vis-NIR spectrum. These correspond to spin-allowed d-d transitions. The two most prominent peaks in the visible range are usually found around 395 nm and 720 nm.[1][2]

Q2: How does the solvent affect the UV-Vis spectrum of [Ni(H₂O)₆]²⁺?

A2: The solvent can influence the spectrum in two primary ways:

• Solvatochromism: This is a shift in the absorption maxima (λ_max) due to the polarity of the solvent, which can stabilize the ground or excited state of the complex differently.[3][4] Generally, more polar solvents can cause a shift in the absorption bands.

• Ligand Exchange: If the solvent molecules are stronger ligands than water, they can replace the coordinated water molecules, forming a new complex with a different absorption spectrum. For example, replacing water with ammonia (B1221849) results in a significant blue shift of the absorption bands.

Q3: What is the difference between a bathochromic and a hypsochromic shift, and what do they indicate?

A3: A bathochromic shift (red shift) is a shift of λ_max to a longer wavelength, indicating a decrease in the energy of the electronic transition. A hypsochromic shift (blue shift) is a shift to a shorter wavelength, indicating an increase in the transition energy. These shifts can be caused by changes in solvent polarity or by ligand exchange. For instance, dissolving a Ni(II) salt in ethanol (B145695) can cause a red shift compared to its spectrum in water, indicating a decrease in the ligand field strength.[5][6]

Q4: How does the choice of counter-anion (e.g., Cl⁻, NO₃⁻, ClO₄⁻) affect the spectrum?

A4: The counter-anion can significantly affect the spectrum, especially in solvents with low dielectric constants or if the anion itself is a coordinating ligand.

• Non-coordinating anions like perchlorate (B79767) (ClO₄⁻) are preferred for studies aiming to observe the true solvatochromic effect, as they are less likely to enter the first coordination sphere of the nickel ion.[2][7]

• Coordinating anions like chloride (Cl⁻) can replace water ligands to form chloro-aqua complexes (e.g., [NiCl(H₂O)₅]⁺), which have different spectra. This effect is more pronounced at higher chloride concentrations.[1][2]

Q5: Can I use organic solvents for the spectroscopy of [Ni(H₂O)₆]²⁺?

A5: Yes, but with caution. Using organic solvents like ethanol, methanol, or DMSO will likely lead to at least partial replacement of the coordinated water molecules, especially if the water content in the solvent is low.[8] To study the hexaaquanickel(II) ion itself, water is the ideal solvent. If organic solvents are necessary, it is crucial to use nickel salts with non-coordinating anions like perchlorate and to be aware of the potential for ligand exchange.

Troubleshooting Guides

Observed Problem	Potential Cause	Troubleshooting Steps & Solutions
Unexpected peak shift (red or blue shift)	1. Solvent Polarity: The polarity of your solvent is different from the reference solvent (usually water), causing a solvatochromic shift. 2. Ligand Exchange: Solvent molecules or counter-ions are replacing the coordinated water molecules. 3. pH Change: A significant change in pH can alter the complex or the surrounding medium.	1. Run a control spectrum in deionized water to establish a baseline. 2. Compare your anion: If using NiCl₂, consider running a spectrum with Ni(ClO₄)₂ under the same conditions. A difference suggests chloride coordination.[1][2] 3. Check water content: In organic solvents, small amounts of water can affect the equilibrium between the hexaaqua and solvated complexes. Ensure consistent water content across samples. 4. Buffer the solution if pH sensitivity is suspected, using a non-coordinating buffer.
Appearance of new peaks or shoulders	1. Formation of multiple species: A mixture of complexes is present in solution (e.g., [Ni(H₂O)₆]²⁺ and [Ni(solvent)ₓ(H₂O)₆-ₓ]²⁺). 2. Contamination: Impurities in the solvent or the nickel salt. 3. Change in coordination geometry: In the presence of certain ligands (like excess Cl⁻), the geometry can shift from octahedral to tetrahedral, which has a much more intense absorption at longer wavelengths.	1. Use a non-coordinating anion like perchlorate to minimize the formation of mixed-ligand complexes. 2. Purify your solvent and use a high-purity nickel salt. Run a blank spectrum of the solvent to check for impurities. 3. Consider the spectrochemical series: If you suspect ligand exchange, the direction of the shift for the new peaks can give a clue as to the nature of the new ligand.
Broadening of absorption bands	1. Overlapping peaks: Multiple species in equilibrium can lead to broadened, poorly resolved peaks. 2. Instrumental issues: Low resolution of the spectrophotometer. 3. High concentration: At very high concentrations, intermolecular interactions can cause peak broadening.	1. Use derivative spectroscopy: Calculating the second or fourth derivative of the spectrum can help resolve overlapping bands and more accurately determine λ_max. 2. Check instrument settings: Ensure the slit width is appropriate for the measurement. 3. Dilute the sample: Work within a concentration range where Beer's Law is obeyed.
Low or inconsistent absorbance	1. Incorrect wavelength setting: The spectrophotometer is not set to the λ_max. 2. Sample degradation: The complex may be unstable in the chosen solvent over time. 3. Path length variation: Using different or improperly cleaned cuvettes.	1. Perform a full spectral scan to determine the correct λ_max for your specific solvent system. 2. Run spectra at different time points to check for stability. 3. Use matched cuvettes and ensure they are thoroughly cleaned and rinsed with the sample solution before measurement.

Data Presentation

Table 1: Typical UV-Vis Spectral Data for [Ni(H₂O)₆]²⁺ in Aqueous Solution

Transition	Wavelength (λ_max)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)
³A₂g → ³T₂g	~720 nm	~2.5
³A₂g → ³T₁g(F)	~656 nm (shoulder)	~1.5
³A₂g → ³T₁g(P)	~395 nm	~5.0

Note: These values are approximate and can vary slightly with concentration and the counter-ion.[1][2]

Table 2: Influence of Anion on the Main Visible Absorption Band of Ni(II) in Aqueous Solution

Nickel Salt	Concentration	λ_max (~395 nm band)	Observations
Ni(ClO₄)₂	0.05 M	~393 nm	Represents the uncomplexed [Ni(H₂O)₆]²⁺ ion.[2][7]
NiCl₂	0.1 M	~393 nm	At low concentrations, the spectrum is similar to the perchlorate salt.[1]
NiCl₂	4.5 M	~405 nm	A red shift indicates the formation of chloro-aqua nickel(II) complexes.[1][2]

Experimental Protocols

Protocol 1: Baseline Spectroscopic Measurement of [Ni(H₂O)₆]²⁺ in Aqueous Solution

• Preparation of Stock Solution:

  • Accurately weigh a sufficient amount of Ni(ClO₄)₂·6H₂O to prepare a 0.1 M stock solution in deionized water. Perchlorate is used as the non-coordinating anion to ensure the measured species is predominantly [Ni(H₂O)₆]²⁺.

  • Dissolve the salt completely in a volumetric flask.

• Preparation of Working Solutions:

  • Prepare a series of dilutions from the stock solution (e.g., 0.02, 0.04, 0.06, 0.08 M) using deionized water.

• Spectrophotometer Setup:

  • Turn on the spectrophotometer and allow the lamp to warm up for at least 15-20 minutes.

  • Set the wavelength range for scanning (e.g., 300-800 nm).

• Measurement:

  • Fill a clean cuvette with deionized water to use as a blank and zero the instrument.

  • Rinse the cuvette with a small amount of the most dilute sample, then fill the cuvette and record the spectrum.

  • Repeat the measurement for each of the working solutions, moving from the most dilute to the most concentrated.

• Data Analysis:

  • Identify the λ_max for the main absorption bands.

  • Verify Beer's Law by plotting absorbance at λ_max versus concentration.

Protocol 2: Investigating Solvent Effects in a Mixed Aqueous-Organic System

• Preparation of Solutions:

  • Prepare a 0.1 M stock solution of Ni(ClO₄)₂·6H₂O in deionized water.

  • Prepare a series of solvent mixtures with varying compositions (e.g., 10%, 25%, 50%, 75%, and 100% ethanol in water by volume).

  • In separate volumetric flasks, add a precise volume of the nickel stock solution and bring to volume with the corresponding solvent mixture to achieve the same final nickel concentration in each flask.

• Measurement:

  • For each solvent mixture, use the corresponding mixture without the nickel salt as the blank.

  • Record the UV-Vis spectrum for each sample.

• Data Analysis:

  • Carefully track the λ_max of the main absorption bands as a function of the solvent composition.

  • Note any changes in the shape of the spectrum or the appearance of new peaks, which may indicate ligand exchange. A gradual shift in λ_max is indicative of a solvatochromic effect, while the appearance of a new, distinct peak suggests the formation of a new species.

Visualizations

Caption: Workflow for Investigating Solvent Effects.

Caption: Troubleshooting Logic for Spectral Shifts.

References

• 1. Thermodynamic Modeling of Poorly Complexing Metals in Concentrated Electrolyte Solutions: An X-Ray Absorption and UV-Vis Spectroscopic Study of Ni(II) in the NiCl2-MgCl2-H2O System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Solvents and solvent effect in UV - Vis Spectroscopy, By Dr. Umesh Kumar sharma and Susan Jacob | PPTX [slideshare.net]
• 5. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Complex formation of nickel(ii) with dimethyl sulfoxide, methanol, and acetonitrile in a TFSA−-based ionic liquid of [C2mim][TFSA] - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Degradation of Hexaaquanickel(II) under Acidic Conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the experimental investigation of hexaaquanickel(II) degradation pathways under acidic conditions.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental study of hexaaquanickel(II) degradation in acidic media.

Question: Why am I observing unexpected pH fluctuations in my hexaaquanickel(II) solution, even under supposedly stable acidic conditions?

Answer: Unexpected pH shifts can arise from several sources. Firstly, ensure your acidic buffer is adequately prepared and has sufficient buffering capacity for the concentration of your nickel salt. Secondly, atmospheric CO₂ can dissolve into the solution, forming carbonic acid and altering the pH, especially in poorly sealed reaction vessels. It is advisable to work under an inert atmosphere (e.g., nitrogen or argon) for sensitive experiments. Lastly, the hydrolysis of the hexaaquanickel(II) ion itself will release protons, causing a decrease in pH.[1][2] This effect will be more pronounced at higher nickel concentrations and as the pH approaches the pKa of the aqua ion.

Question: My UV-Vis spectra show inconsistent absorbance readings or a shifting baseline. What could be the cause?

Answer: Inconsistent UV-Vis readings are often due to instrumental or sample preparation issues. Ensure the spectrophotometer is properly warmed up and calibrated. Use matched cuvettes for your blank and sample, and ensure they are clean and free of scratches. A shifting baseline can be caused by temperature fluctuations in the sample chamber or by the degradation of the light source. For the sample itself, the presence of suspended particles or colloids can cause scattering, leading to erroneous absorbance readings. Filter your solutions through a 0.22 µm filter before measurement if precipitation is suspected. Also, be aware that changes in the coordination sphere of the nickel ion due to hydrolysis will lead to changes in the UV-Vis spectrum.[3][4][5]

Question: During potentiometric titration of hexaaquanickel(II) with a strong base to induce degradation, the electrode response is slow or erratic. How can I resolve this?

Answer: A slow or erratic electrode response during potentiometric titration can be due to several factors. The glass electrode may need cleaning or reconditioning; refer to the manufacturer's instructions. At higher pH values, the formation of nickel hydroxide (B78521) precipitates can coat the electrode surface, impeding its function.[6][7] Gentle stirring can help to mitigate this, but it's crucial to avoid creating a vortex that could introduce atmospheric CO₂. Ensure that the ionic strength of your solution is kept constant by using a suitable background electrolyte, as this can affect the electrode's junction potential.

Question: I am attempting to study the kinetics of the degradation, but my reaction rates are not reproducible. What are the potential sources of this variability?

Answer: Reproducibility in kinetic studies is highly dependent on precise control of experimental parameters. Temperature control is critical; even small fluctuations can significantly alter reaction rates. Ensure your reaction vessel is in a thermostatted water bath. The concentration of all reactants, including the acid and the nickel salt, must be accurately known. The presence of trace metal impurities can sometimes catalyze side reactions, so using high-purity reagents and deionized water is essential. Finally, ensure rapid and thorough mixing of reactants at the start of the experiment to establish a uniform starting time.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway of hexaaquanickel(II) under acidic conditions?

A1: Under acidic conditions, the primary degradation pathway for the hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, is through hydrolysis. The complex acts as a weak Brønsted-Lowry acid, donating a proton from one of its coordinated water molecules to a solvent water molecule. This results in the formation of the pentaaquahydroxonickel(II) ion, [Ni(H₂O)₅(OH)]⁺, and a hydronium ion (H₃O⁺), leading to a decrease in the pH of the solution.[1][2]

Q2: What is the pKa of the hexaaquanickel(II) ion?

A2: The pKa for the first hydrolysis step of the hexaaquanickel(II) ion is approximately 9.03.[8] This indicates that it is a very weak acid, and significant deprotonation will only occur as the pH approaches this value.

Q3: Can polynuclear nickel species form under acidic conditions?

A3: While the formation of mononuclear hydroxo complexes is the predominant first step, at higher nickel concentrations and as the pH increases towards the neutral range, further condensation reactions can occur. These can lead to the formation of polynuclear species, such as dimers or trimers, and eventually to the precipitation of nickel(II) hydroxide. The formation of a basic nickel nitrate (B79036) precipitate has been observed as an intermediate in the presence of nitrate ions.[7][9]

Q4: How does the acidity of the solution affect the stability of the hexaaquanickel(II) ion?

A4: In strongly acidic solutions (low pH), the hydrolysis equilibrium is shifted to the left, favoring the stable hexaaquanickel(II) ion. As the pH increases (becomes less acidic), the equilibrium shifts to the right, leading to the formation of hydroxo complexes and a decrease in the concentration of the parent aqua ion.

Q5: What are the expected products of hexaaquanickel(II) degradation as the pH is raised from acidic to neutral?

A5: As the pH of a hexaaquanickel(II) solution is raised, the following species are expected to form in sequence:

• [Ni(H₂O)₆]²⁺ (the stable species at low pH)

• [Ni(H₂O)₅(OH)]⁺ (as the pH increases)

• Ni(OH)₂ (precipitates as the solution approaches neutrality)

Quantitative Data Summary

Parameter	Value	Conditions	Reference(s)
pKa₁ of [Ni(H₂O)₆]²⁺	9.03	25 °C	[8]
λmax of [Ni(H₂O)₆]²⁺	~395 nm, ~656 nm, ~720 nm	Aqueous solution	[4][5]

Experimental Protocols

Protocol 1: Potentiometric Titration to Determine the pKa of [Ni(H₂O)₆]²⁺

• Solution Preparation:

  • Prepare a standard solution of ~0.1 M HCl.

  • Prepare a carbonate-free solution of ~0.1 M NaOH and standardize it against the HCl solution.

  • Prepare a ~0.05 M solution of Ni(NO₃)₂ or NiCl₂ in a constant ionic strength medium (e.g., 0.1 M NaNO₃ or NaCl).

• Titration Setup:

  • Calibrate a pH meter and glass electrode using standard buffers (pH 4, 7, and 10).

  • Place a known volume (e.g., 50.00 mL) of the nickel salt solution into a thermostatted beaker at 25 °C.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • Use a magnetic stirrer for gentle agitation.

• Titration Procedure:

  • Titrate the nickel solution with the standardized NaOH solution, adding small increments (e.g., 0.1-0.2 mL).

  • Record the pH after each addition, allowing the reading to stabilize.

  • Continue the titration until the pH rises significantly, indicating the formation of Ni(OH)₂ precipitate.

• Data Analysis:

  • Plot the pH versus the volume of NaOH added.

  • The pKa can be determined from the titration curve at the half-equivalence point of the first deprotonation. More rigorous analysis involves using software to fit the titration data to a model that includes the hydrolysis equilibria.

Protocol 2: UV-Vis Spectroscopic Analysis of [Ni(H₂O)₆]²⁺ Hydrolysis

• Solution Preparation:

  • Prepare a series of buffer solutions with known pH values ranging from acidic to near-neutral.

  • Prepare a stock solution of high-purity Ni(NO₃)₂ or NiCl₂.

• Spectroscopic Measurement:

  • Prepare a series of solutions with a constant concentration of the nickel salt in the different pH buffers.

  • Use a dual-beam UV-Vis spectrophotometer.

  • Record the absorbance spectrum of each solution over a range of approximately 300-800 nm, using the corresponding buffer as the blank. The characteristic green color of hexaaquanickel(II) is due to absorptions in the visible region.[4]

• Data Analysis:

  • Observe the changes in the absorbance spectra as a function of pH. The formation of hydroxo complexes will cause shifts in the peak positions (λmax) and changes in the molar absorptivity.

  • By analyzing these spectral changes, one can monitor the speciation of nickel(II) as a function of pH.

Visualizations

Caption: Troubleshooting workflow for common experimental problems.

Caption: Degradation pathway of hexaaquanickel(II) via hydrolysis.

References

• 1. studymind.co.uk [studymind.co.uk]
• 2. savemyexams.com [savemyexams.com]
• 3. researchgate.net [researchgate.net]
• 4. uv visible light absorption spectrum of nickel complexes spectra of hexaaquanickel(II) hexaamminenickel(II) complex ions Doc Brown's chemistry revision notes [docbrown.info]
• 5. Thermodynamic Modeling of Poorly Complexing Metals in Concentrated Electrolyte Solutions: An X-Ray Absorption and UV-Vis Spectroscopic Study of Ni(II) in the NiCl2-MgCl2-H2O System - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metal Nanoparticles Formation from Nickel Hydroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Investigation of the mechanism of nickel hydroxide formation from nickel nitrate | Eastern-European Journal of Enterprise Technologies [journals.uran.ua]
• 8. chem.tamu.edu [chem.tamu.edu]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Controlling the Hydration State of Nickel(II) Salts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing the hydration state of nickel(II) salts in experimental settings.

Troubleshooting Guides

This section addresses specific issues that may arise during the handling and use of nickel(II) salts.

Issue 1: Unexpected Color Change of Nickel(II) Salt

• Question: My green nickel(II) chloride hexahydrate has turned yellow. What does this indicate and how can I fix it?

• Answer: A color change from green to yellow in nickel(II) chloride indicates dehydration.[1] The green color is characteristic of the hexahydrate form (NiCl₂·6H₂O), while the anhydrous form (NiCl₂) is yellow.[1] This can happen if the salt is heated or stored in a very dry environment. To revert to the hexahydrate, you can expose the salt to a humid environment, though for precise control, recrystallization from an aqueous solution is recommended. Be aware that simply exposing it to air can lead to the absorption of excess moisture, causing deliquescence.

• Question: My nickel(II) sulfate (B86663) was bright green, but now it appears as a paler green or even yellowish. Why did this happen?

• Answer: Similar to nickel(II) chloride, a color change in nickel(II) sulfate suggests a change in its hydration state. The vibrant green is typical of the hexahydrate (NiSO₄·6H₂O). Upon heating, it loses water molecules in stages, which can result in a paler appearance.[2] The fully anhydrous form is yellow.[2] To ensure you have the desired hydrate (B1144303), it is best to control the temperature and humidity of the storage environment carefully.

Issue 2: Clumping and Deliquescence of Nickel(II) Salts

• Question: My nickel(II) nitrate (B79036) has become wet and sticky. How can I prevent this?

• Answer: Nickel(II) nitrate is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[3] When it absorbs enough moisture to dissolve, this is called deliquescence. To prevent this, always store nickel(II) nitrate in a tightly sealed container in a desiccator containing a suitable drying agent like silica (B1680970) gel or calcium chloride.

• Question: I am working in a humid laboratory. What are the best practices for handling hygroscopic nickel(II) salts?

• Answer: In a humid environment, minimize the exposure of hygroscopic salts to the air. Work quickly and in a glove box or a controlled humidity chamber if possible. Always use a desiccator for storage. Ensure the desiccant is active (e.g., blue for indicating silica gel). If a salt has already absorbed some moisture, it may be possible to dry it under vacuum at a controlled temperature, but this should be done with caution to avoid unwanted dehydration.

Issue 3: Inconsistent Experimental Results

• Question: My reactions involving nickel(II) salts are giving inconsistent yields. Could the hydration state be a factor?

• Answer: Absolutely. The water molecules in hydrated salts contribute to the overall mass of the compound. If you are measuring out the salt by weight, an unknown or variable hydration state will lead to inaccuracies in the molar amount of nickel(II) being used. This is a common source of error in stoichiometry-sensitive reactions. It is crucial to know the exact hydration state of your starting material or to use the anhydrous form when precise molar quantities are required.

• Question: How can I confirm the hydration state of my nickel(II) salt before an experiment?

• Answer: For a definitive determination, techniques like Thermogravimetric Analysis (TGA) can be used to measure the water content by mass loss upon heating.[4][5][6][7] X-ray Diffraction (XRD) can identify the specific crystal structure of the hydrate. A simpler, albeit less precise, method is to observe the color of the salt, as different hydrates often have distinct colors.[1][2]

Frequently Asked Questions (FAQs)

Storage and Handling

• Q1: What is the best way to store hygroscopic nickel(II) salts like nickel(II) chloride and nitrate?

  • A1: These salts should be stored in a desiccator over an efficient drying agent such as silica gel, calcium sulfate (Drierite®), or phosphorus pentoxide.[8] The container holding the salt should be airtight.

• Q2: My silica gel desiccant has turned from blue to pink. What should I do?

  • A2: This color change indicates that the silica gel is saturated with moisture and is no longer effective. It needs to be regenerated.[9] You can regenerate it by heating it in a vented oven at 120-150°C for several hours until the blue color returns.[9][10][11]

Preparation and Synthesis

• Q3: How can I prepare anhydrous nickel(II) chloride from its hexahydrate form?

  • A3: Simply heating nickel(II) chloride hexahydrate is not an effective method for preparing the anhydrous salt.[1] A common laboratory method involves heating the hexahydrate in the presence of thionyl chloride (SOCl₂) or under a stream of dry hydrogen chloride (HCl) gas.[1] Another approach is to heat the hydrated salt to 200-240°C for less than 12 hours.[12]

• Q4: I need to synthesize a specific hydrate of a nickel(II) salt. How can I control the outcome?

  • A4: The formation of a specific hydrate is dependent on factors like temperature and the water activity of the solution during crystallization. For instance, to prepare nickel(II) chloride dihydrate, the hexahydrate can be heated to a temperature between 66-133°C.[1] For other salts, consulting the phase diagram for the specific salt-water system is recommended to identify the stable hydrate at a given temperature.

Characterization

• Q5: Can I use UV-Vis spectroscopy to determine the hydration state of a nickel(II) salt?

  • A5: Yes, the coordination environment of the Ni(II) ion, which is affected by the number of water ligands, influences its d-d electronic transitions. This results in changes in the UV-Vis absorption spectrum. For example, as nickel(II) sulfate is dehydrated, the peak maximum in the UV-Vis spectrum shifts to longer wavelengths.[2] This can be a useful qualitative or semi-quantitative tool.

Data Presentation

Table 1: Dehydration Temperatures for Common Nickel(II) Salt Hydrates

Nickel(II) Salt Hydrate	Dehydration Product(s)	Temperature Range (°C)	Observations
NiCl₂·6H₂O	NiCl₂·2H₂O	66 - 133	Green solid turns yellowish.[1]
NiCl₂·6H₂O	Anhydrous NiCl₂	200 - 240	Requires heating for less than 12 hours.[12]
NiSO₄·6H₂O	Stepwise dehydration to NiSO₄·H₂O	~80 - 300	Multi-step water loss observed in TGA.[6]
NiSO₄·H₂O	Anhydrous NiSO₄	> 300	Final water molecule is lost.
Anhydrous NiSO₄	NiO	810	Decomposition of the anhydrous salt.[6]
Anhydrous NiCl₂	NiO	740	Decomposition of the anhydrous salt.[6]

Table 2: Common Desiccants for Storing Nickel(II) Salts

Desiccant	Chemical Formula	Regeneration Temperature (°C)	Notes
Silica Gel (Indicating)	SiO₂	120 - 150	Turns from blue to pink when saturated.[9][11]
Calcium Sulfate (Drierite®)	CaSO₄	230	An efficient, all-purpose desiccant.
Montmorillonite Clay	Al₂O₃·4SiO₂·H₂O	~105	Cost-effective, but may release moisture at higher temperatures.[11]
Molecular Sieves (4A)	Na₁₂(AlO₂)₁₂(SiO₂)₁₂·27H₂O	175 - 320	Can achieve very low humidity levels.[10][11]

Experimental Protocols

Protocol 1: Preparation of Anhydrous Nickel(II) Chloride

• Safety Precautions: This procedure should be performed in a well-ventilated fume hood. Thionyl chloride is corrosive and toxic. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Apparatus: A round-bottom flask, a reflux condenser, a heating mantle, and a gas outlet connected to a trap containing a sodium hydroxide (B78521) solution to neutralize HCl and SO₂ gases.

• Procedure: a. Place 10 g of nickel(II) chloride hexahydrate (NiCl₂·6H₂O) into the round-bottom flask. b. Carefully add 25 mL of thionyl chloride (SOCl₂) to the flask. c. Attach the reflux condenser and the gas trap. d. Gently heat the mixture to reflux for 2-3 hours. The reaction is: NiCl₂·6H₂O + 6SOCl₂ → NiCl₂ + 6SO₂ + 12HCl.[1] e. After reflux, allow the mixture to cool to room temperature. f. Isolate the yellow, anhydrous nickel(II) chloride powder by filtration under an inert atmosphere (e.g., in a glove box) to prevent rehydration. g. Wash the product with a small amount of dry diethyl ether and dry under vacuum.

Protocol 2: Thermal Gravimetric Analysis (TGA) of Nickel(II) Sulfate Hexahydrate

• Instrument Setup: a. Calibrate the TGA instrument according to the manufacturer's instructions. b. Use a clean, tared alumina (B75360) or platinum crucible.

• Sample Preparation: a. Weigh approximately 5-10 mg of nickel(II) sulfate hexahydrate into the TGA crucible. Record the exact weight.

• TGA Method: a. Place the crucible in the TGA furnace. b. Set the atmosphere to a constant flow of an inert gas, such as nitrogen, at a flow rate of 50 mL/min. c. Set the heating program to ramp from room temperature to 1000°C at a heating rate of 10°C/min.[13]

• Data Analysis: a. Plot the percentage of weight loss as a function of temperature. b. Identify the temperature ranges for each dehydration step and the final decomposition to nickel oxide. c. Calculate the percentage weight loss for each step and compare it to the theoretical values for the loss of water molecules and the decomposition of the anhydrous salt.

Mandatory Visualization

Caption: A decision workflow for the proper handling and storage of nickel(II) salts.

Caption: Thermal dehydration pathway of nickel(II) chloride hexahydrate.

References

• 1. NICKEL CHLORIDE - Ataman Kimya [atamanchemicals.com]
• 2. azom.com [azom.com]
• 3. The Potential Environmental and Social Influence of the Inorganic Salt Hydrates Used as a Phase Change Material for Thermal Energy Storage in Solar Installations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. akjournals.com [akjournals.com]
• 5. researchgate.net [researchgate.net]
• 6. Thermal Decomposition of Nickel Salt Hydrates: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. researchgate.net [researchgate.net]
• 8. Lab Desiccants and Drying Agents | Fisher Scientific [fishersci.com]
• 9. youtube.com [youtube.com]
• 10. knowledge1.thermofisher.com [knowledge1.thermofisher.com]
• 11. Reusing Desiccants in Packaging l Sustainable Moisture Solutions [streampeak.com.sg]
• 12. EP1604954A1 - Process for the production of anhydrous nickel chloride - Google Patents [patents.google.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Hexaaquanickel(II) Sulfate Crystals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with hexaaquanickel(II) sulfate (B86663) crystals. Our focus is to help you avoid and address the common issue of efflorescence.

Frequently Asked Questions (FAQs)

Q1: What is efflorescence in the context of hexaaquanickel(II) sulfate crystals?

A1: Efflorescence is the spontaneous loss of water of crystallization from a hydrated salt when it is exposed to the air.[1] For hexaaquanickel(II) sulfate, NiSO₄·6H₂O, this means the crystals lose their bound water molecules and can transform into a lower hydrate (B1144303) or an anhydrous powder, appearing as a white, powdery coating on the crystal surface. This process is driven by a vapor pressure gradient between the crystal and the surrounding atmosphere, particularly in dry conditions.

Q2: What are the primary causes of efflorescence in my hexaaquanickel(II) sulfate crystals?

A2: The main cause of efflorescence is exposure to an environment with low relative humidity. Temperature fluctuations can also contribute to this issue.[2] When the water vapor pressure at the surface of the crystal is higher than the partial pressure of water vapor in the surrounding air, the crystal will lose water to the atmosphere.

Q3: How does temperature affect the stability of hexaaquanickel(II) sulfate crystals?

A3: Temperature plays a critical role in the stability of the different hydrated forms of nickel(II) sulfate. The common tetragonal hexahydrate, α-NiSO₄·6H₂O, is stable in aqueous solution between 30.7 and 53.8 °C.[3] Below this range, the heptahydrate (NiSO₄·7H₂O) is more stable, and above it, an orthorhombic form of the hexahydrate can form. Heating the hexahydrate above 100 °C will cause it to lose water molecules.[4]

Q4: Can I reverse efflorescence once it has occurred?

A4: To some extent, it may be possible to rehydrate the effloresced crystals by exposing them to a high-humidity environment. However, this often results in a poorly formed or polycrystalline mass rather than restoring the original single crystal. The most effective approach is to prevent efflorescence from occurring in the first place. A process known as repulping, which involves stirring the crystals in a saturated solution, can be used to purify and obtain well-formed crystals.[5][6]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Crystals appear cloudy or have a white, powdery coating.	Efflorescence due to low ambient humidity.	Immediately transfer the crystals to a sealed container with a controlled, higher humidity environment. For long-term storage, use a desiccator with a saturated salt solution that maintains a specific relative humidity (see Protocol 2).
Crystals are cracking or crumbling.	Significant water loss due to prolonged exposure to a very dry environment.	While the original crystal form may be lost, the material can be salvaged by redissolving it in deionized water and recrystallizing under controlled conditions (see Protocol 1).
Efflorescence occurs during the crystal growth process.	The evaporation rate of the solvent is too rapid, leading to a localized drop in humidity at the crystal surface.	Slow down the evaporation rate by loosely covering the crystallization vessel. This allows the solvent to evaporate slowly, maintaining a higher humidity environment around the growing crystals.

Experimental Protocols

Protocol 1: Recrystallization of Hexaaquanickel(II) Sulfate to Obtain Efflorescence-Free Crystals

This protocol describes the slow evaporation method for growing high-quality, efflorescence-free crystals of hexaaquanickel(II) sulfate.

Materials:

• Nickel(II) sulfate hexahydrate (NiSO₄·6H₂O)

• Deionized water

• Beaker

• Stirring rod

• Hot plate (optional, for faster initial dissolution)

• Crystallization dish (a shallow, flat-bottomed glass dish)

• Filter paper or other loose covering

Procedure:

• Prepare a Saturated Solution:

  • In a beaker, add nickel(II) sulfate hexahydrate to deionized water at room temperature.

  • Stir the mixture until no more salt dissolves and a small amount of undissolved solid remains at the bottom. This ensures the solution is saturated. Gentle heating can be used to speed up dissolution, but the solution should be allowed to cool to room temperature before proceeding.

• Transfer the Solution:

  • Carefully decant the saturated solution into a clean crystallization dish, leaving the undissolved solids behind.

• Controlled Evaporation:

  • Cover the crystallization dish with a piece of filter paper or another loose-fitting cover. This will slow down the rate of evaporation and create a more humid microenvironment above the solution, which is crucial for preventing efflorescence on the newly forming crystals.

• Crystal Growth:

  • Place the dish in a location with a stable temperature and minimal vibrations.

  • Allow the solvent to evaporate slowly over several days to weeks. As the solvent evaporates, the concentration of the solute will increase, leading to the formation of crystals.

• Harvesting and Drying:

  • Once the crystals have reached the desired size, carefully remove them from the solution using tweezers.

  • Gently blot the crystals dry with a lint-free cloth. Do not leave them exposed to open, dry air for an extended period.

  • Immediately transfer the crystals to a suitable storage container (see Protocol 2).

Protocol 2: Long-Term Storage of Hexaaquanickel(II) Sulfate Crystals

This protocol outlines the best practices for storing hexaaquanickel(II) sulfate crystals to prevent efflorescence over the long term.

Materials:

• Hexaaquanickel(II) sulfate crystals

• Airtight container (e.g., a well-sealed glass vial or a desiccator)

• A saturated solution of a salt that maintains a suitable relative humidity (e.g., potassium sulfate for ~97% RH at 20°C) or silica (B1680970) gel for a dry environment if short-term storage is intended.[7]

Procedure for High-Humidity Storage (Recommended for Preventing Efflorescence):

• Prepare the Controlled Humidity Environment:

  • Place a saturated solution of a suitable salt at the bottom of a desiccator. The choice of salt will determine the relative humidity inside the desiccator. For preventing water loss from a hydrated salt, a high relative humidity is desirable.

• Store the Crystals:

  • Place the hexaaquanickel(II) sulfate crystals in a small, open container (e.g., a watch glass or a small beaker) on the desiccator plate, above the saturated salt solution.

  • Seal the desiccator tightly to maintain the internal atmosphere.

  • Store the desiccator in a location with a stable temperature.

Procedure for Dry Storage (for short-term use where efflorescence is not a primary concern):

• Prepare the Desiccator:

  • Place a desiccant, such as silica gel, at the bottom of the desiccator.

• Store the Crystals:

  • Place the hexaaquanickel(II) sulfate crystals in a sealed container within the desiccator.

  • Seal the desiccator and store it in a cool, dry place.

Data Summary

Stability of Nickel(II) Sulfate Hydrates in Aqueous Solution

Hydrate Form	Temperature Range for Stability (°C)
NiSO₄·7H₂O (heptahydrate)	< 30.7
α-NiSO₄·6H₂O (tetragonal hexahydrate)	30.7 - 53.8
Orthorhombic hexahydrate	> 53.8

Data sourced from Wikipedia.[3]

Visualizations

Caption: Troubleshooting workflow for efflorescence in hexaaquanickel(II) sulfate crystals.

References

• 1. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Nickel(II) sulfate - Wikipedia [en.wikipedia.org]
• 4. Nickel Sulfate | NiSO4 | CID 24586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Crystallization of nickel sulfate and its purification process: towards efficient production of nickel-rich cathode materials for lithium-ion batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Silica gel - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing pH for Hexaaquanickel(II) Ion Stability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺. The focus is on optimizing pH to ensure the stability of this complex ion in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range to maintain the stability of the hexaaquanickel(II) ion in an aqueous solution?

A1: The hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, is most stable in acidic to near-neutral solutions. To prevent the formation of hydroxo complexes and the precipitation of nickel(II) hydroxide (B78521), it is recommended to maintain the pH of the solution below 6.0. Solutions of salts containing the hexaaquanickel(II) ion are naturally slightly acidic, typically with a pH around 6.[1][2]

Q2: What happens to the hexaaquanickel(II) ion if the pH of the solution increases?

A2: As the pH of the solution increases, the hexaaquanickel(II) ion undergoes hydrolysis. The water ligands, being polarized by the Ni²⁺ ion, can donate a proton to the surrounding water, leading to the formation of hydroxo species such as [Ni(H₂O)₅(OH)]⁺.[3][4] With a further increase in pH, more water ligands are deprotonated, eventually leading to the precipitation of solid nickel(II) hydroxide, Ni(OH)₂.

Q3: At what pH does nickel(II) hydroxide begin to precipitate?

A3: The precipitation of nickel(II) hydroxide, Ni(OH)₂, can begin at a pH as low as 5.5 to 6.[5] The precipitation becomes more significant as the pH rises.

Q4: My solution containing hexaaquanickel(II) has turned cloudy or formed a green precipitate. What is the likely cause and how can I resolve it?

A4: A cloudy solution or a green precipitate indicates the formation of nickel(II) hydroxide, Ni(OH)₂. This is likely due to an increase in the pH of your solution. To resolve this, you can carefully add a dilute acid (e.g., dilute nitric acid or perchloric acid) dropwise while monitoring the pH to lower it to a range where the hexaaquanickel(II) ion is stable (i.e., pH < 6.0). The precipitate should redissolve.

Q5: Can I use a buffer to maintain the desired pH?

A5: Yes, using a suitable buffer system is a good practice to maintain a stable pH. However, ensure that the buffer components do not form strong complexes with the Ni²⁺ ion, which could interfere with your experiment. Acetate or phosphate (B84403) buffers are often used, but their compatibility should be verified for your specific application.

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Unexpected precipitation in the nickel solution.	The pH of the solution has likely risen above 6, leading to the formation of nickel(II) hydroxide.	1. Measure the pH of the solution. 2. If the pH is above 6, slowly add a dilute acid (e.g., 0.1 M HNO₃) while stirring until the precipitate dissolves and the pH is in the desired range (pH 4-6). 3. Consider using a buffer system to maintain the pH for future experiments.
Color of the nickel solution has changed from green to a different shade.	A significant change in color could indicate a change in the coordination environment of the nickel ion, possibly due to the formation of hydroxo or other complexes.	1. Measure the pH of the solution to check for deviations from the optimal range. 2. Use UV-Vis spectroscopy to analyze the absorption spectrum of the solution. The characteristic spectrum of [Ni(H₂O)₆]²⁺ should show two main absorption bands around 395 nm and 720 nm. Shifts in these peaks can indicate the formation of new species. 3. Ensure no unintended ligands that could displace the water molecules have been introduced into the solution.
Inconsistent experimental results.	Fluctuations in pH during the experiment can affect the concentration and reactivity of the hexaaquanickel(II) ion.	1. Monitor the pH of your solution throughout the experiment. 2. Implement a suitable buffer system to stabilize the pH. 3. Ensure all reagents are of high purity and do not introduce acidic or basic contaminants.

Quantitative Data

The stability of the hexaaquanickel(II) ion is governed by its hydrolysis reactions and the solubility of nickel(II) hydroxide.

Table 1: Stepwise Hydrolysis Constants for Hexaaquanickel(II) Ion at 25 °C

Equilibrium Reaction	log K
[Ni(H₂O)₆]²⁺ ⇌ [Ni(H₂O)₅(OH)]⁺ + H⁺	-9.86
[Ni(H₂O)₆]²⁺ + 2H₂O ⇌ [Ni(H₂O)₄(OH)₂] + 2H⁺	-20.9
[Ni(H₂O)₆]²⁺ + 3H₂O ⇌ [Ni(H₂O)₃(OH)₃]⁻ + 3H⁺	-30
[Ni(H₂O)₆]²⁺ + 4H₂O ⇌ [Ni(H₂O)₂(OH)₄]²⁻ + 4H⁺	-44

Source: Data compiled from various sources.

Table 2: Solubility Product (Ksp) of Nickel(II) Hydroxide at Different Temperatures

Temperature (°C)	Ksp
20	1.37 x 10⁻⁸
25	5.48 x 10⁻¹⁶
50	Varies with particle size
80	Varies with particle size

Note: The solubility of Ni(OH)₂ can be influenced by factors such as particle size and crystallinity.[5][6][7]

Experimental Protocols

Protocol 1: Potentiometric Titration to Determine the Onset of Nickel(II) Hydroxide Precipitation

This protocol allows for the determination of the pH at which Ni(OH)₂ begins to precipitate from a solution of hexaaquanickel(II).

Materials:

• Standardized solution of a nickel(II) salt (e.g., 0.1 M Ni(NO₃)₂)

• Standardized solution of a strong base (e.g., 0.1 M NaOH)

• pH meter with a calibrated glass electrode

• Magnetic stirrer and stir bar

• Burette

• Beaker

Procedure:

• Pipette a known volume (e.g., 50.0 mL) of the nickel(II) salt solution into a beaker.

• Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

• Immerse the calibrated pH electrode in the solution.

• Record the initial pH of the solution.

• Begin adding the NaOH solution from the burette in small increments (e.g., 0.5 mL).

• After each addition, allow the pH reading to stabilize and record the pH and the total volume of NaOH added.

• Continue the titration until a significant and sharp increase in pH is observed, and a persistent precipitate is formed.

• Plot a graph of pH (y-axis) versus the volume of NaOH added (x-axis).

• The point of inflection in the steep part of the curve corresponds to the pH at which significant precipitation of Ni(OH)₂ occurs.

Protocol 2: UV-Vis Spectrophotometric Analysis of Hexaaquanickel(II) Stability with Varying pH

This protocol uses UV-Vis spectrophotometry to monitor changes in the coordination environment of the nickel(II) ion as a function of pH.

Materials:

• Stock solution of a nickel(II) salt (e.g., 0.1 M NiCl₂)

• Buffer solutions of varying pH (e.g., pH 4, 5, 6, 7, 8, 9, 10)

• UV-Vis spectrophotometer

• Quartz cuvettes

• pH meter

Procedure:

• Prepare a series of solutions by diluting the nickel(II) stock solution with each of the buffer solutions to a final nickel concentration suitable for spectrophotometric analysis (e.g., 0.05 M).

• Measure and record the final pH of each solution.

• Record the UV-Vis absorption spectrum of each solution over a wavelength range of 300-800 nm, using the corresponding buffer solution as a blank.

• The hexaaquanickel(II) ion has characteristic absorption peaks around 395 nm and 720 nm.

• Observe any changes in the position (λmax) and intensity (absorbance) of these peaks as the pH changes.

• The appearance of new absorption bands or significant shifts in the existing peaks indicate the formation of new nickel species (e.g., hydroxo complexes).

• Note the pH at which the spectrum begins to deviate significantly from that of the acidic solution, indicating the limit of stability for the hexaaquanickel(II) ion.

Visualizations

Caption: Hydrolysis pathway of the hexaaquanickel(II) ion with increasing pH.

Caption: Workflow for determining the optimal pH for hexaaquanickel(II) stability.

References

• 1. researchgate.net [researchgate.net]
• 2. mt.com [mt.com]
• 3. researchgate.net [researchgate.net]
• 4. uv visible light absorption spectrum of nickel complexes spectra of hexaaquanickel(II) hexaamminenickel(II) complex ions Doc Brown's chemistry revision notes [docbrown.info]
• 5. tandfonline.com [tandfonline.com]
• 6. NICKEL HYDROXIDE - Ataman Kimya [atamanchemicals.com]
• 7. brainly.com [brainly.com]

purification techniques for commercially available hexaaquanickel(II) salts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of commercially available hexaaquanickel(II) salts, including sulfate (B86663), chloride, and nitrate (B79036).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial hexaaquanickel(II) salts?

A1: Common metallic impurities often include cobalt(II), iron(II)/iron(III), copper(II), zinc(II), and magnesium(II).[1][2][3][4][5][6] Cobalt is a particularly common impurity due to its similar chemical properties to nickel.[7] Magnesium can be challenging to remove from nickel sulfate due to the similar ionic radii of Mg²⁺ and Ni²⁺, which allows for isomorphous substitution in the crystal lattice.[1][2][3][4][6] Other impurities can include small amounts of sodium and chloride, depending on the manufacturing process.

Q2: What is the most common and effective laboratory-scale purification technique for these salts?

A2: Recrystallization is the most common and effective method for purifying nickel(II) salts in a laboratory setting. This can be performed through several techniques:

• Cooling Crystallization: This involves dissolving the impure salt in a minimum amount of hot solvent (usually deionized water) and then allowing the solution to cool slowly. The nickel salt will crystallize out, leaving many impurities behind in the mother liquor. This method is effective for salts like nickel sulfate, whose solubility is highly dependent on temperature.[8]

• Evaporative Crystallization: This technique involves slowly evaporating the solvent from a saturated solution at a constant temperature to induce crystallization.[1][6]

• Anti-Solvent/Precipitation Method: This involves dissolving the salt in a solvent in which it is soluble, and then adding a second solvent (an anti-solvent) in which the salt is insoluble to cause precipitation. A notable example is the purification of nickel(II) chloride by adding acetone (B3395972) and HCl to a saturated aqueous solution, which precipitates a highly pure dihydrate form.[7]

Q3: Why is the color of my hexaaquanickel(II) salt solution important?

A3: The vibrant green color of an aqueous solution of a hexaaquanickel(II) salt is characteristic of the [Ni(H₂O)₆]²⁺ complex ion. A significant deviation from this color, such as a yellowish or brownish tint, may indicate the presence of impurities like iron(III).

Q4: Can I make the anhydrous salt by heating the hexahydrate?

A4: Generally, no. Heating the hexahydrated salts, particularly nickel(II) nitrate, will likely lead to decomposition before complete dehydration occurs, forming basic salts or nickel oxides.[9][10] Anhydrous nickel(II) nitrate, for example, is typically prepared using dinitrogen pentoxide or dinitrogen tetroxide.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of hexaaquanickel(II) salts.

Problem 1: Crystals do not form upon cooling the saturated solution.

• Possible Cause: The solution is not sufficiently saturated, meaning too much solvent was used.

• Solution:

  • Reheat the solution and boil off some of the solvent to increase the concentration.

  • Allow the solution to cool again slowly.

  • If crystals still do not form, try "seeding" the solution by adding a tiny crystal of the crude nickel salt.[11]

  • As a last resort, scratching the inside of the flask with a glass rod at the surface of the liquid can create nucleation sites and induce crystallization.

Problem 2: The salt "oils out" instead of forming crystals.

• Possible Cause: The saturation point of the solution is reached at a temperature above the melting point of the hydrated salt, or the presence of significant impurities is depressing the melting point. Nickel(II) nitrate hexahydrate, for instance, dissolves in its own water of crystallization at 56 °C.[12]

• Solution:

  • Reheat the solution to dissolve the oil.

  • Add a small amount of additional hot solvent to decrease the saturation temperature.[11]

  • Ensure a slow cooling rate. A rapid temperature drop can favor oiling out over crystallization.

Problem 3: The resulting crystals are very fine or form a powder.

• Possible Cause: The rate of crystallization was too rapid. This can happen if the solution is cooled too quickly or is excessively supersaturated.

• Solution:

  • Re-dissolve the solid by heating.

  • Add a small amount of extra solvent.

  • Ensure the solution cools as slowly as possible. Insulating the flask can help achieve a slower cooling rate, which promotes the growth of larger, more well-defined crystals.

Problem 4: The purified salt is still contaminated with magnesium (especially for NiSO₄·6H₂O).

• Possible Cause: Magnesium co-crystallizes with nickel sulfate due to their similar ionic properties (isomorphous substitution).[1][2][3][4][6] A single recrystallization may not be sufficient.

• Solution:

  • Perform multiple recrystallizations.

  • Consider a "repulping" process where the crystallized nickel sulfate is stirred for an extended period in a pure, saturated nickel sulfate solution. This can remove surface-adsorbed impurities and those in the crystal lattice.[1][2][3][4][6]

Problem 5: The purified nickel(II) chloride or nitrate crystals turn into a wet sludge upon exposure to air.

• Possible Cause: These salts are deliquescent or hygroscopic, meaning they readily absorb moisture from the atmosphere.[9][10]

• Solution:

  • Dry the purified crystals thoroughly. This can be done in a desiccator over a suitable drying agent (e.g., anhydrous calcium sulfate).

  • Store the dried crystals in a tightly sealed container in a dry environment.

Data on Purification Efficiency

The following table summarizes quantitative data on the removal of specific impurities from hexaaquanickel(II) salts using laboratory-scale purification techniques.

Salt Purified	Technique	Impurity	Initial Concentration	Final Concentration	% Removal	Reference
NiCl₂·6H₂O	Precipitation with HCl/Acetone (1st precipitation)	Cobalt (Co)	2400 ppm	130 ppm	~94.6%	[7]
NiCl₂·6H₂O	Precipitation with HCl/Acetone (2nd precipitation)	Cobalt (Co)	130 ppm	6.4 ppm	~95.1%	[7]
NiCl₂·6H₂O	Precipitation with HCl/Acetone (3rd precipitation)	Cobalt (Co)	6.4 ppm	~0.25 ppm	~96.1%	[7]
NiCl₂·6H₂O	Precipitation with HCl/Acetone (overall)	Copper (Cu)	16 ppm	0.4 ppm	97.5%	[7]
NiCl₂·6H₂O	Precipitation with HCl/Acetone (overall)	Iron (Fe)	1 ppm	< 0.1 ppm	>90%	[7]
NiSO₄·6H₂O	Repulping (1st stage)	Magnesium (Mg)	(Initial solid from evaporative crystallization)	-	77%	[1][2][3][4][6]
NiSO₄·6H₂O	Repulping (2nd stage)	Magnesium (Mg)	(Solid from 1st repulping)	-	26%	[1][2][3][4][6]

Experimental Protocols

1. General Recrystallization from Aqueous Solution (for NiSO₄·6H₂O)

This protocol is a standard method for purifying nickel(II) sulfate.

• Dissolution: In a fume hood, gently heat approximately 150 mL of deionized water in a 250 mL Erlenmeyer flask on a hot plate. Add the impure nickel(II) sulfate hexahydrate (~50 g) in small portions with continuous stirring until no more salt dissolves. Add a minimal amount of hot deionized water to ensure the solution is just saturated.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration. Keep the solution and the filtration apparatus (funnel and receiving flask) hot to prevent premature crystallization.

• Cooling and Crystallization: Cover the flask with a watch glass and remove it from the heat. Allow the solution to cool slowly to room temperature. To promote the growth of larger crystals, the flask can be placed in an insulated container. Subsequently, place the flask in an ice bath for at least one hour to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water, followed by a wash with ice-cold ethanol (B145695) to help remove residual water.

• Drying: Dry the purified crystals by leaving them in the Büchner funnel with the vacuum running for a period, or by transferring them to a desiccator.

2. Purification of NiCl₂·6H₂O by Precipitation

This method is highly effective for removing cobalt and other metallic impurities.[7]

• Solution Preparation: Prepare a saturated solution of commercial nickel(II) chloride hexahydrate in deionized water at a slightly elevated temperature (e.g., 50-60°C).

• Precipitation: In a well-ventilated fume hood, add an equal volume of acetone to the nickel chloride solution. While stirring vigorously, bubble anhydrous hydrogen chloride gas through the solution, or add concentrated hydrochloric acid dropwise. A fine, green crystalline precipitate of nickel(II) chloride dihydrate (NiCl₂·2H₂O) will form.

• Isolation: Decant the supernatant liquid. Collect the crystals by suction filtration.

• Washing: Wash the collected crystals thoroughly with acetone to remove the mother liquor containing the impurities.

• Drying: Dry the product in a desiccator. The resulting dihydrate can be used as is or can be recrystallized from water to obtain the hexahydrate if desired. Note that this method yields the dihydrate, which is also a stable form.

3. Recrystallization of Ni(NO₃)₂·6H₂O by Controlled Cooling

This protocol is adapted for the hygroscopic nature of nickel(II) nitrate.

• Dissolution: Prepare a concentrated solution of nickel(II) nitrate hexahydrate in deionized water at an elevated temperature (e.g., 90-100°C).[9]

• Concentration: Carefully evaporate some of the water until the solution is near saturation. The density should be approximately 1.62-1.64 g/mL.[9] Adjust the pH to ~2.0 with dilute nitric acid if necessary.[9]

• Controlled Cooling: Cool the solution to 60°C. Then, begin a slow, controlled cooling process, for example, by reducing the temperature by approximately 2°C per hour until a final temperature of about 29°C is reached.[9] This slow cooling is crucial for obtaining good quality crystals.

• Isolation and Drying: Collect the crystals by suction filtration. Due to the deliquescent nature of nickel nitrate, minimize exposure to atmospheric moisture. Quickly transfer the crystals to a desiccator for drying.

Visual Workflow and Logic Diagrams

Caption: General experimental workflow for the purification of hexaaquanickel(II) salts by recrystallization.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Crystallization of nickel sulfate and its purification process: towards efficient production of nickel-rich cathode materials for lithium-ion batteries - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Crystallization of nickel sulfate and its purification process: towards efficient production of nickel-rich cathode materials for lithium-ion batterie ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04280D [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Crystallization of nickel sulfate and its purification process: towards efficient production of nickel-rich cathode materials for lithium-ion batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 8. scispace.com [scispace.com]
• 9. Page loading... [wap.guidechem.com]
• 10. Sciencemadness Discussion Board - crystallising nickel nitrate - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Unveiling the True Geometry of Hexaaquanickel(II): A Comparative Guide to Neutron Diffraction and X-ray Diffraction Techniques

For researchers, scientists, and professionals in drug development, the precise characterization of molecular structures is paramount. The hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, serves as a fundamental model for understanding metal-ligand interactions and hydration shells in coordination chemistry. This guide provides an objective comparison of neutron diffraction and single-crystal X-ray diffraction for the structural validation of this complex, supported by experimental data, to aid in the selection of the most appropriate analytical technique.

The primary challenge in the structural determination of hydrated compounds lies in the accurate localization of hydrogen atoms. This is crucial for a complete understanding of the coordination geometry of the water ligands and the intricate network of hydrogen bonds that stabilize the crystal lattice. While both X-ray and neutron diffraction are powerful techniques for elucidating crystal structures, they differ fundamentally in their interaction with matter, leading to significant differences in the quality and completeness of the resulting structural models, particularly concerning hydrogen atoms.

Performance Comparison: Neutron vs. X-ray Diffraction

Neutron diffraction offers a distinct advantage in the study of hydrated metal complexes due to the neutron's ability to scatter effectively from light atoms, especially hydrogen. Unlike X-rays, which are scattered by the electron cloud and thus have difficulty detecting atoms with few electrons, neutrons are scattered by the atomic nucleus. This results in a much higher scattering cross-section for hydrogen (and its isotope deuterium), making it readily visible in neutron diffraction experiments.

Conversely, single-crystal X-ray diffraction is a more accessible and routine technique that provides excellent precision for the positions of heavier atoms. However, the scattering contribution of hydrogen atoms is often too weak to be accurately determined, especially in the presence of a heavy metal atom like nickel. This can lead to ambiguities in the orientation of water molecules and an incomplete picture of the hydrogen bonding network.

The following table summarizes the key structural parameters for the hexaaquanickel(II) cation in [Ni(H₂O)₆]Cl₂ as determined by both single-crystal neutron diffraction and single-crystal X-ray diffraction.

Structural Parameter	Single-Crystal Neutron Diffraction (NiCl₂·6H₂O at 4.2 K)	Single-Crystal X-ray Diffraction ([Ni(OH₂)₆]Cl₂·(18-crown-6)₂·2H₂O at 105 K)
Ni-O Bond Lengths (Å)	Data not explicitly provided in the cited abstract	2.0310(8), 2.0567(8), 2.0474(8)
O-Ni-O Bond Angles (°)	Data not explicitly provided in the cited abstract	91.62(3), 91.05(3), 92.90(3) (cis); 180 (trans)
O-H Bond Lengths (Å)	Accurately determined	Generally not refined or have high uncertainty
H-O-H Bond Angles (°)	Accurately determined	Generally not refined or have high uncertainty
Hydrogen Atom Positions	Precisely located	Imprecisely located or inferred

Note: The comparison is drawn from different crystal structures containing the hexaaquanickel(II) cation to highlight the inherent capabilities of each technique. Direct comparison of bond lengths and angles is influenced by the different counter-ions and crystal packing.

Experimental Protocols

Single-Crystal Neutron Diffraction of NiCl₂·6H₂O

The experimental protocol for the single-crystal neutron diffraction study of NiCl₂·6H₂O involved the following key steps:

• Crystal Growth: A single crystal of nickel chloride hexahydrate was grown from an aqueous solution.

• Data Collection: The crystal was mounted on a goniometer and cooled to 4.2 K. A beam of thermal neutrons was directed at the crystal. The diffracted neutrons were detected by a position-sensitive detector. Intensity data for a large number of independent reflections were collected by rotating the crystal.

• Structure Solution and Refinement: The positions of the nickel, chlorine, and oxygen atoms were determined from the diffraction data. The hydrogen atom positions were then located from a Fourier map of the neutron scattering density. The entire structure, including the anisotropic thermal parameters for all atoms, was refined using a least-squares method.

Single-Crystal X-ray Diffraction of [Ni(OH₂)₆]Cl₂·(18-crown-6)₂·2H₂O

The experimental procedure for the single-crystal X-ray diffraction study of the [Ni(OH₂)₆]²⁺ complex is outlined below:

• Crystal Growth: Light blue crystals suitable for X-ray diffraction were obtained by slow evaporation from a solution containing NiCl₂ and 18-crown-6 (B118740) ether in deionized water at 277 K.[1][2]

• Data Collection: A suitable crystal was mounted on a diffractometer. The crystal was cooled to 105 K to minimize thermal vibrations. Monochromatic X-ray radiation (e.g., Mo Kα, λ = 0.71073 Å) was used.[1][2] A series of diffraction images were collected as the crystal was rotated.

• Structure Solution and Refinement: The diffraction data were processed to yield a set of structure factors. The structure was solved using direct methods to locate the positions of the heavier atoms (Ni, Cl, O, C). The positions of the hydrogen atoms on the water molecules were typically placed in calculated positions and refined using a riding model, as their positions cannot be freely refined with high accuracy from X-ray data.

Visualization of the Experimental Workflow

The following diagram illustrates the logical workflow for the structural validation of the hexaaquanickel(II) ion, emphasizing the key decision point between X-ray and neutron diffraction based on the research objectives.

Caption: Workflow for structural validation of hexaaquanickel(II).

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. Crystal structure of [Ni(OH2)6]Cl2·(18-crown-6)2·2H2O - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Spectroscopic Study of Hexaaquanickel(II) and Hexaaquacobalt(II) Ions

Introduction

The hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, and the hexaaquacobalt(II) ion, [Co(H₂O)₆]²⁺, are classic examples in coordination chemistry that vividly demonstrate the relationship between electronic structure and spectroscopic properties. Present in aqueous solutions of many simple nickel(II) and cobalt(II) salts, respectively, these octahedral complexes exhibit distinct colors—green for nickel and pink for cobalt.[1][2][3][4][5][6] These colors arise from the absorption of specific wavelengths of visible light, a phenomenon governed by electronic transitions between d-orbitals. This guide provides a comparative analysis of their absorption spectra, underpinned by ligand field theory, and includes a standardized experimental protocol for their characterization.

Spectroscopic Data and Electronic Transitions

The distinct colors of [Ni(H₂O)₆]²⁺ and [Co(H₂O)₆]²⁺ are a direct consequence of their unique d-electron configurations and the resulting electronic transitions. The central Ni²⁺ ion has a d⁸ configuration, while the Co²⁺ ion has a d⁷ configuration.[2][7] In an octahedral field created by six water ligands, the five degenerate d-orbitals of the metal ion split into a lower-energy triplet (t₂g) and a higher-energy doublet (e_g). The energy difference between these sets of orbitals is denoted as Δo (the crystal field splitting energy).

The absorption of light promotes electrons from the lower t₂g orbitals to the higher e_g orbitals. The specific wavelengths absorbed correspond to the energy required for these d-d transitions. Because these transitions are Laporte-forbidden (they involve transitions between orbitals of the same subshell), the molar absorptivities (ε) are typically low.[8]

Table 1: Comparative Spectroscopic Data for Hexaaqua Complexes

Property	Hexaaquanickel(II), [Ni(H₂O)₆]²⁺	Hexaaquacobalt(II), [Co(H₂O)₆]²⁺
Color in Solution	Green[1][6][9]	Pink[2][3][4][5]
Central Metal Ion	Ni²⁺	Co²⁺
d-Electron Config.	d⁸[7][10]	d⁷[2][7]
Ground State Term	³A₂g	⁴T₁g(F)
λₘₐₓ (nm)	~720, ~650 (shoulder), ~395	~510-540[5]
Absorbed Color	Red/Violet	Blue-Green
Observed Transitions	³A₂g → ³T₂g³A₂g → ³T₁g(F)³A₂g → ³T₁g(P)[10]	⁴T₁g(F) → ⁴T₂g(F)⁴T₁g(F) → ⁴A₂g(F)⁴T₁g(F) → ⁴T₁g(P)[2]

Experimental Protocol: UV-Visible Spectroscopy

This section outlines a general procedure for obtaining the absorption spectra of [Ni(H₂O)₆]²⁺ and [Co(H₂O)₆]²⁺.

1. Materials and Equipment:

• Nickel(II) sulfate (B86663) hexahydrate (NiSO₄·6H₂O) or Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O) or Cobalt(II) sulfate heptahydrate (CoSO₄·7H₂O)

• Distilled or deionized water

• Analytical balance

• Volumetric flasks (e.g., 50 mL or 100 mL)

• Pipettes

• Double-beam UV-Vis spectrophotometer[11]

• Matched quartz or glass cuvettes (1 cm path length)

2. Preparation of Stock Solutions (Example: 0.1 M):

• For [Ni(H₂O)₆]²⁺: Accurately weigh the appropriate amount of a nickel(II) salt (e.g., ~2.629 g of NiSO₄·6H₂O for 100 mL). Quantitatively transfer the solid to a 100 mL volumetric flask. Dissolve the salt in a small amount of distilled water, then dilute to the mark and mix thoroughly.[12]

• For [Co(H₂O)₆]²⁺: Accurately weigh the appropriate amount of a cobalt(II) salt (e.g., ~2.379 g of CoCl₂·6H₂O for 100 mL).[13] Follow the same procedure as for the nickel salt.

3. Spectroscopic Measurement:

• Turn on the spectrophotometer and allow the lamps to warm up as per the manufacturer's instructions.

• Set the desired wavelength range for the scan (e.g., 350 nm to 800 nm for the visible spectrum).

• Fill two cuvettes with distilled water to serve as the blank or reference. Place them in the reference and sample holders and run a baseline correction.

• Rinse a cuvette with a small amount of the nickel(II) stock solution, then fill it approximately three-quarters full.

• Replace the sample cuvette containing the blank with the cuvette containing the nickel solution.

• Initiate the scan to record the absorption spectrum. The instrument will plot absorbance versus wavelength.

• Identify and record the wavelength(s) of maximum absorbance (λₘₐₓ).[12]

• Repeat the measurement process for the cobalt(II) solution.

Visualization of Electronic Transitions

The following diagram illustrates the d-orbital splitting for octahedral complexes and the corresponding ground-state electron configurations for high-spin d⁸ and d⁷ ions. Water is a weak-field ligand, resulting in high-spin complexes where electrons occupy separate orbitals before pairing.[2][5] The arrows indicate the lowest energy spin-allowed electronic transitions responsible for the primary absorption bands.

Figure 1: d-orbital splitting for Ni²⁺ and Co²⁺ in an octahedral field.

References

• 1. uv visible light absorption spectrum of nickel complexes spectra of hexaaquanickel(II) hexaamminenickel(II) complex ions Doc Brown's chemistry revision notes [docbrown.info]
• 2. Hexaaquacobalt(II)|Co(H2O)6²⁺ Complex Ion [benchchem.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. John Straub's lecture notes [people.bu.edu]
• 5. uv visible absorption spectra of cobalt complexes with water ammonia chloride ion spectra of octahedral complex ions hexaaquacobalt(II) ion tetrachlorocobaltate(II) ion hexaamminecobalt(III) ion complexesDoc Brown's chemistry revision notes [docbrown.info]
• 6. Nickel transition metal Chemistry nickel(II) Ni2+ complex ions ligand substitution redox chemical reactions principal oxidation states +2 +3 Palladium Plutonium Darmstadtium balanced equations GCE AS A2 IB A level inorganic chemistry revision notes [docbrown.info]
• 7. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 8. people.bath.ac.uk [people.bath.ac.uk]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. ijpras.com [ijpras.com]
• 12. kbcc.cuny.edu [kbcc.cuny.edu]
• 13. Hexaaquacobalt (II) ion solution | UK Science Technician Community [community.preproom.org]

Distinguishing Hexaaquanickel(II) from Other Hydrated Nickel(II) Species: A Comparative Guide

For researchers, scientists, and professionals in drug development, the precise characterization of a metal ion's coordination sphere is paramount. In aqueous environments, the nickel(II) ion predominantly exists as the hexaaquanickel(II) complex, [Ni(H₂O)₆]²⁺. However, the substitution of these water ligands by other molecules can lead to a variety of hydrated nickel(II) species with distinct chemical and physical properties. This guide provides an objective comparison of experimental methods to distinguish the hexaaquanickel(II) ion from other hydrated nickel(II) complexes, supported by experimental data and detailed protocols.

Spectroscopic and Structural Characterization

The primary techniques for differentiating between various hydrated nickel(II) species are UV-Visible (UV-Vis) Spectroscopy and X-ray Absorption Spectroscopy (XAS), including Extended X-ray Absorption Fine Structure (EXAFS) and X-ray Absorption Near Edge Structure (XANES). X-ray crystallography provides definitive structural information for solid-state species.

UV-Visible Spectroscopy

The electronic absorption spectrum of [Ni(H₂O)₆]²⁺ is characterized by three main absorption bands in the visible and near-infrared regions, corresponding to d-d transitions. The positions of these bands are sensitive to the ligand field environment. Substitution of water ligands with other groups typically causes a shift in these absorption maxima.

Table 1: Comparison of UV-Vis Absorption Maxima for Various Nickel(II) Complexes

Complex Ion	Color	λ_max 1 (nm)	λ_max 2 (nm)	λ_max 3 (nm)
[Ni(H₂O)₆]²⁺	Green	~395	~656	~720
[Ni(NH₃)₆]²⁺	Pale Blue	~360	~590	-
[NiCl(H₂O)₅]⁺	Yellow-Green	~405	~670	~737
[NiCl₂(H₂O)₄]	Yellow	~415	-	~770

Note: The absorption maxima can vary slightly depending on the counter-ion and solvent conditions.

The observed shifts in the absorption bands upon ligand substitution are a direct consequence of changes in the ligand field splitting energy.[1][2] For instance, the replacement of water molecules by chloride ions, which are weaker field ligands, results in a red-shift (shift to longer wavelengths) of the absorption bands.[2][3]

X-ray Absorption Spectroscopy (XAS)

XAS is a powerful technique for determining the local atomic structure around a specific element in both crystalline and non-crystalline samples.

EXAFS (Extended X-ray Absorption Fine Structure) provides information about the coordination number and bond distances of the atoms in the immediate vicinity of the absorbing atom. For [Ni(H₂O)₆]²⁺ in aqueous solution, EXAFS studies have consistently shown a first coordination sphere of six oxygen atoms.[4][5][6]

XANES (X-ray Absorption Near Edge Structure) is sensitive to the oxidation state and coordination geometry of the absorbing atom. Changes in the shape and position of the absorption edge can indicate a change from octahedral to other geometries like tetrahedral or square planar. While subtle changes are observed with the formation of inner-sphere complexes like NiCl⁺, significant structural changes such as a transition from octahedral to tetrahedral geometry are not typically observed in simple aqueous NiCl₂ solutions.[7]

Table 2: Structural Parameters of Hydrated Nickel(II) Species from EXAFS

Species	Coordination Number (First Shell)	Atom Type	Ni-Atom Distance (Å)
[Ni(H₂O)₆]²⁺ (in Ni(NO₃)₂ solution)	6	O	2.07
[Ni(H₂O)₆]²⁺ (in NiSO₄ and Ni(NO₃)₂ solutions)	6	O	2.04
NiCl⁺ (in concentrated NiCl₂ solution)	~5.5 (O), ~0.5 (Cl)	O, Cl	2.07 (Ni-O), 2.35 (Ni-Cl)

Data from multiple sources confirm the coordination of six water molecules to Ni(II) in dilute aqueous solutions.[5][6][7]

Experimental Protocols

UV-Visible Spectroscopy

Objective: To determine the absorption spectrum of a hydrated nickel(II) species and compare it to known spectra.

Methodology:

• Sample Preparation: Prepare a solution of the nickel(II) salt of interest (e.g., Ni(NO₃)₂, NiCl₂) in a suitable solvent (typically deionized water) at a known concentration. For studying the effect of other ligands, prepare a series of solutions with varying concentrations of the ligand.

• Instrumentation: Use a double-beam UV-Vis spectrophotometer.

• Measurement:

  • Fill a quartz cuvette with the solvent to be used as a reference.

  • Fill a matched quartz cuvette with the sample solution.

  • Record the absorption spectrum over a desired wavelength range (e.g., 300-850 nm).[2]

  • Baseline correction should be performed using the solvent as a blank.[2]

• Data Analysis: Identify the wavelengths of maximum absorbance (λ_max) and compare them to literature values for known nickel(II) complexes.

X-ray Absorption Spectroscopy (EXAFS and XANES)

Objective: To determine the coordination number, bond distances, and geometry of the nickel(II) coordination sphere.

Methodology:

• Sample Preparation: Samples can be in the form of solutions or solids. For solutions, the concentration should be optimized for the specific beamline and detector setup. Solid samples are typically ground to a fine powder and pressed into a sample holder.

• Instrumentation: XAS measurements are performed at a synchrotron radiation source. The energy of the X-ray beam is scanned across the Ni K-edge (8333 eV).

• Measurement: The absorption coefficient is measured as a function of the incident X-ray energy.

• Data Analysis:

  • XANES: The pre-edge and edge regions of the spectrum are analyzed to determine the oxidation state and coordination geometry. Comparison with spectra of model compounds with known structures is crucial.

  • EXAFS: The oscillations in the absorption coefficient above the absorption edge are extracted and Fourier transformed to obtain a radial distribution function, which shows peaks corresponding to different coordination shells around the nickel atom. These peaks are then fitted to theoretical models to extract precise coordination numbers and bond distances.[4][5][6]

Logical Workflow for Species Identification

The following diagram illustrates a typical workflow for distinguishing hexaaquanickel(II) from other hydrated species.

Caption: Experimental workflow for identifying hydrated Ni(II) species.

Relationship between Hydrated Nickel(II) Species

In aqueous solutions containing other potential ligands (L), an equilibrium exists between the various hydrated species. The position of this equilibrium is governed by the stability constants of the respective complexes.

Caption: Stepwise formation of hydrated Ni(II) complexes.

The stability of these complexes is crucial in various applications, including drug development, where the interaction of metallodrugs with biological ligands is of interest. Potentiometric titrations are commonly employed to determine the stability constants of these complexes.[8][9]

References

• 1. uv visible light absorption spectrum of nickel complexes spectra of hexaaquanickel(II) hexaamminenickel(II) complex ions Doc Brown's chemistry revision notes [docbrown.info]
• 2. Thermodynamic Modeling of Poorly Complexing Metals in Concentrated Electrolyte Solutions: An X-Ray Absorption and UV-Vis Spectroscopic Study of Ni(II) in the NiCl2-MgCl2-H2O System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Study of Ni(II) coordination in aqueous solution by EXAFS analysis | Semantic Scholar [semanticscholar.org]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Characterizing Ni(II) hydration in aqueous solution using DFT and EXAFS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thermodynamic modeling of poorly complexing metals in concentrated electrolyte solutions: an X-ray absorption and UV-Vis spectroscopic study of Ni(II) in the NiCl2-MgCl2-H2O system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stability Constants of Mixed Ligand Complexes of Nickel(II) with Adenine and Some Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Stability Constants of Mixed Ligand Complexes of Nickel(II) with Adenine and Some Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Cross-Validation of Magnetic Data in Hexaaquanickel(II) Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies and data for the cross-validation of magnetic properties in hexaaquanickel(II) ([Ni(H₂O)₆]²⁺) compounds. By integrating experimental data with theoretical models, this guide serves as a practical resource for validating magnetic measurements and understanding the magnetostructural correlations in these systems.

Comparative Analysis of Magnetic Parameters

The magnetic properties of hexaaquanickel(II) and related Ni(II) complexes are primarily dictated by the electronic configuration of the Ni²⁺ ion (3d⁸) in an octahedral ligand field. This results in a spin state of S=1. The key magnetic parameters for comparative analysis include the effective magnetic moment (µ_eff), the g-factor, and the zero-field splitting (ZFS) parameters (D and E).

Table 1: Comparison of Experimental and Theoretical Magnetic Parameters for Octahedral Ni(II) Complexes

Compound/Method	µ_eff (B.M.)	g_iso	D (cm⁻¹)	E (cm⁻¹)	Reference
[Ni(H₂O)₆]²⁺ (Typical Experimental)	2.8 - 3.4[1]	~2.2	Small	~0	General textbook knowledge
--INVALID-LINK--₂·4H₂O (1)	3.09	2.17	-6.0	-	[2][3]
--INVALID-LINK--₂ (2)	3.06	2.16	-4.7	-	[2][3]
[Ni(hfac)₂(PyBTM)₂]	-	-	-	-	[4]
CASSCF/NEVPT2 Calculation for (1)	-	2.185	-4.8	-	[2]
CASSCF/NEVPT2 Calculation for (2)	-	2.189	-5.4	-	[2]
DFT Calculations (General)	-	Functional-dependent	Functional-dependent	Functional-dependent	[5]

Note: The magnetic moment for Ni(II) complexes can deviate from the spin-only value of 2.83 B.M. due to spin-orbit coupling.[1][6]

Experimental Protocols for Magnetic Characterization

Accurate determination of magnetic properties requires rigorous experimental procedures. The following are standard protocols for magnetic susceptibility measurements.

DC Magnetic Susceptibility Measurement using SQUID Magnetometry

Objective: To determine the temperature and field dependence of the magnetic moment.

Methodology:

• Sample Preparation: A polycrystalline sample of the hexaaquanickel(II) compound is carefully weighed and placed in a gelatin capsule or a suitable sample holder.

• Data Collection: The magnetic moment of the sample is measured over a temperature range (typically 2-300 K) at a constant applied DC magnetic field (e.g., 0.1 T).[7]

• Field Dependence: Isothermal magnetization measurements are performed at low temperatures (e.g., 2 K) by varying the magnetic field from 0 to a high value (e.g., 5-7 T).

• Data Correction: The raw data is corrected for the diamagnetic contributions of the sample holder and the core diamagnetism of the compound using Pascal's constants.[7]

• Data Analysis: The magnetic susceptibility (χ) is calculated from the measured magnetic moment. The product χT is plotted against temperature to analyze the magnetic behavior. The data is then fit to a theoretical model using a spin Hamiltonian to extract the g, D, and E parameters.[2][8]

High-Frequency and High-Field Electron Paramagnetic Resonance (HFEPR)

Objective: To directly probe the zero-field splitting parameters.

Methodology:

• Sample Preparation: A powdered sample is used.

• Measurement: The EPR spectrum is obtained by sweeping the magnetic field and monitoring the absorption of microwave radiation at various high frequencies.[9]

• Data Analysis: The positions of the resonance peaks in the EPR spectrum are used to determine the zero-field splitting parameters D and E.[8] This technique is particularly powerful for S=1 systems like Ni(II) complexes.[8]

Theoretical Modeling and Computational Cross-Validation

Computational chemistry provides a powerful tool for validating and interpreting experimental magnetic data.

Ab Initio Calculations (CASSCF/NEVPT2)

Objective: To calculate the ZFS parameters from first principles.

Methodology:

• Structural Input: The crystal structure of the complex, determined by X-ray diffraction, is used as the input geometry.

• Computational Details: Complete Active Space Self-Consistent Field (CASSCF) calculations followed by N-Electron Valence State Perturbation Theory (NEVPT2) are performed.[10] The active space typically includes the Ni(II) 3d orbitals.

• Parameter Extraction: The calculations yield the energies of the spin-orbit states, from which the D and E parameters can be extracted.

• Comparison: The calculated ZFS parameters are compared with the values obtained from fitting the experimental magnetic susceptibility data.[2]

Density Functional Theory (DFT)

While DFT methods are widely used in computational chemistry, their application to the calculation of ZFS in Ni(II) complexes can be challenging and highly dependent on the chosen functional.[5] Therefore, ab initio methods are often preferred for more reliable predictions of ZFS parameters.

Visualizing the Cross-Validation Workflow

The following diagrams illustrate the logical flow of the cross-validation process for magnetic data.

Caption: Workflow for cross-validation of magnetic data.

Alternative Compounds for Comparative Analysis

To contextualize the magnetic properties of hexaaquanickel(II), it is useful to compare them with other octahedral Ni(II) complexes with different ligand environments. The choice of ligand can significantly influence the zero-field splitting and magnetic anisotropy.

Table 2: Comparison of Ni(II) Complexes with Varying Ligand Fields

Complex	Ligand Type	Expected Magnetic Behavior	Key Features
[Ni(H₂O)₆]²⁺	Weak-field, O-donor	Paramagnetic, small ZFS	Benchmark for octahedral Ni(II)
[Ni(NH₃)₆]²⁺	Stronger-field, N-donor	Paramagnetic, potentially larger ZFS than aqua complex	Influence of N-donor ligands
[Ni(en)₃]²⁺	Chelating, N-donor	Paramagnetic, distorted octahedron can increase ZFS	Effect of chelation and distortion
[Ni(terpy)₂]²⁺ derivatives	Tridentate, N-donor	Significant magnetic anisotropy and ZFS[2][3]	Model systems for single-ion magnets

This comparative approach, integrating experimental measurements with theoretical calculations and contextualizing the data with related compounds, provides a robust framework for the cross-validation of magnetic data for hexaaquanickel(II) and other Ni(II) complexes. This ensures the reliability of the determined magnetic parameters, which is crucial for applications in materials science and drug development where magnetic properties are of interest.

References

• 1. repo.journalnx.com [repo.journalnx.com]
• 2. mdpi.com [mdpi.com]
• 3. Field-Induced Single-Ion Magnet Behavior in Nickel(II) Complexes with Functionalized 2,2′:6′-2″-Terpyridine Derivatives: Preparation and Magneto-Structural Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural and Magnetic Studies on Nickel(II) and Cobalt(II) Complexes with Polychlorinated Diphenyl(4-pyridyl)methyl Radical Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Zero-field splitting in nickel(II) complexes: a comparison of DFT and multi-configurational wavefunction calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. chemistryjournals.net [chemistryjournals.net]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of Hexaaquanickel(II) with Various Anions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of the hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, with a range of common anions. The substitution of water ligands in the hexaaquanickel(II) complex is a fundamental reaction in coordination chemistry with implications for various fields, including catalysis, materials science, and biochemistry. Understanding the kinetics of these reactions is crucial for predicting and controlling the formation of different nickel(II) complexes.

Introduction to Ligand Substitution in Hexaaquanickel(II)

The reactions of hexaaquanickel(II) with anions involve the replacement of one or more coordinated water molecules by the incoming anion. These ligand substitution reactions in octahedral nickel(II) complexes are generally understood to proceed via a dissociative interchange (Id) mechanism, as described by the Eigen-Wilkins model.

In this mechanism, the rate-determining step is the dissociation of a water molecule from the inner coordination sphere of the nickel ion. This is preceded by the formation of an outer-sphere complex between the hexaaquanickel(II) ion and the incoming anion. Consequently, the overall reaction rate is influenced by both the rate of water exchange and the stability of the outer-sphere complex.

Comparative Kinetic Data

The reactivity of hexaaquanickel(II) with different anions can be compared by examining their second-order rate constants (k) and outer-sphere association constants (Kₒₛ). The rate constant for the interchange step (kᵢ) is relatively constant for a given metal ion, so variations in the observed overall rate constant primarily reflect differences in the outer-sphere association constant.

Anion (X⁻)	Second-Order Rate Constant, k (M⁻¹s⁻¹) at 25°C	Outer-Sphere Association Constant, Kₒₛ (M⁻¹)
Acetate (CH₃COO⁻)	3.0 x 10⁴	3.0
Thiocyanate (SCN⁻)	6.0 x 10³	1.3
Azide (N₃⁻)	5.0 x 10⁴	5.0
Chloride (Cl⁻)	3.0 x 10³	~0.2
Bromide (Br⁻)	3.0 x 10³	~0.2

Note: The rate of water exchange (kₑₓ) for [Ni(H₂O)₆]²⁺ is approximately 3 x 10⁴ s⁻¹. The second-order rate constant can be approximated by the product of the outer-sphere association constant and the water exchange rate constant (k ≈ Kₒₛ * kₑₓ). The values for Kₒₛ for halides are estimates based on theoretical calculations and the similarity of their rate constants.

Experimental Protocol: Stopped-Flow Spectrophotometry

The ligand substitution reactions of hexaaquanickel(II) are typically fast and are therefore studied using techniques such as stopped-flow spectrophotometry. This method allows for the rapid mixing of reactants and the monitoring of changes in absorbance on a millisecond timescale.

Objective: To determine the second-order rate constant for the reaction of hexaaquanickel(II) with an anionic ligand.

Materials:

• Stock solution of hexaaquanickel(II) perchlorate (B79767), --INVALID-LINK--₂, of known concentration (e.g., 0.1 M) in deionized water.

• Stock solution of the sodium or potassium salt of the anion of interest (e.g., NaCl, NaSCN) of known concentration (e.g., 1.0 M) in deionized water.

• Deionized water.

• Stopped-flow spectrophotometer.

Procedure:

• Reagent Preparation:

  • Prepare a series of solutions of the anionic ligand of varying concentrations by diluting the stock solution with deionized water.

  • Prepare a solution of hexaaquanickel(II) perchlorate of a fixed concentration (e.g., 0.01 M). The concentration should be significantly lower than the lowest concentration of the anion solution to ensure pseudo-first-order conditions.

• Instrument Setup:

  • Set the stopped-flow spectrophotometer to the wavelength of maximum absorbance change for the formation of the nickel(II)-anion complex. This can be determined by recording the UV-Vis spectra of the initial and final solutions.

  • Equilibrate the instrument's sample handling unit to the desired reaction temperature (e.g., 25°C).

• Data Acquisition:

  • Load one syringe of the stopped-flow instrument with the hexaaquanickel(II) solution and the other syringe with one of the anion solutions.

  • Initiate the mixing process. The instrument will rapidly inject and mix the two solutions in the observation cell and record the change in absorbance over time.

  • Repeat the measurement several times for each anion concentration to ensure reproducibility.

  • Repeat the entire process for each of the different anion concentrations.

• Data Analysis:

  • The absorbance data as a function of time is fitted to a pseudo-first-order kinetic model to obtain the observed rate constant (kₒₑₛ) for each anion concentration.

  • Plot the observed rate constants (kₒₑₛ) against the concentration of the anion.

  • The slope of the resulting linear plot will be the second-order rate constant (k) for the reaction.

Signaling Pathways and Logical Relationships

The ligand substitution reaction on hexaaquanickel(II) can be visualized as a multi-step process, as depicted in the following diagrams.

Caption: The Eigen-Wilkins mechanism for ligand substitution on [Ni(H₂O)₆]²⁺.

Caption: Experimental workflow for determining reaction rates.

A Comparative Guide to DFT Calculation Accuracy for Hexaaquanickel(II) Properties

For researchers, scientists, and drug development professionals, accurate computational modeling of transition metal complexes is a critical component of modern research. Density Functional Theory (DFT) stands as a widely used method, but the choice of functional can significantly impact the accuracy of calculated properties. This guide provides a comparative analysis of various DFT functionals for predicting the structural, vibrational, and electronic properties of the hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, benchmarked against experimental data.

The hexaaquanickel(II) ion is a classic example of a first-row transition metal complex, exhibiting a high-spin d⁸ electron configuration in an octahedral field. Its properties have been extensively studied both experimentally and theoretically, making it an ideal candidate for benchmarking computational methods.

Structural Properties: A Look at the Ni-O Bond Length

The primary coordination sphere of hexaaquanickel(II) consists of six water molecules arranged octahedrally around the central nickel ion. The accuracy of DFT in reproducing the geometry of this complex is fundamental. A key metric for this is the nickel-oxygen (Ni-O) bond length.

Experimental determination through X-ray crystallography of numerous structures containing the [Ni(H₂O)₆]²⁺ cation has established a mean Ni-O bond length of 2.056 ± 0.022 Å [1].

Computational studies have employed various functionals to predict this bond length. The UX3LYP hybrid functional, when paired with a 6-311++G(d,p) basis set, calculates the Ni-O bond length to be 2.093 Å, a value slightly longer than the experimental average[1]. Another study utilizing the BPW91 gradient-corrected functional with a 6-311+G(d,p) basis set has also been applied to nickel-aqua complexes[2]. Broader benchmark studies on transition metal complexes suggest that functionals such as PBE0 and the M06 suite are also strong candidates for accurate geometry predictions.

DFT Functional	Basis Set	Calculated Ni-O Bond Length (Å)	Deviation from Experimental Mean (Å)
UX3LYP	6-311++G(d,p)	2.093[1]	+0.037
BP86	TZVP	Value not explicitly stated for [Ni(H₂O)₆]²⁺, but used for geometry optimization in a comparative study	-
PW91	TZVP	Value not explicitly stated for [Ni(H₂O)₆]²⁺, but used for geometry optimization in a comparative study	-
Experimental	-	2.056 ± 0.022 [1]	-

Table 1: Comparison of calculated and experimental Ni-O bond lengths for [Ni(H₂O)₆]²⁺.

Vibrational Frequencies: Probing the Ni-O Stretch

Vibrational spectroscopy provides insight into the bonding and dynamics of a molecule. For [Ni(H₂O)₆]²⁺, the Ni-O stretching modes are of particular interest. Experimental data for these modes in aqueous solution can be broad and difficult to assign definitively due to interactions with the solvent. However, studies of related nickel complexes containing water ligands have identified Ni-O stretching frequencies in the range of 450–600 cm⁻¹.

Electronic Spectra: The Colors of Nickel(II)

The characteristic green color of aqueous solutions of nickel(II) salts is due to the electronic transitions within the d-orbitals of the [Ni(H₂O)₆]²⁺ ion. These d-d transitions are spin-allowed and give rise to three broad absorption bands in the visible and near-infrared regions.

Experimental UV-Vis absorption spectra of aqueous [Ni(H₂O)₆]²⁺ solutions show three distinct bands corresponding to the following transitions from the ³A₂g ground state:

• ³A₂g → ³T₂g : ~1070 nm (~9350 cm⁻¹)

• ³A₂g → ³T₁g(F) : ~690 nm (~14500 cm⁻¹)

• ³A₂g → ³T₁g(P) : ~400 nm (~25000 cm⁻¹)

Time-Dependent DFT (TD-DFT) is the primary method for calculating electronic excitation energies. A systematic study by Atanasov et al. (2015) benchmarked a wide array of functionals for their ability to reproduce the experimental d-d transitions of [Ni(H₂O)₆]²⁺[3]. Their findings highlight the challenges and functional dependence of such calculations.

DFT Functional	³A₂g → ³T₂g (cm⁻¹)	³A₂g → ³T₁g(F) (cm⁻¹)	³A₂g → ³T₁g(P) (cm⁻¹)
BP86	8236	13449	24063
PW91	8188	13369	23942
OPBE	8914	14508	25528
SSB-D	8010	13070	23410
B3LYP	9672	15462	26279
CAM-B3LYP	10793	16955	27796
PBE0	10398	16398	27289
OPBE0	11092	17359	28459
M06-L	7905	13215	23838
Experimental	~9350	~14500	~25000

Table 2: Comparison of TD-DFT calculated and experimental d-d transition energies (in cm⁻¹) for [Ni(H₂O)₆]²⁺. Data adapted from Atanasov et al. (2015)[3].

The results indicate that pure GGA functionals (BP86, PW91) tend to underestimate the excitation energies. Hybrid functionals, which include a portion of exact Hartree-Fock exchange, generally provide better agreement with experimental values, with OPBE showing a particularly good performance for this system among the tested functionals.

Experimental Protocols

Crystallographic Data: The experimental Ni-O bond length is an average derived from a statistical analysis of 108 crystal structures containing the [Ni(H₂O)₆]²⁺ cation, as reported in the Cambridge Structural Database.

Spectroscopic Data: The experimental electronic absorption spectra are typically recorded on a UV-Vis-NIR spectrophotometer using aqueous solutions of simple nickel(II) salts like Ni(NO₃)₂ or NiCl₂.

DFT Calculation Methodology: The computational results cited were obtained using various DFT functionals and basis sets as specified in the tables. Geometry optimizations are typically performed first, followed by frequency calculations (for vibrational spectra) or TD-DFT calculations (for electronic spectra) at the optimized geometry. The choice of basis set is crucial, with triple-zeta quality basis sets, often including polarization and diffuse functions (e.g., 6-311++G(d,p) or def2-TZVP), being a common standard for transition metal complexes. Calculations are often performed in the gas phase or with the inclusion of a polarizable continuum model (PCM) to approximate solvent effects.

Logical Workflow for DFT Calculations

The following diagram illustrates a typical workflow for performing DFT calculations on a transition metal complex like hexaaquanickel(II).

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]

Unraveling the Coordination Sphere: A Comparative Analysis of Ni-O Bond Lengths in Hexaaquanickel(II) Salts

A detailed examination of crystallographic data reveals subtle yet significant variations in the nickel-oxygen bond lengths within the hexaaquanickel(II) cation, [Ni(H₂O)₆]²⁺, influenced by the nature of the counter-anion in the crystal lattice. This guide provides a comparative analysis of these bond lengths in a series of hexaaquanickel(II) salts, supported by experimental data from single-crystal X-ray diffraction studies.

This report is intended for researchers, scientists, and drug development professionals interested in the structural chemistry of transition metal complexes. Understanding the nuances of metal-ligand interactions is crucial for fields ranging from materials science to the rational design of metalloenzyme inhibitors.

Comparative Analysis of Ni-O Bond Lengths

The [Ni(H₂O)₆]²⁺ cation typically exhibits a near-octahedral geometry, with the nickel(II) ion at the center coordinated by six water molecules. While the primary coordination sphere is identical across the different salts, the crystallographic environment, dictated by the counter-anion, leads to variations in the precise Ni-O bond distances. These differences are primarily attributed to the extent and nature of hydrogen bonding between the coordinated water molecules and the anions, which can influence the electron density at the oxygen atoms and, consequently, the strength and length of the Ni-O bonds.

The following table summarizes the experimentally determined Ni-O bond lengths in several hexaaquanickel(II) salts.

Salt	Ni-O Bond Length(s) (Å)	Average Ni-O Bond Length (Å)	Experimental Method
Hexaaquanickel(II) Sulfate ([Ni(H₂O)₆]SO₄)	2.048 (average of two independent Ni sites)[1]	2.048	Single-Crystal X-ray Diffraction
Hexaaquanickel(II) Chlorate (B79027) (--INVALID-LINK--₂)	2.054(1) (observed), 2.060 (corrected)[2][3]	2.054 (observed)	Single-Crystal X-ray Diffraction
Hexaaquanickel(II) Bromate (--INVALID-LINK--₂)	2.061(2) (observed), 2.065 (corrected)[4]	2.061 (observed)	Single-Crystal X-ray Diffraction
Hexaaquanickel(II) Chloride* ([Ni(H₂O)₆]Cl₂)	2.0310(8), 2.0567(8), 2.0474(8)[2][4][5]	2.045	Single-Crystal X-ray Diffraction
Hexaaquanickel(II) Nitrate (B79036) (--INVALID-LINK--₂)	2.0471(8) to 2.0531(8)[6][7]	~2.050	Single-Crystal X-ray Diffraction

*Data for the chloride salt is from a co-crystal structure with 18-crown-6, [Ni(OH₂)₆]Cl₂·(18-crown-6)₂·2H₂O.

Experimental Protocols

The determination of precise bond lengths in crystalline solids is predominantly achieved through single-crystal X-ray diffraction. Neutron diffraction is a complementary technique that is particularly advantageous for accurately locating hydrogen atoms.

Single-Crystal X-ray Diffraction

1. Crystal Growth: Single crystals of the hexaaquanickel(II) salts are typically grown by slow evaporation of an aqueous solution of the corresponding salt. High-quality crystals with well-defined faces and without visible defects are selected for analysis.

2. Data Collection: A suitable crystal is mounted on a goniometer head of a single-crystal X-ray diffractometer. The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms, which allows for more precise determination of their positions. The diffractometer directs a monochromatic X-ray beam onto the crystal. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice, producing a unique diffraction pattern of spots. A detector records the intensities and positions of these diffracted beams.

3. Structure Solution and Refinement: The diffraction data are processed to determine the unit cell dimensions and space group of the crystal. The initial positions of the atoms are determined using direct methods or Patterson methods. The structural model is then refined by least-squares methods, which minimize the difference between the observed and calculated diffraction intensities. This refinement process yields the final atomic coordinates, from which precise bond lengths and angles are calculated.

Neutron Diffraction

1. Crystal Growth and Sample Preparation: Due to the lower scattering cross-section of neutrons compared to X-rays, larger single crystals are generally required for neutron diffraction experiments.

2. Data Collection: The crystal is mounted in a neutron beam, typically from a nuclear reactor or a spallation source. Similar to X-ray diffraction, a diffraction pattern is collected as the crystal is rotated.

3. Structure Refinement: The principles of structure solution and refinement are analogous to those of X-ray diffraction. However, since neutrons are scattered by the atomic nuclei, this technique allows for the very precise determination of the positions of all atoms, including hydrogen. This is particularly valuable for understanding the details of hydrogen bonding networks in hydrated crystals.

Factors Influencing Ni-O Bond Lengths

The observed variations in Ni-O bond lengths can be rationalized by considering the interplay of several factors within the crystal lattice. The following diagram illustrates the key relationships influencing the Ni-O bond distance in hexaaquanickel(II) salts.

Caption: Factors influencing the Ni-O bond length in hexaaquanickel(II) salts.

The size, charge density, and shape of the counter-anion are fundamental properties that dictate the nature of the hydrogen bonding network within the crystal. Stronger hydrogen bonds between the coordinated water molecules and the anion can withdraw electron density from the oxygen atoms, potentially leading to a slight lengthening of the Ni-O bond. Conversely, weaker hydrogen bonding may result in a shorter, stronger Ni-O bond. Furthermore, the overall crystal packing and lattice forces can impose steric constraints that directly influence the geometry of the [Ni(H₂O)₆]²⁺ cation and, consequently, the Ni-O bond distances. The interplay of these factors results in the observed range of Ni-O bond lengths across the different hexaaquanickel(II) salts.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The structure of hexaaquanickel(II) chlorate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Crystal structure of [Ni(OH2)6]Cl2·(18-crown-6)2·2H2O - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.iucr.org [journals.iucr.org]
• 6. High-resolution crystal structure of the double nitrate hydrate [La(NO3)6]2[Ni(H2O)6]3·6H2O - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Validating Electrochemical Data for the Ni(II)/Ni(0) Couple in Water

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of key electrochemical parameters for the Nickel(II)/Ni(0) redox couple in aqueous solutions. It is designed to assist researchers in validating their experimental data by offering a compilation of literature values and detailed experimental protocols. The information presented here has been synthesized from peer-reviewed scientific literature.

Comparative Data of Electrochemical Parameters

The following table summarizes key quantitative data for the Ni(II)/Ni(0) couple in water. It is important to note that these parameters are highly dependent on experimental conditions such as pH, supporting electrolyte, electrode material, and temperature.

Parameter	Value	Experimental Conditions	Source
Standard Reduction Potential (E°)	-0.23 V vs. SHE	Standard conditions (25 °C, 1 M Ni²⁺)	[1]
-0.28 V vs. SHE	Standard conditions	[2]
Formal Potential (E°')	Not explicitly found in searches	-
Exchange Current Density (j₀) for Ni deposition	Not explicitly found for simple Ni(II)/Ni(0)	Varies with electrolyte composition (e.g., sulfamate)	[3]
Exchange Current Density (j₀) for HER on Ni	10⁻⁵ A·cm⁻²	Artificial seawater	[4]
Tafel Slope (b) for Ni deposition	82–330 mV dec⁻¹	Nickel sulfamate (B1201201) electrolytes	[3]
Tafel Slope (b) for HER on Ni	>120 mV/dec	Artificial seawater	[4]
80 mV dec⁻¹ (low overpotential)	30 wt% KOH	[5]
160-166 mV dec⁻¹ (high overpotential)	30 wt% KOH	[5]
Charge Transfer Resistance (Rct) for Ni deposition	20.3 kΩ cm⁻² (with rGO)	Electroplating bath with graphene oxide	[2]
359 kΩ cm⁻² (without rGO)	Electroplating bath	[2]

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducing and validating electrochemical data. Below are protocols derived from the literature for studying the Ni(II)/Ni(0) couple.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a fundamental electrochemical technique to probe the redox behavior of the Ni(II)/Ni(0) couple.

• Objective: To determine the reduction and oxidation potentials of the Ni(II)/Ni(0) couple and to assess the reversibility of the electron transfer process.

• Electrochemical Cell: A standard three-electrode setup is used, consisting of a working electrode (e.g., glassy carbon, gold, or platinum), a reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum wire or graphite (B72142) rod).

• Electrolyte Solution: An aqueous solution of a nickel salt (e.g., NiSO₄ or NiCl₂) with a supporting electrolyte (e.g., KCl, Na₂SO₄, or a buffer solution to control pH). The concentration of Ni(II) can range from mM to M.

• Experimental Parameters:

  • Potential Range: A typical potential window for the Ni(II)/Ni(0) couple is from approximately 0.0 V to -1.5 V vs. a standard reference electrode, but should be optimized based on the specific conditions. For instance, a study found the best conditions for detecting Ni ions to be a voltage range of -0.75 V to -1.00 V.[3][6]

  • Scan Rate (ν): Varied from low (e.g., 10 mV/s) to high (e.g., 500 mV/s) to investigate the kinetics of the reaction. A scan rate of 250 mV/s was found to be optimal in one study for nickel detection.[3][6]

  • pH: The pH of the electrolyte significantly influences the electrochemical behavior of nickel, affecting the formation of nickel hydroxides and the hydrogen evolution reaction.[4][7][8] Studies have been conducted at pH values ranging from acidic (pH 2-3) to alkaline (pH 10).[4][6]

• Procedure:

  • Prepare the electrolyte solution with the desired concentrations of Ni(II) and supporting electrolyte. Adjust the pH as required.

  • Assemble the three-electrode cell, ensuring the electrodes are properly immersed in the solution.

  • Deaerate the solution by bubbling with an inert gas (e.g., nitrogen or argon) for at least 15-20 minutes to remove dissolved oxygen. Maintain an inert atmosphere above the solution during the experiment.

  • Set the potentiostat with the desired potential range and scan rate.

  • Run the cyclic voltammogram and record the current response as a function of the applied potential.

  • Repeat the experiment at different scan rates to analyze the relationship between peak currents and the square root of the scan rate, which provides information about diffusion control.

Tafel Analysis

Tafel analysis is used to determine kinetic parameters such as the exchange current density (j₀) and the Tafel slope (b), which are related to the charge transfer kinetics of an electrochemical reaction.

• Objective: To extract kinetic parameters for the nickel deposition reaction or the hydrogen evolution reaction on a nickel electrode.

• Experimental Setup: The same three-electrode cell as for cyclic voltammetry is used. The working electrode is typically a nickel electrode.

• Procedure:

  • Perform a linear sweep voltammetry (LSV) or a slow scan rate cyclic voltammetry experiment in the potential region where the reaction of interest (nickel deposition or hydrogen evolution) occurs.

  • Plot the logarithm of the absolute current density (log|j|) versus the overpotential (η). The overpotential is the difference between the applied potential and the equilibrium potential of the reaction.

  • The Tafel plot will have a linear region. The slope of this linear region is the Tafel slope (b).

  • Extrapolating the linear portion of the Tafel plot to zero overpotential gives the exchange current density (j₀).

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful technique for investigating the kinetics of electrochemical processes and the properties of the electrode-electrolyte interface.

• Objective: To determine the charge transfer resistance (Rct) and other interfacial properties of the Ni(II)/Ni(0) system.

• Experimental Setup: A three-electrode cell is used.

• Procedure:

  • The working electrode is held at a constant DC potential (e.g., the open-circuit potential or a potential where nickel deposition occurs).

  • A small amplitude AC potential perturbation (typically 5-10 mV) is applied over a wide range of frequencies (e.g., from 100 kHz to 0.01 Hz).

  • The resulting AC current response is measured, and the impedance is calculated at each frequency.

  • The data is typically presented as a Nyquist plot (imaginary impedance vs. real impedance).

  • The Nyquist plot can be fitted to an equivalent electrical circuit model to extract parameters such as the solution resistance (Rs), the charge transfer resistance (Rct), and the double-layer capacitance (Cdl). The charge transfer resistance is inversely proportional to the exchange current density.

Logical Workflow for Data Validation

The following diagram illustrates a logical workflow for the validation of electrochemical data for the Ni(II)/Ni(0) couple.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mpra.ub.uni-muenchen.de [mpra.ub.uni-muenchen.de]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. discovery.researcher.life [discovery.researcher.life]

A Comparative Analysis of the Experimental and Theoretical UV-Vis Spectra of Hexaaquanickel(II)

This guide provides a detailed comparison of the experimental ultraviolet-visible (UV-Vis) absorption spectrum of the hexaaquanickel(II) complex, [Ni(H₂O)₆]²⁺, with its theoretically predicted electronic transitions. This analysis is crucial for researchers and scientists in understanding the electronic structure and ligand field effects in transition metal complexes.

The characteristic green color of aqueous solutions containing the [Ni(H₂O)₆]²⁺ ion is a result of its electronic structure. As a d⁸ transition metal complex with octahedral geometry, its UV-Vis spectrum is defined by d-d electronic transitions, which are characteristically weak due to being Laporte (parity) forbidden.

Quantitative Data Comparison

The UV-Vis spectrum of [Ni(H₂O)₆]²⁺ is characterized by three main absorption bands corresponding to spin-allowed electronic transitions from the ³A₂g ground state to excited triplet states. The experimental molar absorptivity (ε) values are typically low (less than 10 M⁻¹cm⁻¹), which is consistent with the forbidden nature of d-d transitions.[1]

Electronic Transition	Experimental λₘₐₓ (nm)	Experimental ε (M⁻¹cm⁻¹)	Theoretical Origin
³A₂g → ³T₂g	~1075	~2.5	The lowest energy spin-allowed transition, corresponding to the crystal field splitting energy (10Dq).
³A₂g → ³T₁g(F)	~720, ~656 (shoulder)	~5.0	This band is often split or appears with a shoulder due to spin-orbit coupling that mixes the ³T₁g(F) and ¹E_g states.[2]
³A₂g → ³T₁g(P)	~395	~5.2	The highest energy spin-allowed d-d transition.

Note: Experimental values are averaged from multiple sources and can vary slightly based on concentration and counter-ion.

Theoretical Framework

The electronic transitions observed in the [Ni(H₂O)₆]²⁺ spectrum are explained by ligand field theory. For a d⁸ ion in an octahedral field, the d-orbitals split into a lower energy t₂g set and a higher energy e_g set. The ground electronic state is ³A₂g. The three observed absorption bands correspond to the promotion of an electron from the t₂g orbitals to the e_g orbitals, resulting in three possible excited states of the same spin multiplicity (³T₂g, ³T₁g(F), and ³T₁g(P)).

Caption: Electronic transitions for [Ni(H₂O)₆]²⁺.

Experimental Protocol: UV-Vis Spectroscopy

This section details the methodology for obtaining the experimental absorption spectrum of [Ni(H₂O)₆]²⁺.

1. Materials and Preparation:

• Nickel(II) sulfate (B86663) hexahydrate (NiSO₄·6H₂O) or Nickel(II) chloride hexahydrate (NiCl₂·6H₂O).

• Deionized (DI) water.

• Volumetric flasks and pipettes.

• Quartz cuvettes (10 mm path length).

2. Solution Preparation:

• A stock solution of a known concentration (e.g., 0.1 M) of the nickel(II) salt is prepared by accurately weighing the salt and dissolving it in a volumetric flask with DI water.[2][3]

• A series of dilutions may be performed to verify adherence to the Beer-Lambert law.

3. Instrumentation and Measurement:

• A dual-beam UV-Vis spectrophotometer is used.

• The instrument is powered on and allowed to stabilize.

• The scan range is set from 200 nm to 900 nm.[3]

• A baseline correction is performed using two quartz cuvettes filled with DI water as the reference and "sample" to zero the instrument across the spectral range.[3]

• The reference cuvette remains in the reference beam path. The sample cuvette is rinsed and filled with the nickel(II) salt solution.

• The absorption spectrum is recorded. The resulting plot will show absorbance versus wavelength.

4. Data Analysis:

• The wavelengths of maximum absorbance (λₘₐₓ) for the three characteristic peaks are identified.

• The molar absorptivity (ε) for each peak is calculated using the Beer-Lambert Law, A = εcl, where A is the absorbance, c is the molar concentration, and l is the path length (typically 1 cm).

Workflow for Spectrum Comparison

The process of comparing experimental and theoretical spectra involves distinct steps in both experimental measurement and computational modeling, culminating in a final analysis.

Caption: Workflow for comparing spectra.

References

• 1. researchgate.net [researchgate.net]
• 2. Thermodynamic Modeling of Poorly Complexing Metals in Concentrated Electrolyte Solutions: An X-Ray Absorption and UV-Vis Spectroscopic Study of Ni(II) in the NiCl2-MgCl2-H2O System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of nickel, cobalt, and manganese concentration using ultraviolet-visible spectroscopy - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03962H [pubs.rsc.org]

A Comparative Guide to Assessing the Purity of Hexaaquanickel(II) Salts by Thermal Analysis

For Researchers, Scientists, and Drug Development Professionals

The purity of precursor materials is a critical parameter in research and development, directly impacting the reproducibility of experiments and the quality of the final product. For hexaaquanickel(II) salts, such as the sulfate (B86663), chloride, and nitrate (B79036), which are common starting materials in catalysis, materials science, and chemical synthesis, accurate purity assessment is essential. This guide provides a comprehensive comparison of thermal analysis techniques with other established methods for determining the purity of these hydrated nickel salts, supported by experimental data and detailed protocols.

Comparison of Purity Assessment Methods

Thermal analysis, particularly Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), offers a powerful and direct method for assessing the purity of hydrated salts. The principle lies in monitoring the mass loss and thermal events associated with the stepwise removal of water molecules and the subsequent decomposition of the anhydrous salt. This can be compared to the theoretical values for a pure compound. However, other methods like Karl Fischer titration for water content and complexometric (EDTA) titration for nickel ion concentration provide alternative or complementary routes to purity verification.

Data Presentation: Thermal Decomposition of Hexaaquanickel(II) Salts

The following table summarizes the theoretical and experimentally observed mass losses during the thermal decomposition of hexaaquanickel(II) sulfate, chloride, and nitrate. The experimental values are indicative and can vary with experimental conditions such as heating rate and atmosphere.

Salt	Decomposition Step	Theoretical Mass Loss (%)	Experimental Mass Loss (%)	Temperature Range (°C)
Hexaaquanickel(II) Sulfate (NiSO₄·6H₂O)	NiSO₄·6H₂O → NiSO₄·H₂O + 5H₂O	34.38	~34-36	100 - 250
NiSO₄·H₂O → NiSO₄ + H₂O	6.88	~6-7	250 - 400
NiSO₄ → NiO + SO₃	30.54	~30-32	> 800
Hexaaquanickel(II) Chloride (NiCl₂·6H₂O)	NiCl₂·6H₂O → NiCl₂·2H₂O + 4H₂O	30.32	~30-32	80 - 160
NiCl₂·2H₂O → NiCl₂ + 2H₂O	15.16	~15-16	160 - 300
NiCl₂ → NiO (in air)	-	Varies	> 450
Hexaaquanickel(II) Nitrate (Ni(NO₃)₂·6H₂O)	Ni(NO₃)₂·6H₂O → Ni(NO₃)₂·2H₂O + 4H₂O	24.77	~25	40 - 150
Ni(NO₃)₂·2H₂O → NiO + gaseous products	47.96	~48	150 - 350

Note: The decomposition of anhydrous nickel chloride and nitrate in an inert atmosphere will yield different products and mass losses. The final decomposition to NiO is typical in an air atmosphere.

Experimental Protocols

Purity Assessment by Thermal Analysis (TGA/DSC)

This method provides a complete profile of the thermal stability and composition of the hydrated salt.

Methodology:

• Instrument Calibration: Calibrate the thermogravimetric analyzer (TGA) and differential scanning calorimeter (DSC) for mass and temperature according to the manufacturer's instructions. Indium is a common standard for temperature calibration.

• Sample Preparation: Accurately weigh 5-10 mg of the hexaaquanickel(II) salt into a clean, tared TGA crucible (typically alumina (B75360) or platinum).

• TGA/DSC Analysis:

  • Place the crucible in the TGA/DSC furnace.

  • Purge the furnace with the desired atmosphere (e.g., dry nitrogen or air) at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert or oxidative environment.

  • Heat the sample from ambient temperature to a final temperature (e.g., 1000°C for the sulfate salt) at a constant heating rate (e.g., 10°C/min).

  • Continuously record the sample mass and heat flow as a function of temperature.

• Data Analysis:

  • Analyze the resulting TGA curve to identify the temperature ranges of mass loss and the percentage of mass lost at each step.

  • Compare the experimental mass loss percentages with the theoretical values for the dehydration and decomposition of the pure hexaaquanickel(II) salt. Deviations may indicate impurities or a different hydration state.

  • Analyze the DSC curve to identify endothermic or exothermic events corresponding to dehydration, phase transitions, and decomposition. The presence of unexpected peaks can indicate impurities.

Alternative Method 1: Water Content by Karl Fischer Titration

This is a highly specific and accurate method for determining the water content.

Methodology:

• Titrator Preparation: Set up the Karl Fischer titrator according to the manufacturer's instructions. The titration vessel should be pre-titrated with the Karl Fischer reagent to a stable endpoint to eliminate any residual moisture.

• Reagent Standardization: Standardize the Karl Fischer reagent using a certified water standard or a known amount of disodium (B8443419) tartrate dihydrate.

• Sample Analysis:

  • Accurately weigh a sample of the hexaaquanickel(II) salt (typically 50-100 mg, depending on the expected water content) and quickly transfer it to the titration vessel containing a suitable solvent (e.g., anhydrous methanol).

  • Stir the solution to dissolve the salt and release the water.

  • Titrate the sample with the standardized Karl Fischer reagent to the potentiometric endpoint.

• Calculation: Calculate the percentage of water in the sample based on the volume of titrant consumed and the titer of the Karl Fischer reagent. Compare this value to the theoretical water content of the pure hexahydrate.

Alternative Method 2: Nickel Content by Complexometric (EDTA) Titration

This method determines the concentration of nickel ions in the salt.

Methodology:

• Standard Solution Preparation:

  • Prepare a standard solution of ethylenediaminetetraacetic acid (EDTA) of a known concentration (e.g., 0.1 M).

  • Prepare a buffer solution of pH 10 (e.g., ammonia-ammonium chloride buffer).

• Sample Preparation: Accurately weigh a sample of the hexaaquanickel(II) salt (e.g., 0.2-0.3 g) and dissolve it in deionized water in a volumetric flask to create a solution of known volume.

• Titration:

  • Pipette a known volume of the nickel salt solution into a conical flask.

  • Add a sufficient amount of the pH 10 buffer solution.

  • Add a small amount of a suitable indicator, such as murexide. The solution should turn yellow.

  • Titrate the solution with the standardized EDTA solution. The endpoint is reached when the color changes from yellow to a distinct violet.[1][2][3][4][5]

• Calculation: Calculate the percentage of nickel in the original sample based on the volume and concentration of the EDTA solution used. Compare this to the theoretical percentage of nickel in the pure hexaaquanickel(II) salt.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for assessing the purity of hexaaquanickel(II) salts using thermal analysis.

Caption: Workflow for purity assessment of hexaaquanickel(II) salts by thermal analysis.

Conclusion

Thermal analysis provides a robust and comprehensive method for assessing the purity of hexaaquanickel(II) salts. By comparing the experimental thermogram with the theoretical decomposition profile, one can quantify the water of hydration and identify the presence of thermally unstable or non-volatile impurities. For a complete purity profile, thermal analysis can be effectively complemented by Karl Fischer titration for precise water determination and complexometric titration for accurate nickel content analysis. The choice of method will depend on the specific requirements of the research and the available instrumentation.

References

• 1. titrations.info [titrations.info]
• 2. blogs.glowscotland.org.uk [blogs.glowscotland.org.uk]
• 3. scribd.com [scribd.com]
• 4. Estimate the amount Ni by EDTA | DOCX [slideshare.net]
• 5. isdsnet.com [isdsnet.com]

Unveiling the Subtle Dance: A Structural Comparison of Hexaaquanickel(II) in Diverse Crystal Lattices

The immediate chemical environment exerts a discernible influence on the geometry of the hexaaquanickel(II) cation, [Ni(H₂O)₆]²⁺. A comprehensive analysis of crystallographic data reveals subtle yet significant variations in Ni-O bond lengths and O-Ni-O bond angles as the counter-anions and crystal packing forces change. These structural nuances, though small, are critical for researchers in fields ranging from coordination chemistry to drug development, where precise molecular geometry can dictate reactivity and biological interactions.

The hexaaquanickel(II) ion, a classic example of an octahedral coordination complex, is often considered a geometrically stable species. However, high-resolution single-crystal X-ray and neutron diffraction studies paint a more intricate picture. The electrostatic interactions with neighboring counter-anions and the hydrogen bonding network within the crystal lattice can induce slight distortions in the otherwise perfect octahedral symmetry.

Quantitative Structural Insights

To elucidate the extent of these structural variations, a comparative analysis of key bond parameters from various crystal structures containing the [Ni(H₂O)₆]²⁺ cation has been conducted. The data, summarized in the table below, showcases the range of Ni-O bond distances and O-Ni-O bond angles observed in different chemical environments.

Compound	Crystal System	Space Group	Avg. Ni-O Bond Length (Å)	Range of Ni-O Bond Lengths (Å)	Range of O-Ni-O Bond Angles (°)
--INVALID-LINK--¹	Orthorhombic	Pnma	~2.063	2.051 - 2.074	180 (due to symmetry)
--INVALID-LINK--₂²	Triclinic	P-1	~2.050	2.0471 - 2.0531	Not specified
--INVALID-LINK--₂³	Cubic	Pa-3	2.054	2.054	90 & 180 (ideal octahedron)
--INVALID-LINK--₂⁴	Cubic	Pa-3	2.061	2.061	90 & 180 (ideal octahedron)
[Ni(H₂O)₆]Cl₂·(18-crown-6)₂·2H₂O⁵	Triclinic	P-1	~2.045	2.0310 - 2.0567	91.05 - 92.90, 180

Note: The data presented is a compilation from various crystallographic studies. The precision of the measurements is reflected in the reported significant figures.

The data reveals that while the average Ni-O bond lengths consistently fall within a narrow range of approximately 2.04 Å to 2.06 Å, the variation within a single crystal structure can be notable. For instance, in the sulfate (B86663) salt, the Ni-O bond lengths span from 2.051 Å to 2.074 Å, indicating a slight distortion of the octahedron.[1][2] In contrast, the highly symmetric cubic lattices of the chlorate (B79027) and bromate (B103136) salts result in a single, uniform Ni-O bond distance, suggesting a more regular octahedral geometry.[3][4]

The O-Ni-O bond angles also provide insight into the degree of octahedral distortion. While many structures exhibit angles close to the ideal 90° and 180°, deviations are observed. In the case of the chloride complex with 18-crown-6, the cis O-Ni-O angles deviate slightly from 90°, ranging from 91.05° to 92.90°.[5]

Experimental Methodologies

The structural parameters presented in this guide were primarily determined using single-crystal X-ray diffraction (SCXRD) . This technique involves irradiating a single crystal of the compound with X-rays and analyzing the resulting diffraction pattern. The positions and intensities of the diffracted beams are used to construct a three-dimensional electron density map of the crystal, from which the atomic positions, bond lengths, and bond angles can be determined with high precision.

In some cases, neutron diffraction is employed, particularly for accurately locating hydrogen atoms, which is crucial for understanding the hydrogen-bonding networks that play a significant role in stabilizing the crystal lattice.

A typical experimental workflow for determining the crystal structure of a hexaaquanickel(II) salt is as follows:

Experimental workflow for crystal structure determination.

Influence of Crystal Lattice on [Ni(H₂O)₆]²⁺ Geometry

The observed structural variations can be attributed to the interplay of several factors within the crystal lattice. The nature of the counter-anion, its size, charge distribution, and ability to form hydrogen bonds are paramount.

Factors influencing the geometry of the hexaaquanickel(II) ion.

In lattices with small, highly charged, or asymmetrically shaped anions, the electrostatic interactions and the resulting hydrogen bond network can lead to a more distorted [Ni(H₂O)₆]²⁺ octahedron. Conversely, in lattices with large, symmetric, and weakly interacting anions, the hexaaquanickel(II) cation can adopt a more idealized octahedral geometry.

This comparative guide underscores the importance of considering the broader crystallographic context when examining the structure of coordination complexes. For researchers and professionals in drug development, where subtle changes in molecular shape can have profound effects on efficacy and toxicity, this level of structural detail is invaluable. The provided data and workflows serve as a foundational resource for further investigations into the structure-property relationships of hexaaquanickel(II) and related complexes.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.iucr.org [journals.iucr.org]
• 3. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]

A Researcher's Guide to Benchmarking Computational Methods for Hexaaquanickel(II) Calculations

For researchers, scientists, and drug development professionals, accurate and efficient computational modeling of transition metal complexes is paramount. This guide provides a comprehensive comparison of computational methods for the hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, a fundamental species in coordination chemistry and biology. We present a detailed analysis of various theoretical approaches, focusing on their performance in predicting geometric parameters against experimental data.

The hexaaquanickel(II) ion, with its octahedral geometry and open-shell electronic structure, presents a significant challenge for computational methods. Selecting an appropriate level of theory and basis set is crucial for obtaining reliable results that can inform further research, such as in the study of metalloenzymes or the design of novel catalysts. This guide offers a comparative benchmark of widely used Density Functional Theory (DFT) functionals and high-level ab initio methods, providing a clear overview of their accuracy and a qualitative assessment of their computational cost.

Comparison of Geometric Parameters

The accuracy of a computational method is often first assessed by its ability to reproduce experimentally determined molecular geometries. The key geometric parameters for the hexaaquanickel(II) ion are the Ni-O bond length and the O-Ni-O bond angle. Experimental values for the Ni-O bond length, determined from X-ray crystallography of various hexaaquanickel(II) salts, converge to an average of approximately 2.056 Å.[1][2] The ideal octahedral geometry dictates O-Ni-O angles of 90° and 180°.

The following table summarizes the performance of various computational methods in predicting the Ni-O bond length.

Method/Functional	Basis Set	Calculated Ni-O Bond Length (Å)	Deviation from Experiment (Å)
Experimental Average	-	2.056 (±0.022) [1][2]	-
UX3LYP	6-311++G(d,p)	2.093[1][2]	+0.037
BP86	TZVP	2.14	+0.084
CASPT2	ANO-RCC-VTZP	Geometry Optimized[3]	Qualitative: High accuracy expected
HGGA/HMGGA Functionals	-	Reported to have the best agreement[4]	Qualitative: High accuracy expected

Note: A comprehensive list of calculated bond lengths across a wider range of functionals was not available in the benchmarked literature. The values presented are illustrative of common methods.

Discussion of Computational Methods

Density Functional Theory (DFT)

DFT has become the workhorse of computational chemistry for transition metal complexes due to its favorable balance of accuracy and computational cost.[5] The choice of the exchange-correlation functional is critical to the accuracy of DFT calculations.

• Hybrid Functionals (e.g., B3LYP, PBE0): These functionals, which include a portion of exact Hartree-Fock exchange, are often recommended for transition metal systems.[6] For instance, the UX3LYP functional provides a reasonable prediction of the Ni-O bond length in hexaaquanickel(II).[1][2]

• Generalized Gradient Approximation (GGA) Functionals (e.g., BP86, PBE): While computationally less demanding than hybrid functionals, GGAs can sometimes be less accurate for the subtle electronic effects in transition metal complexes.

• Meta-GGA and Hybrid Meta-GGA Functionals: These more advanced functionals, which include the kinetic energy density, can offer improved accuracy. Studies on various 3d transition metal complexes suggest that functionals like M06 and TPSSh can provide good performance for geometry optimizations.[7] For divalent cations like Ni(II), hybrid GGA (HGGA) and hybrid meta-GGA (HMGGA) functionals have been reported to show the best agreement with experimental geometries.[4]

Ab Initio Methods

High-level ab initio methods, while computationally more expensive, are often considered the "gold standard" for accuracy.

• Complete Active Space Self-Consistent Field (CASSCF) and N-Electron Valence State Perturbation Theory (NEVPT2): These multireference methods are particularly well-suited for systems with significant static electron correlation, which can be the case for transition metal complexes. They are often used to accurately calculate electronic properties like zero-field splitting, and geometry optimizations at this level of theory, such as with CASPT2, are expected to yield highly accurate structures.[3]

Computational Cost

A critical consideration for researchers is the computational expense associated with each method. While precise CPU times are highly dependent on the specific hardware and software used, a general hierarchy of computational cost can be established based on the theoretical scaling of the methods. DFT methods typically scale with the cube of the number of basis functions (N³), making them feasible for relatively large systems. In contrast, canonical high-level ab initio methods have a much steeper scaling, often N⁵ or higher, which limits their application to smaller molecules.

Experimental and Computational Protocols

Experimental Geometry Determination

The experimental geometry of the hexaaquanickel(II) ion is determined using single-crystal X-ray diffraction. The reported average Ni-O bond length of 2.056(22) Å is derived from a statistical analysis of 108 crystal structures containing the [Ni(H₂O)₆]²⁺ cation.[1][2]

Computational Details

The computational results cited in this guide were obtained using a variety of well-established quantum chemistry software packages. A typical geometry optimization protocol involves the following steps:

• Input Structure: An initial guess for the molecular geometry is provided, often from crystallographic data or a lower-level calculation.

• Method and Basis Set Selection: The desired level of theory (e.g., a specific DFT functional) and basis set are chosen. For transition metals, basis sets like the Karlsruhe "def2" series (e.g., def2-SVP, def2-TZVP) or Pople-style basis sets with polarization and diffuse functions (e.g., 6-311++G(d,p)) are commonly employed.

• Geometry Optimization: An iterative algorithm is used to find the minimum energy structure on the potential energy surface. This involves calculating the forces on the atoms and updating their positions until the forces are close to zero.

• Frequency Calculation: To confirm that the optimized structure corresponds to a true minimum (and not a saddle point), a vibrational frequency analysis is typically performed. A true minimum will have no imaginary frequencies.

Workflow and Logical Relationships

The process of benchmarking computational methods involves a systematic workflow, from the initial selection of theoretical approaches to the final analysis and comparison with experimental data.

Computational chemistry benchmark workflow.

The logical relationship between different levels of theory can be visualized as a hierarchy of increasing accuracy and computational cost.

Hierarchy of computational chemistry methods.

References

• 1. researchgate.net [researchgate.net]
• 2. DFT-UX3LYP studies on the coordination chemistry of Ni2+. Part 1: Six coordinate [Ni(NH3)n(H2O)(6-n)]2+ complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pure.mpg.de [pure.mpg.de]
• 4. pubs.acs.org [pubs.acs.org]
• 5. comp.chem.umn.edu [comp.chem.umn.edu]
• 6. Performance of density functional theory for 3d transition metal-containing complexes: utilization of the correlation consistent basis sets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to the Catalytic Activity of Hexaaquanickel(II) and Other Nickel Precursors

For researchers, scientists, and drug development professionals, the choice of catalyst precursor is a critical decision that can significantly impact reaction efficiency, yield, and overall process viability. This guide provides an objective comparison of the catalytic activity of hexaaquanickel(II) salts with other common nickel precursors, supported by experimental data from the scientific literature.

Nickel, being an earth-abundant and cost-effective metal, has emerged as a powerful catalyst in a myriad of organic transformations, including cross-coupling reactions, oxidations, and hydrogenations. The selection of the nickel precursor can influence the formation of the active catalytic species, its stability, and ultimately its performance. This guide will delve into specific examples to highlight these differences.

Catalytic Performance in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of carbon-carbon bond formation in modern organic synthesis. While various nickel precursors have been employed, hexaaquanickel(II) sulfate (B86663) has demonstrated its utility in this transformation.

Table 1: Suzuki-Miyaura Coupling of Arylboronic Acids with (2-Haloallyl)phosphonates and (2-Haloallyl)sulfones using a NiSO₄·6H₂O-based Catalyst [1]

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	Diethyl (2-phenylallyl)phosphonate	95
2	4-Methylphenylboronic acid	Diethyl [2-(4-methylphenyl)allyl]phosphonate	92
3	4-Methoxyphenylboronic acid	Diethyl [2-(4-methoxyphenyl)allyl]phosphonate	90
4	4-Chlorophenylboronic acid	Diethyl [2-(4-chlorophenyl)allyl]phosphonate	88
5	2-Naphthylboronic acid	Diethyl (2-(naphthalen-2-yl)allyl)phosphonate	85

Catalytic Performance in the Oxidation of Alcohols

The oxidation of alcohols to carbonyl compounds is a fundamental transformation in organic chemistry. Nickel complexes have shown significant catalytic activity in this area. While direct comparative data for hexaaquanickel(II) is limited, the performance of a related nickel(II) complex provides valuable insight.

Table 2: Aerobic Oxidation of Benzyl (B1604629) Alcohol Catalyzed by a Nickel(II)-Oxanilide Complex [2]

Catalyst	Metal Center	Conversion (%)	Selectivity (%)	Yield (%)	Reaction Conditions
[Ni(L²)]	Ni(II)	49.1	92.0	45.2	90°C, 0.7 MPa O₂, 2h, THF

It is noteworthy that in some systems, the simple hexaaquanickel(II) ion itself may not be catalytically active without the presence of appropriate ligands. For instance, in the oxidation of 2-propanol, Ni(CH₃CN)₆(BF₄)₂, an acetonitrile (B52724) adduct of hexaaquanickel(II) tetrafluoroborate, was found to be catalytically inactive in the absence of a phosphine (B1218219) ligand.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling using NiSO₄·6H₂O[1]

A 20 mL sealable glass reactor equipped with a magnetic stirrer bar is charged with the arylboronic acid (2.0 equiv), K₃PO₄ (1.5 equiv), and the haloallyl substrate (1.0 equiv) in H₂O. To this mixture, an aqueous solution of NiSO₄·6H₂O (0.05 equiv) and a cationic 2,2′-bipyridyl ligand (0.05 equiv) is added. The reaction tube is sealed, and the mixture is stirred vigorously at 120 °C in an oil bath for 1 hour. After cooling to room temperature, the aqueous solution is extracted with ethyl acetate (B1210297). The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel.

Suzuki-Miyaura Coupling Workflow

General Procedure for the Aerobic Oxidation of Benzyl Alcohol[2]

The nickel(II)-oxanilide catalyst (0.025 g) is placed in a reaction vessel with benzyl alcohol (1 mL) and H₂O₂ (3 mL) in a solvent-free system, or in a solvent such as THF. The reaction mixture is heated to the specified temperature (e.g., 90-100 °C) under an oxygen atmosphere (e.g., 0.7 MPa) for a designated time (e.g., 2-24 hours). After the reaction, the mixture is cooled, and the product is isolated and purified using standard techniques such as column chromatography.

Aerobic Alcohol Oxidation Cycle

Concluding Remarks

The catalytic activity of a nickel precursor is highly dependent on the specific reaction, the nature of the ligands, and the reaction conditions. While simple salts like hexaaquanickel(II) sulfate can be effective precursors, particularly in aqueous media for reactions like the Suzuki-Miyaura coupling, their performance is often enhanced by the addition of suitable ligands. In other transformations, such as alcohol oxidation, more complex pre-catalysts or in-situ generated species from simple salts and ligands are typically required. The choice between hexaaquanickel(II) salts and other precursors such as nickel(II) chloride or acetate will therefore be dictated by factors including solubility, cost, and the specific catalytic system being developed. Further research into the direct comparison of these simple precursors under a wider range of catalytic conditions is warranted to provide a more comprehensive understanding for catalyst selection.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to Analytical Methods for Nickel Quantification in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of three widely used analytical methods for the quantification of nickel in aqueous solutions, such as those containing the hexaaquanickel(II) ion, [Ni(H2O)6]2+. The methods discussed are Atomic Absorption Spectroscopy (AAS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), and UV-Visible (UV-Vis) Spectrophotometry. This document aims to assist researchers in selecting the most appropriate method for their specific analytical needs by providing objective performance data and detailed experimental protocols.

Comparative Performance Data

The selection of an analytical method is often a trade-off between sensitivity, speed, cost, and susceptibility to interferences. The following table summarizes the key performance characteristics of AAS, ICP-OES, and UV-Vis Spectrophotometry for the quantification of nickel.

Performance Characteristic	Atomic Absorption Spectroscopy (AAS)	Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)	UV-Visible Spectrophotometry (with Dimethylglyoxime)
Limit of Detection (LOD)	Flame: ~0.02 mg/L Graphite Furnace: ~0.031 µg/L[1]	~0.23 - 82 ng/L[2][3]	~1.7 x 10⁻⁷ mol/L[4]
Limit of Quantification (LOQ)	Flame: ~0.1 mg/L Graphite Furnace: ~0.1 µg/L	~0.23 µg/L[3]	~3.06 x 10⁻⁵ mol/L[5]
Linear Range	Typically narrow, e.g., 0.3 - 5 mg/L for Flame AAS[6]	Wide, often several orders of magnitude	Narrow, e.g., 0.2 - 1.2 ppm[7]
Precision (RSD)	~1-5%	<5%	<5%
Accuracy (Recovery)	Typically 90-110%	Typically 86-110%[3][8]	Typically 90-110%
Throughput	Low (single-element analysis)	High (multi-element analysis)	Medium
Cost (Instrument)	Low to Medium	High	Low
Common Interferences	Spectral and chemical interferences; matrix effects	Spectral interferences (line overlap), matrix effects	Presence of other metal ions that form colored complexes (e.g., Co²⁺, Cu²⁺)

Experimental Protocols

Detailed and validated experimental protocols are crucial for obtaining reliable and reproducible results. Below are representative protocols for each of the three analytical methods.

Atomic Absorption Spectroscopy (AAS) - Direct Aspiration Flame Method

This protocol is based on standard methods for the analysis of nickel in water by flame AAS.

a. Principle

This method is based on the principle that nickel atoms in the ground state will absorb light of a specific wavelength when aspirated into a flame. The amount of light absorbed is directly proportional to the concentration of nickel in the sample.

b. Reagents and Materials

• Standard Nickel Solution (1000 mg/L): Procure a certified standard or prepare by dissolving 1.000 g of nickel metal in a minimal amount of concentrated nitric acid and diluting to 1 L with deionized water.

• Working Standard Solutions: Prepare a series of at least five working standards by diluting the stock solution with deionized water containing 1.5 mL of concentrated nitric acid per liter. The concentration range should bracket the expected sample concentrations (e.g., 0.5, 1.0, 2.0, 3.0, 5.0 mg/L).

• Blank Solution: Deionized water containing 1.5 mL of concentrated nitric acid per liter.

• Air-Acetylene: Standard grade for AAS.

c. Instrumentation

• Atomic Absorption Spectrometer equipped with a nickel hollow cathode lamp.

• Air-acetylene burner head.

• Wavelength: 232.0 nm[9][10]

• Slit Width: 0.2 nm

• Flame: Oxidizing (lean, blue)

d. Procedure

• Instrument Setup: Allow the instrument and hollow cathode lamp to warm up according to the manufacturer's instructions. Optimize the burner and nebulizer settings for maximum absorbance using a mid-range standard.

• Calibration: Aspirate the blank solution and zero the instrument. Sequentially aspirate the working standard solutions from the lowest to the highest concentration and record the absorbance of each. Plot a calibration curve of absorbance versus concentration.

• Sample Analysis: Aspirate the [Ni(H2O)6]2+ solution samples and record their absorbance. If the absorbance is above the highest standard, dilute the sample with the blank solution and re-analyze.

• Quantification: Determine the concentration of nickel in the samples from the calibration curve.

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)

This protocol is a general procedure for the analysis of nickel in aqueous solutions based on methods like EPA 200.7.[11][12]

a. Principle

The sample is introduced into a high-temperature argon plasma, which causes the nickel atoms to become excited and emit light at characteristic wavelengths. The intensity of the emitted light is directly proportional to the concentration of nickel in the sample.

b. Reagents and Materials

• Standard Nickel Solution (1000 mg/L): As described for AAS.

• Working Standard Solutions: Prepare a series of at least five multi-element working standards (if other elements are of interest) by diluting the stock solution with a solution of 2% (v/v) nitric acid in deionized water. A typical range for nickel could be 0.05, 0.1, 0.5, 1.0, and 5.0 mg/L.

• Blank Solution: 2% (v/v) nitric acid in deionized water.

• Argon: High purity, for plasma generation.

c. Instrumentation

• ICP-OES spectrometer with a nebulizer and spray chamber suitable for aqueous samples.

• Recommended Wavelengths for Nickel: 231.604 nm, 221.647 nm, 232.003 nm.

• Plasma Power: Typically 1.3 - 1.5 kW.

• Nebulizer Gas Flow: Typically 0.5 - 1.0 L/min.

• Auxiliary Gas Flow: Typically 0.5 - 1.5 L/min.

• Plasma Gas Flow: Typically 12 - 15 L/min.

• Sample Uptake Rate: Typically 1.0 - 2.0 mL/min.

d. Procedure

• Instrument Setup: Warm up the ICP-OES system and ignite the plasma. Allow the instrument to stabilize.

• Calibration: Aspirate the blank solution to establish a baseline. Aspirate the working standards from lowest to highest concentration and record the emission intensity at the selected nickel wavelength. The instrument software will generate a calibration curve.

• Sample Analysis: Aspirate the [Ni(H2O)6]2+ solution samples. The instrument will measure the emission intensity and calculate the nickel concentration based on the calibration curve.

• Quality Control: Analyze a calibration blank and a mid-range calibration standard every 10-15 samples to check for instrument drift and accuracy.

UV-Visible Spectrophotometry with Dimethylglyoxime (B607122) (DMG)

This colorimetric method is a classic and cost-effective approach for nickel quantification.

a. Principle

Nickel(II) ions react with dimethylglyoxime in an alkaline solution in the presence of an oxidizing agent to form a stable, red-colored complex, Ni(DMG)₂. The intensity of the color, which is measured by its absorbance at a specific wavelength, is directly proportional to the nickel concentration.

b. Reagents and Materials

• Standard Nickel Solution (100 mg/L): Prepare by diluting the 1000 mg/L stock solution.

• Working Standard Solutions: Prepare a series of standards in the range of 0.2 to 1.5 mg/L by diluting the 100 mg/L standard solution.

• Dimethylglyoxime Solution (1% w/v): Dissolve 1 g of dimethylglyoxime in 100 mL of ethanol.

• Saturated Bromine Water: Add bromine to deionized water until a slight excess of bromine remains.

• Concentrated Ammonia (B1221849) Solution.

• Citric Acid Solution (10% w/v): Dissolve 10 g of citric acid in 100 mL of deionized water. This is used to prevent the precipitation of iron hydroxides if present.

c. Instrumentation

• UV-Visible Spectrophotometer.

• Matched 1 cm cuvettes.

d. Procedure

• Sample and Standard Preparation:

  • Pipette a known volume (e.g., 10 mL) of each working standard, the sample solution, and a blank (deionized water) into separate 50 mL volumetric flasks.

  • To each flask, add 5 mL of citric acid solution and mix.

  • Add 2 mL of saturated bromine water and mix.

  • Add concentrated ammonia solution dropwise until the bromine color disappears, then add 1-2 mL in excess. Mix well.

  • Add 3 mL of the 1% dimethylglyoxime solution and dilute to the 50 mL mark with deionized water. Mix thoroughly.

  • Allow the solutions to stand for 15-20 minutes for full color development.

• Measurement:

  • Set the spectrophotometer to a wavelength of 445 nm.

  • Use the blank solution to zero the instrument.

  • Measure the absorbance of each standard and the sample solution.

• Quantification:

  • Plot a calibration curve of absorbance versus the concentration of the nickel standards.

  • Determine the concentration of nickel in the sample from its absorbance using the calibration curve.

Visualizations

Method Validation Workflow

The following diagram illustrates a typical workflow for the validation of an analytical method, a critical process to ensure the reliability of the generated data.

Caption: A flowchart of the analytical method validation process.

Comparison of Key Method Characteristics

This diagram provides a visual comparison of the three analytical methods based on key performance attributes.

Caption: Comparison of analytical methods for nickel quantification.

References

• 1. Determination of Trace Nickel in Water Samples by Graphite Furnace Atomic Absorption Spectrometry after Mixed Micelle-Mediated Cloud Point Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. horizontal.ecn.nl [horizontal.ecn.nl]
• 3. Determination of cadmium, cobalt, copper, lead, nickel and zinc contents in saline produced water from the petroleum industry by ICP OES after cloud point extraction - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. NEMI Method Summary - 249.1 [nemi.gov]
• 7. scribd.com [scribd.com]
• 8. analytik-jena.com [analytik-jena.com]
• 9. nemi.gov [nemi.gov]
• 10. web.itu.edu.tr [web.itu.edu.tr]
• 11. Analyzing Trace Elements With EPA Method 200.7 | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. epa.gov [epa.gov]

Stability Showdown: Hexaaquanickel(II) vs. Ammine Complexes - A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the stability of metal complexes is paramount for applications ranging from catalysis to medicinal chemistry. This guide provides an objective comparison of the stability of hexaaquanickel(II), [Ni(H₂O)₆]²⁺, versus its ammine counterparts, [Ni(NH₃)ₙ(H₂O)₆₋ₙ]²⁺. The comparison is supported by quantitative experimental data, detailed experimental protocols, and a theoretical framework to elucidate the observed stability trends.

The progressive replacement of water ligands in the hexaaquanickel(II) ion by ammonia (B1221849) molecules leads to the formation of a series of ammine complexes, each with a characteristic stability. This ligand exchange process is a fundamental concept in coordination chemistry, and the relative stabilities of the resulting complexes are dictated by a combination of electronic and thermodynamic factors. Generally, ammine complexes of nickel(II) are significantly more stable than the hexaaquanickel(II) ion in the presence of ammonia. This increased stability is primarily attributed to the fact that ammonia is a stronger field ligand than water, leading to a greater ligand field stabilization energy (LFSE).

Quantitative Stability Data

The stability of metal complexes is quantified by their stability constants (K) or, more conveniently, their logarithmic values (log K). The formation of nickel-ammine complexes occurs in a stepwise manner, with each successive replacement of a water molecule by ammonia having its own equilibrium constant. The overall stability constant (β) is the product of the individual stepwise stability constants.

The following table summarizes the stepwise and cumulative stability constants for the formation of nickel(II)-ammine complexes in aqueous solution at 25 °C.

Stepwise Reaction	Stepwise Stability Constant (log K)	Cumulative Stability Constant (log β)
[Ni(H₂O)₆]²⁺ + NH₃ ⇌ [Ni(NH₃)(H₂O)₅]²⁺ + H₂O	2.72	2.72
[Ni(NH₃)(H₂O)₅]²⁺ + NH₃ ⇌ [Ni(NH₃)₂(H₂O)₄]²⁺ + H₂O	2.17	4.89
[Ni(NH₃)₂(H₂O)₄]²⁺ + NH₃ ⇌ [Ni(NH₃)₃(H₂O)₃]²⁺ + H₂O	1.66	6.55
[Ni(NH₃)₃(H₂O)₃]²⁺ + NH₃ ⇌ [Ni(NH₃)₄(H₂O)₂]²⁺ + H₂O	1.12	7.67
[Ni(NH₃)₄(H₂O)₂]²⁺ + NH₃ ⇌ [Ni(NH₃)₅(H₂O)]²⁺ + H₂O	0.67	8.34
[Ni(NH₃)₅(H₂O)]²⁺ + NH₃ ⇌ [Ni(NH₃)₆]²⁺ + H₂O	-0.03	8.31

Experimental Protocols

The determination of stability constants is crucial for quantifying the thermodynamic stability of complexes. Two common methods employed for this purpose are potentiometric titration and spectrophotometry.

Potentiometric Titration (Bjerrum's Method)

This method involves monitoring the pH of a solution containing the metal ion as it is titrated with a solution of the ligand. The change in pH is related to the concentration of the free ligand, which in turn allows for the calculation of the average number of ligands bound to the metal ion and subsequently the stepwise stability constants.

Materials:

• A solution of known concentration of Ni(II) salt (e.g., Ni(NO₃)₂).

• A standardized solution of a strong acid (e.g., HNO₃).

• A standardized solution of ammonia (NH₃).

• A solution of a background electrolyte to maintain constant ionic strength (e.g., KNO₃).

• A calibrated pH meter with a glass electrode.

• A constant temperature water bath.

• A magnetic stirrer and stir bar.

Procedure:

• Prepare a solution containing a known concentration of Ni(II) ions and a known excess of strong acid in a constant ionic strength medium.

• Immerse the calibrated pH electrode in the solution and place it in a constant temperature bath.

• Titrate the solution with a standardized solution of ammonia.

• Record the pH of the solution after each addition of the ammonia solution, ensuring the solution has reached equilibrium.

• Perform a separate titration of the strong acid with the ammonia solution in the absence of the Ni(II) ion to determine the protonation constants of ammonia.

• Using the titration data, calculate the average number of ammonia ligands coordinated to the nickel(II) ion (n̄) and the concentration of the free ammonia ligand ([NH₃]) at each point of the titration.

• Plot n̄ versus -log[NH₃] to obtain the formation curve.

• From the formation curve, the stepwise stability constants (Kₙ) can be determined at half-integer values of n̄ (i.e., at n̄ = 0.5, log K₁ = -log[NH₃]; at n̄ = 1.5, log K₂ = -log[NH₃], etc.).

Spectrophotometry

This method is applicable when the metal ion and its complexes have distinct absorption spectra. The change in absorbance of a solution as the ligand concentration is varied can be used to determine the stability constants.

Materials:

• A solution of known concentration of Ni(II) salt.

• A series of solutions with a constant concentration of Ni(II) and varying concentrations of ammonia.

• A UV-Vis spectrophotometer.

• Cuvettes.

Procedure:

• Prepare a series of solutions containing a fixed concentration of Ni(II) ions and incrementally increasing concentrations of ammonia. Maintain a constant ionic strength and temperature.

• Measure the absorbance of each solution at the wavelength of maximum absorbance (λₘₐₓ) of one of the nickel-ammine complexes. A solution containing only the Ni(II) salt under the same conditions should be used as a blank.

• The data can be analyzed using various methods, such as the mole-ratio method or Job's method of continuous variation, to determine the stoichiometry of the complexes formed.

• For the determination of stability constants, the absorbance data is used in conjunction with Beer-Lambert law to calculate the concentrations of the different complex species at equilibrium. These concentrations are then used to calculate the stepwise stability constants.

Factors Influencing Complex Stability

The observed trend in the stability of hexaaquanickel(II) versus its ammine complexes can be explained by several key factors:

• Ligand Field Strength: Ammonia is a stronger field ligand than water. This results in a larger splitting of the d-orbitals of the Ni(II) ion, leading to a greater Ligand Field Stabilization Energy (LFSE) for the ammine complexes compared to the aqua complex. This increased LFSE is a major driving force for the formation of the more stable ammine complexes.

• The Chelate Effect: While not directly applicable to the monodentate ammonia ligand, it is a crucial concept when comparing with polydentate ligands. The chelate effect describes the enhanced stability of complexes containing chelating ligands (which bind to the metal ion through multiple donor atoms) compared to complexes with an equivalent number of analogous monodentate ligands. This is a significant entropic effect.

• Steric Hindrance: As more ammonia molecules coordinate to the nickel center, steric hindrance between the ligands can become a factor, potentially leading to a decrease in the successive stepwise stability constants.

Logical Relationship Diagram

The following diagram illustrates the ligand exchange process and the key factors that influence the stability of the resulting nickel(II) complexes.

Caption: Ligand exchange and factors affecting stability.

Safety & Regulatory Compliance

Proper Disposal of Hexaaquanickel(II): A Guide for Laboratory Professionals

The safe and compliant disposal of hexaaquanickel(II) and other nickel compounds is a critical aspect of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals, adherence to established protocols is paramount to mitigate health risks and ensure regulatory compliance. Nickel compounds are classified as hazardous, with potential carcinogenic effects and risks of skin and respiratory sensitization.[1][2][3] Therefore, proper handling and disposal are not merely procedural but essential for a safe working environment.

Immediate Safety and Handling

Before beginning any procedure involving hexaaquanickel(II), it is crucial to be familiar with the associated hazards. Nickel compounds can cause skin and eye irritation, and inhalation of dust can lead to respiratory issues.[2][4] All work with nickel compounds should be conducted in a well-ventilated area, preferably within a chemical fume hood or glove box.[3]

Personal Protective Equipment (PPE): Appropriate PPE is mandatory to prevent exposure. This includes:

• Eye Protection: Safety glasses with side shields or chemical splash goggles.[1]

• Hand Protection: Nitrile gloves are recommended. For prolonged or heavy use, double gloving is advised.[1]

• Body Protection: A dedicated lab coat, which should be professionally cleaned regularly to prevent cross-contamination.[1]

• Respiratory Protection: If engineering controls do not adequately control exposure to dust, a respirator may be necessary.[1]

Disposal Procedures

The disposal of hexaaquanickel(II) waste must be handled in accordance with local, state, and federal regulations. Nickel-containing waste is typically considered hazardous waste.[5] Do not dispose of nickel compounds down the drain or in regular trash.[2][6][7]

Step-by-Step Disposal Protocol:

• Waste Segregation: All waste containing hexaaquanickel(II), including contaminated labware (e.g., pipette tips, weighing boats), gloves, and paper towels, should be collected separately in a designated, properly labeled hazardous waste container.[3]

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "Hexaaquanickel(II) [specific salt, e.g., sulfate, chloride]," and the associated hazards (e.g., "Toxic," "Carcinogen").

• Waste Storage: Store the sealed waste container in a designated, secure area away from incompatible materials such as acids, oxidizing agents, and organic solvents.[1]

• Spill Management: In the event of a spill, immediately alert personnel in the area. Small spills of solid material can be carefully swept up or vacuumed (with a HEPA filter) and placed in the hazardous waste container.[6][8] Moisten the material slightly with water to prevent airborne dust.[6] For larger spills, or if you are unsure how to proceed, contact your institution's Environmental Health and Safety (EHS) department.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's licensed hazardous waste disposal service.[8]

Quantitative Data Summary

The following table summarizes key quantitative data related to the handling and disposal of nickel compounds.

Parameter	Value	Reference
OSHA Permissible Exposure Limit (PEL)	1 mg/m³ (as Ni) over an 8-hour workshift	[9]
NIOSH Recommended Exposure Limit (REL)	0.015 mg/m³ (as Ni) over a 10-hour workshift	[9]
ACGIH Threshold Limit Value (TLV)	0.1 mg/m³ (inhalable fraction, as Ni) over an 8-hour workshift	[9]
IARC Carcinogenicity Classification	Group 1: Carcinogenic to humans (for nickel compounds)	[10]

Experimental Protocol: Neutralization and Precipitation of Aqueous Hexaaquanickel(II) Waste

This protocol outlines a common laboratory procedure for the treatment of a small volume of aqueous waste containing dissolved hexaaquanickel(II) prior to disposal. Note: This procedure should only be carried out by trained personnel in a properly equipped laboratory and in accordance with your institution's safety and waste management policies.

Objective: To precipitate nickel ions from an aqueous solution to reduce its immediate hazard and prepare it for collection as solid hazardous waste.

Materials:

• Aqueous waste containing hexaaquanickel(II)

• 1 M Sodium hydroxide (B78521) (NaOH) solution

• pH paper or a calibrated pH meter

• Stir plate and magnetic stir bar

• Appropriate beakers and graduated cylinders

• Funnel and filter paper

• Designated hazardous waste container for solid nickel waste

• Designated hazardous waste container for the filtrate (which may still contain low levels of nickel)

Procedure:

• Preparation: Work within a chemical fume hood. Ensure all necessary PPE is worn.

• Neutralization: Place the beaker containing the aqueous nickel waste on a stir plate and add a stir bar. Begin gentle stirring.

• Precipitation: Slowly add 1 M NaOH solution dropwise to the stirring nickel solution. Nickel(II) hydroxide, a solid precipitate, will begin to form.

• pH Monitoring: Periodically check the pH of the solution using pH paper or a pH meter. Continue adding NaOH until the pH is between 9 and 10 to ensure maximum precipitation of nickel(II) hydroxide.

• Settling: Turn off the stir plate and allow the precipitate to settle for at least one hour.

• Filtration: Carefully decant the supernatant (the clear liquid above the solid). Filter the remaining solution containing the precipitate through filter paper to collect the solid nickel(II) hydroxide.

• Waste Collection:

  • Place the filter paper with the collected nickel(II) hydroxide precipitate into the designated hazardous waste container for solid nickel waste.

  • Collect the filtrate in a separate hazardous waste container. Although the nickel concentration is significantly reduced, it should still be treated as hazardous waste unless tested and confirmed to be non-hazardous according to regulatory limits.

• Labeling and Storage: Properly label both waste containers and store them in the designated hazardous waste accumulation area for pickup by your institution's EHS department.

Disposal Workflow Diagram

Caption: Workflow for the proper disposal of hexaaquanickel(II) waste.

References

• 1. research.arizona.edu [research.arizona.edu]
• 2. nornik-upload.storage.yandexcloud.net [nornik-upload.storage.yandexcloud.net]
• 3. epfl.ch [epfl.ch]
• 4. nornickel.com [nornickel.com]
• 5. regulations.justia.com [regulations.justia.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. pentachemicals.eu [pentachemicals.eu]
• 8. fishersci.com [fishersci.com]
• 9. nj.gov [nj.gov]
• 10. Nickel, nickel carbonyl, and some nickel compounds (HSG 62, 1991) [inchem.org]

Personal protective equipment for handling hexaaquanickel(II)

Safe Handling Protocol: Hexaaquanickel(II)

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling hexaaquanickel(II) and its related soluble compounds. The following procedural guidance outlines the necessary personal protective equipment (PPE), handling protocols, and disposal plans to ensure laboratory safety.

Hexaaquanickel(II), as a soluble nickel compound, presents significant health risks. It is classified as a human carcinogen, a skin and respiratory sensitizer, and is toxic if swallowed or inhaled.[1][2][3][4] Adherence to the following safety protocols is mandatory to minimize exposure and ensure a safe working environment.

Occupational Exposure Limits and Toxicity

Quantitative exposure limits have been established by various regulatory agencies to protect laboratory personnel. All work should be conducted in a manner that keeps airborne concentrations well below these published limits.

Parameter	Value	Agency/Reference
NIOSH REL (Recommended Exposure Limit, 10-hr TWA)	0.015 mg/m³ (as Ni)	NIOSH[2][5][6]
OSHA PEL (Permissible Exposure Limit, 8-hr TWA)	1 mg/m³ (as Ni)	OSHA[2][5][6]
ACGIH TLV (Threshold Limit Value, 8-hr TWA)	0.1 mg/m³ (Inhalable particulate mass)	ACGIH[7]
IDLH (Immediately Dangerous to Life or Health)	10 mg/m³ (as Ni)	NIOSH[2][5][6]
UK LTEL (Long-Term Exposure Limit, 8-hr TWA)	0.1 mg/m³ (for water-soluble compounds)	GOV.UK[8]
Acute Toxicity (LD50, Oral, Rat)	105 mg/kg (for Nickel(II) chloride hexahydrate)	[2][4]

Operational and Disposal Plan

A systematic approach to handling, from preparation to disposal, is critical. The following workflow outlines the necessary steps for safe management of hexaaquanickel(II) in the laboratory.

Caption: Logical workflow for the safe handling of hexaaquanickel(II).

Step-by-Step Experimental Protocol

1. Engineering Controls and Preparation

• Ventilation: All work involving solid hexaaquanickel(II) or its solutions must be conducted in a properly functioning chemical fume hood to keep airborne concentrations low.[1][9][10]

• Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible and have been recently tested.[2][10]

• Work Surface: Cover the work surface with absorbent, disposable bench paper to contain any potential spills.

2. Personal Protective Equipment (PPE)

• Eye Protection: Wear chemical safety goggles that comply with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[2][10][11] A face shield should be worn in addition to goggles when there is a splash hazard.[12]

• Skin Protection:

  • Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile) to prevent skin contact.[1][11][12] Inspect gloves for any signs of degradation or puncture before use.

  • Protective Clothing: A lab coat is mandatory.[1] For larger quantities, a chemical-resistant apron or a full protective suit should be worn to minimize skin contact.[2][12]

• Respiratory Protection:

  • A NIOSH-approved respirator with N100, R100, or P100 filters is required if engineering controls are insufficient, if dust is generated, or if you are working above the established exposure limits.[6][11][12] For higher concentrations, a full-face supplied-air respirator or a self-contained breathing apparatus (SCBA) may be necessary.[6]

3. Handling and Operational Plan

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical and before leaving the laboratory.[2][11] Do not eat, drink, or smoke in areas where hexaaquanickel(II) is handled.[3][13]

• Minimizing Dust: Handle the solid material carefully to minimize dust generation and accumulation.[2][11][14]

• Spill Response:

  • In case of a spill, evacuate the area if necessary.

  • Wearing the appropriate PPE, gently cover the spill with an inert absorbent material.

  • To prevent airborne dust, carefully moisten the material with water before sweeping or vacuuming it up.[2][11]

  • Place the collected material into a suitable, sealed container labeled as hazardous waste for proper disposal.[2][14]

4. Disposal Plan

• Waste Characterization: All waste containing hexaaquanickel(II) must be treated as hazardous waste.

• Containerization: Collect waste in a designated, leak-proof, and clearly labeled container. The label should include the full chemical name and appropriate hazard warnings.

• Disposal Route: This material and its container must be disposed of as hazardous waste through your institution's environmental health and safety office.[1] Do not discharge into drains or the environment.[2][12]

References

• 1. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. geneseo.edu [geneseo.edu]
• 5. Nickel compounds - IDLH | NIOSH | CDC [cdc.gov]
• 6. restoredcdc.org [restoredcdc.org]
• 7. NICKEL AND INORGANIC COMPOUNDS, INCLUDING NICKEL SUBSULFIDE - ACGIH [acgih.org]
• 8. gov.uk [gov.uk]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. uprm.edu [uprm.edu]
• 11. uww.edu [uww.edu]
• 12. americanelements.com [americanelements.com]
• 13. nornickel.com [nornickel.com]
• 14. fishersci.com [fishersci.com]